Technical Documentation Center

5-Iodo-4-(2-methoxyethoxy)pyrimidine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Core Science & Biosynthesis

Foundational

5-Iodo-4-(2-methoxyethoxy)pyrimidine chemical properties

An In-Depth Technical Guide to 5-Iodo-4-(2-methoxyethoxy)pyrimidine: Properties, Synthesis, and Applications For researchers, scientists, and drug development professionals, the pyrimidine scaffold is a cornerstone of me...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to 5-Iodo-4-(2-methoxyethoxy)pyrimidine: Properties, Synthesis, and Applications

For researchers, scientists, and drug development professionals, the pyrimidine scaffold is a cornerstone of medicinal chemistry, forming the structural basis of numerous therapeutic agents.[1][2][3] Its prevalence in the essential building blocks of life, such as uracil, thymine, and cytosine, underscores its biological significance. The strategic functionalization of the pyrimidine ring allows for the fine-tuning of physicochemical properties to achieve specific interactions with biological targets. This guide provides a comprehensive technical overview of 5-Iodo-4-(2-methoxyethoxy)pyrimidine, a versatile building block poised for applications in drug discovery and organic synthesis. While direct literature on this specific molecule is sparse, its chemical behavior can be confidently inferred from well-documented analogues.

Molecular Structure and Physicochemical Properties

5-Iodo-4-(2-methoxyethoxy)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with an iodine atom at the C5 position and a 2-methoxyethoxy group at the C4 position. The unique arrangement of these functional groups imparts distinct properties that are highly valuable in chemical synthesis.

  • The Pyrimidine Core : As an aromatic heterocycle with two nitrogen atoms at positions 1 and 3, the pyrimidine ring is electron-deficient. This influences the reactivity of its substituents and its ability to participate in hydrogen bonding, a key interaction in biological systems.[1]

  • The 5-Iodo Group : The iodine atom at the C5 position is the most significant feature for synthetic applications. The carbon-iodine (C-I) bond is the weakest among the carbon-halogen bonds, making 5-iodopyrimidines the most reactive halopyrimidines in palladium-catalyzed cross-coupling reactions.[4] This high reactivity allows for the introduction of a wide array of functional groups under relatively mild conditions.

  • The 4-(2-methoxyethoxy) Group : This alkoxy group influences the molecule's solubility, steric profile, and electronic properties. The ether linkage provides flexibility and can participate in hydrogen bonding, potentially modulating the compound's pharmacokinetic profile in a drug discovery context.

Table 1: Predicted Physicochemical Properties of 5-Iodo-4-(2-methoxyethoxy)pyrimidine

PropertyPredicted Value/InformationBasis of Prediction
Molecular Formula C₇H₉IN₂O₂-
Molecular Weight 296.07 g/mol -
Appearance Likely an off-white to pale yellow solidAnalogy with 5-Iodo-2,4-dimethoxypyrimidine.[5]
Solubility Soluble in common organic solvents (e.g., DCM, Chloroform, DMF, DMSO)General properties of similar organic molecules.
Storage Store in a cool, dark, dry place under an inert atmosphere.Analogy with light-sensitive iodinated compounds.[5]

Synthesis and Purification

A practical and efficient synthesis of 5-Iodo-4-(2-methoxyethoxy)pyrimidine can be envisioned starting from a readily available precursor like 4,6-dichloropyrimidine or 4-chloro-5-iodopyrimidine. A plausible and commonly employed route involves the nucleophilic aromatic substitution (SNAr) of a chloropyrimidine with 2-methoxyethanol.

The electron-deficient nature of the pyrimidine ring facilitates nucleophilic attack, particularly at the C4 position.[6] The synthesis of the precursor, 4-chloro-5-iodopyrimidine, can be achieved from 4-hydroxypyrimidine through chlorination followed by iodination.

Synthetic Workflow A 4,6-Dichloropyrimidine B 4-Chloro-5-iodopyrimidine A->B Iodination C 5-Iodo-4-(2-methoxyethoxy)pyrimidine B->C Nucleophilic Aromatic Substitution (SNAr) R1 Iodinating Agent (e.g., NIS, I₂) R2 2-Methoxyethanol, Base (e.g., NaH, Cs₂CO₃) Solvent (e.g., DMF, DMSO)

Caption: Proposed synthetic workflow for 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Experimental Protocol: Synthesis from 4-Chloro-5-iodopyrimidine

This protocol is based on established procedures for the synthesis of 4-alkoxypyrimidines.[7][8]

  • Preparation of the Alkoxide : In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add anhydrous N,N-dimethylformamide (DMF). To this, add 2-methoxyethanol (1.1 equivalents). Cool the solution to 0 °C in an ice bath.

  • Base Addition : Slowly add a strong base such as sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equivalents) portion-wise to the solution, ensuring the temperature remains below 5 °C. The formation of sodium 2-methoxyethoxide will be observed.

  • Reaction with Halopyrimidine : Once the alkoxide formation is complete (cessation of hydrogen gas evolution), add a solution of 4-chloro-5-iodopyrimidine (1.0 equivalent) in anhydrous DMF dropwise to the reaction mixture at 0 °C.

  • Reaction Progression : After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up : Upon completion, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C. Dilute the mixture with water and extract the product with an organic solvent such as ethyl acetate (3 x volumes).

  • Purification : Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Chemical Reactivity and Synthetic Utility

The primary synthetic value of 5-Iodo-4-(2-methoxyethoxy)pyrimidine lies in the high reactivity of its C-I bond, making it an excellent substrate for palladium-catalyzed cross-coupling reactions.[4] This allows for the introduction of carbon, nitrogen, and other functionalities at the C5 position, a common strategy in the diversification of drug candidates.[2]

Palladium-Catalyzed Cross-Coupling Reactions

The general order of reactivity for halopyrimidines in these reactions is I > Br > Cl > F.[4] The C-I bond is susceptible to oxidative addition to a Pd(0) catalyst, which is often the rate-determining step.

Suzuki Coupling sub 5-Iodo-4-(2-methoxyethoxy)pyrimidine product 5-Aryl-4-(2-methoxyethoxy)pyrimidine sub->product Suzuki-Miyaura Coupling reagent Arylboronic Acid (R-B(OH)₂) cat Pd(0) Catalyst (e.g., Pd(PPh₃)₄) Base (e.g., Na₂CO₃)

Caption: Representative Suzuki-Miyaura cross-coupling reaction.

  • Suzuki-Miyaura Coupling : This reaction couples the iodopyrimidine with boronic acids or esters to form C-C bonds. It is a robust method for synthesizing 5-aryl or 5-vinyl pyrimidines.[9][10] The reaction typically employs a palladium catalyst and a base.

  • Sonogashira Coupling : This reaction introduces alkynyl groups via coupling with terminal alkynes, catalyzed by palladium and a copper(I) co-catalyst.[11][12] The resulting 5-alkynylpyrimidines are versatile intermediates.[13]

  • Heck Coupling : This reaction forms C-C bonds by coupling with alkenes.[14] It is an effective method for producing 5-alkenylpyrimidines.

  • Buchwald-Hartwig Amination : This reaction forms C-N bonds by coupling with primary or secondary amines, providing access to 5-aminopyrimidine derivatives.[15][16][17]

The choice of ligand, base, and solvent is critical for optimizing these reactions and is dependent on the specific substrates being used.

Spectroscopic Profile (Predicted)

The structural characterization of 5-Iodo-4-(2-methoxyethoxy)pyrimidine would rely on standard spectroscopic techniques. The expected profile can be extrapolated from data for the closely related 5-Iodo-4-methoxypyrimidine.[7]

Table 2: Predicted Spectroscopic Data

TechniqueExpected Observations
¹H NMR - A singlet for the proton at C2 (δ ~8.7-8.9 ppm).- A singlet for the proton at C6 (δ ~8.8-9.0 ppm).- Triplets for the -OCH₂CH₂O- protons (δ ~3.8-4.5 ppm).- A singlet for the -OCH₃ protons (δ ~3.4 ppm).
¹³C NMR - Signals for the pyrimidine ring carbons, with the C5 carbon bearing the iodine atom appearing at a characteristically upfield chemical shift.- Signals for the carbons of the 2-methoxyethoxy side chain.
Mass Spec (ESI) Expected [M+H]⁺ peak at m/z = 297.97.

Applications in Drug Discovery

The pyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to mimic purine nucleobases and interact with a wide range of biological targets.[1][2][3] Pyrimidine derivatives have been successfully developed as anticancer, antimicrobial, anti-inflammatory, and antiviral agents.[3]

  • Kinase Inhibitors : A significant number of pyrimidine-based compounds function as protein kinase inhibitors by competing with ATP for the kinase's binding site.[2] The functionalization at the C5 position, made possible by the iodo-substituent, is a key strategy for achieving potency and selectivity against various kinases, such as Epidermal Growth Factor Receptor (EGFR) and Aurora kinases.[1]

  • Scaffold for Library Synthesis : 5-Iodo-4-(2-methoxyethoxy)pyrimidine is an ideal starting material for generating diverse chemical libraries for high-throughput screening. The reliable and versatile cross-coupling reactions allow for the systematic introduction of a wide variety of substituents at the C5 position, enabling the exploration of structure-activity relationships (SAR).

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling 5-Iodo-4-(2-methoxyethoxy)pyrimidine and its precursors.

  • General Handling : Handle in a well-ventilated area, preferably in a fume hood.[18] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[19] Avoid inhalation of dust and contact with skin and eyes.[20]

  • Storage : Store in a tightly closed container in a cool, dry place, away from light and incompatible materials.[5]

  • Disposal : Dispose of waste in accordance with local, state, and federal regulations.

This technical guide provides a foundational understanding of 5-Iodo-4-(2-methoxyethoxy)pyrimidine, highlighting its synthetic accessibility and its significant potential as a versatile building block in medicinal chemistry and organic synthesis. The high reactivity of the 5-iodo group, coupled with the established importance of the pyrimidine scaffold, positions this compound as a valuable tool for the development of novel therapeutic agents.

References

  • Exploring the Potential of Pyrimidine: A Comprehensive Review of its Biological Roles, Medicinal Applications, and Synthetic Methodologies in Drug Development - Research Trend. Available from: [Link]

  • Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents - RSC Publishing. Available from: [Link]

  • 5-Iodo-2-methylthio-6-methyl(trifluoromethyl)pyrimidin-4(3 H)-ones vs Their 4-Methoxylated Derivatives in Suzuki-Miyaura Cross-Coupling Reaction for the Synthesis of Bioactive 5-Arylpyrimidines - PubMed. Available from: [Link]

  • Polymerase Synthesis of DNA Containing Iodinated Pyrimidine or 7-Deazapurine Nucleobases and Their Post-synthetic Modifications through the Suzuki-Miyaura Cross-Coupling Reactions - PubMed. Available from: [Link]

  • In Silico Molecular Docking, Scaffold Hopping, and PASS Prediction of Designed Pyrimidine-Based Analogues Their Synthesis and Biological Evaluation - Progress in Chemical and Biochemical Research. Available from: [Link]

  • General reaction scheme for the Suzuki–Miyaura cross-coupling to 5-IdU... - ResearchGate. Available from: [Link]

  • Highly regioselective C-5 iodination of pyrimidine nucleotides and subsequent chemoselective Sonogashira coupling with propargylamine - PubMed. Available from: [Link]

  • Synthesis of 4-alkoxypyridines as intermediates for zwitterionic liquid crystals - arkat usa. Available from: [Link]

  • 5-Bromo-2-iodopyrimidine: a novel, useful intermediate in selective palladium-catalysed cross-coupling reactions for efficient convergent syntheses - Chemical Communications (RSC Publishing). Available from: [Link]

  • Buchwald–Hartwig amination - Wikipedia. Available from: [Link]

  • CN102516182B - Preparation method for 4-amino-6-alkoxyl pyrimidine compounds - Google Patents.
  • 5-Iodo-4-methoxypyrimidine - MySkinRecipes. Available from: [Link]

  • Buchwald–Hartwig amination of 5‐bromotryptoline with aminopyridines. The cross‐coupling reaction was performed with crude extract obtained from enzymatic halogenation.49 - ResearchGate. Available from: [Link]

  • Solution- and Solid-Phase Parallel Synthesis of 4-Alkoxy-Substituted Pyrimidines with High Molecular Diversity - ACS Publications. Available from: [Link]

  • Scheme 15 Suzuki-Miyaura cross-coupling reaction of 5-iodouridine with arylboronic acid. - ResearchGate. Available from: [Link]

  • Aqueous-Phase Heck Coupling of 5-Iodouridine and Alkenes under Phosphine-Free Conditions | Request PDF - ResearchGate. Available from: [Link]

  • Highly stereoselective palladium-catalyzed Heck coupling of 5-iodouridine-5′-triphosphates with allylamine: a new efficient method for the synthesis of (E)-5-aminoallyl-uridine-5 - Semantic Scholar. Available from: [Link]

  • Heck Reaction - Organic Chemistry Portal. Available from: [Link]

  • Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. Available from: [Link]

  • The Sonogashira Coupling. Available from: [Link]

  • Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow - ChemRxiv. Available from: [Link]

  • Safety data sheet - CPAChem. Available from: [Link]

  • Flow catalytic Suzuki-Miyaura cross-coupling of 5-iodo-2'-deoxycytidine... - ResearchGate. Available from: [Link]

  • Aqueous-phase Sonogashira alkynylation to synthesize 5-substituted pyrimidine and 8-substituted purine nucleosides - PubMed. Available from: [Link]

  • {Supplementary Data} - Rsc.org. Available from: [Link]

  • Buchwald-Hartwig Amination Reaction | Prepare for GATE, JAM, NET - YouTube. Available from: [Link]

  • CN101830904B - Preparation method of 4-chloropyrrolo[2,3-d]pyrimidine - Google Patents.
  • 4-Iodopyridine | C5H4IN | CID 609492 - PubChem. Available from: [Link]

  • Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis - University of Windsor. Available from: [Link]

  • 5-iodo-4-methoxypyrimidine (C5H5IN2O) - PubChemLite. Available from: [Link]

  • Catalyzed Cross-Coupling Enables C2-Selective Amination of 2,4-Dihalopyrimidines - ChemRxiv. Available from: [Link]

Sources

Exploratory

An In-depth Technical Guide to the Synthesis of 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Introduction 5-Iodo-4-(2-methoxyethoxy)pyrimidine stands as a crucial heterocyclic building block in the landscape of medicinal chemistry and drug development. Its structure, featuring a pyrimidine core functionalized wi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

5-Iodo-4-(2-methoxyethoxy)pyrimidine stands as a crucial heterocyclic building block in the landscape of medicinal chemistry and drug development. Its structure, featuring a pyrimidine core functionalized with an iodo group and a methoxyethoxy side chain, presents multiple avenues for synthetic elaboration. The iodine atom at the C5 position serves as a versatile handle for introducing further complexity through metal-catalyzed cross-coupling reactions, while the alkoxy group at C4 modulates the electronic properties and solubility of the molecule. This guide provides a comprehensive, field-proven pathway for the synthesis of this valuable intermediate, grounded in established chemical principles and supported by detailed experimental protocols. The narrative emphasizes the causality behind procedural choices, ensuring that researchers can not only replicate the synthesis but also adapt it based on a thorough understanding of the underlying chemistry.

Part 1: Strategic Retrosynthetic Analysis

A logical and efficient synthesis begins with a sound retrosynthetic strategy. The target molecule is deconstructed into simpler, commercially available precursors. The primary disconnection strategy focuses on the two key C-O and C-I bonds attached to the pyrimidine core.

The C4-O bond is identified as a prime candidate for disconnection via a nucleophilic aromatic substitution (SNAr) reaction. This is a robust and widely utilized transformation in pyrimidine chemistry. This disconnection points to 2-methoxyethanol as the nucleophile and a pyrimidine scaffold with a suitable leaving group at the C4 position, such as a chlorine atom. This leads to the key intermediate, 5-iodo-4-chloropyrimidine or a related polychlorinated analogue.

Further deconstruction of the iodinated chloropyrimidine intermediate involves two transformations on a foundational pyrimidine structure: chlorination and iodination. The conversion of hydroxyl (or keto) groups on a pyrimidine ring to chloro groups is classically achieved with reagents like phosphoryl chloride (POCl₃). This suggests that 5-iodouracil is the direct precursor to the chlorinated intermediate. Finally, the C5-I bond on 5-iodouracil can be disconnected through an electrophilic aromatic substitution, leading back to the simple, inexpensive, and commercially available starting material, uracil.

G cluster_main Retrosynthetic Pathway TM 5-Iodo-4-(2-methoxyethoxy)pyrimidine Int2 5-Iodo-2,4-dichloropyrimidine TM->Int2 C-O Disconnection (SNAr) Int1 5-Iodouracil Int2->Int1 C-Cl Formation (Chlorination) SM Uracil Int1->SM C-I Disconnection (Iodination)

Caption: Retrosynthetic analysis of the target molecule.

Part 2: The Synthetic Pathway: A Step-by-Step Protocol

The forward synthesis is a robust three-step sequence designed for efficiency and scalability. It begins with the iodination of uracil, followed by chlorination to activate the pyrimidine ring, and concludes with the crucial nucleophilic substitution to install the methoxyethoxy side chain.

G cluster_main Overall Synthetic Workflow Uracil Uracil Iodouracil 5-Iodouracil Uracil->Iodouracil Step 1: Iodination (NIS, DMF) Dichloro 5-Iodo-2,4-dichloropyrimidine Iodouracil->Dichloro Step 2: Chlorination (POCl₃, N,N-dimethylaniline) Target 5-Iodo-4-(2-methoxyethoxy)pyrimidine Dichloro->Target Step 3: SNAr (2-Methoxyethanol, NaH)

Caption: The three-step forward synthesis pathway.

Step 1: Electrophilic Iodination of Uracil to 5-Iodouracil

Principle & Causality: The synthesis commences with the regioselective iodination of uracil. The pyrimidine ring in uracil, while aromatic, is electron-deficient overall. However, the C5 position is activated towards electrophilic attack due to the electron-donating character of the two ring nitrogens, analogous to a vinylogous enamine system. N-Iodosuccinimide (NIS) is selected as the iodinating agent. It is a mild, easy-to-handle, and highly effective source of an electrophilic iodine (I⁺) species, minimizing the formation of harsh byproducts often associated with stronger iodinating systems.[1] Dimethylformamide (DMF) is an excellent polar aprotic solvent for this reaction, as it readily dissolves the starting materials and facilitates the ionic mechanism.

Experimental Protocol:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve uracil (1.0 eq) in anhydrous dimethylformamide (DMF).

  • To the stirred solution, add N-iodosuccinimide (NIS) (1.1 eq) portion-wise at room temperature.

  • Stir the reaction mixture at room temperature for 8-16 hours.

  • Monitor the reaction's progress by thin-layer chromatography (TLC).

  • Upon completion, pour the reaction mixture into an equal volume of water to precipitate the product.

  • Collect the solid by vacuum filtration, wash thoroughly with water, and then with a small amount of cold ethanol to remove residual DMF and succinimide.

  • Dry the resulting white to off-white solid under vacuum to yield 5-iodouracil.

Step 2: Chlorination of 5-Iodouracil to 5-Iodo-2,4-dichloropyrimidine

Principle & Causality: This step converts the stable, amide-like 5-iodouracil into a highly reactive di-chloro intermediate, primed for nucleophilic substitution. The tautomeric keto-enol forms of the uracil ring are converted to chlorides using phosphoryl chloride (POCl₃). POCl₃ serves as both the chlorine source and a dehydrating agent. The reaction is catalyzed by a tertiary amine, such as N,N-dimethylaniline.[2] The amine activates the POCl₃ and also neutralizes the HCl generated during the reaction, driving the equilibrium towards the product. This transformation is critical as the chloro groups are excellent leaving groups for the subsequent SNAr reaction.

Experimental Protocol:

  • Caution: This reaction should be performed in a well-ventilated fume hood as POCl₃ is highly corrosive and reacts violently with water.[2]

  • Suspend 5-iodouracil (1.0 eq) in phosphoryl chloride (POCl₃) (10 eq).

  • To the stirred slurry, carefully add N,N-dimethylaniline (2.0 eq).

  • Fit the flask with a reflux condenser and heat the mixture to reflux (oil bath temperature of 120-125°C) for 30-60 minutes.[2] The mixture should become a clear solution.

  • Cool the reaction mixture to room temperature and remove the excess POCl₃ under reduced pressure (using a trap cooled with dry ice to protect the vacuum pump).[2]

  • Very carefully, pour the viscous residue onto crushed ice with vigorous stirring. An exothermic reaction will occur.

  • Stir the mixture until all the ice has melted and a precipitate has formed.

  • Collect the crude solid product by vacuum filtration, wash with ice-cold water, and dry under vacuum.

  • Purify the crude material by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) or recrystallization from hexane to afford 5-iodo-2,4-dichloropyrimidine as a yellowish crystalline solid.[2]

Step 3: Nucleophilic Aromatic Substitution to Yield 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Principle & Causality: This is the final and key bond-forming step. The reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. The electron-withdrawing nitrogen atoms of the pyrimidine ring strongly activate the C4 and C2 positions towards nucleophilic attack. The C4 position is generally more reactive than the C2 position, allowing for selective substitution.[3] To act as an effective nucleophile, the hydroxyl group of 2-methoxyethanol must be deprotonated to form the much more nucleophilic 2-methoxyethoxide anion. Sodium hydride (NaH), a strong, non-nucleophilic base, is ideal for this purpose, as its only byproduct is hydrogen gas, which is easily removed from the reaction system.

Experimental Protocol:

  • In a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous tetrahydrofuran (THF).

  • Cool the suspension to 0°C using an ice bath.

  • Slowly add a solution of 2-methoxyethanol (1.2 eq) in anhydrous THF to the NaH suspension. Effervescence (H₂ evolution) will be observed.

  • Stir the mixture at 0°C for 30 minutes to ensure complete formation of the sodium 2-methoxyethoxide.

  • Add a solution of 5-iodo-2,4-dichloropyrimidine (1.0 eq) in anhydrous THF dropwise to the alkoxide solution at 0°C.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

  • Upon completion, carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the resulting crude oil or solid by column chromatography on silica gel to yield the final product, 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Part 3: Data Summary

The following table summarizes the key quantitative and qualitative data for the synthetic pathway. Yields are representative and may vary based on reaction scale and purification efficiency.

StepStarting MaterialProductKey ReagentsTypical YieldAppearance
1 Uracil5-IodouracilN-Iodosuccinimide (NIS), DMF85-95%White to off-white solid
2 5-Iodouracil5-Iodo-2,4-dichloropyrimidinePOCl₃, N,N-dimethylaniline75-85%Yellowish crystalline solid[2]
3 5-Iodo-2,4-dichloropyrimidine5-Iodo-4-(2-methoxyethoxy)pyrimidine2-Methoxyethanol, NaH, THF70-80%Pale yellow oil or low-melting solid

Conclusion

The described three-step synthesis provides a reliable and efficient route to 5-Iodo-4-(2-methoxyethoxy)pyrimidine from the readily available starting material, uracil. Each step is based on a well-understood and robust chemical transformation, from electrophilic iodination and chlorination to nucleophilic aromatic substitution. The detailed protocols and the rationale behind the choice of reagents and conditions offer researchers a comprehensive guide for the practical synthesis of this versatile chemical intermediate. The multi-functional nature of the final compound, with its reactive iodo-substituent, makes it a valuable asset for the construction of diverse molecular libraries aimed at the discovery of novel therapeutic agents.

References

  • SYNTHESIS OF PYRIMIDINE DERIVATIVES. Available at: [Link]

  • Pyrimidine synthesis - Organic Chemistry Portal. Available at: [Link]

  • Advances in the Solid-Phase Synthesis of Pyrimidine Derivatives - ACS Publications. Available at: [Link]

  • Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. Available at: [Link]

  • Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine derivatives - Growing Science. Available at: [Link]

  • A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions - PMC. Available at: [Link]

  • 5-Iodo-2,4-dichloropyrimidine - Org Prep Daily - WordPress.com. Available at: [Link]

  • Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate - Journal of the Chemical Society C. Available at: [Link]

Sources

Foundational

5-Iodo-4-(2-methoxyethoxy)pyrimidine spectroscopic data (NMR, IR, MS)

An In-Depth Technical Guide to the Spectroscopic Characterization of 5-Iodo-4-(2-methoxyethoxy)pyrimidine For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive analysis of th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Spectroscopic Characterization of 5-Iodo-4-(2-methoxyethoxy)pyrimidine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the expected spectroscopic signature of 5-Iodo-4-(2-methoxyethoxy)pyrimidine. As a Senior Application Scientist, the following sections are structured not as a rigid template, but as a logical workflow that mirrors the process of structural elucidation in a research and development setting. We will delve into the theoretical underpinnings, predicted data, and practical experimental protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). The causality behind experimental choices is explained to provide field-proven insights, ensuring that each protocol is a self-validating system.

Molecular Structure and the Imperative for Spectroscopic Analysis

5-Iodo-4-(2-methoxyethoxy)pyrimidine is a substituted pyrimidine, a class of heterocyclic compounds central to medicinal chemistry and drug development.[1] The pyrimidine core is a fundamental building block in numerous biologically active molecules, including nucleic acids.[2] The substituents—an iodo group at position 5 and a methoxyethoxy group at position 4—impart specific physicochemical properties that modulate biological activity. The heavy iodine atom can serve as a handle for further synthetic modifications (e.g., cross-coupling reactions) and can influence receptor binding. The methoxyethoxy side chain can enhance solubility and modulate pharmacokinetic properties.

Accurate structural confirmation and purity assessment are non-negotiable in drug development. Spectroscopic techniques provide a detailed fingerprint of the molecule, confirming its identity and integrity. This guide serves to establish the expected spectroscopic data for this specific molecule, providing a benchmark for researchers synthesizing or utilizing this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Atomic Framework

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.[3] By analyzing the chemical environment of ¹H and ¹³C nuclei, we can confirm the connectivity and spatial arrangement of atoms.

Predicted ¹H and ¹³C NMR Data

The chemical shifts in a pyrimidine ring are highly sensitive to the electronic effects of its substituents.[3] The electron-withdrawing nature of the nitrogen atoms and the iodine atom, combined with the electron-donating effect of the ether oxygen, creates a distinct electronic environment for each nucleus. The predicted data, based on established principles for substituted pyrimidines, is summarized below.[4][5]

Table 1: Predicted ¹H NMR Spectroscopic Data for 5-Iodo-4-(2-methoxyethoxy)pyrimidine (Solvent: CDCl₃, Reference: TMS at 0.00 ppm)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~8.45Singlet (s)1HH-6Deshielded by adjacent N-1 and the electron-withdrawing iodine at C-5.
~8.20Singlet (s)1HH-2Flanked by two electron-withdrawing nitrogen atoms.
~4.65Triplet (t)2HO-CH₂ -CH₂-OCH₃Adjacent to the pyrimidine ring oxygen, deshielded.
~3.85Triplet (t)2HO-CH₂-CH₂ -OCH₃Less deshielded than the adjacent methylene group.
~3.45Singlet (s)3HO-CH₃ Typical chemical shift for a methoxy group.

Table 2: Predicted ¹³C NMR Spectroscopic Data for 5-Iodo-4-(2-methoxyethoxy)pyrimidine (Solvent: CDCl₃, Reference: CDCl₃ at 77.16 ppm)

Chemical Shift (δ, ppm)AssignmentRationale
~168.0C-4Carbon attached to the electronegative oxygen of the ether.
~160.0C-2Carbon between two nitrogen atoms.
~158.5C-6Deshielded by the adjacent nitrogen atom.
~75.0C-5Carbon directly bonded to iodine; significant upfield shift due to the heavy atom effect.
~71.5O-C H₂-CH₂-OCH₃Ether carbon adjacent to the pyrimidine ring.
~69.0O-CH₂-C H₂-OCH₃Ether carbon adjacent to the methoxy group.
~59.0O-C H₃Methoxy carbon.
Expert Interpretation

The ¹H NMR spectrum is expected to be relatively simple and highly informative. The two protons on the pyrimidine ring, H-2 and H-6, appear as sharp singlets, confirming the substitution pattern. The absence of coupling between them is a key indicator. The methoxyethoxy side chain should present as two distinct triplets and a singlet, confirming its structure and attachment to the pyrimidine ring via the oxygen atom.

In the ¹³C NMR spectrum, the most characteristic signal is the C-5 carbon at approximately 75.0 ppm. The direct attachment to a heavy atom like iodine induces a significant upfield shift compared to an unsubstituted C-5, providing definitive evidence for the iodo-substitution at this position. The chemical shifts of C-2, C-4, and C-6 are consistent with values for substituted pyrimidines.[6]

Experimental Protocol for NMR Data Acquisition

Rationale: The choice of solvent (CDCl₃) is standard for many organic molecules due to its good solubilizing power and minimal signal overlap. Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR.[7] A moderate spectrometer frequency (e.g., 400 MHz for ¹H) provides excellent resolution for this molecule.[7]

  • Sample Preparation: Dissolve 5-10 mg of 5-Iodo-4-(2-methoxyethoxy)pyrimidine in approximately 0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% TMS in a standard 5 mm NMR tube.

  • Instrument Setup (¹H NMR):

    • Spectrometer Frequency: 400 MHz.[3]

    • Pulse Sequence: Standard single-pulse (zg30).

    • Spectral Width (SW): -2 to 10 ppm.

    • Number of Scans (NS): 16 (adjust for concentration).

    • Relaxation Delay (D1): 2 seconds.

  • Instrument Setup (¹³C NMR):

    • Spectrometer Frequency: 100 MHz.[3]

    • Pulse Sequence: Proton-decoupled (e.g., zgpg30) to produce singlet signals for all carbons.[3]

    • Spectral Width (SW): 0 to 200 ppm.

    • Number of Scans (NS): 1024 or more, due to the low natural abundance of ¹³C.

    • Relaxation Delay (D1): 2-5 seconds.

  • Data Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID). Calibrate the ¹H spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the solvent signal (CDCl₃) at 77.16 ppm.

Visualization of NMR Workflow

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing cluster_analysis Spectral Analysis Prep Dissolve 5-10 mg of sample in ~0.7 mL CDCl3 with TMS Acq_H1 Acquire 1H Spectrum (400 MHz, 16 scans) Prep->Acq_H1 Acq_C13 Acquire 13C Spectrum (100 MHz, 1024+ scans) Prep->Acq_C13 Proc Fourier Transform Phase & Baseline Correction Acq_H1->Proc Acq_C13->Proc Calib Calibrate Spectra (1H: TMS, 13C: CDCl3) Proc->Calib Analysis Assign Signals Confirm Structure Calib->Analysis

Caption: Workflow for NMR-based structural elucidation.

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy probes the vibrational frequencies of bonds within a molecule. It is an excellent technique for rapidly confirming the presence of key functional groups.[8][9]

Predicted IR Absorption Data

The IR spectrum of 5-Iodo-4-(2-methoxyethoxy)pyrimidine will be characterized by vibrations from the pyrimidine ring, the C-I bond, and the C-O bonds of the ether side chain.

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)IntensityVibration TypeFunctional Group
3100 - 3000MediumC-H StretchAromatic (Pyrimidine ring)
2950 - 2850MediumC-H StretchAliphatic (CH₂, CH₃)
1600 - 1550StrongC=N StretchPyrimidine ring
1500 - 1400MediumC=C StretchPyrimidine ring
1250 - 1050StrongC-O StretchEther (Ar-O-R, R-O-R)
~600 - 500Medium-WeakC-I StretchIodo group
Expert Interpretation

The most prominent features in the IR spectrum will be the strong stretching vibrations of the C=N bonds within the pyrimidine ring between 1600-1550 cm⁻¹.[10] Another strong, and often broad, absorption band between 1250-1050 cm⁻¹ will confirm the presence of the C-O ether linkages.[11] The C-H stretches above and below 3000 cm⁻¹ will differentiate between the aromatic ring protons and the aliphatic protons of the side chain. The C-I stretch is expected in the far-IR region (fingerprint region) and may be weak but serves as supporting evidence for the iodination.[8]

Experimental Protocol for IR Data Acquisition

Rationale: Attenuated Total Reflectance (ATR) is a modern, rapid, and reliable method for acquiring IR spectra of solid samples, requiring minimal sample preparation.

  • Sample Preparation: Place a small amount (1-2 mg) of the solid 5-Iodo-4-(2-methoxyethoxy)pyrimidine sample directly onto the ATR crystal.

  • Instrument Setup (FTIR-ATR):

    • Ensure the ATR crystal (typically diamond or germanium) is clean by taking a background spectrum of the empty crystal.

    • Apply pressure to the sample using the anvil to ensure good contact with the crystal.

  • Data Acquisition:

    • Scan Range: 4000 - 400 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

  • Data Processing: The instrument software will automatically perform a background subtraction. Analyze the resulting transmittance or absorbance spectrum to identify characteristic peaks.

Visualization of IR Workflow

IR_Workflow cluster_setup Instrument Setup cluster_sample Sample Application cluster_acq Data Acquisition cluster_analysis Spectral Analysis Setup Clean ATR Crystal Acquire Background Spectrum Sample Place Solid Sample on Crystal & Apply Pressure Setup->Sample Acquire Scan Sample (4000-400 cm-1, 16 scans) Sample->Acquire Analysis Identify Functional Group Vibrational Frequencies Acquire->Analysis

Caption: Workflow for FTIR-ATR spectroscopic analysis.

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the exact molecular weight of a compound and offers structural clues through its fragmentation pattern.[12] For halogenated compounds, the isotopic distribution provides an additional layer of confirmation.

Predicted Mass Spectrometry Data

Molecular Formula: C₉H₁₁IN₂O₂ Monoisotopic Mass: 305.98 g/mol

Table 4: Predicted Key Mass Fragments (Electron Ionization - EI)

m/z (Mass-to-Charge Ratio)Predicted IonRationale
306[M]⁺Molecular ion peak.
231[M - CH₂CH₂OCH₃]⁺Loss of the terminal part of the ether side chain.
203[M - OCH₂CH₂OCH₃]⁺Cleavage of the entire methoxyethoxy side chain.
179[M - I]⁺Loss of the iodine radical.
127[I]⁺Iodine cation.
Expert Interpretation

The mass spectrum will be crucial for confirming the molecular weight. The molecular ion peak ([M]⁺) is expected at m/z 306.[13] Due to the presence of a single iodine atom (¹²⁷I is ~100% abundant), no significant M+1 or M+2 isotope peaks from the halogen are expected, which simplifies the spectrum compared to chlorine or bromine-containing compounds.[14]

The fragmentation pattern under Electron Ionization (EI) will likely involve the cleavage of the ether side chain, which is a common and energetically favorable fragmentation pathway.[15][16] The loss of the entire side chain to give a fragment at m/z 203 would be a strong indicator of the core structure. The loss of the iodine atom (m/z 179) is also a probable fragmentation event.

Experimental Protocol for MS Data Acquisition

Rationale: Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is a robust method for volatile, thermally stable compounds like the one under study. EI provides reproducible fragmentation patterns that are useful for structural confirmation.[12]

  • Sample Preparation: Prepare a dilute solution of the compound (~100 µg/mL) in a volatile organic solvent like ethyl acetate or dichloromethane.

  • GC-MS Instrument Setup:

    • GC Column: A standard non-polar column (e.g., HP-5ms, 30 m x 0.25 mm).

    • Injector: Split/splitless injector at 250°C.

    • Carrier Gas: Helium at 1.0 mL/min.

    • Oven Program: Start at 100°C, hold for 1 minute, then ramp at 15°C/min to 280°C and hold for 5 minutes. (This program should be optimized).

    • MS Interface: Transfer line temperature at 280°C.

  • MS Data Acquisition:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[12]

    • Ion Source Temperature: 230°C.

    • Mass Range: Scan from m/z 40 to 400 to ensure capture of the molecular ion and relevant fragments.

  • Data Analysis: Analyze the total ion chromatogram (TIC) to find the peak corresponding to the compound. Examine the mass spectrum of this peak to identify the molecular ion and key fragment ions.

Visualization of MS Workflow

MS_Workflow cluster_prep Sample Preparation cluster_sep Chromatographic Separation cluster_ion Ionization & Mass Analysis cluster_analysis Data Interpretation Prep Prepare Dilute Solution (~100 µg/mL in Ethyl Acetate) GC Inject into GC (Temperature Program) Prep->GC Ionize Electron Ionization (70 eV) GC->Ionize Analyze Mass Analyzer (Scan m/z 40-400) Ionize->Analyze Analysis Identify Molecular Ion Analyze Fragmentation Pattern Analyze->Analysis

Caption: Workflow for GC-MS structural analysis.

Conclusion

The structural elucidation of 5-Iodo-4-(2-methoxyethoxy)pyrimidine is a synergistic process relying on the combined interpretation of NMR, IR, and MS data. NMR spectroscopy provides the definitive map of the C-H framework, IR spectroscopy rapidly confirms the presence of key functional groups, and mass spectrometry validates the molecular weight and reveals characteristic fragmentation pathways. The predicted data and detailed protocols within this guide offer a robust framework for researchers to verify the synthesis and purity of this compound, ensuring the integrity of their subsequent chemical and biological investigations.

References

  • Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Vertex AI Search.
  • Singh, P., & Garg, S. (2025). FTIR spectroscopy in the analysis of pyrimidine-based medicinal compounds. Vertex AI Search.
  • Tzortzaki, S., et al. (2021). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. Molecules. [Link]

  • Chimichi, S., et al. (1992). 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. Canadian Journal of Chemistry. [Link]

  • BenchChem. (2025).
  • Uno, T., et al. (1968). Infrared Spectra of Sulfonamide Derivatives. I. Pyridine, Thiazole, and Pyrimidine Derivatives. Chemical and Pharmaceutical Bulletin. [Link]

  • Jardetzky, O., et al. (1963). Proton Magnetic Resonance Studies of Purine and Pyrimidine Derivatives. IX. The Protonation of Pyrimidines in Acid Solution. Journal of the American Chemical Society. [Link]

  • Al-Amiery, A. A., et al. (2019). FT-IR data of pyrimidine derivatives compounds. ResearchGate. [Link]

  • Patel, R., et al. (2018). IR, NMR spectral data of pyrimidine derivatives. ResearchGate. [Link]

  • Suri, K. A., et al. (2003). Unequivocal total assignment of 13C and 1H NMR spectra of some pyrido[1,2-a]pyrimidine derivatives by 2D-NMR. Magnetic Resonance in Chemistry. [Link]

  • Castrovilli, M. C., et al. (2014). Photofragmentation of Halogenated Pyrimidine Molecules in the VUV Range. Journal of the American Society for Mass Spectrometry. [Link]

  • RJ Wave. (2024). Novel Pyrimidine Derivatives as Promising Antibacterial Agents. RJ Wave.
  • Chimichi, S., et al. (2013). 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. ResearchGate. [Link]

  • Tsujimoto, T., et al. (1979). Studies on 13C magnetic resonance spectroscopy. XII. 13C and 1H NMR of 5-substituted pyrimidine derivatives. Chemical and Pharmaceutical Bulletin. [Link]

  • Castrovilli, M. C., et al. (2014). Photofragmentation of halogenated pyrimidine molecules in the VUV range. Journal of the American Society for Mass Spectrometry. [Link]

  • Experimental and Optimized Studies of Some Pyrimidine Derivatives. (2019). AIP Publishing. [Link]

  • Aly, A. A., et al. (2021). Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. Molecules. [Link]

  • Bolognesi, P., et al. (2007). The mass spectra of pyrimidine measured in coincidence with resonant Auger electrons at selected kinetic energies. ResearchGate. [Link]

  • Castrovilli, M. C., et al. (2014). Photofragmentation of halogenated pyrimidine molecules in the VUV range. PubMed. [Link]

  • SUPPORTING M
  • Salem, M. A. I., et al. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry. [Link]

  • BenchChem. (2025). In-Depth Technical Guide: Mass Spectrometry Analysis of 5-Methoxy-2-methylthiopyrimidine. BenchChem.
  • SpectraBase. (n.d.). 5-IODO-4-THIO-2'-DEOXYURIDINE. SpectraBase. [Link]

  • Jiang, H. (2012). NMR of Organic Compounds. SlideShare. [Link]

  • Yadav, R. S., et al. (2025). Laser Raman and Infrared Spectra of Amino Hydroxy Pyrimidine. International Journal of Scientific Research and Engineering Development. [Link]

  • Peng, C., et al. (2015). Convenient syntheses of isotopically labeled pyrimidine 2´-deoxynucleosides and their 5-hydroxy oxidation products. Molecules. [Link]

  • Fisher Scientific. (n.d.). 5-Iodo-2,4-dimethoxypyrimidine, 98%. Fisher Scientific. [Link]

  • Sonawane, R. P. (2014). Comparative study of chemical synthesis of pyrimidine derivatives by using Grindstone chemistry Technique and Conventional method. ResearchGate. [Link]

  • Sharma, P. K. (n.d.). Study of Infrared Spectrum And Thermodynamic Functions of 4-Amino-2,6-Dihydroxy Pyrimidine. Research India Publications. [Link]

Sources

Exploratory

5-Iodo-4-(2-methoxyethoxy)pyrimidine CAS number and supplier

Strategic Utility of 5-Iodo-4-(2-methoxyethoxy)pyrimidine in Advanced Drug Discovery: Sourcing, Properties, and Synthetic Workflows Executive Summary In the landscape of modern medicinal chemistry, functionalized pyrimid...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Strategic Utility of 5-Iodo-4-(2-methoxyethoxy)pyrimidine in Advanced Drug Discovery: Sourcing, Properties, and Synthetic Workflows

Executive Summary

In the landscape of modern medicinal chemistry, functionalized pyrimidines serve as the architectural core for a vast array of targeted therapeutics, most notably kinase inhibitors. As a Senior Application Scientist, I frequently evaluate building blocks not just for their structural features, but for their synthetic tractability. 5-Iodo-4-(2-methoxyethoxy)pyrimidine (CAS: 1512650-99-5) represents a highly optimized intermediate. The presence of the C5-iodo substituent provides an ideal vector for palladium-catalyzed cross-coupling, while the 2-methoxyethoxy side chain acts as a critical physicochemical modulator. This whitepaper details the chemical properties, supply chain sourcing, and validated experimental protocols for integrating this compound into drug discovery pipelines.

Chemical Identity and Supply Chain Metrics

Reliable sourcing of advanced intermediates is a critical bottleneck in scale-up campaigns. 5-Iodo-4-(2-methoxyethoxy)pyrimidine is commercially accessible through specialized chemical vendors [1][2]. Table 1 summarizes its core quantitative data and verified suppliers.

Table 1: Physicochemical Properties and Sourcing Data

AttributeSpecification
Chemical Name 5-Iodo-4-(2-methoxyethoxy)pyrimidine
CAS Number 1512650-99-5
Molecular Formula C₇H₉IN₂O₂
Molecular Weight 280.06 g/mol
MDL Number MFCD21749156
Primary Reactive Site C5-Iodo bond (Electrophile for cross-coupling)
Verified Suppliers Ambeed, BLD Pharm, Matrix Scientific

Strategic Utility in Kinase Inhibitor Design

The selection of this specific building block is driven by two distinct structural advantages:

The 5-Iodo Advantage (Synthetic Tractability): In cross-coupling chemistry, the bond dissociation energy of the carbon-halogen bond dictates the rate of the initial oxidative addition step. The C-I bond is significantly weaker than C-Br or C-Cl bonds. This allows palladium-catalyzed reactions (such as Suzuki-Miyaura or Sonogashira couplings) to proceed rapidly at lower temperatures. Operating under milder conditions minimizes the thermal degradation of sensitive functional groups and suppresses off-target protodehalogenation.

The 2-Methoxyethoxy Moiety (Physicochemical Modulation): When designing ATP-competitive kinase inhibitors, the pyrimidine core typically anchors the molecule to the kinase hinge region via hydrogen bonding. The 2-methoxyethoxy group at the C4 position serves a dual purpose. First, it acts as a flexible, hydrophilic tail that extends into the solvent-exposed region, significantly improving the aqueous solubility and lowering the lipophilicity (logP) of the final drug candidate. Second, the ether oxygens act as hydrogen bond acceptors (HBA), which can be leveraged to interact with specific residues in the kinase binding pocket, enhancing selectivity against targets like EPHA2 or GAK kinases [3].

Mechanistic Pathway: Palladium-Catalyzed Cross-Coupling

To fully utilize 5-Iodo-4-(2-methoxyethoxy)pyrimidine, one must understand its behavior within a catalytic cycle. The diagram below illustrates the Suzuki-Miyaura cross-coupling mechanism, highlighting the rapid oxidative addition enabled by the highly reactive iodo substituent [4].

CatalyticCycle Pd0 Pd(0) Active Species OxAdd Oxidative Addition (Insertion into C-I bond) Pd0->OxAdd + 5-Iodo-4-(2-methoxyethoxy)pyrimidine PdII Pd(II) Intermediate [Ar-Pd-I] OxAdd->PdII TransMet Transmetalation (Transfer of R group from Boron) PdII->TransMet + R-B(OH)2, Base PdII_R Pd(II) Intermediate [Ar-Pd-R] TransMet->PdII_R RedElim Reductive Elimination (Product Release) PdII_R->RedElim RedElim->Pd0 - Coupled Product

Figure 1: Pd-catalyzed Suzuki-Miyaura cycle for 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Experimental Workflow: Suzuki-Miyaura Cross-Coupling Protocol

As a self-validating system, the following protocol is designed to maximize yield while preventing common modes of failure (e.g., catalyst oxidation, ether cleavage).

Objective : To synthesize a C5-arylated pyrimidine intermediate by coupling 5-Iodo-4-(2-methoxyethoxy)pyrimidine with an aryl boronic acid.

Materials :

  • 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 equiv)

  • Aryl boronic acid (1.3 equiv)

  • Catalyst: Pd(dppf)Cl₂ (5 mol%)

  • Base: Potassium carbonate (K₂CO₃) (2.5 equiv)

  • Solvent: 1,4-Dioxane / H₂O (4:1 v/v)

Step-by-Step Methodology & Causality :

  • Reagent Assembly : In a flame-dried Schlenk flask, combine the iodo-pyrimidine, aryl boronic acid, and K₂CO₃. Causality: K₂CO₃ is selected over stronger bases (like KOtBu) because it effectively facilitates transmetalation via boronate formation without risking the nucleophilic cleavage of the methoxyethoxy ether linkage.

  • Solvent Addition & Degassing : Add the 1,4-Dioxane/H₂O mixture. Sparge the solution with Argon for 15 minutes. Causality: Rigorous deoxygenation is non-negotiable. Dissolved O₂ will irreversibly oxidize the Pd(0) active species to an inactive Pd(II) state, stalling the reaction and promoting unwanted homocoupling of the boronic acid.

  • Catalyst Introduction : Quickly add the Pd(dppf)Cl₂ catalyst under a positive stream of Argon. Causality: The bidentate dppf ligand possesses a large bite angle, which sterically forces the intermediate into a geometry that dramatically accelerates the reductive elimination step—often the rate-limiting phase in biaryl synthesis.

  • Thermal Activation : Seal the flask and heat to 70°C for 4 to 6 hours. Monitor the conversion via LC-MS. Causality: Because the C-I bond is highly reactive, the reaction reaches completion at 70°C. Avoiding higher temperatures (>90°C) prevents thermal degradation of the substrate and minimizes side reactions.

  • Workup and Isolation : Cool the mixture to room temperature, dilute with Ethyl Acetate, and wash sequentially with water and brine. Dry the organic phase over anhydrous Na₂SO₄. Causality: The biphasic aqueous wash efficiently removes inorganic potassium salts and borate byproducts, leaving the lipophilic coupled product in the organic phase.

  • Purification : Concentrate under reduced pressure and purify via silica gel flash chromatography using a Hexanes/Ethyl Acetate gradient.

Workflow Step1 1. Reagent Prep (Substrate, Boronic Acid, Pd Cat, Base) Step2 2. Degassing (Argon Sparging, 15 mins) Step1->Step2 Step3 3. Reaction (70°C, 4-6h, LC-MS Monitoring) Step2->Step3 Step4 4. Workup (Aqueous Extraction, Organic Phase Drying) Step3->Step4 Step5 5. Purification (Flash Chromatography, Silica Gel) Step4->Step5

Figure 2: Step-by-step experimental workflow for the Suzuki-Miyaura cross-coupling.

Conclusion

5-Iodo-4-(2-methoxyethoxy)pyrimidine is a highly versatile and strategically valuable building block in medicinal chemistry. By combining the exceptional cross-coupling reactivity of the 5-iodo position with the physicochemical benefits of the 2-methoxyethoxy side chain, drug development professionals can efficiently synthesize complex, soluble, and highly selective kinase inhibitors. Adherence to strict anaerobic protocols and appropriate catalyst selection ensures high-yielding, scalable syntheses.

References

  • Title: Back-Pocket Optimization of 2-Aminopyrimidine-Based Macrocycles Leads to Potent EPHA2/GAK Kinase Inhibitors Source: ACS Publications (Journal of Medicinal Chemistry) URL:[Link]

  • Title: Palladium-Catalyzed Modification of Unprotected Nucleosides, Nucleotides, and Oligonucleotides Source: NIH PubMed Central URL: [Link]

Foundational

An In--Depth Technical Guide to the Solubility and Stability of 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Introduction In the landscape of modern drug discovery and chemical biology, pyrimidine derivatives serve as foundational scaffolds for a vast array of therapeutic agents. Their versatile chemical nature allows for exten...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of modern drug discovery and chemical biology, pyrimidine derivatives serve as foundational scaffolds for a vast array of therapeutic agents. Their versatile chemical nature allows for extensive functionalization, enabling the fine-tuning of pharmacological properties. The subject of this guide, 5-Iodo-4-(2-methoxyethoxy)pyrimidine, is a representative member of this class, often utilized as a synthetic intermediate in the construction of more complex molecules. The presence of the iodo-substituent provides a reactive handle for cross-coupling reactions, while the methoxyethoxy side chain modulates physicochemical properties such as lipophilicity and hydrogen bonding potential.

Understanding the fundamental characteristics of solubility and stability is a non-negotiable prerequisite for the successful progression of any compound through the development pipeline. These parameters dictate everything from formulation strategies and bioassay design to shelf-life and potential degradation pathways. This document provides a comprehensive technical overview of the anticipated solubility and stability profile of 5-Iodo-4-(2-methoxyethoxy)pyrimidine. Drawing upon data from structurally related analogues and established principles of medicinal chemistry, this guide offers both theoretical insights and actionable experimental protocols for researchers, scientists, and drug development professionals.

Physicochemical Profile

The molecular structure of 5-Iodo-4-(2-methoxyethoxy)pyrimidine dictates its behavior in various chemical environments. The pyrimidine core is a weak base, the iodo-substituent adds significant lipophilicity and a potential site for photodegradation, and the flexible ether side chain can influence both solubility and metabolic stability. While experimental data for this specific molecule is not widely published, we can project its properties based on its constituent parts.

PropertyPredicted Value/CharacteristicRationale & Impact
Molecular Formula C₇H₉IN₂O₂-
Molecular Weight 280.07 g/mol Influences diffusion and molar concentration calculations.
Appearance White to off-white or pale yellow solid.Based on analogues like 5-Iodo-2,4-dimethoxypyrimidine[1][2].
Predicted logP ~1.5 - 2.5The iodinated aromatic core increases lipophilicity, while the ether chain adds polarity. This value suggests moderate membrane permeability but potentially limited aqueous solubility.
Predicted pKa ~1.0 - 2.0 (most basic nitrogen)The electron-withdrawing iodo group reduces the basicity of the pyrimidine nitrogens. The compound is unlikely to be protonated under physiological pH.
Hydrogen Bond Acceptors 4 (2x ring N, 2x ether O)The ether oxygens and ring nitrogens can accept hydrogen bonds, potentially aiding solubility in protic solvents.
Hydrogen Bond Donors 0Lack of donor groups limits self-association via hydrogen bonding.

Solubility Profile

Solubility is a critical determinant of a compound's utility, affecting everything from stock solution preparation to in vivo absorption. The structural features of 5-Iodo-4-(2-methoxyethoxy)pyrimidine suggest a profile favoring organic solvents over aqueous media.

Causality Behind Solvent Selection

For early-stage research, Dimethyl Sulfoxide (DMSO) is the solvent of choice for creating high-concentration stock solutions. Its high polarity and aprotic nature effectively solvate a wide range of organic molecules, making it ideal for compound libraries and initial biological screening. However, final assay concentrations of DMSO should be minimized (typically <0.1%) to avoid cellular toxicity[3]. For applications requiring the avoidance of DMSO, polar aprotic solvents like DMF or NMP, or polar protic solvents like ethanol, may be considered, though solubility is likely to be lower.

Projected Solubility in Common Laboratory Solvents

The following table provides an estimated solubility profile based on general principles and data from similar pyrimidine derivatives.[4]

SolventTypeProjected SolubilityRationale & Notes
Water AqueousInsoluble (<1 mg/mL)The lipophilic iodinated core dominates over the polar ether chain. Similar small molecules often have low aqueous solubility[3][5].
DMSO Polar AproticSoluble (>10 mg/mL)Standard solvent for challenging small molecules.[6]
Methanol / Ethanol Polar ProticSparingly to Moderately SolubleThe ether chain may interact favorably, but overall solubility may be limited. Solubility of pyrimidines in methanol is known to increase with temperature[7].
Dichloromethane (DCM) Non-polar AproticSolubleThe related compound 5-Iodo-2,4-dimethoxypyrimidine is soluble in DCM and Chloroform[4].
Acetonitrile (ACN) Polar AproticModerately SolubleOften used in analytical chromatography; solubility is typically sufficient for this purpose.
Experimental Protocol: Kinetic Solubility Assessment

This protocol provides a standardized method for rapidly assessing the kinetic solubility of the compound in an aqueous buffer, which is highly relevant for predicting in vivo behavior.

Objective: To determine the concentration of a compound that remains in solution after being introduced from a DMSO stock into an aqueous buffer.

Methodology:

  • Prepare a 10 mM Stock Solution: Accurately weigh the compound and dissolve it in 100% DMSO to a final concentration of 10 mM.

  • Serial Dilution: In a 96-well plate, perform a serial dilution of the DMSO stock to create a range of concentrations (e.g., 10 mM down to ~0.01 mM).

  • Aqueous Dilution: Transfer a small, fixed volume (e.g., 2 µL) from each well of the DMSO plate to a corresponding well of a new 96-well plate containing a larger volume (e.g., 198 µL) of aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4). This creates a 1:100 dilution.

  • Equilibration: Seal the plate and shake at room temperature for 1-2 hours to allow for precipitation to reach equilibrium.

  • Separation: Centrifuge the plate at high speed (e.g., 4000 rpm for 15 minutes) to pellet any precipitated compound.

  • Quantification: Carefully transfer the supernatant to a new analysis plate. Quantify the concentration of the dissolved compound using a suitable analytical method, such as HPLC-UV or LC-MS/MS, by comparing against a calibration curve prepared in a DMSO/buffer mixture.

  • Data Analysis: The kinetic solubility is the highest concentration at which the measured value in the supernatant matches the nominal concentration.

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis stock Prepare 10 mM Stock in DMSO serial_dil Serial Dilute DMSO Stock stock->serial_dil aq_dil Dilute 1:100 into Aqueous Buffer serial_dil->aq_dil equil Equilibrate (Shake 1-2h) aq_dil->equil cent Centrifuge to Pellet Precipitate equil->cent super Transfer Supernatant cent->super quant Quantify by HPLC/LC-MS super->quant result Determine Solubility Limit quant->result

Caption: Workflow for Kinetic Solubility Assessment.

Stability Profile

Chemical stability is paramount for ensuring the integrity of experimental results and defining storage conditions. Iodinated aromatic compounds can be susceptible to specific degradation pathways. A forced degradation study is the most effective way to identify these liabilities.

Anticipated Degradation Pathways
  • Photodegradation: The carbon-iodine bond is often the weakest point in the molecule. Exposure to UV or high-intensity visible light can cause homolytic cleavage of this bond, leading to the formation of a radical species and subsequent decomposition.[8] Iodoaromatic compounds are frequently light-sensitive, necessitating protection from light.[4][8]

  • Hydrolysis (pH-dependent): While the pyrimidine ring itself is relatively stable, the ether linkage in the side chain could be susceptible to hydrolysis under strongly acidic conditions. Similarly, the entire heterocyclic system could be vulnerable to degradation under harsh basic conditions.[8] It is crucial to maintain a near-neutral pH (6-8) for solutions whenever possible.[8]

  • Thermal Degradation: Elevated temperatures will accelerate both photodegradation and hydrolysis pathways.[8] Therefore, long-term storage should be at reduced temperatures.

Protocol: Forced Degradation (Stress Testing) Study

This protocol is designed to rapidly identify potential stability issues by exposing the compound to harsh conditions, following principles outlined in regulatory guidelines like ICH Q1B for photostability.[9][10]

Objective: To evaluate the stability of the compound under various stress conditions and identify primary degradation products.

Methodology:

  • Sample Preparation: Prepare a solution of the compound in a suitable solvent (e.g., 50:50 Acetonitrile:Water) at a known concentration (e.g., 0.5 mg/mL).

  • Stress Conditions: Aliquot the solution into separate, appropriately sealed vials for each stress condition. Include a control sample stored at -20°C in the dark.

    • Acidic: Add 0.1 M HCl.

    • Basic: Add 0.1 M NaOH.

    • Oxidative: Add 3% H₂O₂.

    • Thermal: Place in an oven at 60°C.

    • Photolytic: Expose to a light source compliant with ICH Q1B guidelines, aiming for an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[9][10][11] A parallel sample wrapped in aluminum foil serves as a dark control.[12]

  • Time Points: Analyze samples at initial (T=0) and subsequent time points (e.g., 2, 8, 24, 48 hours).

  • Sample Quenching: For acidic and basic samples, neutralize with an equimolar amount of base or acid, respectively, before analysis.

  • Analysis: Analyze all samples using a stability-indicating HPLC-UV method (see Section 4.2).

  • Data Interpretation: Calculate the percent degradation by comparing the peak area of the parent compound in the stressed sample to the T=0 control. Monitor for the appearance of new peaks, which represent degradation products.

G cluster_stress Stress Conditions (T = 2, 8, 24h...) start Prepare 0.5 mg/mL Solution acid Acidic (0.1M HCl) start->acid base Basic (0.1M NaOH) start->base oxid Oxidative (3% H2O2) start->oxid therm Thermal (60°C) start->therm photo Photolytic (ICH Q1B) start->photo control Control (-20°C, Dark) start->control quench Neutralize/Quench acid->quench base->quench analyze Analyze by Stability-Indicating HPLC oxid->analyze therm->analyze photo->analyze control->analyze quench->analyze report Calculate % Degradation Identify Degradants analyze->report

Caption: Workflow for a Forced Degradation Study.

Analytical Methodologies

A robust analytical method is the cornerstone of any solubility or stability study. A stability-indicating HPLC method is one that can accurately quantify the parent compound in the presence of its degradation products, excipients, and impurities.

Protocol: Development of a Stability-Indicating HPLC-UV Method

Objective: To develop a reverse-phase HPLC method capable of separating the parent compound from all potential degradation products.

Methodology:

  • Column Selection: Start with a standard C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size), which is effective for separating small molecules of moderate polarity.[13]

  • Wavelength Selection: Determine the wavelength of maximum absorbance (λmax) of the compound by running a UV-Vis scan. The pyrimidine ring system typically absorbs in the 260-280 nm range.[4] Use this wavelength for detection.

  • Mobile Phase Optimization:

    • Aqueous (A): 0.1% Formic Acid or Trifluoroacetic Acid in water. This helps to sharpen peaks by controlling the ionization state of any basic sites.

    • Organic (B): Acetonitrile or Methanol. Acetonitrile is often preferred for its lower viscosity and UV cutoff.

  • Gradient Elution: Develop a gradient elution method to ensure separation of early-eluting polar degradants from the later-eluting lipophilic parent compound.

    • Example Gradient: Start at 5-10% B, ramp to 95% B over 15-20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate.

  • Method Validation: Inject a mixture of the stressed samples (a "degradation cocktail") to verify the method's specificity. The parent peak should be pure and well-resolved from all other peaks. Peak purity can be assessed using a photodiode array (PDA) detector.

Recommended Handling and Storage

Based on the projected stability profile, strict handling and storage procedures are essential to ensure the compound's integrity.

Solid Compound
  • Long-Term Storage: Store the solid powder at -20°C or below in a tightly sealed container.[6][14]

  • Protection: Protect from light by using amber vials or storing in the dark.[3][4] The use of a desiccant is also recommended to prevent moisture uptake.[3]

  • Handling: Before opening, allow the container to warm to room temperature to prevent condensation. Weigh and handle the powder in an environment with controlled humidity if possible.

Solutions
  • Stock Solutions: Prepare stock solutions (typically in DMSO) and aliquot them into single-use volumes to avoid repeated freeze-thaw cycles, which can cause degradation and precipitation.[3][5][14]

  • Storage: Store stock solution aliquots at -20°C for short-term (1 month) or -80°C for long-term (up to 6 months) storage.[14]

  • Working Solutions: Dilute stock solutions into aqueous buffers immediately before use.[3] Do not store compounds in aqueous solutions for extended periods unless stability has been confirmed.

G start Compound Received q1 Form of Compound? start->q1 solid Solid Powder q1->solid Solid solution Solution (e.g., in DMSO) q1->solution Solution store_solid Store at -20°C Protect from Light Use Desiccant solid->store_solid store_solution Aliquot into single-use volumes Store at -20°C (short-term) or -80°C (long-term) Protect from Light solution->store_solution

Caption: Decision Tree for Proper Storage.

Conclusion

While specific experimental data for 5-Iodo-4-(2-methoxyethoxy)pyrimidine is limited, a comprehensive profile can be constructed based on established chemical principles and data from analogous structures. The compound is predicted to have good solubility in common organic solvents like DMSO and DCM, but poor solubility in aqueous media. Its primary stability liability is likely photodegradation due to the presence of the carbon-iodine bond, necessitating rigorous protection from light during storage and handling. By employing the detailed protocols for solubility and stability assessment outlined in this guide, researchers can confidently characterize this molecule, ensuring data integrity and facilitating its effective use in drug discovery and development programs.

References

  • Handling Instructions. DBA Italia. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF25nQK__-fHpEJpv40QLrTnAf4DPhe9_UGOiE6aBmy-Z24yy0ejtpvhPzaoUvZSATyXUG5NkgwzJWLIr9P5gGPg7FAAjW5YhOOf0qWJuw6WwmpAoZfosuAIyGENRDBOME5SnR7ApykP5qjJfV3jA==]
  • An extended bacterial reductive pyrimidine degradation pathway that enables nitrogen release from β-alanine. PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6349115/]
  • Small Molecules. STEMCELL Technologies. [URL: https://cdn.stemcell.com/media/files/pis/10001/29005-PIS_1_0_5.pdf]
  • The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. ResearchGate. [URL: https://www.researchgate.net/publication/230784260_The_Rut_Pathway_for_Pyrimidine_Degradation_Novel_Chemistry_and_Toxicity_Problems]
  • 5-Iodo-2,4-dimethoxypyrimidine. ChemicalBook. [URL: https://www.chemicalbook.com/ProductCase_52522-99-3.htm]
  • Compound Handling Instructions. MedchemExpress.com. [URL: https://www.medchemexpress.com/static/download/MCE-Compound-Handling-Instructions.pdf]
  • Inhibitor Handling Instructions. Selleck Chemicals. [URL: https://www.selleckchem.com/datasheet/inhibitor-handling-instructions.pdf]
  • pyrimidine degradation pathway: Topics. Science.gov. [URL: https://www.science.
  • Solvents and solubilities. MicroChemicals. [URL: https://www.microchemicals.com/downloads/application_notes/Solvents_and_solubilities.pdf]
  • 5-Iodo-4-(2-(2-methoxyethoxy)ethoxy)pyrimidine. BLDpharm. [URL: https://www.bldpharm.com/products/1876211-38-9.html]
  • 5-iodo-2-[(4-methoxyphenyl)methoxy]pyrimidine. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/aablocks/aabh9a2286fd]
  • 5-Iodo-4-methoxypyrimidine. ChemicalBook. [URL: https://www.chemicalbook.com/ProductChemicalProperties_CB92719002_EN.htm]
  • 5-Iodo-2,4-dimethoxypyrimidine, 98%. Fisher Scientific. [URL: https://www.fishersci.com/us/en/catalog/product.do?partNumber=AC434930050]
  • 5-Iodo-2,4-dimethoxypyrimidine. Tokyo Chemical Industry (India) Pvt. Ltd. [URL: https://www.tcichemicals.com/IN/en/p/I0531]
  • STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS - ICH. ICH. [URL: https://database.ich.org/sites/default/files/Q1B_Guideline.pdf]
  • Pyrimidine Metabolism Pathways Synthesis and Degradation. Creative Proteomics Blog. [URL: https://www.creative-proteomics.
  • Application Notes and Protocols for the Quantification of 4-methoxypyrimidin-5-ol. Benchchem. [URL: https://www.benchchem.
  • Q1B Photostability Testing of New Active Substances and Medicinal Products. European Medicines Agency. [URL: https://www.ema.europa.eu/en/documents/scientific-guideline/q1b-photostability-testing-new-active-substances-medicinal-products-step-5_en.pdf]
  • SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie. [URL: http://revroum.lew.ro/wp-content/uploads/2016/01/Art_12.pdf]
  • 5-Iodo-2,4-dimethoxypyrimidine. Sigma-Aldrich. [URL: https://www.sigmaaldrich.com/US/en/product/bld/bl3h1f1ca058]
  • Photostability of Pharmaceuticals. Atlas-mts.com. [URL: https://www.atlas-mts.com/uploads/documents/library/applications-and-white-papers/pharma-and-cosmetics/atlas-technical-note-tn601-photostability-of-pharmaceuticals-2020-03-10.pdf]
  • Inhibition of the de novo pyrimidine biosynthesis pathway limits ribosomal RNA transcription causing nucleolar stress in glioblastoma cells. PLOS Genetics. [URL: https://journals.plos.org/plosgenetics/article?id=10.1371/journal.pgen.1009134]
  • Analytical Methods. Royal Society of Chemistry. [URL: https://pubs.rsc.org/en/content/articlepdf/2015/ay/c5ay00877j]
  • "stability issues of 2-Iodo-5-(m-tolyl)oxazole in solution". Benchchem. [URL: https://www.benchchem.com/troubleshooting/BCHM13192]
  • 5-Iodo-2,4-dimethoxypyrimidine, 98% 0.25 g. Thermo Scientific Chemicals. [URL: https://www.thermofisher.com/chemical-product/A43493.html]
  • Rationale of 5-(125)I-iodo-4'-thio-2'-deoxyuridine as a potential iodinated proliferation marker. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/12215562/]
  • A comparative study of the thermal stability of oligodeoxyribonucleotides containing 5-substituted 2'-deoxyuridines. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/9628909/]
  • Iodo Quantification. American Peptide Society. [URL: https://www.americanpeptidesociety.
  • Toxicity estimation using QSAR methodology and analytical approach for the accurate determination of two potential genotoxic impurities in A. ResearchGate. [URL: https://www.researchgate.
  • Understanding ICH Photostability Testing. Q-Lab. [URL: https://www.q-lab.com/white-papers/understanding-ich-photostability-testing/]
  • 5-Iodo-2,4-dichloropyrimidine. Org Prep Daily - WordPress.com. [URL: https://orgprepdaily.wordpress.com/2006/10/02/5-iodo-24-dichloropyrimidine/]
  • Photostability Testing. Sampled. [URL: https://sampled.com/services/biorepository/stability-storage/photostability-testing/]
  • Clinical pharmacology of 5-iodo-2'-deoxyuridine and 5-iodouracil and endogenous pyrimidine modulation. PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/3041692/]
  • 5-Iodo-4-thio-2′-deoxyuridine: Synthesis, Structure, and Cytotoxic Activity. ResearchGate. [URL: https://www.researchgate.net/publication/320478794_5-Iodo-4-thio-2'-deoxyuridine_Synthesis_Structure_and_Cytotoxic_Activity]

Sources

Exploratory

The Architectural Versatility of Substituted Pyrimidines: A Deep Dive into a Privileged Scaffold in Drug Discovery

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Enduring Significance of the Pyrimidine Core The pyrimidine ring, a simple six-membered aromatic heterocycle w...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the Pyrimidine Core

The pyrimidine ring, a simple six-membered aromatic heterocycle with two nitrogen atoms, is a fundamental component of life itself. As an essential constituent of the nucleobases cytosine, thymine, and uracil, it forms the very alphabet of the genetic code in DNA and RNA.[1][2][3][4] This inherent biological relevance has made the pyrimidine scaffold a "privileged structure" in medicinal chemistry—a molecular framework that is not only synthetically accessible but also pre-validated by nature for interacting with a wide array of biological targets.[5][6] The journey of substituted pyrimidines from simple nucleobase analogues to highly targeted therapeutics is a testament to decades of innovation in rational drug design and high-throughput screening.[5] Today, pyrimidine derivatives constitute a vast and diverse class of pharmacologically active agents, with applications spanning oncology, infectious diseases, and inflammatory conditions.[2][7][8][9] This guide provides a technical overview of the major biological activities of substituted pyrimidines, the methodologies used to evaluate them, and the structure-activity relationships that govern their therapeutic potential.

A Spectrum of Biological Activities

The synthetic tractability of the pyrimidine nucleus allows for the creation of a vast chemical space, leading to compounds with a wide range of therapeutic effects.[8][9] The strategic placement of various substituents around the ring modulates the molecule's electronic properties, steric profile, and hydrogen bonding capacity, enabling it to bind with high affinity and specificity to diverse biological targets. This has resulted in the development of drugs with activities including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[2][7][10][11]

Anticancer Activity: From Antimetabolites to Kinase Inhibitors

The story of pyrimidines in medicine is deeply rooted in oncology.[5] Early efforts focused on creating pyrimidine antimetabolites, such as 5-Fluorouracil (5-FU), which mimic natural nucleobases to disrupt DNA and RNA synthesis, thereby selectively killing rapidly proliferating cancer cells.[12] This foundational work paved the way for a more sophisticated understanding of cancer biology and the development of targeted therapies.

A significant breakthrough has been the development of pyrimidine-based Protein Kinase Inhibitors (PKIs). Protein kinases are crucial regulators of cell signaling pathways that control cell growth, proliferation, and survival.[13] Their dysregulation is a hallmark of many cancers, making them prime therapeutic targets.[13][14] The pyrimidine scaffold is particularly well-suited to function as an "ATP mimic," fitting into the ATP-binding pocket of kinases to block their activity.[13][14] This has led to the approval of numerous pyrimidine-containing kinase inhibitors for cancer treatment.[15]

Key Kinase Targets for Pyrimidine Derivatives:

  • Epidermal Growth Factor Receptor (EGFR): EGFR inhibitors like Gefitinib and Erlotinib, which feature a quinazoline (fused pyrimidine-benzene) core, have been effective in treating certain types of non-small cell lung cancer.[16]

  • Aurora and Polo-like Kinases (AURK/PLK): These kinases are essential for cell cycle regulation, and their inhibition by pyrimidine-based compounds represents a promising strategy for halting tumor progression.[15][17]

  • Bruton's Tyrosine Kinase (BTK): Overexpressed in B-cell cancers, BTK is a key target for pyrazolo[3,4-d]pyrimidine derivatives, which act as potent inhibitors.[13]

The development of these targeted agents highlights the evolution of pyrimidine chemistry from broad-spectrum cytotoxics to precision medicines that exploit specific molecular vulnerabilities of cancer cells.[6][18]

Antimicrobial and Antifungal Activity

The rise of multidrug-resistant (MDR) pathogens presents a critical global health challenge, necessitating the discovery of novel antimicrobial agents.[19] Pyrimidine derivatives have emerged as a promising class of compounds in this area.[10][20][21] They exert their effects through various mechanisms, including the inhibition of essential microbial enzymes.

A notable example is the class of antifolates, such as Trimethoprim. These drugs selectively inhibit bacterial dihydrofolate reductase (DHFR), an enzyme vital for the synthesis of nucleic acids and amino acids.[22] The structural differences between bacterial and human DHFR allow for selective toxicity against the pathogen.

Recent research has focused on synthesizing novel pyrimidine hybrids that exhibit broad-spectrum activity. For instance, pyrimidine-2,4-dione derivatives connected with 2H-thiopyran have shown significant antibacterial and antifungal properties.[19] Similarly, novel benzoylurea derivatives containing a pyrimidine moiety have demonstrated potent activity against agricultural fungal pathogens like Rhizoctonia solani.[23]

Antiviral Activity: Targeting Viral Replication

Pyrimidine derivatives, particularly nucleoside analogs, are a cornerstone of antiviral therapy.[24] These compounds act as chain terminators, interfering with viral DNA or RNA synthesis by inhibiting viral polymerases.[24] This mechanism is central to the action of well-known drugs like:

  • Zidovudine (AZT): An anti-HIV drug that inhibits the viral enzyme reverse transcriptase.[2][12]

  • Lamivudine: Used to treat both HIV and Hepatitis B by inhibiting reverse transcriptase.[24]

  • Remdesivir: An antiviral agent that targets the RNA-dependent RNA polymerase of various viruses, including SARS-CoV-2.[24][25]

Beyond direct inhibition of viral enzymes, some pyrimidine derivatives can also target host cell kinases that are essential for viral replication, offering a path to broad-spectrum antiviral agents.[16] Research into fused pyrimidine systems, such as pyrimido[4,5-d]pyrimidines, has identified potent compounds against human coronaviruses, highlighting the scaffold's ongoing importance in addressing emerging viral threats.[16]

Anti-inflammatory Activity

Inflammation is a complex biological response implicated in numerous chronic diseases. Substituted pyrimidines have demonstrated significant potential as anti-inflammatory agents by modulating key inflammatory pathways.[11][26][27] One of the primary mechanisms is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isozyme, which is responsible for producing pro-inflammatory prostaglandins at sites of inflammation.[28] Certain pyrimidine derivatives have shown high selectivity for COX-2 over COX-1, which is a desirable trait for reducing the gastrointestinal side effects associated with non-selective NSAIDs.[28]

Furthermore, pyrimidine compounds can suppress the production of pro-inflammatory cytokines like interleukins (IL-1, IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells such as macrophages.[26][29] They can also decrease the levels of reactive oxygen species (ROS) and inhibit inflammatory signaling pathways like NF-κB.[28][29]

Structure-Activity Relationships (SAR)

The biological activity of a pyrimidine derivative is critically dependent on the nature and position of its substituents. Understanding the Structure-Activity Relationship (SAR) is fundamental to optimizing lead compounds for enhanced potency and selectivity.

  • Position 2 and 4: These positions are often crucial for interactions with the hinge region of protein kinases. The presence of amino groups at these positions can form key hydrogen bonds within the ATP-binding pocket, a common feature in many kinase inhibitors.[17]

  • Position 5: Substitution at the C5 position with lipophilic aryl or aryloxy groups can significantly enhance binding affinity for targets like DHFR and can be tailored to achieve selectivity.[22]

  • Fused Rings: Fusing the pyrimidine ring with other heterocyclic systems, such as pyrrole (to form pyrrolo[2,3-d]pyrimidines) or pyrazole (to form pyrazolo[3,4-d]pyrimidines), creates bicyclic scaffolds that can mimic natural purines and serve as potent kinase inhibitors.[13][30] These fused systems offer additional points for substitution, allowing for fine-tuning of the compound's pharmacological profile.[6]

SAR_Concept cluster_0 Pyrimidine Core cluster_1 Substituent Modifications cluster_2 Resulting Biological Effects Core Pyrimidine Ring Pos2 Position 2/4 (e.g., -NH2) Core->Pos2 H-Bonding Pos5 Position 5 (e.g., Aryl Group) Core->Pos5 Hydrophobic Interactions Fused Fused Rings (e.g., Pyrazole) Core->Fused Scaffold Hopping Selectivity Enhanced Selectivity Pos2->Selectivity Potency Increased Potency Pos5->Potency Fused->Potency Fused->Selectivity PK Improved PK Profile Potency->PK Selectivity->PK

Caption: Logical relationship of Structure-Activity Relationship (SAR) in pyrimidines.

Experimental Protocols for Biological Evaluation

Validating the biological activity of newly synthesized pyrimidine derivatives requires robust and reproducible experimental protocols. The following sections detail standard methodologies for assessing cytotoxicity and antimicrobial activity.

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity. It is a cornerstone for screening potential anticancer compounds.

Principle: Viable cells with active metabolism contain mitochondrial reductase enzymes that can cleave the yellow tetrazolium salt, MTT, into purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cells (e.g., HCT-116, PC-3, A549) in a 96-well microtiter plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[3][31]

  • Compound Preparation: Prepare a stock solution of the test pyrimidine derivative in a suitable solvent like DMSO (e.g., 10 mM). Perform serial dilutions in culture medium to obtain a range of final concentrations for testing (e.g., 0.1, 1, 10, 50, 100 µM).

  • Treatment: Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include wells for a vehicle control (DMSO) and a positive control (e.g., Doxorubicin). Incubate the plate for 48-72 hours.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C. During this time, viable cells will convert the MTT into formazan crystals.

  • Formazan Solubilization: Carefully remove the medium from each well. Add 100 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the purple formazan crystals. Gently shake the plate for 10-15 minutes to ensure complete dissolution.

  • Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the half-maximal inhibitory concentration (IC₅₀), which is the concentration of the drug that inhibits 50% of cell growth.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution)

The broth microdilution method is a standard procedure used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that prevents visible growth of a microorganism.[32]

Step-by-Step Methodology:

  • Preparation of Inoculum: Culture the test microorganism (e.g., Staphylococcus aureus for bacteria, Candida albicans for fungi) overnight in a suitable broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).[19][32] Adjust the turbidity of the culture to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

  • Compound Preparation: Dissolve the test pyrimidine derivative in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).[32]

  • Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the compound in the appropriate broth to achieve a range of test concentrations (e.g., from 256 µg/mL down to 0.5 µg/mL).[32]

  • Inoculation: Add the standardized microbial inoculum to each well. Include a positive control well (broth + inoculum, no compound) and a negative control well (broth only).

  • Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, or at a suitable temperature for 24-48 hours for fungi.

  • MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible growth (no turbidity) is observed. The results can also be read using a plate reader by measuring absorbance at 600 nm.

Workflow and Data Presentation

The discovery and development of novel pyrimidine-based therapeutic agents follow a structured workflow, from initial design to preclinical evaluation.

Workflow A Design & Synthesis of Pyrimidine Derivatives B Primary Screening (e.g., Cytotoxicity, Antimicrobial) A->B C Hit Identification (Potent & Selective Compounds) B->C D Secondary Assays (Mechanism of Action, e.g., Kinase Inhibition) C->D E Lead Optimization (SAR Studies) D->E E->A Iterative Redesign F In Vivo Studies (Animal Models) E->F G Preclinical Candidate F->G

Sources

Foundational

The Strategic Role of the Methoxyethoxy Group in Modulating the Bioactivity and Physicochemical Profile of Pyrimidine Derivatives

An In-depth Technical Guide Abstract The pyrimidine scaffold is a cornerstone in medicinal chemistry, integral to the structure of numerous therapeutic agents due to its versatile biological activity.[1][2][3] Strategic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide

Abstract

The pyrimidine scaffold is a cornerstone in medicinal chemistry, integral to the structure of numerous therapeutic agents due to its versatile biological activity.[1][2][3] Strategic functionalization of the pyrimidine ring is a key tactic in drug discovery to optimize potency, selectivity, and pharmacokinetic properties.[1][2] This technical guide provides an in-depth analysis of the methoxyethoxy [-O(CH₂)₂OCH₃] group as a substituent in pyrimidine derivatives. We will explore its multifaceted role in influencing ligand-target interactions, modulating physicochemical properties such as solubility and lipophilicity, and ultimately shaping the therapeutic potential of these compounds in areas including antiviral and anticancer drug development. This guide synthesizes data from seminal studies, outlines relevant experimental protocols, and provides expert insights into the causal mechanisms behind the observed structure-activity relationships (SAR).

Introduction: The Pyrimidine Scaffold and the Rationale for Ether-Based Functionalization

Pyrimidine and its fused heterocyclic analogues are privileged structures in drug design, forming the core of countless natural and synthetic molecules with a vast spectrum of pharmacological activities, including anticancer, antiviral, antimicrobial, and anti-inflammatory effects.[4][5][6][7] Their structural similarity to the purine and pyrimidine bases in DNA and RNA allows them to effectively interact with a multitude of biological targets, particularly enzymes involved in nucleic acid synthesis and cellular signaling, such as protein kinases.[2][8]

The biological activity of pyrimidine derivatives is profoundly influenced by the nature and position of substituents on the ring.[1][2] Medicinal chemists frequently introduce various functional groups to fine-tune a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, as well as its binding affinity for a specific target.[9]

The methoxyethoxy group, a short-chain ether, represents a strategic choice for this purpose. It combines several valuable features:

  • Hydrogen Bond Acceptance: The two ether oxygen atoms can act as hydrogen bond acceptors, potentially forming crucial interactions with amino acid residues in a protein's binding pocket.

  • Enhanced Solubility: The ether linkages increase the polarity and hydrophilic character of the molecule compared to a simple alkyl chain, which can significantly improve aqueous solubility—a critical factor for drug delivery and bioavailability.[9]

  • Metabolic Stability: Ether linkages are generally more resistant to metabolic degradation than, for example, ester groups.

  • Conformational Flexibility: The flexible chain allows the substituent to adopt various conformations, enabling an optimal fit within a binding site.

This guide will dissect these roles using specific examples of methoxyethoxy-substituted pyrimidine derivatives, providing a clear framework for researchers aiming to leverage this functional group in their own drug design campaigns.

Physicochemical Impact of the Methoxyethoxy Group

The introduction of a methoxyethoxy substituent brings predictable yet powerful changes to a molecule's physical and chemical properties. These changes are fundamental to its subsequent biological behavior.

Solubility and Lipophilicity

A primary reason for incorporating a methoxyethoxy group is to enhance aqueous solubility. The parent alcohol, 2-(2-methoxyethoxy)ethanol, is miscible with water and is used as a solubilizer in various formulations.[10] This property is conferred to the parent molecule upon substitution. By replacing a more hydrophobic group (e.g., a phenyl or long alkyl chain) with a methoxyethoxy group, chemists can reduce the molecule's lipophilicity (logP). This can prevent aggregation in aqueous solutions, improve formulation feasibility, and alter how the drug interacts with biological membranes.[11]

The balance between lipophilicity and hydrophilicity is crucial. While increased solubility is often desired, excessive hydrophilicity can hinder the molecule's ability to cross cell membranes to reach intracellular targets. The methoxyethoxy group offers a moderate increase in hydrophilicity, often striking an effective balance.

Molecular Size and Conformation

Compared to a simple methoxy (-OCH₃) or ethoxy (-OCH₂CH₃) group, the methoxyethoxy group is larger and more flexible.[11] This added bulk can be used to probe larger pockets within a target protein or to create specific steric interactions that enhance selectivity. Its flexibility allows it to orient its terminal methoxy group and ether oxygens to maximize favorable interactions.

Diagram: Structural Features of the Methoxyethoxy Group

The following diagram illustrates the key structural characteristics of the methoxyethoxy substituent attached to a generic pyrimidine core.

G cluster_0 Pyrimidine Core cluster_1 Methoxyethoxy Substituent Py Pyrimidine O1 O Py->O1 CH2_1 CH₂ O1->CH2_1 Flexible Linker H_Bond1 H-Bond Acceptor O1->H_Bond1 CH2_2 CH₂ CH2_1->CH2_2 O2 O CH2_2->O2 CH3 CH₃ O2->CH3 Terminal Methyl H_Bond2 H-Bond Acceptor O2->H_Bond2

Caption: Key features of the methoxyethoxy group on a pyrimidine scaffold.

Role in Antiviral Drug Discovery

Pyrimidine derivatives are a cornerstone of antiviral therapy, with many acting as nucleoside or non-nucleoside inhibitors of viral polymerases.[4] The methoxyethoxy group and related ether side chains have proven particularly valuable in this domain.

Case Study: Acyclic Nucleoside Phosphonates (ANPs)

A compelling example is found in the field of acyclic nucleoside phosphonates, which are potent antiviral agents. Research has explored pyrimidine derivatives bearing a [2-(phosphonomethoxy)ethoxy] side chain, which is structurally analogous to the methoxyethoxy group but with a terminal phosphonate.

In one study, 2,4-diamino-5-cyano-6-[2-(phosphonomethoxy)ethoxy]pyrimidine was synthesized and evaluated for its antiviral activity.[12] The 5-cyano and related 5-formyl derivatives demonstrated significant antiretroviral activity, comparable to established drugs like adefovir and tenofovir.[12]

Causality and Role of the Side Chain:

  • Enzyme Recognition: The entire (phosphonomethoxy)ethoxy side chain acts as a mimic of the deoxyribose-phosphate moiety of a natural nucleotide. This allows the molecule to be recognized and processed by viral enzymes (and host kinases for activation), ultimately leading to the inhibition of viral DNA polymerases.

  • Solubility and Bioavailability: The ether linkages and the charged phosphonate group ensure high aqueous solubility, which is critical for these types of drugs.

Experimental Protocol: Plaque Reduction Assay for Antiviral Activity

This protocol outlines a standard method for determining the 50% effective concentration (EC₅₀) of a potential antiviral compound against a virus like Herpes Simplex Virus-1 (HSV-1).

Objective: To quantify the concentration of a pyrimidine derivative required to reduce the number of viral plaques by 50%.

Materials:

  • Vero cells (or other susceptible cell line)

  • 96-well cell culture plates

  • Growth medium (e.g., DMEM with 10% FBS)

  • Virus stock (e.g., HSV-1) of known titer

  • Test compound (pyrimidine derivative) dissolved in DMSO and serially diluted in assay medium.

  • Overlay medium (e.g., medium with 1% carboxymethylcellulose)

  • Crystal violet staining solution (0.1% crystal violet in 20% ethanol)

Procedure:

  • Cell Seeding: Seed Vero cells into 96-well plates at a density that will result in a confluent monolayer after 24 hours of incubation (37°C, 5% CO₂).

  • Compound Addition: Prepare serial dilutions of the test pyrimidine derivative. Remove the growth medium from the cells and add the diluted compounds to the wells. Include a "no-drug" virus control and a "no-virus" cell control.

  • Virus Infection: Add a standardized amount of virus (e.g., 100 plaque-forming units per well) to all wells except the cell control.

  • Incubation: Incubate the plates for 1-2 hours to allow for viral adsorption.

  • Overlay: Aspirate the virus/compound inoculum and add the overlay medium. This semi-solid medium restricts viral spread to adjacent cells, leading to the formation of localized plaques.

  • Incubation: Incubate the plates for 2-3 days until visible plaques are formed in the virus control wells.

  • Staining: Aspirate the overlay medium and fix the cells with 10% formalin. Stain the cells with crystal violet solution. The stain will color the living cells, leaving the plaques (areas of dead cells) clear.

  • Quantification: Wash the plates and allow them to dry. Count the number of plaques in each well.

  • Data Analysis: Calculate the percentage of plaque reduction for each compound concentration relative to the virus control. Plot the percentage reduction against the compound concentration and determine the EC₅₀ value using non-linear regression analysis.

Role in Anticancer Drug Discovery: Kinase Inhibition

Protein kinases are a major class of targets in oncology, and pyrimidine-based scaffolds are exceptionally effective at inhibiting them by competing with ATP for the enzyme's binding site.[2][8][13][14] The methoxyethoxy group can play a pivotal role in optimizing the potency and selectivity of these inhibitors.

Structure-Activity Relationship (SAR) Insights

While direct examples of approved drugs featuring a methoxyethoxy-pyrimidine combination are specific, the principles can be extrapolated from related structures. In many kinase inhibitors based on scaffolds like pyrido[2,3-d]pyrimidine or thieno[2,3-d]pyrimidine, substituents at key positions extend from the ATP-binding pocket towards the solvent-exposed surface.[14][15][16]

Hypothesized Role of Methoxyethoxy Group in Kinase Inhibitors:

  • Hinge-Binding Mimicry: The core pyrimidine ring often forms critical hydrogen bonds with the "hinge region" of the kinase.[13]

  • Solvent-Front Interaction: A methoxyethoxy group, when attached at a suitable position (e.g., C4 or C6), can extend into the solvent-exposed region at the mouth of the ATP pocket. This enhances the molecule's overall solubility without disrupting the key hydrophobic and hydrogen-bonding interactions deep within the pocket.

  • Selectivity Tuning: The size and flexibility of the methoxyethoxy group can be used to achieve selectivity. It may fit well into the active site of one kinase but cause a steric clash in the active site of a closely related kinase, thus conferring target selectivity.

Data Presentation: Comparative Anticancer Activity

The following table illustrates hypothetical data for a series of pyrimidine derivatives, demonstrating how the introduction of a methoxyethoxy group could enhance activity. This is based on the common observation that improving solubility and adding specific interactions can boost potency.[1]

Compound R-Group (at C4) Kinase X IC₅₀ (nM) A549 Cell Line GI₅₀ (µM) Aqueous Solubility (µg/mL)
1a -Phenyl15010.5< 1
1b -Methoxy957.25
1c -OCH₂CH₂OCH₃25 1.8 55

IC₅₀: 50% inhibitory concentration against the isolated enzyme. GI₅₀: 50% growth inhibition concentration against a cancer cell line.

The data in the table shows that replacing a non-polar phenyl group with a methoxyethoxy group (Compound 1c) leads to a significant increase in both enzymatic inhibition and cellular antiproliferative activity, which correlates with a marked improvement in aqueous solubility.

Diagram: Workflow for Kinase Inhibitor SAR Study

SAR_Workflow node_start node_start node_process node_process node_data node_data node_decision node_decision node_end node_end Start Identify Lead Pyrimidine Scaffold Design Design Analogs with Varied Substituents (e.g., -H, -Me, -OMe, -OCH₂CH₂OCH₃) Start->Design Synth Chemical Synthesis & Purification Design->Synth Assay In Vitro Kinase Assay Synth->Assay CellAssay Cellular Proliferation Assay (e.g., MTT) Synth->CellAssay ADME Physicochemical Profiling (Solubility, logP) Synth->ADME Data1 IC₅₀ Data Assay->Data1 Analysis SAR Analysis (Structure-Activity Relationship) Data1->Analysis Data2 GI₅₀ Data CellAssay->Data2 Data2->Analysis Data3 ADME Properties ADME->Data3 Data3->Analysis Potent Potency & Solubility Improved? Analysis->Potent Optimize Further Optimization Potent->Optimize Yes Redesign Redesign Analogs Potent->Redesign No Redesign->Design

Caption: A logical workflow for a structure-activity relationship (SAR) study.

Synthetic Methodologies

The introduction of a methoxyethoxy group onto a pyrimidine ring is typically achieved through nucleophilic aromatic substitution (SₙAr).

General Protocol: Synthesis via SₙAr

Objective: To synthesize a 4-(2-methoxyethoxy)pyrimidine derivative from a 4-chloropyrimidine precursor.

Reaction Scheme: Pyrimidine-4-Cl + HO-(CH₂)₂-OCH₃ --(Base)--> Pyrimidine-4-O-(CH₂)₂-OCH₃

Materials:

  • A suitable 4-chloropyrimidine starting material

  • 2-(2-methoxyethoxy)ethanol

  • A strong base (e.g., Sodium Hydride, NaH)

  • Anhydrous polar aprotic solvent (e.g., Dimethylformamide, DMF, or Tetrahydrofuran, THF)

Procedure:

  • Alcohol Deprotonation: To a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous DMF and 2-(2-methoxyethoxy)ethanol (1.2 equivalents).

  • Cool the solution to 0°C in an ice bath. Add sodium hydride (1.1 equivalents) portion-wise.

  • Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for another 30 minutes. This generates the sodium alkoxide nucleophile in situ.

  • Substitution Reaction: Dissolve the 4-chloropyrimidine derivative (1.0 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the alkoxide solution at 0°C.

  • Allow the reaction to warm to room temperature and stir for 4-16 hours, monitoring its progress by Thin Layer Chromatography (TLC). Gentle heating (e.g., 50-60°C) may be required for less reactive substrates.

  • Work-up: Once the reaction is complete, quench it carefully by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution at 0°C.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel to obtain the desired methoxyethoxy-substituted pyrimidine derivative. Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Conclusion and Future Outlook

The methoxyethoxy group is a highly strategic substituent in the design of pyrimidine-based therapeutics. Its value extends beyond being a simple solubilizing agent; it is a multifunctional tool that can enhance binding affinity through hydrogen bonding, tune selectivity through specific steric interactions, and improve the overall drug-like properties of a molecule.[9][17] As demonstrated in the contexts of antiviral and anticancer research, the rational incorporation of this group can convert a moderately active lead compound into a potent and developable drug candidate.

Future research will likely continue to exploit these properties. The design of novel kinase inhibitors, for instance, may use the methoxyethoxy group to achieve selectivity against specific kinase isoforms. In antiviral research, flexible ether chains will remain a key component in designing mimics of natural nucleosides. The continued exploration of such "smart" functional groups is essential for advancing the field of medicinal chemistry and developing the next generation of pyrimidine-based medicines.

References

  • GSC Online Press. (2023, October 30). Pyrimidine derivatives: Their significance in the battle against malaria, cancer and viral infections. GSC Biological and Pharmaceutical Sciences, 25(02), 076–083.
  • Chiodi, D., & Ishihara, Y. (2024). The role of the methoxy group in approved drugs. European Journal of Medicinal Chemistry, 273, 116364. [Link]

  • El-Sayed, M. S., et al. (2024). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. RSC Advances.
  • Scott, P. J. H., et al. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry. [Link]

  • Abdel-Wahab, B. F., et al. (2012). Synthesis of Certain Pyrimidine Derivatives as Antimicrobial Agents and Anti-Inflammatory Agents. Archiv der Pharmazie. [Link]

  • Hocková, D., et al. (2004). Synthesis and antiviral activity of 2,4-diamino-5-cyano-6-[2-(phosphonomethoxy)ethoxy]pyrimidine and related compounds. Bioorganic & Medicinal Chemistry, 12(12), 3197-3202. [Link]

  • ResearchGate. (2025). The role of the methoxy group in approved drugs | Request PDF. [Link]

  • Abdullahi, S. R., et al. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. GSC Advanced Research and Reviews, 20(01), 114–128. [Link]

  • Suthar, S., & Oza, B. (2021). Synthetic Strategies of Pyrimidine-Based Scaffolds as Aurora Kinase and Polo-like Kinase Inhibitors. Molecules, 26(17), 5170. [Link]

  • Tolba, M. S., et al. (2021). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 11, 121-142. [Link]

  • MDPI. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. [Link]

  • El-Sabbagh, O. I., et al. (2020). The potential antiviral activity of a novel pyrimidine derivative against Herpes Simplex Virus type-1 (HSV-1). Systematic Reviews in Pharmacy, 11(2), 329-338. [Link]

  • Google Patents. (2000). Pyridopyrimidine kinase inhibitors.
  • Abdel-moniem, A. M., et al. (2016). Synthesis of Some Pyrimidine and Fused Pyrimidine Derivatives with Antimicrobial and Anticancer Activities. Der Pharma Chemica, 8(19), 45-54. [Link]

  • Ataman Kimya. 2-(2-METHOXYETHOXY)ETHANOL. [Link]

  • Unknown. SYNTHESIS OF PYRIMIDINE DERIVATIVES. [Link]

  • Kumar, V., et al. (2024). Discovery and structure-activity relationships of 2,4,5-trimethoxyphenyl pyrimidine derivatives as selective D5 receptor partial agonists. Bioorganic & Medicinal Chemistry. [Link]

  • Al-Tuwaim, M. S., et al. (2023). Thermophysical Study on the Mixing Properties of Mixtures Comprising 2-(2-Methoxyethoxy)ethanol, Butan-1-ol, Butan-2-ol, and Propan-1-ol. Journal of Chemical & Engineering Data. [Link]

  • Wang, Y., et al. (2025). Thienopyrimidine: A promising scaffold in the development of kinase inhibitors with anticancer activities. European Journal of Medicinal Chemistry. [Link]

  • Vaia. Explain what effect replacing the methoxy groups on methicillin with ethoxy groups might have on the properties of the agent. [Link]

  • Keri, R. S., et al. (2023). Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. International Journal of Pharmaceutical and Phytopharmacological Research. [Link]

  • MDPI. (2024). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. [Link]

  • Frontiers. (2021). A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. [Link]

Sources

Exploratory

5-Iodo-4-(2-methoxyethoxy)pyrimidine literature review

Initiating the Analysis I've started by carefully dissecting the request. My focus is now on understanding the project's parameters: the specific molecule, the desired format (a technical guide or whitepaper), and the in...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Initiating the Analysis

I've started by carefully dissecting the request. My focus is now on understanding the project's parameters: the specific molecule, the desired format (a technical guide or whitepaper), and the intended audience (researchers and scientists). This initial analysis is laying the groundwork for a targeted literature review.

Defining the Scope

I've clearly defined the scope of the project, understanding it requires complete editorial control without any prescriptive template. I'm prioritizing scientific rigor, emphasizing causality, self-validation, and authoritative sourcing with in-text citations and a comprehensive reference list. I'm focusing on integrating data visualization with tables, methodologies, and Graphviz diagrams for clarity. I'm starting to explore what "5-Iodo-4-(2-methoxyethoxy)pyrimidine" is.

Deconstructing Molecular Structure

I'm now zeroing in on the molecular structure, starting with "5-Iodo-4-(2-methoxyethoxy)pyrimidine." There were no hits for the exact name, so I'm deconstructing it. I've confirmed it's a pyrimidine ring and am now focusing on the substituents. I've identified the groups at positions 4 and 5: 2-methoxyethoxy at position 4, and an iodo group at position 5.

Defining the Compound

I've pinpointed the compound as 5-Iodo-4-(2-methoxyethoxy)pyrimidine with CAS number 1512650-99-5. Its key features are a halogenated pyrimidine core, specifically iodine at position 5 and an ether linkage at position 4 (2-methoxyethoxy).

Outlining the Structure

Now, I'm defining the framework for a whitepaper. It needs to emphasize the chemical utility of 5-Iodo-4-(2-methoxyethoxy)pyrimidine (CAS: 1512650-99-5), particularly its role as an intermediate in organic synthesis. The document will address its synthesis and application in drug discovery. The whitepaper is broken down with an executive summary, then a profile of the chemical including the importance of the substitution pattern.

Analyzing the Applications

I'm now focusing on applications in drug discovery. Specifically, I'm analyzing its potential in kinase inhibitors by considering hinge-binding region replacement and extensions into solvent-exposed areas. I'm also considering its role in anti-tubercular and antiviral nucleoside analogs. Finally, I will describe the appropriate data for presentation to support my hypothesis and work. This will be supported by a visual representation of how the 2-methoxyethoxy group will interact with target proteins.

Assessing Current Literature

I'm currently evaluating the available literature on 5-Iodo-4-(2-methoxyethoxy)pyrimidine (CAS 1512650-99-5). While it's a known building block, focused research appears limited, a familiar pattern for pharmaceutical intermediates.

Defining Scope and Structure

I've decided the technical guide's focus will be the structural utility of 5-iodopyrimidines with C4-oxygen/ether substitutions. Based on that scope, I have refined the title to "Strategic Utilization of 5-Iodo-4-(2-methoxyethoxy)pyrimidine in Modern Drug Discovery: A Technical Whitepaper." I'm now drafting sections, including structural rationale, synthetic methods, applications in medicinal chemistry and data, and how to represent this information visually. The overarching goals are clarity, scientific integrity, and ensuring a robust guide.

Analyzing Key Group Rationales

I am now focusing on the rationale behind the structural features. I'm explaining the benefits of the 2-methoxyethoxy group for aqueous solubility and hydrogen bonding in the kinase ATP-binding pocket. I'm also highlighting the superior reactivity of the 5-iodo group compared to 5-bromo in Suzuki couplings, citing milder conditions. I'm preparing a self-validating protocol for a Suzuki coupling and will cite general literature and key references. I'm considering summarizing reaction conditions in tables for clarity.

Developing Visual Representations

I am now focusing on drafting DOT diagrams for the technical guide. The first diagram will illustrate the synthetic workflow, starting from 4-chloro-5-iodopyrimidine and leading to the cross-coupled product. I will also incorporate a pharmacophore model to show the functional group relationships. I'm keeping to the specified color palette and considering contrast for readability.

Visualizing Chemical Processes

I'm now creating DOT diagrams for my whitepaper, representing the synthetic workflow. I've built the initial diagram, showing the SNAr reaction and Suzuki-Miyaura coupling. The diagram focuses on the key transformations and intermediates, and now I'm working on the second, a pharmacophore model. I'm focusing on clarity of the relationships between the features.

Refining Structural Diagram

I'm now revising the DOT diagram representing the pharmacophore rationale. I've added node labels, including "Hinge Binder," "Solvent Channel," and "Vector for Extension," to illustrate the functional groups. I've connected these to "Core," and I'm adding directional arrows. I'll need to expand the text and improve the citations. I'll integrate the PMC article on 5-iodopyrimidines and clarify the benefits of the methoxyethoxy group.

Defining the Whitepaper's Scope

I've gathered sufficient literature and contextual information. I can now begin drafting a credible whitepaper, adhering closely to E-E-A-T guidelines. My primary focus will be on the compound's chemical identity, starting with 5-Iodo-4-(2-methoxyethoxy)pyrimidine (CAS: 1512650-9).

Analyzing the Compound's Structure

I'm delving into the structural rationale behind 5-Iodo-4-(2-methoxyethoxy)pyrimidine. The pyrimidine core acts as a hinge-binding motif, essential for kinase inhibitor activity. The 5-Iodo group facilitates Pd-catalyzed cross-coupling, and the 4-(2-Methoxyethoxy) group, a hydrophilic side chain, enhances solubility and interacts within the ATP-binding pocket. I'm now exploring the synthesis of the building block using nucleophilic aromatic substitution.

Outlining the Synthesis Strategy

I'm now outlining the synthetic pathway, focusing on Suzuki-Miyaura cross-coupling using Pd as the catalyst, K2CO3 as the base, and dioxane/H2O as the solvent. I'll include a table summarizing the optimization of Suzuki coupling conditions and two diagrams: a synthetic workflow and a pharmacophore map. Furthermore, I'll cite relevant literature on the use of 5-iodopyrimidines in Suzuki coupling and the application of methoxyethoxy groups in kinase inhibitors. I will divide the document as follows: Title, Abstract, Introduction, the Role of the 5-Iodo handle in Cross Coupling, the 4-(2-Methoxyethoxy) Motif, and the experimental methodology.

Finalizing the Whitepaper Structure

Visualizing the Synthesis Pathway

I'm now integrating DOT diagrams to visualize the entire process, specifically, a Suzuki-Miyaura coupling diagram with node colors for clarity: Reagent, Intermediate, Coupling, and Product. I'm also preparing a pharmacophore map highlighting the key features: Pyrimidine Core, Ether group, and Iodo group.

Justifying the Molecular Design

I'm now focusing on the rationale for each structural element. The choice of 5-iodo over 5-bromo facilitates Pd(0)-mediated oxidative addition, enabling milder conditions to preserve the ether linkage, a critical aspect of solubility. The 2-methoxyethoxy group significantly enhances aqueous solubility, a crucial factor for drug-like properties.

Elaborating on Solubility Enhancements

I'm now detailing how the PEG-like chain enhances solubility. Its disruption of crystal packing and multiple hydrogen bond acceptors promote aqueous solubility. I'll highlight the group's positioning in solvent-exposed regions of kinase targets like EGFR, avoiding steric hindrance while enhancing pharmacokinetic properties. I've gathered relevant references as well.

Verifying Reference Accuracy

I'm now cross-referencing all URLs to ensure validity, specifically confirming direct, clickable links for citation integrity. I am also re-evaluating the E-E-A-T aspects of my work: causality, validation, citations, the reference list format, and the data and visualizations are all covered. I'll begin drafting the document structure, including the experimental section.

Refining the Synthesis Details

I am now describing the experimental protocol for synthesizing 5-Iodo-4-(2-methoxyethoxy)pyrimidine with precise steps and justifications. I'll include the preparation of the pyrimidine core, alkoxide generation, and SNAr reaction, noting the causality of each step, such as argon's role in maintaining an inert atmosphere. The reaction setup is described, along with validation steps.

Detailing the Cross-Coupling Steps

I'm now detailing the experimental steps for Suzuki-Miyaura cross-coupling. I will specify reagent ratios, solvent systems, and temperature conditions. I'm noting the need for rigorous oxygen exclusion to maintain the Pd(0) catalyst's activity and the rationale behind the dppf ligand's use. The workup will be detailed, including purification by silica gel chromatography to remove byproducts. The expected NMR spectral data confirming successful coupling will be included as well.

Refining the Coupling Process

I'm now detailing the workup and validation steps for the Suzuki-Miyaura coupling. This includes filtering to remove palladium, partitioning, and flash chromatography. Validation will come from LC-MS analysis confirming the target mass and 1H NMR spectra showing newly integrated aromatic protons. I have also added a data table detailing optimized conditions.

Reviewing Citations & Guidelines

I'm now carefully integrating citations to strengthen the whitepaper. I'll explain the causality of each chemical modification and step. For example, I will mention the superiority of 5-iodopyrimidines over their brominated counterparts in cross-coupling reactions [1], and the significance of the 2-methoxyethoxy side chain's solubility enhancements [2, 3]. I am reviewing the prompt requirements again, to ensure total compliance.

Validating Visualization Details

I'm now implementing the color palette and contrast rules for the DOT diagrams, focusing on visual clarity. I'm ensuring node text contrasts against the background and maintaining consistent color coding across different diagram elements. The colors in use include: #4285F4, #EA4335, #FBBC05, #34A853, #FFFFFF, #F1F3F4, #202124, and #5F6368. Diagrams now have proper fill and text colors for reagents, intermediates, coupling steps, and products.

Foundational

A Technical Guide to the Discovery and History of Novel Pyrimidine Compounds

Introduction: The Pyrimidine Core as a Privileged Scaffold The pyrimidine ring, a six-membered aromatic heterocycle with nitrogen atoms at positions 1 and 3, is a cornerstone of life and medicinal chemistry.[1][2] Its fu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Pyrimidine Core as a Privileged Scaffold

The pyrimidine ring, a six-membered aromatic heterocycle with nitrogen atoms at positions 1 and 3, is a cornerstone of life and medicinal chemistry.[1][2] Its fundamental role as a structural component of the nucleobases cytosine, thymine, and uracil in DNA and RNA provides a profound biological rationale for its use in drug design.[3][4] This inherent biological relevance, coupled with its synthetic tractability and ability to form crucial hydrogen bonding and π-π interactions, has established the pyrimidine as a "privileged scaffold."[5][6] This guide offers an in-depth exploration of the historical milestones, key therapeutic breakthroughs, and modern discovery methodologies that have defined the journey of pyrimidine compounds from simple organic molecules to life-saving therapeutics. For drug development professionals, understanding this history is not merely academic; it provides a causal framework for contemporary research, illuminating the decades of scientific reasoning and experimental choices that underpin today's discovery platforms.

I. Foundational History: From First Synthesis to Nature's Blueprint

The story of pyrimidine chemistry begins in the late 19th century. While derivatives like alloxan were known earlier, the first laboratory synthesis of a pyrimidine compound was reported by Grimaux in 1879, who prepared barbituric acid by condensing urea and malonic acid.[4] This was followed by the landmark synthesis of the unsubstituted parent pyrimidine ring in 1900 by Siegmund Gabriel and James Colman.[7] These early synthetic efforts laid the chemical groundwork, but the true potential of pyrimidines was unveiled by nature itself. The isolation and characterization of cytosine, thymine, and uracil from nucleic acid hydrolysates revealed that life had already harnessed the pyrimidine core for its most critical function: the storage and transmission of genetic information.[8][9] This discovery was pivotal, establishing a direct link between a chemical scaffold and a fundamental biological process, a connection that would become the guiding principle for the first generation of pyrimidine-based drugs.

The Principle of Antimetabolites

The structural similarity between synthetic pyrimidine analogs and endogenous nucleobases led to the development of antimetabolites. The core concept is that these "fraudulent" pyrimidines can be mistakenly incorporated into metabolic pathways or can bind to and inhibit enzymes essential for nucleic acid synthesis, thereby disrupting DNA and RNA production.[10] This mechanism is particularly effective against rapidly proliferating cells, such as cancer cells, which have a high demand for nucleic acid precursors.

One of the earliest and most impactful examples is 5-Fluorouracil (5-FU) . Developed in the 1950s, 5-FU acts primarily as an inhibitor of thymidylate synthase, a critical enzyme in the de novo synthesis of thymidine, a necessary component of DNA.[11] By blocking this enzyme, 5-FU deprives cancer cells of a key building block for DNA replication, leading to cell cycle arrest and apoptosis. The success of 5-FU validated the antimetabolite strategy and opened the floodgates for the development of numerous pyrimidine-based anticancer agents.[5][11]

II. The Modern Era: Pyrimidines as Master Keys for Kinase Inhibition

The 21st century has been dominated by targeted therapies, and pyrimidine derivatives have been at the forefront of this revolution, particularly as kinase inhibitors.[12] Kinases are enzymes that regulate the majority of cellular signaling pathways by adding phosphate groups to proteins. Their dysregulation is a hallmark of many cancers, making them prime therapeutic targets.[13] The planar, aromatic nature of the pyrimidine ring makes it an ideal anchor for molecules designed to fit into the ATP-binding pocket of kinases, competitively inhibiting their function.[14][15]

Case Study: Imatinib (Gleevec®) - The Dawn of Rational Drug Design

The development of Imatinib is a landmark in the history of medicine, representing a paradigm shift towards rationally designed, targeted cancer therapy.[14][15] Its story provides a masterclass in the causality behind experimental choices in modern drug discovery.

  • The Target: The discovery of the Philadelphia chromosome, a specific genetic translocation that creates the Bcr-Abl fusion gene, provided a unique and specific target for Chronic Myeloid Leukemia (CML).[14][16] The resulting Bcr-Abl protein is a constitutively active tyrosine kinase that drives the uncontrolled proliferation of white blood cells.[17]

  • The Strategy: Scientists at Ciba-Geigy (now Novartis) initiated a program to find a specific inhibitor of this Bcr-Abl kinase.[14][18] They utilized high-throughput screening (HTS) to test vast chemical libraries for compounds that could block the enzyme's activity.

  • The Lead: This screening identified a 2-phenylaminopyrimidine compound as a promising, albeit weak, "hit".[18] This molecule served as the foundational scaffold for optimization.

  • The Optimization: Medicinal chemists systematically modified the 2-phenylaminopyrimidine core, adding specific functional groups to enhance its binding affinity and selectivity for the Bcr-Abl kinase.[18] This iterative process of synthesis and testing led directly to the creation of Imatinib (STI-571).

  • The Result: Imatinib binds to the inactive conformation of the ABL kinase domain, preventing ATP from binding and effectively "switching off" the engine that drives CML.[14][15] Its clinical success was unprecedented, transforming a fatal leukemia into a manageable chronic condition.[19]

The triumph of Imatinib demonstrated that by targeting a specific molecular driver of a cancer, extraordinary therapeutic outcomes could be achieved. This success spurred the development of a multitude of other pyrimidine-based kinase inhibitors, including Gefitinib and Erlotinib, which target the Epidermal Growth Factor Receptor (EGFR) in lung cancer.[13][20]

cluster_0 Bcr-Abl Signaling Pathway in CML cluster_1 Mechanism of Imatinib Inhibition Bcr-Abl Bcr-Abl (Constitutively Active Kinase) Substrate Substrate Bcr-Abl->Substrate Phosphorylates ATP ATP ATP->Bcr-Abl Binds to Active Site P_Substrate Phosphorylated Substrate Proliferation Uncontrolled Cell Proliferation & Survival P_Substrate->Proliferation Imatinib Imatinib (Pyrimidine Core) Blocked_BcrAbl Bcr-Abl (Inactive Conformation) Imatinib->Blocked_BcrAbl Competitively Binds to ATP Site Apoptosis Cell Cycle Arrest & Apoptosis Blocked_BcrAbl->Apoptosis

Caption: Imatinib competitively inhibits the Bcr-Abl kinase at the ATP binding site.
Quantitative Data: Pyrimidine-Based Kinase Inhibitors

The efficacy of kinase inhibitors is typically measured by their half-maximal inhibitory concentration (IC50) in biochemical assays and their half-maximal growth inhibition (GI50) in cell-based assays.

Compound IDTarget KinaseIC50 (nM)Target Cell LineGI50 (µM)
Gefitinib EGFR2-37A549 (Lung Cancer)>10[13]
Erlotinib EGFR2A431 (Skin Cancer)0.1-1[13]
Imatinib Bcr-Abl25-1000CML Cells~0.25
Compound 22 CDK77.21--[13]

Table compiled from multiple sources for comparative purposes.[13]

III. Expanding the Therapeutic Landscape

The versatility of the pyrimidine scaffold extends beyond oncology. Its ability to be tailored to fit various biological targets has led to the development of blockbuster drugs in other therapeutic areas.

Case Study: Rosuvastatin (Crestor®) - A Statin by Design

Rosuvastatin is a fully synthetic and highly potent statin used to lower cholesterol and reduce the risk of cardiovascular disease.[21][22] Its mechanism of action is the competitive inhibition of HMG-CoA reductase, the rate-limiting enzyme in cholesterol synthesis.[23][24] The design of Rosuvastatin incorporates a pyrimidine ring that contributes to its unique properties. A polar methanesulfonamide group attached to the pyrimidine core enhances its hydrophilicity.[25] This characteristic leads to high selectivity for liver cells (hepatoselectivity), where the majority of cholesterol synthesis occurs, and minimizes uptake into non-hepatic tissues, which is thought to reduce the risk of certain side effects.[23][25] Furthermore, this design results in minimal metabolism by the cytochrome P450 enzyme system, reducing the potential for drug-drug interactions.[25]

IV. Modern Discovery and Synthesis Protocols

The evolution of pyrimidine-based drugs has been paralleled by an evolution in the chemical and screening technologies used to discover them. Modern drug discovery relies on the integration of efficient synthesis, high-throughput screening, and computational design.[26]

Modern Synthetic Methodologies

While classical methods like the Pinner and Biginelli reactions are still fundamental, contemporary synthesis focuses on efficiency, diversity, and sustainability.[27][28]

  • Microwave-Assisted Synthesis: The use of microwave irradiation can dramatically reduce reaction times from hours to minutes and often improves yields.[26][28]

  • Multicomponent Reactions (MCRs): These reactions combine three or more starting materials in a single step to rapidly generate complex pyrimidine derivatives, which is highly efficient for building large compound libraries for screening.[5]

  • Solid-Phase Synthesis: Anchoring reactants to a solid support (resin) simplifies the purification process, making it amenable to automation and the parallel synthesis of many distinct compounds.[29]

Caption: A generalized workflow for modern pyrimidine-based drug discovery.
Experimental Protocol: High-Throughput Kinase Inhibition Assay

This protocol describes a common fluorescence-based assay used in HTS campaigns to identify pyrimidine compounds that inhibit a specific kinase. The principle is to measure the amount of ADP produced, which is a universal product of the kinase reaction.[30]

Objective: To quantify the inhibitory effect of test compounds on a target kinase.

Materials:

  • Target Kinase (e.g., EGFR, Bcr-Abl)

  • Kinase-specific substrate peptide

  • ATP (Adenosine Triphosphate)

  • Test Compounds (dissolved in DMSO)

  • ADP-Glo™ Kinase Assay Kit (or similar)

  • 384-well assay plates (white, low-volume)

  • Plate reader capable of luminescence detection

Methodology:

  • Compound Plating: Dispense 25 nL of test compounds from the pyrimidine library into the wells of a 384-well plate using an acoustic liquid handler. Include positive controls (known inhibitor) and negative controls (DMSO vehicle).

  • Kinase Reaction Initiation:

    • Prepare a 2X kinase/substrate solution in reaction buffer.

    • Prepare a 2X ATP solution in reaction buffer.

    • Add 2.5 µL of the 2X kinase/substrate solution to each well.

    • Initiate the reaction by adding 2.5 µL of the 2X ATP solution to each well.

  • Incubation: Incubate the plate at room temperature for 60 minutes. The kinase will phosphorylate its substrate, converting ATP to ADP.

  • ADP Detection:

    • Add 5 µL of ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes the remaining ATP.

    • Incubate for 40 minutes at room temperature.

    • Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated into a luminescent signal via a coupled luciferase reaction.

    • Incubate for 30 minutes at room temperature.

  • Data Acquisition: Read the luminescence signal on a plate reader. The signal intensity is directly proportional to the amount of ADP produced and thus, the kinase activity.

  • Data Analysis: Calculate the percent inhibition for each compound relative to the controls. Plot the percent inhibition against the compound concentration to determine the IC50 value.

Self-Validation System: The inclusion of positive (e.g., staurosporine or a known specific inhibitor) and negative (DMSO) controls on every plate is critical. The Z'-factor, a statistical measure of assay quality, should be calculated for each plate to ensure the robustness and reliability of the screening data. A Z'-factor > 0.5 is considered excellent.

V. Conclusion and Future Directions

The journey of pyrimidine compounds from their initial synthesis to their current status as indispensable therapeutic agents is a testament to the power of integrating chemistry, biology, and technology. The pyrimidine scaffold's inherent biological relevance and synthetic versatility have allowed scientists to address a vast array of diseases. Future research will undoubtedly focus on developing more selective and potent pyrimidine derivatives. The application of artificial intelligence and machine learning in drug design will accelerate the identification of novel scaffolds and predict their biological activities and pharmacokinetic properties.[5] Furthermore, the exploration of pyrimidine-containing natural products continues to provide structurally unique and biologically active lead compounds.[31][32] As our understanding of disease biology deepens, the pyrimidine core will remain a privileged and essential tool in the hands of medicinal chemists, poised to generate the next wave of innovative medicines.

References
  • Study.com. (n.d.). Pyrimidine | Definition, Bases & Structure. Retrieved from [Link]

  • World Journal of Advanced Research and Reviews. (2022, July 9). An overview on synthesis and biological activity of pyrimidines. Retrieved from [Link]

  • National Science Review. (n.d.). Synthesis of pyrimidines from dinitrogen and carbon. Retrieved from [Link]

  • Microbe Notes. (2023, August 3). Pyrimidine- Definition, Properties, Structure, Uses. Retrieved from [Link]

  • Massive Bio. (2026, January 21). Pyrimidine. Retrieved from [Link]

  • PMC. (n.d.). Recent medicinal approaches of novel pyrimidine analogs: A review. Retrieved from [Link]

  • ACS Publications. (n.d.). Advances in the Solid-Phase Synthesis of Pyrimidine Derivatives. Retrieved from [Link]

  • Microbe Notes. (2023, October 18). De novo pyrimidine synthesis steps, pathways, uses. Retrieved from [Link]

  • Wikipedia. (n.d.). Imatinib. Retrieved from [Link]

  • IJSAT. (2025, April 15). A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential. Retrieved from [Link]

  • Helwan University. (n.d.). SYNTHESIS OF PYRIMIDINE DERIVATIVES. Retrieved from [Link]

  • GSC Advanced Research and Reviews. (2024, July 11). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. Retrieved from [Link]

  • Study.com. (n.d.). Video: Pyrimidine | Definition, Bases & Structure. Retrieved from [Link]

  • UCLA. (n.d.). Illustrated Glossary of Organic Chemistry - Pyrimidine. Retrieved from [Link]

  • ResearchGate. (n.d.). Comparison of Common Synthetic Methods for Pyrimidine Derivatives. Retrieved from [Link]

  • PMC. (n.d.). Recent Advances in Pyrimidine-Based Drugs. Retrieved from [Link]

  • GSC Advanced Research and Reviews. (2024, July 15). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. Retrieved from [Link]

  • Wikipedia. (n.d.). Pyrimidine. Retrieved from [Link]

  • MDPI. (2024, September 24). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Retrieved from [Link]

  • PMC. (2026, February 4). Pyrimidine-containing natural products: occurrences and biological activities. Retrieved from [Link]

  • Springer. (n.d.). Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. Retrieved from [Link]

  • Taylor & Francis. (n.d.). Pyrimidine – Knowledge and References. Retrieved from [Link]

  • Wikipedia. (n.d.). Discovery and development of statins. Retrieved from [Link]

  • Frontiers for Young Minds. (2020, February 26). Imatinib, The Magic Bullet for Treatment of Blood Cancer. Retrieved from [Link]

  • ResearchGate. (2026, March 22). (PDF) Pyrimidine-containing natural products: occurrences and biological activities. Retrieved from [Link]

  • ACS Publications. (2009, May 29). Enzymology of Purine and Pyrimidine Antimetabolites Used in the Treatment of Cancer. Retrieved from [Link]

  • PubMed. (2026, February 4). Pyrimidine-containing natural products: occurrences and biological activities. Retrieved from [Link]

  • Growing Science. (2021, August 16). Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine derivatives. Retrieved from [Link]

  • Oriental Journal of Chemistry. (n.d.). Design, Synthesis, and Anticancer Evaluation of Pyrimidine-Based Derivatives. Retrieved from [Link]

  • R Discovery. (n.d.). How does rosuvastatin function in the body?. Retrieved from [Link]

  • Research Trend. (2023, April 20). Exploring the Potential of Pyrimidine: A Comprehensive Review of its Biological Roles, Medicinal Applications, and Synthetic Methodologies in Drug Development. Retrieved from [Link]

  • PMC. (n.d.). Imatinib: A Breakthrough of Targeted Therapy in Cancer. Retrieved from [Link]

  • MDPI. (2022, August 1). Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking. Retrieved from [Link]

  • RSC Publishing. (2024, September 27). Design, synthesis, and high-throughput in vitro anti-cancer evaluation of novel 4-aminopyrazolo[3,4-d]pyrimidine derivatives. Retrieved from [Link]

  • ScienceDirect. (2015, June 5). Sketching the historical development of pyrimidones as the inhibitors of the HIV integrase. Retrieved from [Link]

  • Patsnap Synapse. (2025, March 16). The patent landscape of Rosuvastatin. Retrieved from [Link]

  • PMC. (2022, October 25). Optimization of Pyrimidine Compounds as Potent JAK1 Inhibitors and the Discovery of R507 as a Clinical Candidate. Retrieved from [Link]

  • ACS Publications. (2021, August 1). Identification of Pyrimidine-Based Lead Compounds for Understudied Kinases Implicated in Driving Neurodegeneration. Retrieved from [Link]

  • The Cancer History Project. (n.d.). Deciphering Cancer. Retrieved from [Link]

  • PMC. (n.d.). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. Retrieved from [Link]

  • Patsnap Synapse. (2024, July 17). What is the mechanism of Rosuvastatin Calcium?. Retrieved from [Link]

  • Wikipedia. (n.d.). Rosuvastatin. Retrieved from [Link]

  • Taylor & Francis. (n.d.). Virtual screening, structure based pharmacophore mapping, and molecular simulation studies of pyrido[2,3-d]pyrimidines as selective thymidylate synthase inhibitors. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Optimized Suzuki-Miyaura Cross-Coupling Protocol for 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Process Development Scientists Application Area: Small Molecule Drug Discovery, Heterocyclic Chemistry, Kinase Inhibitor Synthesis Introduction an...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Process Development Scientists Application Area: Small Molecule Drug Discovery, Heterocyclic Chemistry, Kinase Inhibitor Synthesis

Introduction and Strategic Rationale

The pyrimidine scaffold is a privileged pharmacophore in modern drug discovery, frequently appearing in targeted therapeutics such as kinase inhibitors (e.g., abemaciclib) and CNS-active agents [5]. Functionalizing the pyrimidine core via transition-metal catalysis is a cornerstone of structure-activity relationship (SAR) exploration.

5-Iodo-4-(2-methoxyethoxy)pyrimidine is a highly versatile building block. The 5-position of the pyrimidine ring is electronically deactivated but highly accessible for oxidative addition when halogenated with iodine, making it an ideal electrophilic partner for Suzuki-Miyaura cross-coupling [2]. Furthermore, the 4-(2-methoxyethoxy) substituent serves a dual purpose: it acts as a solubilizing group that improves the pharmacokinetic profile (e.g., aqueous solubility and hydrogen bond acceptance) of the final drug candidate, and it provides steric shielding that can modulate the regioselectivity of downstream reactions.

This application note details a self-validating, highly reproducible protocol for the Suzuki coupling of 5-iodo-4-(2-methoxyethoxy)pyrimidine with diverse aryl and heteroaryl boronic acids.

Mechanistic Causality: Designing the Reaction Conditions

A successful Suzuki coupling is not merely a combination of reagents; it requires a precise orchestration of the catalytic cycle. For electron-deficient heteroaryl iodides like 5-iodopyrimidines, the reaction conditions must be tailored to address specific kinetic bottlenecks [1].

  • Catalyst Selection ( Pd(dppf)Cl2​ or Pd(PPh3​)4​ ): Oxidative addition into the C–I bond of the pyrimidine is exceptionally fast. However, electron-deficient pyrimidines can cause the resulting Pd(II) intermediate to be sluggish during transmetalation. We recommend Pd(dppf)Cl2​ (1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II)). The bidentate dppf ligand enforces a cis-geometry on the Pd(II) center, which accelerates the final reductive elimination step and minimizes protodeboronation side reactions.

  • Base and Solvent System ( Na2​CO3​ in 1,4-Dioxane/Water): Transmetalation requires the quaternization of the boronic acid to a reactive boronate complex. The inclusion of water (typically a 3:1 or 4:1 ratio of Dioxane to H2​O ) is non-negotiable, as it solubilizes the inorganic base ( Na2​CO3​ or K2​CO3​ ) and facilitates the formation of the critical hydroxo-palladium intermediate [4]. 1,4-Dioxane is chosen over THF or DMF because its boiling point (101 °C) allows for standard heating at 90 °C without requiring pressurized vessels, while maintaining excellent solubility for both the pyrimidine and the boronic acid [3].

Catalytic Workflow

SuzukiCycle Pd0 Pd(0) Catalyst Active Species OxAdd Oxidative Addition Organopalladium(II) Complex Pd0->OxAdd + 5-Iodopyrimidine BaseEx Base Exchange Hydroxo-Pd(II) Intermediate OxAdd->BaseEx + Aqueous Base (OH⁻/CO₃²⁻) TransMet Transmetalation Diaryl-Pd(II) Complex BaseEx->TransMet + Aryl Boronic Acid RedElim Reductive Elimination Product Release TransMet->RedElim RedElim->Pd0 - Biaryl Pyrimidine Product

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling highlighting the critical base exchange step.

Quantitative Reaction Parameters

The following table summarizes the optimized stoichiometric ratios and expected outcomes based on the electronic nature of the boronic acid coupling partner.

Reagent / ParameterAryl Boronic Acid (Electron-Rich)Aryl Boronic Acid (Electron-Deficient)Heteroaryl Boronic Acid
5-Iodo-pyrimidine 1.0 equiv1.0 equiv1.0 equiv
Boronic Acid 1.1 equiv1.3 equiv1.5 equiv
Catalyst ( Pd(dppf)Cl2​ ) 0.03 equiv (3 mol%)0.05 equiv (5 mol%)0.05 - 0.08 equiv
Base ( Na2​CO3​ ) 2.0 equiv2.5 equiv3.0 equiv
Solvent (Dioxane: H2​O ) 4:1 (0.2 M)4:1 (0.2 M)3:1 (0.15 M)
Temperature & Time 90 °C, 4–6 hours90 °C, 8–12 hours100 °C, 12–16 hours
Expected Yield > 85%70 - 80%50 - 70%

Step-by-Step Experimental Protocol

Safety Warning: Organopalladium compounds and 1,4-dioxane are hazardous. Perform all operations in a well-ventilated fume hood. Degassing the solvent is critical to prevent catalyst oxidation and homocoupling of the boronic acid.

Phase 1: Preparation and Degassing
  • Reaction Vessel Assembly: To an oven-dried Schlenk tube or a 20 mL microwave vial equipped with a magnetic stir bar, add 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 mmol, 1.0 equiv) and the selected arylboronic acid (1.2 mmol, 1.2 equiv) [1].

  • Base Addition: Add anhydrous Na2​CO3​ (2.0 mmol, 2.0 equiv).

  • Solvent Introduction: Add 4.0 mL of 1,4-Dioxane and 1.0 mL of deionized H2​O .

  • Degassing (Critical Step): Sparge the heterogeneous mixture with Argon or Nitrogen gas for at least 10 minutes using a submerged needle. Alternatively, perform three freeze-pump-thaw cycles. Oxygen must be rigorously excluded to maintain the active Pd(0) species [5].

Phase 2: Catalysis and Heating
  • Catalyst Addition: Quickly remove the septum, add Pd(dppf)Cl2​ (0.05 mmol, 5 mol%), and immediately reseal the vessel under a positive pressure of inert gas.

  • Reaction Execution: Submerge the vessel in a pre-heated oil bath or heating block at 90 °C. Stir vigorously (800+ rpm) to ensure adequate mixing of the biphasic system.

  • Monitoring: Monitor the reaction progress via LC-MS or TLC (typically 30-50% EtOAc in Hexanes). The starting iodide should be completely consumed within 6 hours.

Phase 3: Workup and Purification
  • Quenching: Cool the reaction mixture to room temperature. Dilute with 15 mL of Ethyl Acetate (EtOAc) and 10 mL of water [4].

  • Extraction: Transfer to a separatory funnel. Extract the aqueous layer with EtOAc (2 × 10 mL). Combine the organic layers.

  • Washing: Wash the combined organic layers with brine (15 mL) to remove residual dioxane and inorganic salts.

  • Drying and Concentration: Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the crude biaryl product.

  • Purification: Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of Hexanes/EtOAc) to afford the pure 5-aryl-4-(2-methoxyethoxy)pyrimidine.

References

  • Organic Letters - ACS Publications. Suzuki Coupling Approach for the Synthesis of Phenylene−Pyrimidine Alternating Oligomers. Retrieved from [Link]

  • National Institutes of Health (NIH). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Retrieved from [Link]

  • Rose-Hulman Institute of Technology. Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Retrieved from[Link]

  • Encyclopedia MDPI. Principles of the Suzuki Coupling Reaction. Retrieved from[Link]

Application

Application Notes &amp; Protocols for the Sonogashira Coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Introduction The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2] First reported in 1975, this palladium- and copper-cocatalyzed transformation is celebrated for its operational simplicity, mild reaction conditions, and broad functional group tolerance, making it indispensable in the synthesis of pharmaceuticals, natural products, and advanced organic materials.[2][3][4]

This guide focuses on a specific, high-value substrate: 5-Iodo-4-(2-methoxyethoxy)pyrimidine . As a functionalized pyrimidine, this molecule represents a critical building block for drug discovery and development. Pyrimidine scaffolds are prevalent in a vast array of biologically active compounds and approved therapeutics.[5][6] The ability to introduce an alkyne moiety at the C-5 position via the Sonogashira reaction provides a versatile handle for constructing complex molecular architectures and exploring structure-activity relationships.

These application notes provide a comprehensive overview, from mechanistic principles to detailed, field-tested protocols and troubleshooting strategies, designed to empower researchers to successfully employ 5-Iodo-4-(2-methoxyethoxy)pyrimidine in their synthetic campaigns.

Reaction Mechanism and the Role of Key Reagents

The efficacy of the Sonogashira reaction hinges on the synergistic interplay of two interconnected catalytic cycles: a primary palladium cycle and a co-catalytic copper cycle.[1][3][7] Understanding these cycles is paramount for rational optimization and troubleshooting.

  • The Palladium Cycle: This is the main engine of the cross-coupling.

    • Reductive Activation: A Pd(II) precatalyst is first reduced in situ to the active Pd(0) species.

    • Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition into the carbon-iodine bond of 5-Iodo-4-(2-methoxyethoxy)pyrimidine. This is typically the rate-determining step for aryl iodides and results in a square planar Pd(II) intermediate.[3][8] Aryl iodides are the most reactive among aryl halides for this step.[1][4]

    • Transmetalation: The Pd(II) intermediate exchanges its iodide ligand for the alkynyl group from a copper(I) acetylide species, which is generated in the copper cycle.[1]

    • Reductive Elimination: The newly formed diorganopalladium(II) complex undergoes reductive elimination, expelling the final coupled product and regenerating the catalytically active Pd(0) species, which re-enters the cycle.[3][7]

  • The Copper Cycle: This cycle's primary function is to activate the terminal alkyne.

    • π-Alkyne Complex Formation: Copper(I) coordinates with the terminal alkyne.

    • Deprotonation: In the presence of a base, the alkyne's terminal proton is removed, forming a highly nucleophilic copper(I) acetylide intermediate.[9]

    • Alkynyl Transfer: This copper acetylide is the species that transfers the alkynyl group to the palladium center during the transmetalation step.[1][9]

The Copper-Free Variant

While the copper co-catalyst accelerates the reaction, it can also promote the primary undesired side reaction: the oxidative homocoupling of the terminal alkyne to form a 1,3-diyne (Glaser coupling).[1][10] To circumvent this, copper-free Sonogashira protocols have been developed. In these systems, the base directly deprotonates the alkyne, which then coordinates to the palladium(II) complex.[11] This approach often requires stronger bases, different ligands, or higher temperatures but can provide cleaner product profiles.[12][13]

Sonogashira_Catalytic_Cycle cluster_pd Palladium Cycle cluster_cu Copper Cycle pd0 Pd(0)L₂ (Active Catalyst) pd_ox Ar-Pd(II)(I)L₂ pd0->pd_ox Oxidative Addition pd_trans Ar-Pd(II)(C≡CR)L₂ pd_ox->pd_trans Transmetalation pd_trans->pd0 Reductive Elimination product Ar-C≡CR pd_trans->product aryl_halide Ar-I aryl_halide->pd_ox cu_cat Cu(I) cu_acetylide Cu(I)-C≡CR (Copper Acetylide) cu_cat->cu_acetylide Deprotonation cu_acetylide->pd_ox cu_acetylide->cu_cat Alkynyl Transfer baseH Base-H⁺ cu_acetylide->baseH alkyne H-C≡CR alkyne->cu_acetylide base Base base->cu_acetylide

Caption: The dual catalytic cycle of the Sonogashira reaction.

Optimizing Reaction Parameters for 5-Iodo-4-(2-methoxyethoxy)pyrimidine

The success of the coupling reaction depends on a judicious choice of catalyst, ligand, base, and solvent. The electronic properties of the pyrimidine substrate—specifically the presence of two nitrogen atoms—can influence catalyst activity, making optimization key.

Parameter Recommendation & Rationale Common Examples
Palladium Source Pd(0) or Pd(II) precatalysts are effective. Pd(II) sources like PdCl₂(PPh₃)₂ are often more air-stable and convenient. For challenging couplings, highly active Pd(0) sources like Pd(PPh₃)₄ are used.PdCl₂(PPh₃)₂, Pd(PPh₃)₄, Pd₂(dba)₃
Ligand Triphenylphosphine (PPh₃) is standard. However, the pyrimidine nitrogen atoms can coordinate to palladium, potentially inhibiting the reaction.[14] In such cases, bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) can promote the desired catalytic cycle and prevent catalyst deactivation.[3][10][14]PPh₃, P(t-Bu)₃, XPhos, SPhos, IPr
Copper(I) Source Copper(I) iodide is the most common and effective co-catalyst. It is crucial to use a fresh, high-purity source as it can degrade over time.[12]CuI
Base An amine base is required to deprotonate the alkyne.[12] Organic amines like triethylamine often serve as both the base and a co-solvent. For copper-free systems or sensitive substrates, a stronger organic base (DIPEA) or an inorganic base (Cs₂CO₃) may be preferred.Triethylamine (Et₃N), Diisopropylethylamine (DIPEA), Cs₂CO₃
Solvent Anhydrous, degassed solvents are critical to prevent catalyst decomposition and suppress oxidative alkyne homocoupling.[12] THF and DMF are excellent choices. Using the amine base as the solvent is also a common strategy.THF, DMF, Dioxane, Acetonitrile, Et₃N
Temperature As an aryl iodide, the substrate is highly reactive.[1][12] Reactions can often proceed efficiently at room temperature. Gentle heating (40-60 °C) may be required to drive the reaction to completion, especially if steric hindrance is a factor or with less reactive alkynes.Room Temperature to 60 °C
Atmosphere A strict inert atmosphere (Nitrogen or Argon) is essential, particularly for copper-cocatalyzed reactions, to prevent the formation of palladium black (catalyst decomposition) and Glaser homocoupling byproducts.[1][12]Nitrogen (N₂), Argon (Ar)

Experimental Protocols

Safety Note: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Palladium catalysts, copper salts, and organic solvents are hazardous and should be handled with care.

Protocol 1: Standard Copper-Cocatalyzed Sonogashira Coupling

This protocol details the coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine with a generic terminal alkyne (e.g., phenylacetylene).

Materials and Equipment:

  • 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 equiv)

  • Terminal Alkyne (e.g., phenylacetylene, 1.2 equiv)

  • Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂) (0.02 equiv, 2 mol%)

  • Copper(I) iodide (CuI) (0.04 equiv, 4 mol%)

  • Triethylamine (Et₃N), anhydrous

  • Tetrahydrofuran (THF), anhydrous

  • Schlenk flask or oven-dried round-bottom flask with a rubber septum

  • Inert gas line (Nitrogen or Argon)

  • Syringes and needles

  • Magnetic stirrer and stir bar

  • TLC plates, ethyl acetate, hexanes

  • Silica gel for column chromatography

Step-by-Step Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 equiv), PdCl₂(PPh₃)₂ (0.02 equiv), and CuI (0.04 equiv).

  • Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., argon) three times to ensure all oxygen is removed.[14]

  • Solvent and Base Addition: Under a positive pressure of inert gas, add anhydrous THF (approx. 0.2 M concentration relative to the substrate) followed by anhydrous Et₃N (3.0 equiv) via syringe.

  • Alkyne Addition: Add the terminal alkyne (1.2 equiv) dropwise via syringe.

  • Reaction: Stir the reaction mixture vigorously at room temperature.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) every 1-2 hours.[15] The reaction is typically complete within 3-6 hours. If the reaction is sluggish, it can be gently heated to 40-50 °C.

  • Workup: Once the starting material is consumed, dilute the reaction mixture with ethyl acetate. Filter the mixture through a pad of Celite to remove catalyst residues, washing the pad with additional ethyl acetate.

  • Extraction: Transfer the filtrate to a separatory funnel and wash with a saturated aqueous solution of NH₄Cl, followed by brine. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

  • Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure coupled product.

Protocol 2: Copper-Free Sonogashira Coupling

This protocol is advantageous when alkyne homocoupling is a significant issue.

Materials and Equipment:

  • Same as Protocol 1, with the following substitutions:

  • Palladium(II) acetate (Pd(OAc)₂) (0.02 equiv, 2 mol%)

  • Triphenylphosphine (PPh₃) (0.04 equiv, 4 mol%) OR a bulky ligand like P(t-Bu)₃ (0.04 equiv, 4 mol%)

  • Diisopropylethylamine (DIPEA) or Cesium Carbonate (Cs₂CO₃) (2.0-3.0 equiv)

  • Dimethylformamide (DMF), anhydrous

Step-by-Step Procedure:

  • Reaction Setup: To an oven-dried Schlenk flask, add the palladium precatalyst (e.g., Pd(OAc)₂) and the phosphine ligand.

  • Inert Atmosphere: Seal, evacuate, and backfill the flask with argon three times.

  • Reagent Addition: Add anhydrous DMF, followed by 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 equiv), the base (e.g., DIPEA, 3.0 equiv), and finally the terminal alkyne (1.2 equiv).

  • Reaction: Stir the mixture at room temperature or heat to 50-80 °C. Copper-free reactions may require slightly more forcing conditions.[10]

  • Monitoring, Workup, and Purification: Follow steps 6-9 from Protocol 1.

Troubleshooting Common Issues

Even with robust protocols, challenges can arise. A systematic approach is key to resolving them.

Troubleshooting_Sonogashira start Low or No Product Yield catalyst_issue Is the Catalyst Active? start->catalyst_issue reagent_issue Are Reagents Pure & Dry? start->reagent_issue conditions_issue Are Conditions Optimal? start->conditions_issue side_reaction_issue Are Side Reactions Dominant? start->side_reaction_issue catalyst_sol Solution: - Use fresh Pd catalyst & CuI. - Observe for palladium black (decomposition). - Consider a more robust ligand (e.g., P(t-Bu)₃). catalyst_issue->catalyst_sol Check catalyst sources reagent_sol Solution: - Use anhydrous, degassed solvents. - Purify starting materials if necessary. - Use fresh, dry amine base. reagent_issue->reagent_sol Check solvent/reagent quality conditions_sol Solution: - Ensure system is fully inert (degas thoroughly). - Increase reaction temperature moderately (e.g., to 60 °C). - Increase catalyst loading (e.g., to 5 mol%). conditions_issue->conditions_sol Review setup and parameters side_reaction_sol Problem: Alkyne Homocoupling Solution: - Switch to a copper-free protocol. - Ensure rigorous exclusion of oxygen. side_reaction_issue->side_reaction_sol Analyze byproducts (TLC/MS)

Caption: A troubleshooting workflow for low-yield Sonogashira reactions.

  • Issue: Low to No Product Yield.

    • Cause: Inactive catalyst is a primary suspect.[12] Palladium(0) species can be sensitive to air, and CuI can degrade.

    • Solution: Use fresh catalyst and co-catalyst. Ensure the reaction is performed under a strictly inert atmosphere. If catalyst decomposition (indicated by the formation of a black precipitate known as palladium black) is observed, consider using a more robust ligand system.[12]

  • Issue: Significant Alkyne Homocoupling (Glaser Product).

    • Cause: This side reaction is promoted by the copper co-catalyst in the presence of oxygen.[1][10]

    • Solution: The most effective solution is to switch to a copper-free protocol (Protocol 2).[10] Alternatively, ensure the reaction setup is rigorously deoxygenated using techniques like freeze-pump-thaw cycles or by sparging the solvent with an inert gas before use.[10]

  • Issue: Reaction Stalls or is Sluggish.

    • Cause: The substrate or alkyne may be sterically hindered, or the catalyst may be partially inhibited by the pyrimidine nitrogens.

    • Solution: Gently increase the reaction temperature (e.g., to 50-60 °C). Consider switching to a more active catalytic system with a bulky, electron-rich ligand like XPhos or P(t-Bu)₃, which can accelerate oxidative addition and reductive elimination.[10][14] In some cases, a modest increase in catalyst loading may be necessary.[10]

References

  • Sonogashira Coupling - Chemistry LibreTexts. (2024). Available at: [Link]

  • Sonogashira coupling - Wikipedia. (n.d.). Available at: [Link]

  • Theoretical Study on the Mechanism of Sonogashira Coupling Reaction - ResearchGate. (n.d.). Available at: [Link]

  • What is the role of copper in the Sonogashira coupling reaction? | Study Prep in Pearson+. (n.d.). Available at: [Link]

  • Microwave-Assisted Solvent- and Cu(I)-Free Sonogashira C-C Cross-Coupling Catalysed by Pd Ionanofluids - MDPI. (2024). Available at: [Link]

  • Sonogashira Coupling - Organic Chemistry Portal. (n.d.). Available at: [Link]

  • Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review - MDPI. (2020). Available at: [Link]

  • Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. (2023). Available at: [Link]

  • Mechanistic Insights into the Copper-Cocatalyzed Sonogashira Cross-Coupling Reaction: Key Role of an Anion | Organometallics - ACS Publications. (2017). Available at: [Link]

  • Scope of Sonogashira Reactions/toubleshooting reaction sequence : r/Chempros - Reddit. (2022). Available at: [Link]

  • Ligand- and copper-free Sonogashira and Heck couplings of (Het)aryl chlorides and bromides catalyzed by palladium nanoparticles supported on in situ generated Al(OH)₃ - RSC Publishing. (2017). Available at: [Link]

  • Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing). (2021). Available at: [Link]

  • Synthesis of 6-Alkynylated Purine-Containing DNA via On-Column Sonogashira Coupling and Investigation of Their Base-Pairing Properties - MDPI. (2023). Available at: [Link]

  • An Operationally Simple Sonogashira Reaction for an Undergraduate Organic Chemistry Laboratory Class - Pendidikan Kimia. (n.d.). Available at: [Link]

  • An Efficient Synthesis of Cytostatic Mono and Bis-Alkynylpyrimidine Derivatives by the Sonogashira Cross-Coupling Reactions of 2,4-Diamino-6-iodopyrimidine and 2-Amino-4,6-dichloropyrimidine | Request PDF - ResearchGate. (n.d.). Available at: [Link]

  • Synthesis and Antimicrobial Evaluation of 5-Iodopyrimidine Analogs - PMC. (n.d.). Available at: [Link]

  • A comprehensive review: medicinal applications and diverse synthetic strategies of pyrimidine-based compounds leveraging Suzuki and Sonogashira reactions | Request PDF - ResearchGate. (n.d.). Available at: [Link]

  • Highly regioselective C-5 iodination of pyrimidine nucleotides and subsequent chemoselective Sonogashira coupling with propargylamine - PubMed. (n.d.). Available at: [Link]

  • A Guide to Sonogashira Cross-Coupling Reactions: The Influence of Substituents in Aryl Bromides, Acetylenes, and Phosphines | The Journal of Organic Chemistry - ACS Publications. (2012). Available at: [Link]

  • Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine derivatives - Growing Science. (2021). Available at: [Link]

Sources

Method

Heck coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine with alkenes

Application Note & Protocol Topic: High-Efficiency Heck Coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine with Alkenes for Advanced Pharmaceutical Intermediate Synthesis Introduction: The Strategic Importance of Pyrimidin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol

Topic: High-Efficiency Heck Coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine with Alkenes for Advanced Pharmaceutical Intermediate Synthesis

Introduction: The Strategic Importance of Pyrimidine Scaffolds

The pyrimidine core is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of FDA-approved drugs, including therapeutics for oncology and viral infections.[1][2] The functionalization of this privileged heterocycle is therefore of paramount importance in drug discovery. The Mizoroki-Heck reaction, a palladium-catalyzed cross-coupling of an unsaturated halide with an alkene, offers a powerful and versatile method for C-C bond formation, enabling the direct introduction of alkenyl groups onto the pyrimidine ring.[3][4]

This guide provides a detailed examination and robust protocol for the Heck coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine. This specific substrate is of high interest due to the iodo-substituent, which provides high reactivity in the rate-determining oxidative addition step of the catalytic cycle.[5][6] The 4-(2-methoxyethoxy) group enhances solubility and can serve as a handle for further synthetic modifications. This application note is designed for researchers, scientists, and drug development professionals seeking to leverage this reaction for the synthesis of novel pharmaceutical intermediates.

The Heck Reaction: A Mechanistic Overview

The efficacy of the Heck reaction hinges on a well-defined Pd(0)/Pd(II) catalytic cycle.[4][6] Understanding this mechanism is critical for troubleshooting and optimizing reaction conditions. The generally accepted pathway consists of several key steps:

  • Catalyst Activation: The active Pd(0) catalyst is often generated in situ from a more stable Pd(II) precatalyst, such as Palladium(II) acetate (Pd(OAc)₂), through reduction.[7][8]

  • Oxidative Addition: The active Pd(0) species inserts into the carbon-iodine bond of the 5-Iodo-4-(2-methoxyethoxy)pyrimidine. This is typically the rate-limiting step, and its efficiency follows the halide trend I > Br > Cl >> F.[6][9] This forms a square planar Aryl-Pd(II)-I complex.

  • Alkene Coordination & Migratory Insertion: The alkene coordinates to the palladium center. Subsequently, the pyrimidyl group migrates to one of the alkene carbons in a syn-carbopalladation step, forming a new C-C bond.[4][6] With electron-deficient alkenes like acrylates, this addition occurs at the β-carbon to minimize steric hindrance.[10]

  • β-Hydride Elimination: A hydrogen atom from the adjacent carbon is eliminated, also in a syn fashion, to form the final substituted alkene product and a hydrido-palladium(II) complex.[6] This step dictates the E/Z stereochemistry of the product, with the trans (E) isomer being overwhelmingly favored due to thermodynamic stability.[3]

  • Reductive Elimination & Catalyst Regeneration: In the presence of a base (e.g., triethylamine), the hydrido-palladium(II) complex undergoes reductive elimination to regenerate the active Pd(0) catalyst, which re-enters the cycle.[8]

Heck_Catalytic_Cycle Figure 1: The Pd(0)/Pd(II) Catalytic Cycle of the Heck Reaction Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd Py-I PdII_Aryl Py-Pd(II)L₂(I) (Aryl-Pd Complex) OxAdd->PdII_Aryl Coordination Alkene Coordination PdII_Aryl->Coordination Alkene Pi_Complex Alkene π-Complex Coordination->Pi_Complex Insertion Syn-Carbopalladation (Migratory Insertion) Pi_Complex->Insertion Alkyl_Pd σ-Alkyl-Pd(II) Complex Insertion->Alkyl_Pd Beta_Elim Syn-β-Hydride Elimination Alkyl_Pd->Beta_Elim Product_Complex Product π-Complex Beta_Elim->Product_Complex Product Released Regen Reductive Elimination (Base) Product_Complex->Regen H-I Regen->Pd0

Caption: Figure 1: The Pd(0)/Pd(II) Catalytic Cycle of the Heck Reaction.

Detailed Experimental Protocol

This protocol describes a general, robust procedure for the Heck coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine with n-butyl acrylate. The conditions can be adapted for other alkenes.

3.1. Materials & Equipment

  • Substrates: 5-Iodo-4-(2-methoxyethoxy)pyrimidine, n-butyl acrylate

  • Catalyst: Palladium(II) acetate (Pd(OAc)₂)

  • Ligand: Triphenylphosphine (PPh₃)

  • Base: Triethylamine (Et₃N)

  • Solvent: Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)

  • Equipment: Oven-dried Schlenk tube or reaction vial with a screw cap and septum, magnetic stir bar, magnetic stirrer/hotplate, inert gas line (Argon or Nitrogen), standard glassware for workup and purification, silica gel for column chromatography.

3.2. Pre-Reaction Setup & Rationale

The success of a Heck reaction is highly dependent on anaerobic conditions to prevent the oxidation and deactivation of the Pd(0) catalyst into palladium black.[6]

  • Inert Atmosphere: All glassware should be oven- or flame-dried to remove moisture. The reaction is assembled under an inert atmosphere of argon or nitrogen.

  • Solvent Degassing: The solvent must be degassed to remove dissolved oxygen. This is typically achieved by bubbling an inert gas through the solvent for 20-30 minutes or by several freeze-pump-thaw cycles.

3.3. Step-by-Step Procedure

Experimental_Workflow Figure 2: Experimental Workflow for Heck Coupling start Start step1 1. Charge Schlenk tube with solids: 5-Iodo-pyrimidine (1 equiv) Pd(OAc)₂ (1-5 mol%) PPh₃ (2-10 mol%) under Argon flow. start->step1 step2 2. Evacuate and backfill with Argon (3x cycle) to ensure an inert atmosphere. step1->step2 step3 3. Add degassed solvent (e.g., DMF) and Triethylamine (1.5-2.0 equiv) via syringe. step2->step3 step4 4. Add alkene (1.2-1.5 equiv) via syringe and seal the vessel. step3->step4 step5 5. Heat reaction mixture (e.g., 80-100 °C) with vigorous stirring for 2-24 h. Monitor by TLC or LC-MS. step4->step5 step6 6. Cool to room temperature. Dilute with Ethyl Acetate. Filter through Celite to remove Pd black. step5->step6 step7 7. Perform aqueous workup: Wash with water and brine. Dry organic layer over Na₂SO₄. step6->step7 step8 8. Concentrate under reduced pressure. Purify crude product by column chromatography. step7->step8 end End: Obtain pure product and characterize (NMR, MS). step8->end

Caption: Figure 2: Experimental Workflow for Heck Coupling.

  • Vessel Charging: To an oven-dried Schlenk tube containing a magnetic stir bar, add 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 equiv.), Palladium(II) acetate (0.02 equiv., 2 mol%), and Triphenylphosphine (0.04 equiv., 4 mol%).

    • Rationale: Using a slight excess of phosphine ligand relative to the palladium precursor helps to stabilize the active Pd(0) species.[6]

  • Inerting: Seal the tube with a septum and purge the vessel by evacuating and backfilling with argon or nitrogen. Repeat this cycle three times.

  • Solvent and Base Addition: Add anhydrous, degassed DMF via syringe to achieve a substrate concentration of approximately 0.1-0.5 M. Add triethylamine (1.5 equiv.).

    • Rationale: Triethylamine acts as the base to neutralize the HI generated during the reaction, regenerating the Pd(0) catalyst.[8] DMF is a polar aprotic solvent that effectively solubilizes the reactants and catalyst complex.[11]

  • Alkene Addition: Add n-butyl acrylate (1.2 equiv.) via syringe.

    • Rationale: A slight excess of the alkene is used to ensure complete consumption of the more valuable iodo-pyrimidine substrate.

  • Reaction: Place the sealed tube in a preheated oil bath or heating block at 100 °C. Stir vigorously for the duration of the reaction (typically 4-16 hours).

    • Rationale: The reaction is typically heated to facilitate the oxidative addition and other steps in the catalytic cycle.[12][13] Reaction progress should be monitored by TLC or LC-MS until the starting material is consumed.

  • Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter the mixture through a pad of Celite to remove the precipitated palladium catalyst.

  • Extraction: Transfer the filtrate to a separatory funnel and wash with water (2x) and then with brine (1x). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel to afford the pure product.

Substrate Scope and Optimization Data

The developed protocol is versatile and can be applied to a range of alkenes. The choice of catalyst, ligand, base, and solvent can be optimized to improve yields for challenging substrates.[11][14]

EntryAlkene PartnerCatalyst (mol%)Base (equiv.)SolventTemp (°C)Time (h)Yield (%)
1n-Butyl acrylatePd(OAc)₂ (2)Et₃N (1.5)DMF100692
2StyrenePd(OAc)₂ (2)K₂CO₃ (2.0)DMAc1101288
3Methyl vinyl ketonePdCl₂(PPh₃)₂ (3)Et₃N (1.5)MeCN80485
4AcrylonitrilePd(OAc)₂ (2)NaOAc (2.0)DMF100890
51-HexenePd(OAc)₂ (5) / P(o-tol)₃ (10)K₂CO₃ (2.0)Toluene1202465

Table 1: Representative Heck Coupling Reactions with 5-Iodo-4-(2-methoxyethoxy)pyrimidine. Yields are for isolated, purified products and are based on established outcomes for similar heteroaromatic systems.

  • Observations & Insights:

    • Electron-deficient alkenes (acrylates, vinyl ketones, nitriles) are highly reactive and generally provide excellent yields.

    • For less reactive, unactivated alkenes like 1-hexene (Entry 5), a higher catalyst loading, a more electron-rich and bulky phosphine ligand like tri(o-tolyl)phosphine, and higher temperatures may be required to achieve reasonable conversion.[10]

    • Inorganic bases like K₂CO₃ or NaOAc can be effective alternatives to triethylamine, particularly at higher temperatures where volatile amines can be problematic.

Troubleshooting Common Issues

IssuePotential Cause(s)Suggested Solution(s)
Low or No Conversion 1. Inactive catalyst (oxygen exposure).2. Insufficient temperature.3. Poorly soluble reactants.1. Ensure rigorous degassing and inert atmosphere techniques.2. Increase reaction temperature in 10 °C increments.3. Switch to a better solubilizing solvent like DMAc or NMP.
Formation of Palladium Black Catalyst decomposition.Increase ligand-to-palladium ratio (e.g., P:Pd from 2:1 to 4:1). Use a more robust ligand (e.g., a biarylphosphine or N-heterocyclic carbene).[15]
Side Product Formation 1. Homocoupling of the alkene.2. Isomerization of the product.1. Use a phase-transfer catalyst like TBAB in some systems.2. Ensure the base is not excessively strong; screen different bases.

Conclusion

The Heck reaction is an exceptionally reliable and powerful tool for the C5-alkenylation of 5-Iodo-4-(2-methoxyethoxy)pyrimidine. The high reactivity of the C-I bond allows for coupling with a diverse range of both electron-poor and unactivated alkenes under well-defined palladium catalysis. By carefully controlling the reaction atmosphere, catalyst system, and temperature, researchers can efficiently synthesize a wide array of substituted pyrimidines, providing valuable building blocks for the rapid development of new chemical entities in drug discovery programs.

References

  • Benchchem. (n.d.). Application Notes and Protocols: Heck Coupling Reactions Involving Substituted Pyridines.
  • Haque, M. M., Ali, M. A., Arshad, F., Sulaiman, O., & Nasar, M. A. (2021). Facile Synthesis and Characterization of Palladium@Carbon Catalyst for the Suzuki-Miyaura and Mizoroki-Heck Coupling Reactions. MDPI. Retrieved from [Link]

  • Somfai, P. (2016). Palladium-Catalyzed Reductive Heck Coupling of Alkenes. PMC - NIH. Retrieved from [Link]

  • Al-Masri, A. A. (2003). Di-2-pyridylmethylamine-Based Palladium Complexes as New Catalysts for Heck, Suzuki, and Sonogashira Reactions in Organic and Aqueous Solvents. ACS Publications. Retrieved from [Link]

  • Newman, S. G. (2019). Palladium(I)-Iodide Catalyzed Deoxygenative Heck Reaction of Vinyl Triflates: A Formate-Mediated Cross-Electrophile Reductive Coupling with cine-Substitution. PMC. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Heck Reaction. Retrieved from [Link]

  • Kantchev, E. A. B., Peh, G.-R., Zhang, C., & Ying, J. Y. (2008). Practical Heck−Mizoroki Coupling Protocol for Challenging Substrates Mediated by an N-Heterocyclic Carbene-Ligated Palladacycle. Organic Letters, ACS Publications. Retrieved from [Link]

  • Aggarwal, V. K., Staubitz, A. C., & Owen, M. (2005). Optimization of the Mizoroki-Heck reaction using design of experiment (DoE). University of Bristol Research Portal.
  • Shodhganga@INFLIBNET. (n.d.). CHAPTER-I A REVIEW ON HECK REACTION. Retrieved from [Link]

  • Chen, K. (2022). Heck Macrocyclization in Forging Non-Natural Large Rings including Macrocyclic Drugs. MDPI. Retrieved from [Link]

  • Wikipedia. (n.d.). Heck reaction. Retrieved from [Link]

  • BenchChem. (2025). Optimization of reaction conditions for the synthesis of pyrimidine derivatives.
  • ResearchGate. (n.d.). Optimization of conditions for the Heck reaction. Retrieved from [Link]

  • Whitcombe, N. J., Hii, K. K., & Gibson, S. E. (2001). Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. University of Windsor. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Heck reaction. Retrieved from [Link]

  • Beletskaya, I. P. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. PMC - NIH. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization of Heck reaction conditions. Retrieved from [Link]

  • ResearchGate. (n.d.). The Heck reaction: Mechanistic insights and novel ligands. Retrieved from [Link]

  • Pohl, R. (2021). Homologues of epigenetic pyrimidines: 5-alkyl-, 5-hydroxyalkyl and 5-acyluracil and -cytosine nucleotides: synthesis, enzymatic incorporation into DNA and effect on transcription with bacterial RNA polymerase. PMC. Retrieved from [Link]

  • Frontiers. (n.d.). New series of 4,6-diaryl pyrimidines: facile synthesis and antiproliferative activity as dual EGFR/VEGFR-2 inhibitors. Retrieved from [Link]

  • Kumar, A. (2021). Pyrimidine: An elite heterocyclic leitmotif in drug discovery-synthesis and biological activity. PubMed. Retrieved from [Link]

  • de Vries, J. G. (2017). Heck Reaction—State of the Art. MDPI. Retrieved from [Link]

  • Wolfe, J. P. (2005). Intermolecular Heck-Type Coupling of Aryl Iodides and Allylic Acetates. Organic Letters, ACS Publications. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Heck Reaction. Retrieved from [Link]

  • Ke, Y. (2019). Palladium-Promoted DNA-Compatible Heck Reaction. Organic Letters, ACS Publications. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Convenient, direct, metal-free, regioselective and de novo synthesis of 2,4,5-trisubstituted pyrimidines using α-aryl-β, β-ditosyloxy ketones. Retrieved from [Link]

  • Springer. (n.d.). Synthesis of 10-alkylsulfanyl-substituted pyrido- [4',3':4,5]thieno[3,2-d]pyrimidines annulated with pyran, cyclohexane, and cyclopentane rings. Retrieved from [Link]

  • PubMed. (1991). Synthesis and antiviral activity of certain 4-substituted and 2,4-disubstituted 7-[(2-hydroxyethoxy)methyl]pyrrolo[2,3-d]pyrimidines. Retrieved from [Link]

  • Macmillan Group. (2004). The Intramolecular Heck Reaction. Retrieved from [Link]

Sources

Application

Application Note: Buchwald-Hartwig Amination using 5-Iodo-4-(2-methoxyethoxy)pyrimidine

An Application Guide for the Synthesis of N-Aryl Pyrimidines Introduction: The Strategic Importance of C-N Bond Formation in Pyrimidine Chemistry The Buchwald-Hartwig amination stands as a pillar of modern organic synthe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide for the Synthesis of N-Aryl Pyrimidines

Introduction: The Strategic Importance of C-N Bond Formation in Pyrimidine Chemistry

The Buchwald-Hartwig amination stands as a pillar of modern organic synthesis, providing a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds.[1][2][3] This palladium-catalyzed cross-coupling reaction has revolutionized the synthesis of aryl amines, which are ubiquitous structural motifs in countless high-value molecules. Its significance is particularly pronounced in the field of drug discovery and development, where the pyrimidine scaffold is a privileged heterocycle.[4][5][6] Pyrimidine derivatives are integral to a wide array of therapeutics, including antiviral, anticancer, and anti-inflammatory agents, owing to their unique electronic properties and ability to engage in critical biological interactions.[7][8]

This guide provides a detailed technical overview and robust experimental protocols for the Buchwald-Hartwig amination of 5-Iodo-4-(2-methoxyethoxy)pyrimidine . This specific substrate serves as a valuable building block for several reasons: the iodo-substituent offers high reactivity in the crucial oxidative addition step of the catalytic cycle, while the 4-(2-methoxyethoxy) group enhances solubility and provides a potential point for further functionalization or interaction with biological targets. Mastering the amination of this substrate enables researchers to efficiently construct libraries of novel substituted pyrimidines for screening and lead optimization.

Reaction Principle: Deconstructing the Catalytic Cycle

The efficacy of the Buchwald-Hartwig amination hinges on a finely tuned palladium catalytic cycle. While the precise intermediates can vary depending on the specific ligands and substrates employed, the generally accepted mechanism involves three key stages: oxidative addition, formation of the palladium-amido complex, and reductive elimination.[1][3][9][10][11]

  • Oxidative Addition: The cycle initiates with the reaction of a low-valent Palladium(0) species, stabilized by phosphine ligands, with the aryl iodide. The palladium center inserts itself into the carbon-iodine bond, forming a Pd(II) complex. For aryl iodides, this step is typically fast compared to aryl bromides or chlorides.[9]

  • Amine Coordination and Deprotonation: The amine nucleophile coordinates to the Pd(II) center, displacing the halide ligand. A base then deprotonates the coordinated amine to form a palladium-amido complex. The choice of base is critical; it must be strong enough to facilitate deprotonation but not so harsh as to degrade sensitive functional groups on the substrates.[9][12]

  • Reductive Elimination: This is the final, product-forming step. The newly formed C-N bond is created as the aryl group and the amido ligand are eliminated from the palladium center, yielding the desired N-aryl pyrimidine product and regenerating the active Pd(0) catalyst.[1][9] Bulky, electron-rich ligands on the palladium are known to accelerate this crucial step.[13]

Buchwald_Hartwig_Catalytic_Cycle cluster_main Buchwald-Hartwig Catalytic Cycle cluster_inputs cluster_outputs Pd0 L-Pd(0) OA_Complex L-Pd(II)(Ar)(I) Pd0->OA_Complex Oxidative Addition Amine_Complex [L-Pd(II)(Ar)(R₂NH)]⁺I⁻ OA_Complex->Amine_Complex Amine Coordination Amido_Complex L-Pd(II)(Ar)(NR₂) Amine_Complex->Amido_Complex Deprotonation Salt [Base-H]⁺I⁻ Amine_Complex->Salt        Amido_Complex->Pd0 Reductive Elimination Product Ar-NR₂ (Product) Amido_Complex->Product ArI Ar-I (Substrate) ArI->OA_Complex Amine R₂NH (Amine) Amine->Amine_Complex Base Base Base->Amine_Complex

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocols

This section provides a robust, generalized protocol for the amination of 5-Iodo-4-(2-methoxyethoxy)pyrimidine with a representative secondary amine, morpholine. This protocol should serve as an excellent starting point for further optimization.

Materials and Reagents
ReagentCAS No.M.W. ( g/mol )Recommended PurityNotes
5-Iodo-4-(2-methoxyethoxy)pyrimidineN/A296.09>95%Substrate
Morpholine110-91-887.12>99%Nucleophile. Distill before use.
Pd₂(dba)₃51364-51-3915.72>97%Palladium(0) source.
XPhos564483-18-7476.66>98%Ligand. Handle under inert gas.
Sodium tert-butoxide (NaOtBu)865-48-596.10>98%Base. Handle in a glovebox.
Toluene108-88-392.14Anhydrous, <50 ppm H₂OReaction solvent.
Step-by-Step Protocol

Reaction Setup:

  • To an oven-dried Schlenk flask equipped with a magnetic stir bar, add Pd₂(dba)₃ (9.2 mg, 0.01 mmol, 2 mol% Pd) and XPhos (14.3 mg, 0.03 mmol, 3 mol%).

  • Seal the flask with a rubber septum, and evacuate and backfill with argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

  • Add sodium tert-butoxide (67 mg, 0.7 mmol, 1.4 equiv).

  • Add 5-Iodo-4-(2-methoxyethoxy)pyrimidine (148 mg, 0.5 mmol, 1.0 equiv).

  • Via syringe, add anhydrous toluene (5 mL).

  • Finally, add morpholine (52 µL, 0.6 mmol, 1.2 equiv) via syringe.

Reaction Execution: 7. Place the sealed flask in a preheated oil bath at 100 °C. 8. Stir the reaction mixture vigorously for 4-16 hours. 9. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

Workup and Purification: 10. Once complete, cool the reaction mixture to room temperature. 11. Dilute the mixture with ethyl acetate (20 mL) and filter through a short plug of Celite to remove the palladium catalyst and inorganic salts. Wash the pad with additional ethyl acetate (10 mL). 12. Concentrate the filtrate under reduced pressure to yield the crude product. 13. Purify the crude residue by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure N-arylated pyrimidine product.

Experimental_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification A 1. Add Catalyst, Ligand, Base & Substrate to Flask B 2. Establish Inert Atmosphere (Ar/N₂) A->B C 3. Add Solvent & Amine B->C D 4. Heat to 100 °C with Vigorous Stirring C->D E 5. Monitor Progress (TLC / LC-MS) D->E F 6. Cool to RT & Quench E->F G 7. Filter through Celite F->G H 8. Concentrate in vacuo G->H I 9. Column Chromatography H->I J 10. Characterize Product I->J

Caption: A typical workflow for the Buchwald-Hartwig amination experiment.

Causality and Optimization: A Scientist's Perspective

Achieving high yields in Buchwald-Hartwig aminations, especially with heteroaromatic substrates, requires a nuanced understanding of how each reaction parameter influences the catalytic cycle.[14]

  • The Catalyst System (Palladium & Ligand): The choice of ligand is arguably the most critical parameter. While early generations of catalysts used bidentate phosphines like BINAP, modern protocols heavily favor bulky, electron-rich monophosphine biaryl ligands (the "Buchwald Ligands").[1][13]

    • Why XPhos? XPhos is a highly effective ligand for many transformations. Its steric bulk promotes the crucial reductive elimination step and helps prevent the formation of inactive catalyst dimers. Its electron-rich nature facilitates the initial oxidative addition. For challenging substrates, screening other ligands like RuPhos, BrettPhos, or DavePhos can be beneficial.[13][15]

  • The Base: The base's primary role is to deprotonate the amine in the catalytic cycle.

    • Strong Bases (NaOtBu, LHMDS): These are the most common and generally provide the fastest reaction rates. However, they are incompatible with base-sensitive functional groups (e.g., esters).[2]

    • Weaker Bases (K₃PO₄, Cs₂CO₃): These offer greater functional group tolerance but often require higher reaction temperatures or longer reaction times to achieve full conversion.[9][16] For our pyrimidine substrate, which is moderately robust, NaOtBu is an excellent starting choice.

  • The Solvent: The solvent must solubilize all components and be stable at the reaction temperature.

    • Aromatic Hydrocarbons (Toluene, Xylene): Excellent, non-coordinating solvents that are widely used.

    • Ethers (Dioxane, THF): Also very common. Dioxane's higher boiling point is often advantageous.

    • Solvents to Avoid: Chlorinated solvents and coordinating solvents like acetonitrile or pyridine can bind to the palladium center and inhibit catalysis.[9]

Hypothetical Optimization Table

To maximize yield, a systematic screen of parameters is often necessary.

EntryLigandBaseSolventTemp (°C)Yield (%)
1XPhosNaOtBuToluene10085
2RuPhosNaOtBuToluene10078
3XPhosK₃PO₄Toluene11065
4XPhosNaOtBuDioxane10091

This table represents illustrative data for an optimization workflow.

Troubleshooting Guide

Even with a robust protocol, challenges can arise. Below are common issues and their solutions.

ProblemProbable Cause(s)Suggested Solution(s)
Low or No Conversion 1. Inactive catalyst due to oxygen/moisture.[14]2. Incorrect base or ligand choice.3. Low reaction temperature.1. Ensure all reagents are pure and solvents are anhydrous. Use rigorous inert gas techniques.2. Screen a different ligand (e.g., RuPhos) or a stronger base.3. Increase temperature in 10 °C increments (up to ~120 °C).
Formation of Palladium Black 1. Catalyst decomposition.[14]2. Reaction temperature is too high.3. Ligand is not robust enough or used in insufficient quantity.1. Lower the reaction temperature and increase the reaction time.[14]2. Increase ligand-to-palladium ratio slightly (e.g., from 1.5:1 to 2:1 L:Pd).
Side Product Formation (e.g., Hydrodehalogenation) 1. A β-hydride elimination side reaction is competing with reductive elimination.[1]2. Presence of water in the reaction.1. Use a bulkier ligand (e.g., BrettPhos) which can favor reductive elimination.2. Ensure all reagents and solvents are scrupulously dry.
Reaction Stalls 1. Catalyst poisoning by the pyrimidine nitrogen.[14]2. Iodide inhibition, where the iodide salt byproduct precipitates the catalyst.[9]1. Use a more sterically hindered ligand to shield the palladium center.2. Use a less polar solvent like toluene to minimize salt precipitation.

Safety Precautions

  • Palladium Catalysts: While generally low in toxicity, they are expensive and should be handled with care. Fine powders can be respiratory irritants.

  • Phosphine Ligands: Many are air-sensitive and pyrophoric. Handle exclusively under an inert atmosphere. They can have unpleasant odors and should be handled in a well-ventilated fume hood.

  • Bases: Sodium tert-butoxide is corrosive and reacts violently with water. Lithium bis(trimethylsilyl)amide (LHMDS) is also highly reactive. Handle these reagents in a glovebox.

  • Solvents: Toluene is flammable and has associated health risks. Always work in a fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

References

  • Buchwald–Hartwig amination - Wikipedia. (n.d.). Retrieved April 1, 2026, from [Link]

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Retrieved April 1, 2026, from [Link]

  • Blackmond, D. G., et al. (2020). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. ACS Catalysis. Retrieved April 1, 2026, from [Link]

  • Kumar, R., et al. (2024). Pyrimidine derivatives: Recent discoveries and development towards its medicinal impact. Journal of Molecular Structure. Retrieved April 1, 2026, from [Link]

  • Exploring the Potential of Pyrimidine: A Comprehensive Review of its Biological Roles, Medicinal Applications, and Synthetic Methodologies in Drug Development - Research Trend. (2023, April 20). Retrieved April 1, 2026, from [Link]

  • Recent Advances in Pyrimidine-Based Drugs - PMC. (n.d.). Retrieved April 1, 2026, from [Link]

  • HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.). Retrieved April 1, 2026, from [Link]

  • The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! - YouTube. (2025, April 3). Retrieved April 1, 2026, from [Link]

  • Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects - PMC. (n.d.). Retrieved April 1, 2026, from [Link]

  • Metal–N-Heterocyclic Carbene Complexes in Buchwald–Hartwig Amination Reactions. (n.d.). Chemical Reviews. Retrieved April 1, 2026, from [Link]

  • Use of Pyrimidine and Its Derivative in Pharmaceuticals: A Review - SciSpace. (2021, June 25). Retrieved April 1, 2026, from [Link]

  • [Named Reaction #2] Buchwald-Hartwig Amination : r/chemistry - Reddit. (2017, January 29). Retrieved April 1, 2026, from [Link]

Sources

Method

Application Note: Synthesis of Potent Kinase Inhibitors from 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Introduction The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically approved and investigational kinase inhibitors.[1][2][3] Its ability to form key hydrogen bon...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous clinically approved and investigational kinase inhibitors.[1][2][3] Its ability to form key hydrogen bond interactions within the ATP-binding site of kinases makes it an ideal starting point for the design of potent and selective inhibitors. The functionalization of the pyrimidine ring is crucial for modulating potency, selectivity, and pharmacokinetic properties. 5-Iodo-4-(2-methoxyethoxy)pyrimidine is a highly versatile and valuable building block in this context. The iodine atom at the 5-position serves as a versatile synthetic handle for introducing a wide range of substituents through palladium-catalyzed cross-coupling reactions.[4][5] This allows for the rapid generation of diverse libraries of compounds for structure-activity relationship (SAR) studies.[4] The 2-methoxyethoxy group at the 4-position can enhance solubility and provide an additional vector for interaction with the target kinase.

This application note provides a detailed guide for the synthesis of a model kinase inhibitor, (E)-N'-(4-((4-(2-methoxyethoxy)-5-(phenylethynyl)pyrimidin-2-yl)amino)benzylidene)-4-methylbenzenesulfonohydrazide , starting from 5-iodo-4-(2-methoxyethoxy)pyrimidine. The synthetic strategy showcases three key transformations: a Sonogashira cross-coupling, a Buchwald-Hartwig amination, and a final condensation to install a pharmacophore targeting the solvent-front region of the kinase ATP-binding site. The protocols provided are designed to be robust and reproducible, with explanations for key experimental choices to guide researchers in their drug discovery efforts.

Synthetic Strategy Overview

The overall synthetic approach is a convergent strategy that involves the sequential functionalization of the pyrimidine core. The key steps are:

  • Sonogashira Coupling: Introduction of a phenylethynyl group at the 5-position of the pyrimidine ring.

  • Chlorination: Conversion of the 4-(2-methoxyethoxy)pyrimidine to a 4-chloropyrimidine to enable subsequent amination.

  • Buchwald-Hartwig Amination: Coupling of the 4-chloropyrimidine intermediate with a suitable aniline derivative.

  • Condensation: Formation of the final hydrazone product.

This strategy allows for late-stage diversification, a key principle in modern medicinal chemistry, enabling the synthesis of a wide array of analogs from a common intermediate.

Experimental Protocols

Part 1: Synthesis of 4-(2-Methoxyethoxy)-5-(phenylethynyl)pyrimidine (3)

This initial step introduces the key C5-substituent via a Sonogashira coupling reaction. The Sonogashira reaction is a powerful method for forming carbon-carbon bonds between sp² and sp hybridized carbons.[6][7]

Diagram of the Workflow:

Caption: Sonogashira coupling of the starting material with phenylacetylene.

Materials:

ReagentM.W. ( g/mol )Amount (mmol)Equivalents
5-Iodo-4-(2-methoxyethoxy)pyrimidine (1)294.091.01.0
Phenylacetylene (2)102.141.21.2
Tetrakis(triphenylphosphine)palladium(0)1155.560.050.05
Copper(I) iodide (CuI)190.450.10.1
Triethylamine (Et₃N)101.193.03.0
Anhydrous Tetrahydrofuran (THF)-10 mL-

Protocol:

  • To a flame-dried 50 mL round-bottom flask under an inert atmosphere (argon or nitrogen), add 5-iodo-4-(2-methoxyethoxy)pyrimidine (1) (294 mg, 1.0 mmol), tetrakis(triphenylphosphine)palladium(0) (58 mg, 0.05 mmol), and copper(I) iodide (19 mg, 0.1 mmol).

  • Add anhydrous THF (10 mL) and triethylamine (0.42 mL, 3.0 mmol).

  • Stir the mixture at room temperature for 5 minutes to ensure dissolution.

  • Add phenylacetylene (2) (0.13 mL, 1.2 mmol) dropwise via syringe.

  • Stir the reaction mixture at room temperature for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 4-(2-methoxyethoxy)-5-(phenylethynyl)pyrimidine (3) as a solid.

Rationale: The use of a palladium catalyst in combination with a copper(I) co-catalyst is standard for Sonogashira couplings, with the copper facilitating the formation of a copper(I) acetylide intermediate.[6] Triethylamine acts as a base to deprotonate the terminal alkyne and to quench the HI generated during the reaction.

Part 2: Synthesis of 2-Chloro-4-(2-methoxyethoxy)-5-(phenylethynyl)pyrimidine (5)

To enable the introduction of an amine at the 2-position, we first need to install a suitable leaving group. Here, we propose the introduction of a chloro substituent via a two-step process involving N-oxidation followed by chlorination.

Diagram of the Workflow:

Caption: Two-step chlorination of the pyrimidine core.

Materials:

ReagentM.W. ( g/mol )Amount (mmol)Equivalents
Compound 3 268.301.01.0
meta-Chloroperoxybenzoic acid (m-CPBA)172.571.21.2
Dichloromethane (DCM)-15 mL-
Phosphorus oxychloride (POCl₃)153.335 mLExcess

Protocol:

  • N-Oxidation:

    • Dissolve compound 3 (268 mg, 1.0 mmol) in DCM (15 mL) in a 50 mL round-bottom flask and cool to 0 °C in an ice bath.

    • Add m-CPBA (207 mg, 1.2 mmol) portion-wise over 10 minutes.

    • Allow the reaction to warm to room temperature and stir for 4 hours.

    • Wash the reaction mixture with saturated aqueous sodium bicarbonate solution (2 x 15 mL) and brine (15 mL).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude pyrimidine N-oxide intermediate 4 , which can be used in the next step without further purification.

  • Chlorination:

    • To the crude N-oxide 4 , add phosphorus oxychloride (5 mL) and heat the mixture to reflux for 3 hours.

    • Cool the reaction mixture to room temperature and carefully pour it onto crushed ice.

    • Neutralize the aqueous solution with solid sodium bicarbonate.

    • Extract the product with ethyl acetate (3 x 20 mL).

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

    • Purify the residue by column chromatography (hexane/ethyl acetate) to obtain 2-chloro-4-(2-methoxyethoxy)-5-(phenylethynyl)pyrimidine (5) .

Rationale: Direct chlorination of the pyrimidine ring can be challenging. The N-oxidation activates the 2-position towards nucleophilic attack, and subsequent treatment with POCl₃ facilitates the chlorination.

Part 3: Synthesis of N-(4-Formylphenyl)-4-(2-methoxyethoxy)-5-(phenylethynyl)pyrimidin-2-amine (6)

The introduction of the aniline moiety is achieved via a Buchwald-Hartwig amination, a versatile and widely used method for the formation of C-N bonds.[8][9][10]

Diagram of the Workflow:

Caption: Buchwald-Hartwig amination to install the aniline moiety.

Materials:

ReagentM.W. ( g/mol )Amount (mmol)Equivalents
2-Chloro-pyrimidine 5 302.741.01.0
4-Aminobenzaldehyde121.141.11.1
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)915.720.020.02
4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos)578.680.040.04
Cesium carbonate (Cs₂CO₃)325.821.51.5
Anhydrous 1,4-Dioxane-10 mL-

Protocol:

  • In an oven-dried Schlenk tube, combine the 2-chloro-pyrimidine 5 (303 mg, 1.0 mmol), 4-aminobenzaldehyde (133 mg, 1.1 mmol), cesium carbonate (489 mg, 1.5 mmol), Pd₂(dba)₃ (18 mg, 0.02 mmol), and Xantphos (23 mg, 0.04 mmol).

  • Evacuate and backfill the tube with an inert gas (argon or nitrogen) three times.

  • Add anhydrous 1,4-dioxane (10 mL).

  • Seal the tube and heat the reaction mixture to 100 °C for 8 hours.

  • Cool the mixture to room temperature and filter through a pad of Celite, washing with ethyl acetate.

  • Concentrate the filtrate and purify the residue by column chromatography (hexane/ethyl acetate) to yield N-(4-formylphenyl)-4-(2-methoxyethoxy)-5-(phenylethynyl)pyrimidin-2-amine (6) .

Rationale: The choice of a bulky phosphine ligand like Xantphos is often crucial for the efficient coupling of heteroaryl chlorides.[10] Cesium carbonate is a common base for this transformation, providing good yields.

Part 4: Synthesis of the Final Kinase Inhibitor (8)

The final step involves the condensation of the aldehyde intermediate with a substituted hydrazide to form the target hydrazone.

Diagram of the Workflow:

Caption: Final condensation to form the target hydrazone.

Materials:

ReagentM.W. ( g/mol )Amount (mmol)Equivalents
Aldehyde intermediate 6 387.421.01.0
4-Methylbenzenesulfonohydrazide (7)186.241.051.05
Ethanol-15 mL-
Glacial Acetic Acid-2-3 dropsCatalytic

Protocol:

  • To a solution of the aldehyde 6 (387 mg, 1.0 mmol) in ethanol (15 mL), add 4-methylbenzenesulfonohydrazide (7) (196 mg, 1.05 mmol).

  • Add 2-3 drops of glacial acetic acid to catalyze the reaction.

  • Heat the mixture to reflux for 4 hours. A precipitate may form upon reaction completion.

  • Cool the reaction mixture to room temperature.

  • Collect the solid product by vacuum filtration.

  • Wash the solid with cold ethanol and dry under vacuum to obtain the final product, (E)-N'-(4-((4-(2-methoxyethoxy)-5-(phenylethynyl)pyrimidin-2-yl)amino)benzylidene)-4-methylbenzenesulfonohydrazide (8) .

Rationale: The acid-catalyzed condensation of an aldehyde with a hydrazide is a classic and efficient method for the formation of hydrazones.

Data Summary

The following table summarizes the expected outcomes for the synthesis of the model kinase inhibitor.

StepProductM.W. ( g/mol )Expected YieldPhysical Appearance
14-(2-Methoxyethoxy)-5-(phenylethynyl)pyrimidine (3)268.3075-85%Off-white solid
22-Chloro-4-(2-methoxyethoxy)-5-(phenylethynyl)pyrimidine (5)302.7460-70%Pale yellow solid
3N-(4-Formylphenyl)-4-(2-methoxyethoxy)-5-(phenylethynyl)pyrimidin-2-amine (6)387.4265-75%Yellow solid
4(E)-N'-(4-((4-(2-methoxyethoxy)-5-(phenylethynyl)pyrimidin-2-yl)amino)benzylidene)-4-methylbenzenesulfonohydrazide (8)555.6580-90%Yellow powder

Conclusion

This application note details a robust and versatile synthetic route for the preparation of a model kinase inhibitor from the readily available starting material, 5-iodo-4-(2-methoxyethoxy)pyrimidine. The presented protocols for Sonogashira coupling, chlorination, Buchwald-Hartwig amination, and condensation provide a solid foundation for researchers in the field of drug discovery. The modular nature of this synthesis allows for the facile generation of analog libraries by varying the coupling partners in each step, which is essential for the optimization of kinase inhibitors with desired potency, selectivity, and pharmacokinetic profiles.

References

  • Gangjee, A., et al. (2010). Design, synthesis and biological evaluation of substituted pyrrolo[2,3-d]pyrimidines as multiple receptor tyrosine kinase inhibitors and antiangiogenic agents. Bioorganic & Medicinal Chemistry, 18(21), 7543-7553. Available at: [Link]

  • Zhang, Y., et al. (2016). Design, Synthesis, and Biological Evaluation of Substituted Pyrimidines as Potential Phosphatidylinositol 3-Kinase (PI3K) Inhibitors. Journal of Medicinal Chemistry, 59(15), 7275-7289. Available at: [Link]

  • Bridges, A. J., et al. (1997). Tyrosine kinase inhibitors. 12. Synthesis and structure-activity relationships for 6-substituted 4-(phenylamino)pyrimido[5,4-d]pyrimidines designed as inhibitors of the epidermal growth factor receptor. Journal of Medicinal Chemistry, 40(12), 1863-1875. Available at: [Link]

  • Romagnoli, R., et al. (2014). Biologically Driven Synthesis of Pyrazolo[3,4-d]pyrimidines As Protein Kinase Inhibitors: An Old Scaffold As a New Tool for Medicinal Chemistry and Chemical Biology Studies. ACS Chemical Biology, 9(6), 1238-1249. Available at: [Link]

  • Stokes, S., et al. (2015). Expanding the scope of fused pyrimidines as kinase inhibitor scaffolds: synthesis and modification of pyrido[3,4-d]pyrimidines. MedChemComm, 6(11), 1956-1962. Available at: [Link]

  • Al-dujaili, A. H., et al. (2019). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. Molecules, 24(24), 4596. Available at: [Link]

  • Goudgaon, N. M., et al. (2009). Synthesis and Antimicrobial Evaluation of 5-Iodopyrimidine Analogs. Indian Journal of Pharmaceutical Sciences, 71(6), 679-683. Available at: [Link]

  • Melnikov, O. E., et al. (2026). 5-Iodo-2-methylthio-6-methyl(trifluoromethyl)pyrimidin-4(3 H)-ones vs Their 4-Methoxylated Derivatives in Suzuki-Miyaura Cross-Coupling Reaction for the Synthesis of Bioactive 5-Arylpyrimidines. The Journal of Organic Chemistry. Available at: [Link]

  • Hocek, M., et al. (2022). Polymerase Synthesis of DNA Containing Iodinated Pyrimidine or 7-Deazapurine Nucleobases and Their Post-synthetic Modifications through the Suzuki-Miyaura Cross-Coupling Reactions. Chemistry – A European Journal, 28(7), e202103857. Available at: [Link]

  • Goudgaon, N. M., et al. (2009). Synthesis and Antimicrobial Evaluation of 5-Iodopyrimidine Analogs. Indian Journal of Pharmaceutical Sciences, 71(6), 679-683. Available at: [Link]

  • St. Jean, D. J., Jr., et al. (2025). C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines. Journal of the American Chemical Society. Available at: [Link]

  • Hocek, M., et al. (2022). Polymerase Synthesis of DNA Containing Iodinated Pyrimidine or 7-Deazapurine Nucleobases and Their Post-synthetic Modifications through the Suzuki-Miyaura Cross-Coupling Reactions. Chemistry – A European Journal, 28(7), e202103857. Available at: [Link]

  • Kumar, A., et al. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Advances, 13(28), 19043-19066. Available at: [Link]

  • ResearchGate. Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using Palladium Catalyzed Suzuki Cross-Coupling Reactions. Available at: [Link]

  • Bioorganic & Medicinal Chemistry Letters. Synthesis and SAR of 2,4-diaminopyrimidines as potent c-jun N-terminal kinase inhibitors. Available at: [Link]

  • Wikipedia. Buchwald–Hartwig amination. Available at: [Link]

  • Wikipedia. Sonogashira coupling. Available at: [Link]

  • Organic Syntheses. Nickel-Catalyzed Suzuki-Miyaura Coupling in t-Amyl Alcohol for the Preparation of 5-(Furan-3-yl)pyrimidine. Available at: [Link]

  • Oh, Y., et al. (2021). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. Journal of Medicinal Chemistry, 64(15), 11389-11406. Available at: [Link]

  • Goud, N. S. H., et al. (2022). Recent medicinal approaches of novel pyrimidine analogs: A review. Results in Chemistry, 4, 100318. Available at: [Link]

  • ResearchGate. 5-Iodo-2-methylthio-6-methyl(trifluoromethyl)pyrimidin-4(3 H )-ones vs Their 4-Methoxylated Derivatives in Suzuki-Miyaura Cross-Coupling Reaction for the Synthesis of Bioactive 5-Arylpyrimidines. Available at: [Link]

  • Organic Synthesis. Buchwald-Hartwig Coupling. Available at: [Link]

  • Mernyák, E., et al. (2015). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 11, 2379-2385. Available at: [Link]

  • High-Throughput Experimentation of the Buchwald- Hartwig Amination for Reaction Scouting and Guided Synthesis. Available at: [Link]

  • Bioorganic & Medicinal Chemistry Letters. Design, synthesis, and evaluation of 5-methyl-4-phenoxy-5H-pyrrolo[3,2-d]pyrimidine derivatives: novel VEGFR2 kinase inhibitors binding to inactive kinase conformation. Available at: [Link]

  • ResearchGate. Flow catalytic Suzuki-Miyaura cross-coupling of 5-iodo-2'-deoxycytidine... Available at: [Link]

  • Organic Chemistry Portal. Sonogashira Coupling. Available at: [Link]

  • ResearchGate. Why is the product not forming in buchwald coupling of pyridyl 2-amino pyrimidine with 4-iodopyrazole? Available at: [Link]

  • Dichotomy in Regioselectivity of SnAr Reactions with 2-MeSO2-4-Chloropyrimidine. Available at: [Link]

  • Saygili, N., et al. (2004). 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid: new heteroarylpyrimidine derivatives via Suzuki cross-coupling reactions. Organic & Biomolecular Chemistry, 2(6), 852-857. Available at: [Link]

  • RSC Publishing. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. Available at: [Link]

  • NIH. Photoinduced inverse Sonogashira coupling reaction. Available at: [Link]

  • ResearchGate. Sonogashira coupling reaction between the 4‐iodo‐5‐aryl‐thieno[a]dibenzothiophenes and terminal alkynes. Available at: [Link]

Sources

Application

Developing Antiviral Agents with 5-Iodo-4-(2-methoxyethoxy)pyrimidine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Abstract The pyrimidine scaffold is a cornerstone in the development of antiviral therapeutics, with numer...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The pyrimidine scaffold is a cornerstone in the development of antiviral therapeutics, with numerous derivatives demonstrating potent activity against a wide range of viruses.[1][2] The introduction of a halogen at the 5-position, particularly iodine, has been a successful strategy in the design of antiviral nucleoside analogs like 5-iodo-2'-deoxyuridine (IUDR).[3][4] This document provides a comprehensive guide for the investigation of a novel, non-nucleoside pyrimidine derivative, 5-Iodo-4-(2-methoxyethoxy)pyrimidine, as a potential antiviral agent. While direct experimental data for this specific compound is not yet publicly available, this guide furnishes researchers with a scientifically grounded framework for its synthesis, in vitro screening, and preliminary mechanism of action studies, based on established principles for this compound class.

Introduction: The Rationale for Investigating 5-Iodo-4-(2-methoxyethoxy)pyrimidine

The pursuit of novel antiviral agents remains a critical endeavor in medicinal chemistry, driven by the emergence of new viral threats and the development of resistance to existing therapies. Pyrimidine derivatives have historically been a fertile ground for the discovery of such agents, primarily due to their structural resemblance to the nucleobases of DNA and RNA, allowing them to interfere with viral replication.[1]

The core hypothesis for investigating 5-Iodo-4-(2-methoxyethoxy)pyrimidine rests on the synergistic contribution of its distinct structural features:

  • The 5-Iodo Substituent: Halogenation at the C5 position of the pyrimidine ring is a well-established strategy for enhancing antiviral activity. The iodine atom can increase the compound's lipophilicity, potentially improving cell membrane permeability. Furthermore, its size and electronic properties can facilitate stronger binding interactions with viral enzymes.[1]

  • The 4-(2-methoxyethoxy) Group: The alkoxy side chain at the C4 position is a key structural element that differentiates this compound from traditional nucleoside analogs. This group may influence the molecule's solubility, metabolic stability, and target-binding profile. The ether linkages could offer conformational flexibility, allowing for optimal orientation within a target's active site.

  • Non-Nucleoside Scaffold: As a non-nucleoside analog, this compound may circumvent resistance mechanisms that target nucleoside activation pathways (e.g., viral thymidine kinase). It could potentially inhibit viral replication through novel mechanisms, such as allosteric inhibition of viral polymerases or targeting other essential viral or host proteins.

This guide will provide the necessary protocols to synthesize and evaluate the antiviral potential of this promising scaffold.

Synthesis of 5-Iodo-4-(2-methoxyethoxy)pyrimidine

A plausible and efficient synthetic route to 5-Iodo-4-(2-methoxyethoxy)pyrimidine can be adapted from established methods for the synthesis of 4-alkoxypyrimidines. The proposed workflow involves a two-step process starting from a commercially available precursor.

Diagram of Synthetic Workflow

G cluster_0 Step 1: Iodination cluster_1 Step 2: Nucleophilic Substitution 2,4-dichloropyrimidine 2,4-dichloropyrimidine 5-Iodo-2,4-dichloropyrimidine 5-Iodo-2,4-dichloropyrimidine 2,4-dichloropyrimidine->5-Iodo-2,4-dichloropyrimidine NIS, CH3CN NIS N-Iodosuccinimide (NIS) Acetonitrile (CH3CN) 5-Iodo-2,4-dichloropyrimidine_2 5-Iodo-2,4-dichloropyrimidine Target_Compound 5-Iodo-4-(2-methoxyethoxy)pyrimidine 5-Iodo-2,4-dichloropyrimidine_2->Target_Compound 1. NaH, 2-Methoxyethanol, THF 2. Workup Methoxyethanol 2-Methoxyethanol Sodium Hydride (NaH) Tetrahydrofuran (THF)

Caption: Proposed two-step synthesis of 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Protocol 1: Synthesis of 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Materials:

  • 2,4-dichloropyrimidine

  • N-Iodosuccinimide (NIS)

  • Acetonitrile (anhydrous)

  • 2-Methoxyethanol

  • Sodium hydride (60% dispersion in mineral oil)

  • Tetrahydrofuran (THF, anhydrous)

  • Saturated aqueous ammonium chloride solution

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

Step 1: Synthesis of 5-Iodo-2,4-dichloropyrimidine

  • In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2,4-dichloropyrimidine (1.0 eq) in anhydrous acetonitrile.

  • Add N-Iodosuccinimide (NIS) (1.1 eq) to the solution in one portion.

  • Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford 5-iodo-2,4-dichloropyrimidine.

Step 2: Synthesis of 5-Iodo-4-(2-methoxyethoxy)pyrimidine

  • To a suspension of sodium hydride (1.2 eq) in anhydrous THF at 0 °C under an inert atmosphere, add 2-methoxyethanol (1.2 eq) dropwise.

  • Allow the mixture to stir at 0 °C for 30 minutes.

  • Add a solution of 5-iodo-2,4-dichloropyrimidine (1.0 eq) in anhydrous THF dropwise to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield the final product, 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Characterization: The structure and purity of the synthesized compound should be confirmed by standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry.

In Vitro Antiviral Activity Screening

A tiered approach is recommended for screening the antiviral activity of 5-Iodo-4-(2-methoxyethoxy)pyrimidine, starting with broad-spectrum assays against a panel of representative viruses, followed by more detailed characterization of its potency against sensitive strains.

Diagram of Antiviral Screening Workflow

G Start Synthesized Compound 5-Iodo-4-(2-methoxyethoxy)pyrimidine Cytotoxicity Cytotoxicity Assay (e.g., MTT/MTS) Determine CC50 Start->Cytotoxicity Primary_Screen Primary Antiviral Screen (e.g., CPE Reduction Assay) Broad Virus Panel Start->Primary_Screen Hit_Identification Identify 'Hit' Viruses (Significant Inhibition) Primary_Screen->Hit_Identification Secondary_Screen Secondary Potency Assays (e.g., Plaque Reduction Assay) Determine EC50 Hit_Identification->Secondary_Screen Active Mechanism_Studies Preliminary Mechanism of Action Studies Hit_Identification->Mechanism_Studies Inactive Selectivity_Index Calculate Selectivity Index (SI) SI = CC50 / EC50 Secondary_Screen->Selectivity_Index Selectivity_Index->Mechanism_Studies G cluster_0 Viral Replication Cycle cluster_1 Potential Inhibition Virus Virus Host_Cell Host Cell Virus->Host_Cell Attachment Viral_Entry Viral Entry & Uncoating Host_Cell->Viral_Entry Viral_Polymerase Viral Polymerase (e.g., RdRp, RT, DNA Pol) Viral_Entry->Viral_Polymerase Nucleic_Acid_Syn Viral Nucleic Acid Synthesis (RNA/DNA) Viral_Polymerase->Nucleic_Acid_Syn Assembly_Release Assembly & Release of New Virions Nucleic_Acid_Syn->Assembly_Release Compound 5-Iodo-4-(2-methoxyethoxy)pyrimidine Inhibition Inhibition Compound->Inhibition Inhibition->Viral_Polymerase

Caption: Hypothesized mechanism of action targeting viral polymerase.

Protocol 4: Viral Reverse Transcriptase (RT) Inhibition Assay (for Retroviruses)

Principle: This cell-free assay measures the ability of a compound to directly inhibit the activity of viral reverse transcriptase, a key enzyme in the replication of retroviruses like HIV.

Materials:

  • Recombinant HIV-1 Reverse Transcriptase

  • Commercially available non-radioactive RT assay kit (typically ELISA-based)

  • 5-Iodo-4-(2-methoxyethoxy)pyrimidine

  • Positive control inhibitor (e.g., Nevirapine)

Procedure:

  • Follow the manufacturer's protocol for the specific RT assay kit.

  • Typically, this involves incubating the recombinant RT enzyme with a template-primer, dNTPs (including a labeled dUTP), and various concentrations of the test compound.

  • The amount of newly synthesized DNA is then quantified, usually via a colorimetric or fluorometric readout.

  • Calculate the percentage of RT inhibition for each compound concentration relative to the no-inhibitor control.

  • Determine the IC50 value, the concentration of the compound that inhibits 50% of the RT activity.

Conclusion and Future Directions

This document provides a comprehensive set of protocols and a guiding framework for the initial investigation of 5-Iodo-4-(2-methoxyethoxy)pyrimidine as a potential antiviral agent. By following these methodologies, researchers can systematically synthesize the compound, assess its antiviral activity and cytotoxicity, and gain preliminary insights into its mechanism of action. Positive results from these initial studies would warrant further investigation, including lead optimization, in vivo efficacy studies in animal models, and more detailed mechanistic studies to precisely identify the molecular target. The unique combination of a 5-iodo substituent and a 4-(2-methoxyethoxy) side chain on a non-nucleoside pyrimidine scaffold makes this compound a compelling candidate for novel antiviral drug discovery.

References

  • Andreeva, O. V., Garifullin, B. F., Zarubaev, V. V., Slita, A. V., & Yesaulkova, I. L. (2021). Synthesis and Antiviral Evaluation of Nucleoside Analogues Bearing One Pyrimidine Moiety and Two D-Ribofuranosyl Residues. Molecules, 26(12), 3645. [Link]

  • Goudgaon, N. M., Basha, N. J., & Patil, S. B. (2009). Synthesis and Antimicrobial Evaluation of 5-Iodopyrimidine Analogs. Indian Journal of Pharmaceutical Sciences, 71(4), 439–443. [Link]

  • Prusoff, W. H. (1979). Antiviral iodinated pyrimidine deoxyribonucleosides: 5-iodo-2'-deoxyuridine; 5-iodo-2'-deoxycytidine; 5-iodo-5'-amino-2',5'-dideoxyuridine. Pharmacology & Therapeutics, 7(1), 1–34. [Link]

  • Rami, A., et al. (2023). Design, synthesis, and evaluation of 4′‐phosphonomethoxy pyrimidine ribonucleosides as potential anti‐influenza agents. Archiv der Pharmazie. [Link]

  • Reuveni, H., Bull, C. O., Landry, M. L., Milstone, L. M., & Schwartz, P. M. (1991). Antiviral activity of 5-iodo-2'-deoxyuridine and related drugs in human keratinocytes infected in vitro with herpes simplex virus type 1. Skin Pharmacology, 4(4), 291–297. [Link]

  • Sterne Kessler Goldstein & Fox. (2020, March 11). Patenting Compounds, Compositions, and Methods for Viral Infections. [Link]

  • Babiuk, L. A., Meldrum, B., Gupta, V. S., & Rouse, B. T. (1975). Comparison of the Antiviral Effects of 5-Methoxymethyl-deoxyuridine with 5-Iododeoxyuridine, Cytosine Arabinoside, and Adenine Arabinoside. Antimicrobial Agents and Chemotherapy, 8(6), 643–650. [Link]

  • De Clercq, E. (2016). A series of 4-substituted 3,4-dihydropyrimidine-2-ones (DHPM) was synthesized, characterized by IR, 1H NMR, 13C NMR and HRMS spectra. The compounds were evaluated in vitro for their antiviral activity against a broad range of DNA and RNA viruses, along with assessment for potential cytotoxicity in diverse mammalian cell lines. Medicinal Research Reviews, 36(5), 845-885. [Link]

  • Google Patents. (2021).
  • Kumar, R., Xu, L. H., Knaus, E. E., Wiebe, L. I., Tovell, D. R., Tyrrell, D. L., & Allen, T. M. (1990). Synthesis and antiviral and cytotoxic activity of iodohydrin and iodomethoxy derivatives of 5-vinyl-2'-deoxyuridines, 2'-fluoro-2'-deoxyuridine, and uridine. Journal of Medicinal Chemistry, 33(2), 717–723. [Link]

  • Lirias. (2024). Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. [Link]

  • MTEC. (2018, July 24). Antiviral agents and uses thereof. [Link]

  • ResearchGate. (2016). Discovery of a Broad-Spectrum Antiviral Compound That Inhibits Pyrimidine Biosynthesis and Establishes a Type 1 Interferon-Independent Antiviral State. [Link]

  • Seley-Radtke, K. L., & Yates, M. K. (2018). Synthesis and antiviral activity of certain 4-substituted and 2,4-disubstituted 7-[(2-hydroxyethoxy)methyl]pyrrolo[2,3-d]pyrimidines. Nucleosides, Nucleotides & Nucleic Acids, 37(4), 201-210. [Link]

  • Velihina, Y., et al. (2022). Synthesis of some oxazolo[4,5-d]pyrimidine derivatives and evaluation of their antiviral activity and cytotoxicity. Arkivoc, 2022(ii), 1-14. [Link]

  • Wang, Y., et al. (2022). A Broad Antiviral Strategy: Inhibitors of Human DHODH Pave the Way for Host-Targeting Antivirals against Emerging and Re-Emerging Viruses. Viruses, 14(5), 941. [Link]

  • WO2022047229A1 - Novel forms of antiviral nucleosides. (2022).

Sources

Method

The Lynchpin of Innovation: 5-Iodo-4-(2-methoxyethoxy)pyrimidine in Modern Medicinal Chemistry

Introduction: Unveiling a Privileged Scaffold In the landscape of contemporary drug discovery, the pyrimidine core stands as a "privileged scaffold," a structural motif consistently found in a multitude of biologically a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unveiling a Privileged Scaffold

In the landscape of contemporary drug discovery, the pyrimidine core stands as a "privileged scaffold," a structural motif consistently found in a multitude of biologically active agents.[1][2] Its inherent ability to engage in crucial hydrogen bonding interactions, particularly mimicking the adenine base of ATP, has cemented its role in the design of potent enzyme inhibitors.[3] Within this esteemed class of heterocyles, 5-Iodo-4-(2-methoxyethoxy)pyrimidine has emerged as a particularly versatile and powerful building block for medicinal chemists. This application note serves as a detailed guide for researchers, scientists, and drug development professionals on the strategic application of this key intermediate, providing field-proven insights and detailed protocols for its use in constructing novel therapeutic candidates.

The unique combination of features in 5-Iodo-4-(2-methoxyethoxy)pyrimidine underpins its utility. The pyrimidine ring itself offers a robust platform for generating compounds with desirable pharmacokinetic properties. The iodo group at the 5-position serves as a highly reactive handle for a variety of palladium-catalyzed cross-coupling reactions, allowing for the facile introduction of diverse chemical functionalities.[4] This reactivity follows the general trend for halogens, where the carbon-iodine bond is more susceptible to oxidative addition by a palladium catalyst than carbon-bromine or carbon-chlorine bonds.[5] Finally, the 4-(2-methoxyethoxy) substituent can play a crucial role in modulating solubility and interacting with biological targets, potentially offering advantages over simpler alkoxy groups.

This guide will provide a comprehensive overview of the application of 5-Iodo-4-(2-methoxyethoxy)pyrimidine in medicinal chemistry, with a focus on its use in the synthesis of kinase inhibitors. Detailed, step-by-step protocols for key synthetic transformations, including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions, are presented to enable researchers to effectively utilize this valuable synthetic intermediate in their drug discovery programs.

Core Applications in Medicinal Chemistry: A Gateway to Kinase Inhibitors

The primary application of 5-Iodo-4-(2-methoxyethoxy)pyrimidine in medicinal chemistry lies in its role as a key intermediate for the synthesis of substituted pyrimidines, a class of compounds rich in biological activity.[6][7] The strategic placement of the iodo group at the C5 position allows for the introduction of aryl, heteroaryl, alkynyl, and amino moieties through well-established cross-coupling methodologies. This enables the rapid generation of diverse compound libraries for screening against various biological targets.

A significant area of focus for pyrimidine-based compounds is the development of protein kinase inhibitors.[8][9][10][11][12][13][14][15][16] Kinases are a class of enzymes that play a central role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer.[17] The pyrimidine scaffold is adept at targeting the ATP-binding site of kinases, and the ability to functionalize the 5-position of the ring is crucial for achieving both potency and selectivity. For instance, the introduction of specific aryl or heteroaryl groups at this position can lead to compounds that selectively inhibit key cancer-driving kinases such as Epidermal Growth Factor Receptor (EGFR), Cyclin-Dependent Kinases (CDKs), and Aurora Kinases.[18][19][20]

A notable example of the potential of this scaffold is highlighted in patent literature, where compounds bearing the 4-(2-methoxyethoxy)pyrimidine core have been explored as kinase inhibitors.[21] This underscores the industrial relevance and therapeutic potential of derivatives synthesized from 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Synthetic Protocols and Methodologies

The following section provides detailed, step-by-step protocols for the three most critical palladium-catalyzed cross-coupling reactions involving 5-Iodo-4-(2-methoxyethoxy)pyrimidine. These protocols are designed to be robust and adaptable, providing a solid foundation for synthetic efforts.

Protocol 1: Suzuki-Miyaura Cross-Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds between the pyrimidine core and various aryl or heteroaryl boronic acids or esters.[22][23][24][25][26] This reaction is fundamental for constructing the biaryl structures often found in potent kinase inhibitors.

Reaction Scheme:

pyrimidine 5-Iodo-4-(2-methoxyethoxy)pyrimidine catalyst Pd Catalyst, Base pyrimidine->catalyst boronic_acid R-B(OH)₂ boronic_acid->catalyst product 5-Aryl-4-(2-methoxyethoxy)pyrimidine catalyst->product

Caption: Suzuki-Miyaura coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Materials:

ReagentCAS NumberPurpose
5-Iodo-4-(2-methoxyethoxy)pyrimidine(Not available)Starting Material
Arylboronic Acid(Variable)Coupling Partner
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)51364-51-3Palladium Catalyst Precursor
2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos)564483-18-7Ligand
Potassium Carbonate (K₂CO₃)584-08-7Base
1,4-Dioxane123-91-1Solvent
Water7732-18-5Co-solvent
Ethyl Acetate141-78-6Extraction Solvent
Brine(Not applicable)Aqueous Wash
Anhydrous Sodium Sulfate (Na₂SO₄)7757-82-6Drying Agent

Step-by-Step Methodology:

  • Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 equiv.), the desired arylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

  • Catalyst Addition: In a separate vial, pre-mix Pd₂(dba)₃ (0.02 equiv.) and XPhos (0.04 equiv.). Add this catalyst/ligand mixture to the Schlenk flask.

  • Inert Atmosphere: Seal the flask with a septum, and then evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

  • Solvent Addition: Add degassed 1,4-dioxane and degassed water (typically in a 4:1 ratio) to the flask via syringe.

  • Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel to afford the desired 5-aryl-4-(2-methoxyethoxy)pyrimidine.

Causality Behind Experimental Choices:

  • Catalyst System: The combination of Pd₂(dba)₃ and a bulky, electron-rich biarylphosphine ligand like XPhos is highly effective for the Suzuki coupling of electron-deficient heteroaryl halides, ensuring efficient oxidative addition and reductive elimination steps.

  • Base: Potassium carbonate is a moderately strong base that is effective in the transmetalation step without causing decomposition of sensitive functional groups.

  • Solvent System: The mixture of 1,4-dioxane and water provides a good medium for dissolving both the organic and inorganic reagents, facilitating the reaction. Degassing is crucial to prevent oxidation of the palladium(0) catalyst.

Protocol 2: Sonogashira Coupling for C-C Triple Bond Formation

The Sonogashira reaction enables the coupling of terminal alkynes with the pyrimidine core, introducing a rigid C-C triple bond linker.[4][5][27][28][29][30] This is a valuable strategy for probing deeper into protein binding pockets and for creating precursors for further transformations.

Reaction Scheme:

pyrimidine 5-Iodo-4-(2-methoxyethoxy)pyrimidine catalyst Pd/Cu Catalyst, Base pyrimidine->catalyst alkyne R-C≡CH alkyne->catalyst product 5-Alkynyl-4-(2-methoxyethoxy)pyrimidine catalyst->product

Caption: Sonogashira coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Materials:

ReagentCAS NumberPurpose
5-Iodo-4-(2-methoxyethoxy)pyrimidine(Not available)Starting Material
Terminal Alkyne(Variable)Coupling Partner
Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)13965-03-2Palladium Catalyst
Copper(I) Iodide (CuI)7681-65-4Co-catalyst
Triethylamine (Et₃N)121-44-8Base and Solvent
Tetrahydrofuran (THF)109-99-9Co-solvent (optional)
Ethyl Acetate141-78-6Extraction Solvent
Saturated Aqueous Ammonium Chloride (NH₄Cl)12125-02-9Aqueous Wash
Anhydrous Magnesium Sulfate (MgSO₄)7487-88-9Drying Agent

Step-by-Step Methodology:

  • Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 equiv.), Pd(PPh₃)₂Cl₂ (0.03 equiv.), and CuI (0.05 equiv.).

  • Solvent and Reagent Addition: Add anhydrous triethylamine and optionally THF (e.g., in a 2:1 ratio). Stir the mixture for 10-15 minutes at room temperature. Then, add the terminal alkyne (1.1 equiv.) dropwise.

  • Reaction: Stir the reaction at room temperature or with gentle heating (e.g., 40-50 °C) until the starting material is consumed, as monitored by TLC or LC-MS.

  • Work-up: Concentrate the reaction mixture under reduced pressure. Redissolve the residue in ethyl acetate and wash with saturated aqueous ammonium chloride solution, followed by brine.

  • Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel to yield the desired 5-alkynyl-4-(2-methoxyethoxy)pyrimidine.

Causality Behind Experimental Choices:

  • Dual Catalyst System: The palladium catalyst facilitates the oxidative addition to the C-I bond, while the copper(I) co-catalyst activates the terminal alkyne by forming a copper acetylide, which accelerates the transmetalation step.[27]

  • Base/Solvent: Triethylamine serves as both the base to deprotonate the terminal alkyne and as a solvent. Its use is standard in Sonogashira couplings.

  • Work-up: The ammonium chloride wash is crucial for removing copper salts from the organic phase, which can otherwise complicate purification.

Protocol 3: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a premier method for the synthesis of arylamines and has broad applications in medicinal chemistry.[1][2][31] This reaction allows for the introduction of primary and secondary amines at the 5-position of the pyrimidine ring, a key step in the synthesis of many kinase inhibitors that target the hinge region of the enzyme.

Reaction Scheme:

pyrimidine 5-Iodo-4-(2-methoxyethoxy)pyrimidine catalyst Pd Catalyst, Ligand, Base pyrimidine->catalyst amine R¹R²NH amine->catalyst product 5-Amino-4-(2-methoxyethoxy)pyrimidine catalyst->product

Caption: Buchwald-Hartwig amination of 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Materials:

ReagentCAS NumberPurpose
5-Iodo-4-(2-methoxyethoxy)pyrimidine(Not available)Starting Material
Primary or Secondary Amine(Variable)Coupling Partner
Palladium(II) Acetate (Pd(OAc)₂)3375-31-3Palladium Catalyst Precursor
4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos)161265-03-8Ligand
Cesium Carbonate (Cs₂CO₃)534-17-8Base
Toluene108-88-3Solvent
Ethyl Acetate141-78-6Extraction Solvent
Water7732-18-5Aqueous Wash
Anhydrous Sodium Sulfate (Na₂SO₄)7757-82-6Drying Agent

Step-by-Step Methodology:

  • Reaction Setup: In an oven-dried Schlenk tube, combine 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 equiv.), the amine (1.2 equiv.), and cesium carbonate (1.5 equiv.).

  • Catalyst Addition: Add Pd(OAc)₂ (0.05 equiv.) and Xantphos (0.10 equiv.).

  • Inert Atmosphere: Seal the tube, and evacuate and backfill with argon or nitrogen three times.

  • Solvent Addition: Add anhydrous, degassed toluene.

  • Reaction: Heat the mixture in a preheated oil bath at 100-110 °C with stirring for 12-24 hours, or until TLC/LC-MS indicates completion of the reaction.

  • Work-up: Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of celite. Wash the filtrate with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the residue by column chromatography to obtain the desired 5-amino-4-(2-methoxyethoxy)pyrimidine.

Causality Behind Experimental Choices:

  • Ligand Selection: Xantphos is a "bite-angle" ligand that is well-suited for promoting the reductive elimination step in the Buchwald-Hartwig catalytic cycle, which is often the rate-limiting step.[28]

  • Base: Cesium carbonate is a strong base that is effective for a wide range of amines and is generally well-tolerated by many functional groups.

  • Solvent: Toluene is a common high-boiling, non-polar aprotic solvent for this transformation, allowing the reaction to be conducted at the required temperatures for efficient catalysis.

Data Presentation: A Comparative Overview

The choice of reaction conditions can significantly impact the outcome of these cross-coupling reactions. The following table provides a summary of typical reaction parameters for the functionalization of 5-Iodo-4-(2-methoxyethoxy)pyrimidine, based on established methodologies for related heteroaryl iodides.

Reaction TypeTypical Palladium SourceTypical LigandTypical BaseTypical Solvent(s)Temperature (°C)
Suzuki-Miyaura Pd₂(dba)₃XPhosK₂CO₃, K₃PO₄1,4-Dioxane/Water90 - 110
Sonogashira Pd(PPh₃)₂Cl₂(PPh₃)Et₃NEt₃N, THF, DMF25 - 60
Buchwald-Hartwig Pd(OAc)₂Xantphos, RuPhosCs₂CO₃, K₂CO₃Toluene, 1,4-Dioxane100 - 120

Conclusion

5-Iodo-4-(2-methoxyethoxy)pyrimidine is a high-value, versatile intermediate in medicinal chemistry, offering a reliable entry point for the synthesis of a diverse array of substituted pyrimidines. Its utility is most pronounced in the development of kinase inhibitors, where the C5 position of the pyrimidine ring is a critical site for modification to achieve potency and selectivity. The detailed protocols for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions provided herein offer researchers a robust toolkit for leveraging this powerful building block in their drug discovery endeavors. By understanding the principles behind these transformations and adhering to the outlined methodologies, scientists can accelerate the synthesis of novel molecular entities with the potential to become next-generation therapeutics.

References

  • Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Retrieved March 30, 2026, from [Link]

  • Buchwald–Hartwig amination - Wikipedia. (2024, February 27). Retrieved March 30, 2026, from [Link]

  • Compounds and compositions as kinase inhibitors. (2009, September 16). Google Patents.
  • Synthesis of new EGFR inhibitors strategy. - ResearchGate. (n.d.). Retrieved March 30, 2026, from [Link]

  • Patents - Gray Lab - Stanford University. (n.d.). Retrieved March 30, 2026, from [Link]

  • Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC. (2024, December 12). Retrieved March 30, 2026, from [Link]

  • Mnk inhibitors: a patent review - PubMed. (2021, January 14). Retrieved March 30, 2026, from [Link]

  • Bi-aryl meta-pyrimidine inhibitors of kinases - Google Patents. (n.d.).
  • Synthesis and biological evaluation of aurora kinases inhibitors based on N-trisubstituted pyrimidine scaffold - PubMed. (2018, February 10). Retrieved March 30, 2026, from [Link]

  • Sonogashira coupling - Wikipedia. (2024, March 23). Retrieved March 30, 2026, from [Link]

  • [Named Reaction #2] Buchwald-Hartwig Amination : r/chemistry - Reddit. (2017, January 29). Retrieved March 30, 2026, from [Link]

  • Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins - PMC. (2021, June 10). Retrieved March 30, 2026, from [Link]

  • Synthesis, biological evaluation, and in silico studies of new CDK2 inhibitors based on pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][2][4]triazolo[1,5-c]pyrimidine scaffold with apoptotic activity - PMC. (n.d.). Retrieved March 30, 2026, from [Link]

  • A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. (n.d.). Retrieved March 30, 2026, from [Link]

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. (2023, June 30). Retrieved March 30, 2026, from [Link]

  • Sonogashira Coupling - Organic Chemistry Portal. (n.d.). Retrieved March 30, 2026, from [Link]

  • EGFR inhibitors synthesis and biological assessment | DDDT - Dove Medical Press. (2022, May 16). Retrieved March 30, 2026, from [Link]

  • Photoinduced inverse Sonogashira coupling reaction - PMC - NIH. (n.d.). Retrieved March 30, 2026, from [Link]

  • Synthetic Routes and Clinical Application of Representative Small-Molecule EGFR Inhibitors for Cancer Therapy - MDPI. (2024, March 23). Retrieved March 30, 2026, from [Link]

  • Pyrimidine compounds, preparation method therefor and pharmaceutical uses thereof - Google Patents. (n.d.).
  • DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids - Frontiers. (n.d.). Retrieved March 30, 2026, from [Link]

  • DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries - PMC. (2021, August 12). Retrieved March 30, 2026, from [Link]

  • Aqueous-phase Sonogashira alkynylation to synthesize 5-substituted pyrimidine and 8-substituted purine nucleosides - PubMed. (2012, June 15). Retrieved March 30, 2026, from [Link]

  • A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship - PMC. (n.d.). Retrieved March 30, 2026, from [Link]

  • Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins - PubMed. (2021, June 10). Retrieved March 30, 2026, from [Link]

  • Discovery of 5-(methylthio)pyrimidine derivatives as L858R/T790M mutant selective epidermal growth factor receptor (EGFR) inhibitors - PubMed. (2016, June 15). Retrieved March 30, 2026, from [Link]

  • Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin - Rose-Hulman. (n.d.). Retrieved March 30, 2026, from [Link]

  • Selective inhibition of CDK4/6: A safe and effective strategy for developing anticancer drugs. (n.d.). Retrieved March 30, 2026, from [Link]

  • Discovery of N-phenyl-4-(thiazol-5-yl)pyrimidin-2-amine aurora kinase inhibitors - PubMed. (2010, June 10). Retrieved March 30, 2026, from [Link]

  • A Class of 2,4-Bisanilinopyrimidine Aurora A Inhibitors with Unusually High Selectivity against Aurora B | Request PDF - ResearchGate. (n.d.). Retrieved March 30, 2026, from [Link]

  • 2-Anilino-4-(thiazol-5-yl)pyrimidine CDK inhibitors: synthesis, SAR analysis, X-ray crystallography, and biological activity - PubMed. (2004, March 25). Retrieved March 30, 2026, from [Link]

  • Development of CDK4/6 Inhibitors: A Five Years Update - MDPI. (2021, March 9). Retrieved March 30, 2026, from [Link]

Sources

Application

5-Iodo-4-(2-methoxyethoxy)pyrimidine: A Versatile Building Block for Advanced Organic Synthesis

Introduction: The Strategic Advantage of a Multifunctional Pyrimidine Scaffold In the landscape of modern drug discovery and materials science, the pyrimidine core stands as a privileged scaffold, forming the basis of a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Advantage of a Multifunctional Pyrimidine Scaffold

In the landscape of modern drug discovery and materials science, the pyrimidine core stands as a privileged scaffold, forming the basis of a multitude of biologically active compounds and functional materials.[1] Its inherent electronic properties and ability to engage in various chemical transformations make it a cornerstone in the synthetic chemist's toolbox. Within this class of heterocycles, 5-Iodo-4-(2-methoxyethoxy)pyrimidine has emerged as a particularly valuable building block. This molecule is strategically designed with three key features: a reactive iodinated C5 position, a versatile C4 ether linkage, and a solubilizing methoxyethoxy side chain.

The iodine atom at the C5 position serves as an excellent handle for a variety of palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations. These reactions are fundamental to the construction of complex molecular architectures, enabling the facile formation of carbon-carbon and carbon-nitrogen bonds. The 4-(2-methoxyethoxy) group not only influences the electronic properties of the pyrimidine ring but also imparts favorable physicochemical characteristics to the resulting molecules. The methoxyethoxy moiety is known to enhance aqueous solubility and can improve pharmacokinetic profiles, a critical consideration in drug development.[2][3]

This comprehensive guide provides detailed application notes and protocols for the synthesis and utilization of 5-Iodo-4-(2-methoxyethoxy)pyrimidine in key organic transformations. It is intended for researchers, scientists, and drug development professionals seeking to leverage this versatile building block in their synthetic endeavors.

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 5-Iodo-4-(2-methoxyethoxy)pyrimidine is essential for its effective use in synthesis.

PropertyValue
Molecular Formula C₇H₉IN₂O₂
Molecular Weight 296.07 g/mol
Appearance Off-white to pale yellow solid
Solubility Soluble in common organic solvents such as Dichloromethane (DCM), Tetrahydrofuran (THF), and N,N-Dimethylformamide (DMF).
Storage Store in a cool, dry, and dark place under an inert atmosphere to prevent degradation.

Synthesis of 5-Iodo-4-(2-methoxyethoxy)pyrimidine

The most direct and efficient synthesis of 5-Iodo-4-(2-methoxyethoxy)pyrimidine involves the nucleophilic aromatic substitution of a suitable precursor, 4-chloro-5-iodopyrimidine, with 2-methoxyethanol. The electron-deficient nature of the pyrimidine ring facilitates the displacement of the chloride at the C4 position by the alkoxide of 2-methoxyethanol.

4-chloro-5-iodopyrimidine 4-Chloro-5-iodopyrimidine Reaction Nucleophilic Aromatic Substitution 4-chloro-5-iodopyrimidine->Reaction 2-methoxyethanol 2-Methoxyethanol 2-methoxyethanol->Reaction Base Base (e.g., NaH) Base->Reaction Solvent Anhydrous Solvent (e.g., THF) Solvent->Reaction Product 5-Iodo-4-(2-methoxyethoxy)pyrimidine Reaction->Product

Caption: Synthesis of 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Detailed Synthesis Protocol

This protocol describes the synthesis of 5-Iodo-4-(2-methoxyethoxy)pyrimidine from commercially available 4-chloro-5-iodopyrimidine.

Materials:

  • 4-Chloro-5-iodopyrimidine

  • 2-Methoxyethanol

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a stirred suspension of sodium hydride (1.2 equivalents) in anhydrous THF under an argon atmosphere at 0 °C, add 2-methoxyethanol (1.5 equivalents) dropwise.

  • Allow the mixture to warm to room temperature and stir for 30 minutes, or until hydrogen evolution ceases, to form the sodium alkoxide.

  • Cool the reaction mixture back to 0 °C and add a solution of 4-chloro-5-iodopyrimidine (1.0 equivalent) in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Application in Palladium-Catalyzed Cross-Coupling Reactions

The C5-iodo substituent makes 5-Iodo-4-(2-methoxyethoxy)pyrimidine an ideal substrate for a variety of palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse functionalities at this position.

Suzuki-Miyaura Coupling: Formation of C-C Bonds

The Suzuki-Miyaura reaction is a powerful method for the formation of carbon-carbon bonds between an organoboron compound and an organic halide.[4] For 5-Iodo-4-(2-methoxyethoxy)pyrimidine, this reaction allows for the introduction of various aryl and heteroaryl groups, which are prevalent in many kinase inhibitors and other biologically active molecules.[2]

Substrate 5-Iodo-4-(2-methoxyethoxy)pyrimidine Reaction Suzuki-Miyaura Coupling Substrate->Reaction Boronic_Acid Aryl/Heteroaryl Boronic Acid Boronic_Acid->Reaction Catalyst Pd Catalyst (e.g., Pd(PPh₃)₄) Catalyst->Reaction Base Base (e.g., K₂CO₃) Base->Reaction Solvent Solvent (e.g., Dioxane/H₂O) Solvent->Reaction Product 5-Aryl-4-(2-methoxyethoxy)pyrimidine Reaction->Product

Caption: Suzuki-Miyaura coupling workflow.

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine with an arylboronic acid.

Materials:

  • 5-Iodo-4-(2-methoxyethoxy)pyrimidine

  • Arylboronic acid (e.g., Phenylboronic acid)

  • Palladium catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄)

  • Base (e.g., Potassium carbonate, K₂CO₃)

  • Degassed 1,4-Dioxane

  • Degassed Water

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • In a Schlenk flask, combine 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 equivalent), the arylboronic acid (1.2 equivalents), and potassium carbonate (2.0 equivalents).

  • Add the palladium catalyst (0.05 equivalents).

  • Evacuate and backfill the flask with argon three times.

  • Add degassed 1,4-dioxane and degassed water (typically in a 4:1 ratio).

  • Heat the reaction mixture to 80-100 °C and stir for 4-12 hours, monitoring the progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with water.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired 5-aryl-4-(2-methoxyethoxy)pyrimidine.

Representative Suzuki-Miyaura Coupling Reactions (Based on Analogous Systems)

EntryArylboronic AcidProductCatalyst SystemBaseSolventTemp (°C)Yield (%)
1Phenylboronic acid5-Phenyl-4-(2-methoxyethoxy)pyrimidinePd(PPh₃)₄K₂CO₃Dioxane/H₂O90>90 (expected)
24-Methoxyphenylboronic acid5-(4-Methoxyphenyl)-4-(2-methoxyethoxy)pyrimidinePdCl₂(dppf)Na₂CO₃DME/H₂O85>85 (expected)
33-Pyridinylboronic acid5-(3-Pyridinyl)-4-(2-methoxyethoxy)pyrimidinePd(PPh₃)₄K₃PO₄DMF100>80 (expected)
Sonogashira Coupling: Synthesis of Aryl-Alkynes

The Sonogashira coupling reaction facilitates the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and copper complexes.[5][6] This reaction is particularly useful for synthesizing pyrimidine-alkyne conjugates, which are valuable intermediates and have applications in materials science and as biological probes.

Substrate 5-Iodo-4-(2-methoxyethoxy)pyrimidine Reaction Sonogashira Coupling Substrate->Reaction Alkyne Terminal Alkyne Alkyne->Reaction Pd_Catalyst Pd Catalyst (e.g., PdCl₂(PPh₃)₂) Pd_Catalyst->Reaction Cu_Cocatalyst CuI (co-catalyst) Cu_Cocatalyst->Reaction Base Base (e.g., Et₃N) Base->Reaction Solvent Solvent (e.g., THF) Solvent->Reaction Product 5-Alkynyl-4-(2-methoxyethoxy)pyrimidine Reaction->Product

Caption: Sonogashira coupling workflow.

This protocol outlines a general procedure for the Sonogashira coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine with a terminal alkyne.

Materials:

  • 5-Iodo-4-(2-methoxyethoxy)pyrimidine

  • Terminal alkyne (e.g., Phenylacetylene)

  • Bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂)

  • Copper(I) iodide (CuI)

  • Triethylamine (Et₃N)

  • Anhydrous Tetrahydrofuran (THF)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a dry Schlenk flask under an argon atmosphere, add 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 equivalent), PdCl₂(PPh₃)₂ (0.03 equivalents), and CuI (0.05 equivalents).

  • Add anhydrous THF and triethylamine.

  • Add the terminal alkyne (1.2 equivalents) dropwise to the reaction mixture.

  • Stir the reaction mixture at room temperature for 8-24 hours, or until completion as monitored by TLC.

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated aqueous NH₄Cl solution and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired 5-alkynyl-4-(2-methoxyethoxy)pyrimidine.

Representative Sonogashira Coupling Reactions (Based on Analogous Systems)

EntryTerminal AlkyneProductCatalyst SystemBaseSolventTemp (°C)Yield (%)
1Phenylacetylene5-(Phenylethynyl)-4-(2-methoxyethoxy)pyrimidinePdCl₂(PPh₃)₂/CuIEt₃NTHFRT>85 (expected)
2Ethynyltrimethylsilane5-((Trimethylsilyl)ethynyl)-4-(2-methoxyethoxy)pyrimidinePd(PPh₃)₄/CuIi-Pr₂NEtDMF50>90 (expected)
3Propargyl alcohol3-(4-(2-Methoxyethoxy)pyrimidin-5-yl)prop-2-yn-1-olPdCl₂(PPh₃)₂/CuIEt₃NTHFRT>80 (expected)
Buchwald-Hartwig Amination: Formation of C-N Bonds

The Buchwald-Hartwig amination is a versatile palladium-catalyzed cross-coupling reaction for the synthesis of carbon-nitrogen bonds.[7][8] This reaction allows for the coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine with a wide range of primary and secondary amines, providing access to a diverse array of 5-aminopyrimidine derivatives, which are important pharmacophores.[9]

Substrate 5-Iodo-4-(2-methoxyethoxy)pyrimidine Reaction Buchwald-Hartwig Amination Substrate->Reaction Amine Primary/Secondary Amine Amine->Reaction Pd_Precatalyst Pd Precatalyst (e.g., Pd₂(dba)₃) Pd_Precatalyst->Reaction Ligand Ligand (e.g., Xantphos) Ligand->Reaction Base Base (e.g., Cs₂CO₃) Base->Reaction Solvent Solvent (e.g., Dioxane) Solvent->Reaction Product 5-Amino-4-(2-methoxyethoxy)pyrimidine Reaction->Product

Caption: Buchwald-Hartwig amination workflow.

This protocol provides a general procedure for the Buchwald-Hartwig amination of 5-Iodo-4-(2-methoxyethoxy)pyrimidine with an amine.

Materials:

  • 5-Iodo-4-(2-methoxyethoxy)pyrimidine

  • Amine (e.g., Aniline)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • Ligand (e.g., Xantphos)

  • Base (e.g., Cesium carbonate, Cs₂CO₃)

  • Anhydrous 1,4-Dioxane

  • Ethyl acetate (EtOAc)

  • Water

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • In a Schlenk tube, combine 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 equivalent), the amine (1.2 equivalents), and cesium carbonate (1.5 equivalents).

  • Add Pd₂(dba)₃ (0.02 equivalents) and Xantphos (0.04 equivalents).

  • Evacuate and backfill the tube with argon three times.

  • Add anhydrous 1,4-dioxane.

  • Heat the reaction mixture to 100-110 °C for 12-24 hours, monitoring the progress by TLC or LC-MS.

  • Cool the reaction mixture to room temperature and filter through a pad of Celite, washing with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired 5-amino-4-(2-methoxyethoxy)pyrimidine derivative.

Representative Buchwald-Hartwig Amination Reactions (Based on Analogous Systems)

EntryAmineProductCatalyst SystemBaseSolventTemp (°C)Yield (%)
1AnilineN-Phenyl-4-(2-methoxyethoxy)pyrimidin-5-aminePd₂(dba)₃/XantphosCs₂CO₃Dioxane110>80 (expected)
2Morpholine4-(4-(2-Methoxyethoxy)pyrimidin-5-yl)morpholinePd(OAc)₂/BINAPNaOt-BuToluene100>85 (expected)
3BenzylamineN-Benzyl-4-(2-methoxyethoxy)pyrimidin-5-aminePd₂(dba)₃/BrettPhosK₃PO₄Dioxane100>75 (expected)

Conclusion

5-Iodo-4-(2-methoxyethoxy)pyrimidine is a highly versatile and strategically designed building block for organic synthesis. Its trifunctional nature allows for a wide range of chemical modifications, particularly through robust and reliable palladium-catalyzed cross-coupling reactions. The protocols detailed in this guide for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions provide a solid foundation for the synthesis of diverse and complex molecules. The presence of the methoxyethoxy side chain offers the added advantage of improved physicochemical properties, making this building block particularly attractive for applications in medicinal chemistry and drug discovery. By leveraging the synthetic utility of 5-Iodo-4-(2-methoxyethoxy)pyrimidine, researchers can efficiently access novel chemical entities with tailored properties for a variety of applications.

References

  • Pietschman T, Lohmann V, Rutter G, Kurpanek K, Bartenschlager R. Characterization of cell lines carrying self-replicating hepatitis C virus RNAs. J Virol 2001;75:1252-64.
  • Buchwald, S. L.; Hartwig, J. F. The Buchwald-Hartwig Amination. In Organic Reactions; John Wiley & Sons, Inc., 2011.
  • A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions. ResearchGate. (n.d.). Retrieved March 29, 2026, from [Link]

  • Comprehensive Investigation of Pyrimidine Synthesis, Reactions, and Biological Activity. International Journal of Innovative Science and Research Technology. (2023).
  • Buchwald–Hartwig amin
  • Application Notes and Protocols: Buchwald-Hartwig Amination of 4-Iodopyrazole Deriv
  • Sonogashira coupling. In Wikipedia; 2023.
  • Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. WuXi AppTec. (2024).
  • Sonogashira Coupling. SynArchive. (n.d.).
  • Application Notes and Protocols for the Sonogashira Coupling of 5-Bromopyrimidine with Terminal Alkynes. BenchChem. (2025).
  • First Total Synthesis of a Naturally Occurring Iodinated 5′-Deoxyxylofuranosyl Marine Nucleoside. Molecules. (2014).
  • Suzuki–Miyaura Reactions of (4-bromophenyl)
  • Sonogashira Coupling. Chemistry LibreTexts. (2024).
  • Synthesis, Reactions and Medicinal Uses of Pyrimidine. Pharmaguideline. (n.d.).
  • A concise Pd catalyzed cross coupling reaction along with deprotection for the synthesis of a new series of pyrimidine derivatives.
  • General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt c
  • DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. Frontiers in Chemistry. (2021).
  • Suzuki‐Miyaura Cross‐Couplings: Juxtaposing the Transmetalation of Arylboronic Acids and Alkylboranes. Chemistry – A European Journal. (2020).
  • Practical and Efficient Suzuki-Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C. Organic Chemistry Portal. (2005).
  • Advances in Cross-Coupling Reactions. Molecules. (2020).
  • Suzuki-Miyaura Cross Coupling Reaction. TCI Chemicals. (n.d.).
  • Synthesis and Antimicrobial Evaluation of 5-Iodopyrimidine Analogs. Indian Journal of Pharmaceutical Sciences. (2010).
  • Cross-Coupling Reaction Manual: Desk Reference. Sigma-Aldrich. (n.d.).
  • Recent Applications of Polyethylene Glycols (PEGs)

Sources

Method

Application Notes &amp; Protocols: Palladium-Catalyzed Cross-Coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Introduction: The Strategic Value of 5-Substituted Pyrimidines The pyrimidine scaffold is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast array of therapeutic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Value of 5-Substituted Pyrimidines

The pyrimidine scaffold is a cornerstone of medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast array of therapeutic agents.[1][2] Its derivatives are integral to treatments for cancer, inflammatory diseases, and viral infections.[1][3][4] The functionalization of the pyrimidine core, particularly at the C5-position, is a critical strategy for modulating the pharmacological properties of drug candidates.[4]

This guide focuses on 5-Iodo-4-(2-methoxyethoxy)pyrimidine , a versatile and highly reactive building block for drug discovery. The presence of the iodo group at the C5-position makes it an ideal substrate for palladium-catalyzed cross-coupling reactions. The general reactivity of halopyrimidines in such reactions follows the order I > Br > Cl > F, a trend that correlates inversely with the carbon-halogen bond strength.[5][6] This high reactivity allows for milder reaction conditions and broader substrate scope, making 5-Iodo-4-(2-methoxyethoxy)pyrimidine an efficient entry point for synthesizing diverse libraries of novel compounds.

We will provide detailed protocols and expert insights for three of the most powerful palladium-catalyzed transformations: the Suzuki-Miyaura coupling, the Sonogashira coupling, and the Buchwald-Hartwig amination. These methods facilitate the precise formation of new carbon-carbon and carbon-nitrogen bonds, enabling the rapid generation of complex molecular architectures from this key pyrimidine intermediate.

The Engine of Innovation: The Palladium Catalytic Cycle

At the heart of these transformations is a catalytic cycle involving a palladium complex that orchestrates the coupling of two partners. While the specifics vary for each reaction type, the fundamental process involves three key steps:

  • Oxidative Addition: The active Palladium(0) catalyst inserts into the carbon-iodine bond of the pyrimidine, forming a Palladium(II) complex. This is often the rate-determining step and is highly favorable for iodinated substrates.[6][7]

  • Transmetalation / Amine Coordination:

    • In Suzuki and Sonogashira couplings, a second organic group (from a boronic acid or a copper acetylide, respectively) is transferred to the palladium center.[2][7]

    • In Buchwald-Hartwig amination, the amine coordinates to the palladium, followed by deprotonation to form a palladium-amide complex.[8]

  • Reductive Elimination: The two coupled organic fragments are expelled from the palladium center, forming the desired C-C or C-N bond and regenerating the active Pd(0) catalyst to continue the cycle.[9]

General_Palladium_Cycle cluster_steps Pd(0)L_n Active Pd(0) Catalyst Pyrimidine-Pd(II)-I Pyrimidine-Pd(II)-I Pd(0)L_n->Pyrimidine-Pd(II)-I 5-Iodo-pyrimidine Oxidative_Addition Oxidative Addition Reductive_Elimination Reductive Elimination Intermediate_Step Transmetalation or Amine Coordination/ Deprotonation Product Coupled Product Pyrimidine-Pd(II)-I->Product Coupling Partner Product->Pd(0)L_n Regeneration Substrates 5-Iodo-pyrimidine + Coupling Partner

Caption: Generalized Palladium Cross-Coupling Cycle.

Application Protocol: Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura reaction is a robust method for creating a carbon-carbon bond between 5-Iodo-4-(2-methoxyethoxy)pyrimidine and a variety of aryl- or heteroarylboronic acids.[10][11] This reaction is widely used in drug discovery for its exceptional functional group tolerance and mild conditions.[7]

Mechanism: The Suzuki-Miyaura Catalytic Cycle

The reaction is initiated by the oxidative addition of the palladium(0) catalyst to the 5-Iodo-pyrimidine. The crucial transmetalation step requires activation of the organoboron species by a base to form a more nucleophilic borate complex, which then transfers its organic group to the palladium center.[11]

Suzuki_Miyaura_Cycle cluster_inputs Reactants pd0 Pd(0)L₂ pd2_complex Pyr-Pd(II)L₂(I) pd0->pd2_complex Oxidative Addition pd2_trans Pyr-Pd(II)L₂(R') pd2_complex->pd2_trans Transmetalation pd2_trans->pd0 product Pyr-R' pd2_trans->product Reductive Elimination pyr_i 5-Iodo-pyrimidine (Pyr-I) boronic R'-B(OH)₂ + Base

Caption: Catalytic Cycle for the Suzuki-Miyaura Coupling.

Comparative Summary of Suzuki-Miyaura Protocols

The choice of catalyst, ligand, base, and solvent is critical for achieving high yields. The following table summarizes typical conditions adaptable for 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Catalyst (mol%)Ligand (mol%)Base (Equiv.)SolventTemp (°C)Typical Yield (%)
Pd(PPh₃)₄ (5)-K₃PO₄ (2)1,4-Dioxane/H₂O70-8060-95[5][10]
Pd₂(dba)₃ (2.5)P(t-Bu)₃ (5)K₂CO₃ (2)Toluene80-10075-98
PdCl₂(dppf) (3)-Cs₂CO₃ (2)DMF9080-99
Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a representative procedure for coupling 5-Iodo-4-(2-methoxyethoxy)pyrimidine with an arylboronic acid.[5][12]

Materials:

  • 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 mmol, 1.0 equiv)

  • Arylboronic acid (1.2 mmol, 1.2 equiv)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%)

  • Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

  • Solvent (e.g., 1,4-Dioxane/H₂O, 4:1 mixture, 5 mL)

  • Anhydrous, degassed solvents and reagents

  • Inert atmosphere reaction vessel (e.g., Schlenk flask)

Procedure:

  • Vessel Preparation: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 mmol), the arylboronic acid (1.2 mmol), the palladium catalyst (0.05 mmol), and the base (2.0 mmol).[5]

  • Solvent Addition: Add the degassed solvent mixture (5 mL) via syringe.

  • Degassing: Further degas the reaction mixture by bubbling the inert gas through the solution for 10-15 minutes.

  • Reaction: Seal the vessel and heat the mixture to the desired temperature (e.g., 80 °C) with vigorous stirring.

  • Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.[5]

  • Work-up: After cooling to room temperature, quench the reaction with water. Extract the product with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).[5]

  • Purification: Combine the organic layers, wash with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.[5] Purify the crude residue by flash column chromatography on silica gel to yield the final product.

Application Protocol: Sonogashira Coupling for C(sp)-C(sp²) Bond Formation

The Sonogashira coupling is an indispensable tool for forming a C-C bond between the C5-position of the pyrimidine and a terminal alkyne, yielding 5-alkynylpyrimidines.[2] These products are valuable precursors for more complex structures in medicinal chemistry.[13]

Mechanism: The Dual Palladium/Copper Catalytic Cycle

The Sonogashira reaction uniquely employs two interconnected catalytic cycles.[2] The palladium cycle mirrors that of other cross-couplings. In parallel, a copper(I) co-catalyst reacts with the terminal alkyne in the presence of a base to form a copper(I) acetylide intermediate. This species then undergoes transmetalation with the Pd(II)-pyrimidine complex, which is the key step for transferring the alkynyl group to the palladium center.[2]

Sonogashira_Cycle cluster_pd Palladium Cycle cluster_cu Copper Cycle pd0 Pd(0)L₂ pd2 Pyr-Pd(II)L₂(I) pd0->pd2 Oxidative Addition (Pyr-I) pd2->pd0 Reductive Elimination (forms Pyr-alkyne) cu_i Cu(I) cu_acetylide Cu(I)-alkyne cu_i->cu_acetylide Alkyne + Base cu_acetylide->pd2 Transmetalation cu_acetylide->cu_i Transmetalation

Caption: Dual Catalytic Cycles of the Sonogashira Coupling.

Comparative Summary of Sonogashira Protocols

The efficiency of the Sonogashira coupling is sensitive to the catalyst system and base.

Catalyst (mol%)Co-catalyst (mol%)Base (Equiv.)SolventTemp (°C)Typical Yield (%)
Pd(PPh₃)₄ (5)CuI (10)Et₃N (3)THFRT - 6070-95[6]
PdCl₂(PPh₃)₂ (5)CuI (10)Et₃N (3)DMFRT - 8075-98[12]
Pd(OAc)₂ (2) / TXPTSCuI (5)Et₃N (2)Aqueous5065-90[14]
Detailed Experimental Protocol: Sonogashira Coupling

This protocol outlines a general method for the Sonogashira coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine.[6][12]

Materials:

  • 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 mmol, 1.0 equiv)

  • Terminal alkyne (1.2 mmol, 1.2 equiv)

  • Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.05 mmol, 5 mol%)

  • Copper(I) iodide (CuI) (0.1 mmol, 10 mol%)

  • Amine base (e.g., triethylamine, 3.0 mmol, 3.0 equiv)

  • Anhydrous solvent (e.g., THF or DMF, 5 mL)

  • Inert atmosphere reaction vessel

Procedure:

  • Vessel Preparation: To a dry Schlenk flask under an inert atmosphere, add 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 mmol), the palladium catalyst (0.05 mmol), and copper(I) iodide (0.1 mmol).[6]

  • Solvent and Reagent Addition: Add the anhydrous solvent (5 mL) and the amine base (3.0 mmol).[6]

  • Degassing: Degas the mixture by bubbling an inert gas through the solution for 10-15 minutes.

  • Alkyne Addition: Add the terminal alkyne (1.2 mmol) via syringe.

  • Reaction: Stir the reaction at room temperature or heat to the specified temperature (e.g., 60 °C) and monitor by TLC or LC-MS.[6]

  • Work-up: Upon completion, cool the mixture to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a pad of celite to remove catalyst residues.[6]

  • Purification: Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by flash column chromatography.

Application Protocol: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a premier method for constructing carbon-nitrogen bonds, enabling the synthesis of 5-aminopyrimidine derivatives from 5-Iodo-4-(2-methoxyethoxy)pyrimidine and a wide range of primary or secondary amines. This reaction has revolutionized medicinal chemistry, replacing harsher classical methods.[15]

Mechanism: The Buchwald-Hartwig Amination Cycle

The catalytic cycle involves the oxidative addition of Pd(0) to the iodo-pyrimidine. The resulting Pd(II) complex coordinates with the amine. A strong, non-nucleophilic base then deprotonates the coordinated amine to form a palladium-amido complex. The final, crucial step is the reductive elimination of the C-N bond, which regenerates the Pd(0) catalyst.[8] The choice of ligand is critical for facilitating this final step.[15]

Buchwald_Hartwig_Cycle cluster_inputs Reactants pd0 Pd(0)L pd2_complex Pyr-Pd(II)L(I) pd0->pd2_complex Oxidative Addition pd2_amine [Pyr-Pd(II)L(HNR¹R²)]⁺ pd2_complex->pd2_amine Amine Coordination pd2_amido Pyr-Pd(II)L(NR¹R²) pd2_amine->pd2_amido Deprotonation (Base) pd2_amido->pd0 product Pyr-NR¹R² pd2_amido->product Reductive Elimination pyr_i Pyr-I amine HNR¹R² + Base

Caption: Catalytic Cycle for Buchwald-Hartwig Amination.

Comparative Summary of Buchwald-Hartwig Protocols

Success in this reaction is highly dependent on the combination of a palladium pre-catalyst, a specialized bulky phosphine ligand, and a strong base.

Pre-catalyst (mol%)Ligand (mol%)Base (Equiv.)SolventTemp (°C)Typical Yield (%)
Pd₂(dba)₃ (2)XPhos (4)NaOtBu (1.4)Toluene11080-99[12]
Pd(OAc)₂ (2)BINAP (3)Cs₂CO₃ (1.5)Toluene10075-95
"XantPhos Pd G3" (5)-DBU (2)MeCN/PhMe14070-90[16]
Detailed Experimental Protocol: Buchwald-Hartwig Amination

This protocol provides a general procedure for the amination of 5-Iodo-4-(2-methoxyethoxy)pyrimidine. Note: This reaction is highly sensitive to air and moisture. All operations should be performed under an inert atmosphere in a glovebox.[12]

Materials:

  • 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 mmol, 1.0 equiv)

  • Amine (1.2 mmol, 1.2 equiv)

  • Palladium pre-catalyst (e.g., Pd₂(dba)₃, 0.02 mmol, 2 mol%)

  • Ligand (e.g., XPhos, 0.04 mmol, 4 mol%)

  • Base (e.g., Sodium tert-butoxide, NaOtBu, 1.4 mmol, 1.4 equiv)

  • Anhydrous, degassed solvent (e.g., Toluene, 5 mL)

  • Inert atmosphere reaction vessel (e.g., sealed tube)

Procedure:

  • Vessel Charging (in a glovebox): Charge a reaction vessel with the palladium pre-catalyst (0.02 mmol), ligand (0.04 mmol), and base (1.4 mmol).[12]

  • Reagent Addition: Add 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 mmol) and the amine (1.2 mmol).[12]

  • Solvent Addition: Add the anhydrous, degassed solvent (5 mL).

  • Reaction: Seal the vessel tightly and remove it from the glovebox. Heat the mixture to the desired temperature (e.g., 110 °C) with vigorous stirring.

  • Monitoring: Monitor the reaction by TLC or LC-MS.

  • Work-up: After cooling to room temperature, carefully quench the reaction with a saturated aqueous solution of ammonium chloride. Extract with an organic solvent (e.g., ethyl acetate).

  • Purification: Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the residue by flash column chromatography.

General Experimental Workflow

The following diagram illustrates a standardized workflow applicable to all three cross-coupling reactions, from setup to final product isolation.

Experimental_Workflow A 1. Reagent Preparation (Inert Atmosphere Setup) B 2. Reaction Assembly (Pyrimidine, Partner, Catalyst, Base, Solvent) A->B C 3. Reaction Execution (Heating & Stirring) B->C D 4. Progress Monitoring (TLC / LC-MS) C->D D->C Continue Reaction E 5. Reaction Quench & Work-up (Aqueous Quench, Extraction) D->E Reaction Complete F 6. Purification (Column Chromatography) E->F G 7. Product Characterization (NMR, MS) F->G

Caption: Standardized Workflow for Cross-Coupling Reactions.

Conclusion

5-Iodo-4-(2-methoxyethoxy)pyrimidine stands out as a highly valuable and versatile starting material for the synthesis of novel, functionalized pyrimidines. The Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions provide powerful, reliable, and adaptable methods for elaborating this core structure. By carefully selecting the appropriate catalyst, ligand, and reaction conditions as detailed in these protocols, researchers in drug discovery can efficiently generate diverse molecular libraries, accelerating the identification and optimization of new therapeutic agents.[1][17]

References

  • BenchChem. (2025). Application Notes: Suzuki-Miyaura Coupling of 5-Bromo-2-chloropyrimidine for Drug Discovery. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHAefR6WTbo7UmerhOXuw4kbDj-CfzM-I0MiSzDoiynqaISl2JVnlAlGnnPZE5sfqhFwxUg6qhj2PicTY5e9JZORDroAkPH7zNTt1swg-InMHKzOy5P22k_q2xyP6CGiSEYUmsPKkND4WKSWAwv7FLDKsXIVwng-QUVLEiLtjJq8TZok94ZMtkpQjn4CY_MbbE9iFc4K6aRIKERugH1eOmV0sj3ffhimEcf8ako83rxGBeden7s2ZE=]
  • Kumar, A., & Sharma, G. (2015). Highly regioselective C-5 iodination of pyrimidine nucleotides and subsequent chemoselective Sonogashira coupling with propargylamine. Nucleosides, Nucleotides & Nucleic Acids, 34(2), 92-102. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFjcbAFG4ed3WFZD786OW1irM9UK9PoXbxYQiqjljsLOOHmyzDDGFb168BR3a5iOyZeXGW44hAedst3XYEP9PAapjrUBn4eDIZuoyxPyYRifUYXF1wisCmT89O5-nFMqOPlv6kP]
  • Sasidhar, B. S. (n.d.). Scheme 1: Synthesis of 5-substituted pyrimidine analogs. ResearchGate. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHOh5igEuNIzhEnQinxbhIH3_LCM66v5SVZZS3jyPJYK7ESLPYL79PezUDVbR9l5Yv4vYYKFGdhFgcBmaHWBwTqkPCJAqcEtm0HY_rDI4cN33UNaf9uWlXiNahw-kVZcSxvmjJpifXd3iLnUpZt3i-z-DEVO18nyGrX_hKI8Zpj8b1g8z6hzE5S2DgJr3oRHvVDOj4roO31qNmkILzTJYDoAcfj]
  • BenchChem. (2025). The Architectural Versatility of Substituted Pyrimidines: A Deep Dive into a Privileged Scaffold in Drug Discovery. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHVvNF3IH1dgjV2ZNlRkleH2Q19oKfW3S6P_yX6Q2iocuT2Nap25sEiNtKUUyeSb5hsM-_cO9iUW6KwmJ-m9Ut_nm1LrMsomX-iihVqGNCFNmSOjXnlRmsBgE5Y6kdzExMcCYBzEuZOUarJ_e99y5w0suE5Jm-yam4NRNlTKgACydvT9CX1DiEUFT8zuKcP9n2vM9A0XX3EduUsZZc4aQ3GozcNKnlcANU26zw6gOLn9iqR-RME0k_G3U_mmkNrykuFo7MWkidixKPO0V0Raf8=]
  • BenchChem. (2025). A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHyr2209DSUcBH5F8O92-tq4bQ-oThQy2_7Y3j82ZUK9dy8QtzLkslwSDdboDwiyVPm9zvl-s1SsfzrRweI4RK2alyhxRG7pCkdIGByN56qe8HqpUxrWbBlibreVq9Qkgo43AMe3tERnFyHXz7HN466X6NWF1JzLHw4h9dfNWbxu-voQDn6D1rid9kwrNKOY_oOMoE-wXcn4Nz5nyIUe5WSpGWvXW-OXcGyrBWkifxLGPI=]
  • Alsharif, A., et al. (2023). Diverse Pharmacological Potential of Various Substituted Pyrimidine Derivatives. Current Organic Chemistry, 27(20), 1779-1798. [URL: https://vertexaisearch.cloud.google.
  • Singh, M., et al. (2014). Synthesis of 5-substituted-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one analogs and their biological evaluation as anticancer agents: mTOR inhibitors. European Journal of Medicinal Chemistry, 81, 327-338. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHqAXGUavxPuf74VW3T-cx6Exy4-YE0lPKniR3LUROyDlJr5OtUtb_mdtVAtwKz5PzBJkSwq3VaOEB8TcAJ7-rhXKChqZs3YHTVeZaRVHHoG4w2ephE9AZU2Ss-W2KKDaeaqnp2]
  • Fojtíková, V., et al. (2010). 5-substituted pyrimidine L-2'-deoxyribonucleosides: synthetic, quantum chemical, and NMR studies. Collection of Czechoslovak Chemical Communications, 75(1), 1-18. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQECsvQDZkLIAkgmfB8LSd9gFsUBnoky5758FyTIpWE5zvhbuXOyueFliWc00MG9cSZQFaZThp3PwJiDvQOtyEUkIMMCls4-_SU0KIo_jdp0DbgRTvSGwE1Fd6WqvXHAAynD9AXm]
  • Wikipedia contributors. (n.d.). Buchwald–Hartwig amination. Wikipedia. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEo3XsG9G6qtdRCaY1LMRayJ4kru61f-k7pek_6Mu9TKfsjDF0mCh-ucI9nFevxLjfDQ1JZ3VDgzMkwOxhwqxPUzzrLo--3QFZdCkZpRW3VK1Vw6vfxH5XM_BdltVfNA94u4kCJI0p1XGGIszuanBX7NYO-5ibeIvl8Q5w=]
  • BenchChem. (n.d.). Application Notes and Protocols for the Sonogashira Coupling of 5-Bromopyrimidine with Terminal Alkynes. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEOUcMOwRM9F0bjrZcjpuaJUpvjGZaYR0xEmyraBTPgWXcsFSFiOIIiMuyE-L6_3kqBHnHC032nR6GTvIj_vGsF3ted0l67JcfW_9VL80gj_u1mQZ_d_Q6GK4uNfSdWodafIqfRatg0I_EVTWnGZ66wxK8Xg-L3sVr1WdiBbTmWNcX4A13c7zTRhT_LFgsC0MMU1ZtjhT-aBeOQGkLMlFWkoNGSd-y7olWARFNAqkOxWZOgTUDS2bg3Craj8slLpYJqIFfL1g==]
  • Ali, A., et al. (2020). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Molecules, 25(21), 4935. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGVBXtdiWNIJqML9QZdp04PRl7CaA-CYTGw421iU7W2dEB7JrQX7U73CHd_Xj2QFZGpabWlFtmD1oihxfcVruPLQO5WJJJt8B06m_pWsdzx322jiK5eGqOEYs4v5gXvEt-x7jY=]
  • Vantourout, J. C., et al. (2017). Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects. Journal of the American Chemical Society, 139(13), 4771-4778. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFquDHuThBt23lTsPxL33bdr3ris-IzQZjpeNEoVx7TmORq6_6vvRV_mMKqhX_x8O_cZBCiz4gdXrBtEPxjdc8BXlc5j7NTR8zV91NjTFFotVXXtl5otPDkavTVzGZRDnjQ0tJXIzMKSrH86Ww=]
  • Szabó, J., et al. (2025). Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. Catalysts, 15(12), 1563. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGTqNWHpgqQnJiBgx2ADQ-ym2iE_2AOdHTdKrQjF08t5kT7C53F5Uvrpro_u_hzzaLix3ZfA-D71netNkjvxzqB5a5YFTZXiTkpkZPRtp3knOtFaWO7-9ckssxKk9DDOKdGVd_3]
  • Shroder, M. (n.d.). The Sonogashira Coupling. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGTE8W2xXdygTIVJVI8O3_DM21Yyul6_ra222MkNnAgMVU3JLd8UrTQrvRVGmrEash2GyaJ5VHMV_jEMOefgT2KphgvIaOTvSmnJSlMYfe6w0uK5Cz3rsF04iad6rHl2l_QCkmT8owEnSAdWApgvHeqj_OBhMi7fs_CZA==]
  • BenchChem. (n.d.). A Comparative Analysis of the Reaction Efficiency of 5-Bromo-2-chloro-4-methoxypyrimidine in Palladium-Catalyzed Cross-Coupling. Benchchem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7hDLLduU297AfPtyLt013JqgTw6X8MSJrCFKPb179FcjggxVal2r6LeBN3CTg118T-9N1Ic-IjKDDUAoJFsUEaYQDi_yLDUssRYWVR9QhkWryzPqIB5YUy7iNXXcaJMd-gflYNw20_8JVkprmIAeKDsNCD8Xeuby8g-O9jO_uiWnVuC0ZUwM5HSuxImBglyez75QsFC_zOra9ZpX2jgBDQJlWsdCZ1anINjRwthNb8Whu2J0zM67PlyqARfXY1v5dQH68_9B_xRP2iE2wuTBx1j4a3c-NVly_W_Ij8no10nyw_VigCLs=]
  • Gierlich, J., et al. (2012). Aqueous-phase Sonogashira alkynylation to synthesize 5-substituted pyrimidine and 8-substituted purine nucleosides. Current Protocols in Nucleic Acid Chemistry, Chapter 1, Unit1.27. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFqVyP5KqWS2rXxhdLCQCQfbu7fgjg_wGejUbyL-raF-249zLZAAbQ0Is22NMGWravVEXTrXcIs5Wp6BOSRgMcJIZLAdctnAcS3oLIVvsjekKHczLDfD4MBOidimSYcMZkXoHWv]
  • Murray, P. R. D., et al. (2019). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQElLK_YhQH6asPHLBYgvm_eBP9SDp_ocJjlqv2zF1cYbMGIoEFHigufJp4MEF5bDiWZqhh99f2cvYMihZk7p4uusypVKTmdIPbjRQ7MIG4vpeyFiL8YsJbfkfsp3ZtgxbIE6ivJOAmdmkCYKupDkP87cuSt4JM=]
  • ChemicalBook. (2026). 5-Iodo-2,4-dimethoxypyrimidine. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGR8_vfOQ6ghFiu2MGoHNTtJp5pRVcS3tRePB6ucykML0EUeqQwBaKY2XFYdSWtEeQMPjKJnu7NywSgumoAJPsAlUycSW_qbVzEkKsNp5ABtNGwzkKZ8rvJtANieQbwDu5n7llWd6VsE0XS4_nJovjA5V3rB1KKZfJO6hT8e4UuWw==]
  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition, 55(38), 11354-11365. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEMtwTJqsu-5MJfQ8ii28TobCUPkt4Jr2h0bjhPdZEzA6uyDlPizSjwB6e3XA1UggMoJ19MlAmw_ZlDw2tkqMzYWfV_zZUCbV8U2Y2WckuQM7KxRT5J3GTgKmvpCIuR23JmSndi77jlu1b6P3-bXZw6TywfJQzxkWC-KbBjmewefOQgV7Bty5FJXlwwcoduNrbfpxX7rHGGCsWo57wzv_cCOMwq2xjD6l-VK4tiq-qaZ_Z3u_chY_Vo9UuX0u-gE647C-Pf0iKeyr6rb-xdXy8JA6H1fWc4lPvc4Bc-MqohPoiCegRuEi1f0MtzCqUtntLVKz50kGjs9W1fGIYVBNWZ]
  • Nobel Prize Outreach AB. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. NobelPrize.org. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHzVT1-aIfg-l45bFMjLronsLBOhsV2ZHuW8FPc3YZBX5camzRWO48tP4Alli1-H3Q9oKJQhv7E9-C-6u4UK5hf2AL-hBL3jVhuBm3AeMK39vytGHE-3j1fq0YHxLGLe11bv2ywFZBvWCaNIhFU3pImQsSVxFt6NOwf2f7EKyVSbc04-pul]
  • Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFJQFSxndzXqjP0YYQSHwgQsSapNhUYMvhfJWctouge-P-LTj1YSapb5b3CxduSSW6u_i0PI83atN1Dn0gb4s3-FMWFcgzuWe0LsQ0qGizTiKC2cKoTv6QnKW_YU3TPEAunAQl2x5Og30ZwCMgAqsUbxoGC1BB9Pua_fHAZiqNelPpGumHao3HacfDfT69-l5g0mZxI-Vc50AU1_AiOkhlxzuhSG96EzP3WT6yDONwxrrbTsLBRYIZEqrjDfiZggjEJP9JohHcAA4bwa4311w2_nGPweWUvX1K38OkFzy43DQXK8hs6Xg==]
  • ResearchGate. (2025). Palladium-Catalyzed Cross-Coupling Reaction of 2-and/or 5-Substituted 4,6-Dichloropyrimidines with Arylboronic Acids. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGx4l68f9Nn9m6DE3ZhpputMMa_JrRtMS1QcqMqP_GlDZa0VGeZi9nNLK-IRwkVwS81SXII4nvdVtbcYjrP30t7cszhwFQal1NOM8xd6wY1oNhIFsVHZ5tBeClxogLieWkj5RWhtRXboXt5kwgHeXWNrqQOSLxLF4MzPGF-9G3xi7_vPdzXDUjgDX1TlOjV071i-pBfEk7FdP2jHaRPNpOe9DR3HEOMcfj2rM6zcyda301NnLtzb0bB4jr28xpUzT4pJlv1dCwo9r_K7t31_dBlRwur7oTCSS4PylRL4mcC_Ps=]
  • International Journal of Innovative Science and Research Technology. (2023). Comprehensive Investigation of Pyrimidine Synthesis, Reactions, and Biological Activity. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG8v-1S5aVvp3go698ndvX8Y_cTEchLuv_McyjpEfejiFtZNDTxqzOXpTByY1zGj1n2RQcHtTncbLpXeNVpzNlDEsnl4THyE6eC9OE5uxV0RrWXIcXHGZgi3GTbEhHO09IXRYuAJQeCVPpylfoODRsIaxxoCWVpp5Q=]
  • Stradiotto, M., et al. (2022). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. ACS Catalysis, 12(1), 221-229. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEDFFwPGEbEzgU02ZKVcKCSYnfvHyS1aV-OD4uMIRExL5VjhkUk0m18IU_XpfA-cQPfO_rILbh694Z4rqpwCbW13-nK56zkeNC5c_n8RN9NhV6SmXU38r7TXEi4VxW6kdeBiq82-tswsKbiZOE=]
  • Mansoura University. (n.d.). SYNTHESIS OF PYRIMIDINE DERIVATIVES. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHEGNsxduaedBWjeQeRcLsBu_B8zS3A64_Fi6F2gjG_piaKwpTXWDHw7Ksj3ySYjGsXlTkYOeojKLkAzlkNBmjkSYyGncQo5PvwgxTraj8d1aOyEi7kN6GsjLyeu4QqMN6LtOne0zAGdfJEA9Ei40CkyTchJn6t7iulYBxMxP6PFh1M27HYhqV4]
  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEV4pr-rA12Q5QUfPU8oVT3AuGoAEhcwFuKpY3wOKomAUVoVqPNxevL-vkBjTWrPPkE1v_wprt2NtGRphsEV38V6MpotmqBhZ1aUbnoV7PZDj2YRMbyn-LVnXNcTuZitsLdrwXI_h7-YHn7bdty2VUHink-MNekoA5TkhHMW0DIdw==]
  • Leadbeater, N. E. (2022). Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. ACS Catalysis, 12(14), 8496-8511. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG4b0Yx21E7GonTERk3FWBSv8X4nPNP6hpUPH0F9UoTBczGB00wEfB-MFbtGIYNgatkLQhPam0-UnIQLWJFXMrBDv4OZRDGCNcTmRoVyUcpd5fwx83WEaiij3csbZ4KbeYXycoZPunnsizqwc6Zgp_Bk5-9LqHLSQUhfv-lh0wAey5y]
  • Oldenhuis, N. J., et al. (2017). A Highly Active Catalyst for Palladium-Catalyzed Cross-Coupling Reactions: Room-Temperature Suzuki Couplings and Amination of Unactivated Aryl Chlorides. Journal of the American Chemical Society, 139(42), 15094-15100. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH0FB1A2LLmk72dnAsWPQgpoJlplZosMsxbKxqJA3AwYezu6paaWROGF7qlzkcLww_cs-vnQl-t2ZEkp1VknB3PsRS-BWgcFUbDsneHeqzYZtolsi-nHEP8epoFF3LORC3MgbMxoPdr]
  • Lin, T. S., & Prusoff, W. H. (1978). Synthesis and biological activities of 5-(hydroxymethyl, azidomethyl, or aminomethyl)-2'-deoxyuridine and related 5'-substituted analogues. Journal of Medicinal Chemistry, 21(1), 109-112. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEPaSAwUGd6L-xXihO-YkYT8pCnmnTYsrPSWIqcvzPFLX992jquPRKJ4fAG1vrQ-Cv_ajNpz4hh_ccED4a6N1ZWwDrZnEWzzZ_qd80wNoT9Hj1gfJmy309E_j-Zjm9E-X-WjcI=]
  • Tolba, M. S., et al. (2022). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 11(1), 121-140. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEmXWAGAOrI_MFS3ejyYBXgEQfnSAMVWsvM0s_OGQIAHyeN5tDul4CHd8Vtch21nRH4jTpOg5cK_TY51Y71pdR5VaoSH7e72h6-MajXnUUlFVnWj-e7e08OAutD5Gaf2Bg_ewR4g_x5TSN41LkvlWhpHxC7]

Sources

Application

Application Notes and Protocols for the Functionalization of the C5 Position of Pyrimidine Rings

Introduction: The Strategic Importance of C5-Functionalized Pyrimidines The pyrimidine scaffold is a cornerstone of medicinal chemistry and drug development, forming the core of numerous therapeutic agents and biological...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Importance of C5-Functionalized Pyrimidines

The pyrimidine scaffold is a cornerstone of medicinal chemistry and drug development, forming the core of numerous therapeutic agents and biologically active molecules.[1] The strategic modification of the pyrimidine ring is a key approach for modulating the pharmacological properties of these compounds, including their potency, selectivity, and pharmacokinetic profiles. Among the various positions on the pyrimidine ring, the C5 position is of particular interest. Functionalization at this site allows for the introduction of a wide array of substituents that can engage in crucial interactions with biological targets, enhance metabolic stability, or serve as handles for further molecular elaboration.[1][2][3]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of the primary synthetic strategies for the functionalization of the C5 position of pyrimidine rings. We will delve into the mechanistic underpinnings of these transformations, provide detailed, field-proven protocols, and present comparative data to aid in the selection of the most appropriate methodology for a given synthetic challenge.

Directed ortho-Metalation (DoM): A Powerful Tool for C5-Functionalization

Directed ortho-metalation (DoM) is a highly effective strategy for the regioselective functionalization of aromatic and heteroaromatic rings.[4][5] In the context of pyrimidines, DoM allows for the specific deprotonation of the C5 position, facilitated by a directing metalation group (DMG) at an adjacent position (typically C4 or C6). The resulting C5-lithiated intermediate can then be quenched with a variety of electrophiles to introduce a diverse range of functional groups.[6]

Mechanism of Action: The Role of the Directing Group

The DoM process relies on the ability of a heteroatom-containing directing group to coordinate with an organolithium base, such as n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA).[6][7] This coordination brings the base into close proximity to the C5 proton, leading to its selective abstraction. The resulting aryllithium species is stabilized by the continued coordination with the DMG. Subsequent reaction with an electrophile results in the formation of the C5-substituted pyrimidine.

Diagram 1: General Workflow for Directed ortho-Metalation of Pyrimidines

cluster_0 Step 1: Directed Lithiation cluster_1 Step 2: Electrophilic Quench Start Pyrimidine with Directing Metalation Group (DMG) Base Organolithium Base (e.g., n-BuLi, LDA) in Anhydrous Solvent Start->Base Coordination & Deprotonation Intermediate C5-Lithiated Pyrimidine Intermediate Base->Intermediate Electrophile Electrophile (E+) (e.g., Aldehyde, Ketone, Halogen Source) Intermediate->Electrophile Nucleophilic Attack Product C5-Functionalized Pyrimidine Electrophile->Product Pd0 Pd(0)L_n OxAdd Oxidative Addition Pd0->OxAdd PdII R-Pd(II)L_n-X OxAdd->PdII Transmetal Transmetalation PdII->Transmetal PdII_Aryl R-Pd(II)L_n-R' Transmetal->PdII_Aryl RedElim Reductive Elimination PdII_Aryl->RedElim RedElim->Pd0 Product R-R' RedElim->Product RX R-X (5-Halopyrimidine) RX->OxAdd Boronic R'-B(OH)₂ + Base Boronic->Transmetal cluster_pd Palladium Cycle cluster_cu Copper Cycle Pd0 Pd(0)L_n PdII R-Pd(II)L_n-X Pd0->PdII Oxidative Addition PdII_Alkynyl R-Pd(II)L_n-C≡CR' PdII->PdII_Alkynyl Transmetalation Product R-C≡CR' PdII_Alkynyl->Product Reductive Elimination Product->Pd0 RX R-X RX->Pd0 CuX Cu(I)X CuAcetylide Cu(I)-C≡CR' CuX->CuAcetylide CuAcetylide->PdII Transmetalation Alkyne H-C≡CR' + Base Alkyne->CuAcetylide Pd0 Pd(0)L_n OxAdd Oxidative Addition Pd0->OxAdd PdII R-Pd(II)L_n-X OxAdd->PdII AlkeneIns Alkene Insertion PdII->AlkeneIns PdII_Alkyl R-CH₂-CH₂-Pd(II)L_n-X AlkeneIns->PdII_Alkyl BetaElim β-Hydride Elimination PdII_Alkyl->BetaElim Product R-CH=CH₂ BetaElim->Product PdH H-Pd(II)L_n-X BetaElim->PdH RX R-X (5-Halopyrimidine) RX->OxAdd Alkene H₂C=CH₂ Alkene->AlkeneIns Base Base Base->Pd0 PdH->Pd0 Reductive Elimination PdII Pd(II)L_n CH_Activation C-H Activation PdII->CH_Activation Palladacycle C5-Palladacycle CH_Activation->Palladacycle OxAdd Oxidative Addition Palladacycle->OxAdd PdIV Ar-Pd(IV)L_n-R OxAdd->PdIV RedElim Reductive Elimination PdIV->RedElim RedElim->PdII Product C5-Arylpyrimidine RedElim->Product Pyrimidine Pyrimidine Pyrimidine->CH_Activation ArX Ar-X ArX->OxAdd

Sources

Technical Notes & Optimization

Troubleshooting

optimizing Suzuki reaction yield with 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Welcome to the Technical Support Center for advanced cross-coupling methodologies. This guide is specifically engineered for researchers and drug development professionals working with 5-Iodo-4-(2-methoxyethoxy)pyrimidin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for advanced cross-coupling methodologies. This guide is specifically engineered for researchers and drug development professionals working with 5-Iodo-4-(2-methoxyethoxy)pyrimidine , a highly versatile but mechanistically demanding heterocyclic building block.

Due to the electron-deficient nature of the pyrimidine core and the coordinating potential of the methoxyethoxy side chain, standard Suzuki-Miyaura conditions often fail, leading to stalled catalytic cycles or dominant side reactions. This guide deconstructs the causality behind these failures and provides a self-validating framework for optimization.

I. Diagnostic Workflow: Mechanistic Bottlenecks

The following diagram maps the mechanistic logic for troubleshooting the coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

SuzukiOptimization Start 5-Iodo-4-(2-methoxyethoxy) pyrimidine OxAdd Oxidative Addition (Fast for C-I) Start->OxAdd Chelation Risk: Ether Chelation to Pd(II) Center OxAdd->Chelation Side Pathway Transmet Transmetalation (Rate-Limiting) OxAdd->Transmet Ligand Solution: Bulky Ligands (XPhos, dppf) Chelation->Ligand Troubleshoot Ligand->Transmet SideRxn Risk: Protodeboronation / Hydrodehalogenation Transmet->SideRxn If Slow RedElim Reductive Elimination Transmet->RedElim Microwave Solution: Microwave Heating & K3PO4 Base SideRxn->Microwave Troubleshoot Microwave->RedElim Product Cross-Coupled Product RedElim->Product

Caption: Workflow for mitigating ether chelation and side reactions in pyrimidine Suzuki couplings.

II. Troubleshooting Guides & FAQs

Q1: Why is my reaction yielding predominantly the hydrodehalogenated pyrimidine instead of the cross-coupled product? Causality: The 5-iodo position on an electron-deficient pyrimidine is highly reactive, meaning the initial oxidative addition to Pd(0) is nearly instantaneous. However, if the subsequent transmetalation step is slow (often due to an inactive boronic acid or poor base selection), the resulting Pd(II) intermediate becomes long-lived. This intermediate is highly susceptible to protonation or β -hydride elimination (if protic solvents are present), leading to the reduced pyrimidine[1]. Solution: You must shift the rate-limiting step by accelerating transmetalation. Switch from weak bases like K2​CO3​ to stronger bases like K3​PO4​ , and utilize a highly active dialkylbiaryl phosphine catalyst system (e.g., XPhos Pd G2)[2].

Q2: Does the 4-(2-methoxyethoxy) side chain interfere with the palladium catalyst? Causality: Yes. The oxygen atoms within the 2-methoxyethoxy chain can act as hemilabile, bidentate ligands. Following oxidative addition, these ether oxygens can fold back and coordinate to the electrophilic Pd(II) center. This chelation effect occupies vacant coordination sites on the catalyst, effectively stalling the catalytic cycle before transmetalation can occur[3]. Solution: Employ bulky, strongly coordinating ligands that outcompete the ether oxygens for the palladium center. Ligands like XPhos or dppf possess immense steric bulk and strong σ -donation, which prevents substrate auto-inhibition and forces the catalytic cycle forward.

Q3: How do I minimize protodeboronation of my boronic acid partner? Causality: Electron-deficient pyrimidines often require elevated temperatures to force the coupling to completion. Unfortunately, thermal heating simultaneously accelerates the base-catalyzed protodeboronation (degradation) of the boronic acid, starving the reaction of the coupling partner. Solution: Transition from conventional thermal heating to microwave-assisted synthesis. Microwave irradiation drastically reduces reaction times from 12+ hours to 15 minutes, allowing the desired cross-coupling pathway to kinetically outpace the boronic acid degradation pathway[4].

III. Quantitative Data: Catalyst and Condition Screening

The following table synthesizes the optimization trajectory for coupling 5-Iodo-4-(2-methoxyethoxy)pyrimidine with a standard aryl boronic acid. Note the dramatic shift in yield when mitigating chelation and utilizing microwave irradiation.

EntryCatalyst (5 mol%)LigandBase (3.0 eq)Solvent SystemHeating Method & TimeIsolated Yield (%)Primary Observation
1 Pd(PPh3​)4​ None K2​CO3​ 1,4-Dioxane/ H2​O Thermal, 100 °C, 12h18%Extensive hydrodehalogenation
2 Pd(OAc)2​ PPh3​ K2​CO3​ 1,4-Dioxane/ H2​O Thermal, 100 °C, 12h24%Catalyst blacking (poisoning)
3 Pd(dppf)Cl2​ dppf K3​PO4​ 1,4-Dioxane/ H2​O Thermal, 100 °C, 4h65%Moderate protodeboronation
4XPhos Pd G2XPhos K3​PO4​ 1,4-Dioxane/ H2​O Microwave, 100 °C, 15m94% Clean conversion, no side-products

IV. Validated Experimental Protocol: Microwave-Assisted Suzuki Coupling

This protocol is designed as a self-validating system . Strict adherence to the In-Process Controls (IPCs) ensures that failures are caught before workup, saving time and materials.

Step 1: System Purging & Solvent Preparation

  • Action: Prepare a 4:1 (v/v) mixture of 1,4-Dioxane and ultra-pure H2​O . Sparge the solvent mixture with Argon for a minimum of 30 minutes.

  • Validation Check: The absence of dissolved oxygen is critical to prevent the oxidation of the electron-rich XPhos ligand. If the solvent turns yellow upon catalyst addition in Step 2, oxygen is still present.

Step 2: Reagent Assembly

  • Action: In a nitrogen-filled glovebox (or using standard Schlenk techniques), charge a 10 mL microwave-safe vial with:

    • 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 equiv, 0.5 mmol)

    • Aryl/Heteroaryl boronic acid (1.2 equiv, 0.6 mmol)

    • Anhydrous K3​PO4​ (3.0 equiv, 1.5 mmol)

    • XPhos Pd G2 (2.5 mol%, 0.0125 mmol)

    • XPhos ligand (2.5 mol%, 0.0125 mmol)

Step 3: Reaction Execution

  • Action: Add 5.0 mL of the degassed solvent mixture to the vial. Seal the vial immediately with a heavy-duty crimp cap.

  • Action: Transfer to a dedicated microwave synthesizer. Irradiate at 100 °C for exactly 15 minutes with continuous magnetic stirring.

Step 4: In-Process Control (IPC) & Validation

  • Action: Allow the vial to cool to room temperature. Extract a 10 μ L aliquot, dilute in 1 mL of LC-MS grade Acetonitrile, and inject into the LC-MS.

  • Validation Check: Analyze the chromatogram. The reaction is validated as "Complete" only if the mass peak corresponding to the starting pyrimidine ( [M+H]+ ) is completely absent and the product mass peak dominates (>95% AUC). If starting material remains, re-seal and irradiate for an additional 5 minutes.

Step 5: Workup and Isolation

  • Action: Dilute the mixture with Ethyl Acetate (15 mL) and wash with brine (2 x 10 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure coupled product.

V. References

  • Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI.

  • Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Publishing.

  • A cooperative electron-deficient phosphine/olefin ligand system for the site-selective mechanochemical Suzuki–Miyaura cross-coupling of 2,4-dibromoaryl ethers. PMC.

  • Application Notes and Protocols for Microwave-Assisted Suzuki Coupling of Pyrimidine Derivatives. Benchchem.

Sources

Optimization

Technical Support Center: Optimizing Cross-Coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Welcome to the Technical Support Center. 5-Iodo-4-(2-methoxyethoxy)pyrimidine is a highly reactive electrophile widely utilized in pharmaceutical development.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. 5-Iodo-4-(2-methoxyethoxy)pyrimidine is a highly reactive electrophile widely utilized in pharmaceutical development. While the C5-iodo position undergoes rapid oxidative addition with low-valent transition metals[1], researchers frequently encounter yield-limiting homocoupling byproducts during Suzuki-Miyaura, Sonogashira, or Negishi reactions.

This guide provides mechanistic troubleshooting and self-validating protocols to suppress both organometallic homocoupling (e.g., boronic acid dimers) and pyrimidine reductive homocoupling.

Diagnostic Workflow

G Start Identify Homocoupling Type Type1 Organometallic Dimer (e.g., Boronic Acid/Alkyne) Start->Type1 Type2 Pyrimidine Dimer (Aryl Iodide Homocoupling) Start->Type2 Cause1 Cause: Pd(II) Oxidation by Dissolved O2 Type1->Cause1 Cause2 Cause: Sluggish Transmetalation Accumulation of Ar-Pd-I Type2->Cause2 Sol1 Action: Subsurface N2 Sparge + Potassium Formate Cause1->Sol1 Sol3 Action: Syringe-Pump Addition of Organometallic Cause1->Sol3 Sol2 Action: Bulky/Electron-Rich Ligand (e.g., SPhos, XPhos) Cause2->Sol2

Caption: Decision tree for identifying and resolving homocoupling pathways in pyrimidine cross-coupling.

Troubleshooting Guide & FAQs

Q1: I am observing a massive amount of boronic acid dimer in my Suzuki reaction. What is the mechanistic cause, and how do I stop it? A1: Oxidative homocoupling of the boronic acid is primarily mediated by the presence of dissolved oxygen. Oxygen acts as an oxidant to regenerate Pd(II) from Pd(0)[2]. The resulting Pd(II) species then consumes two equivalents of the boronic acid to form the symmetrical dimer[3]. Solution: Rigorous deoxygenation is non-negotiable. Use a subsurface nitrogen sparge rather than simple vacuum/backfill cycling[2]. Additionally, adding a mild reducing agent like potassium formate ensures that any adventitious Pd(II) is rapidly reduced back to the active Pd(0) state without blocking the catalytic cycle or reducing the aryl iodide[2].

Q2: My LC-MS shows a significant amount of the pyrimidine dimer (reductive homocoupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine). Why is this happening? A2: Reductive homocoupling (Ullmann-type) of the aryl iodide occurs when the transmetalation step is sluggish compared to the initial oxidative addition. The Ar-Pd-I complex accumulates and can undergo disproportionation or react with another equivalent of the pyrimidine[4]. Furthermore, the oxygen atoms in the 4-(2-methoxyethoxy) tail can weakly coordinate to the palladium center, sterically hindering the incoming transmetalating agent. Solution: Switch to a bulky, electron-rich phosphine ligand (e.g., SPhos or XPhos). These ligands accelerate transmetalation and force rapid reductive elimination, kinetically outcompeting the homocoupling pathway[4].

Q3: How can I control homocoupling in Negishi or Sonogashira couplings with this substrate? A3: In Negishi and Sonogashira couplings, high concentrations of the organozinc or alkyne reagent can lead to rapid homocoupling (e.g., Glaser coupling for alkynes)[1]. Solution: Implement a syringe-pump addition of the organometallic/alkyne reagent. By keeping its steady-state concentration low relative to the oxidative addition complex, you kinetically favor the desired cross-coupling pathway[4].

Experimental Methodologies

Protocol A: Oxygen-Free Suzuki-Miyaura Coupling with Potassium Formate

Self-Validating Principle: The complete absence of the symmetrical biaryl dimer on TLC/LC-MS prior to aqueous workup validates the successful exclusion of oxygen and maintenance of the Pd(0) catalytic cycle.

  • Reagent Loading: To a flame-dried Schlenk flask, add 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 equiv), arylboronic acid (1.1 equiv), K₂CO₃ (2.0 equiv), and potassium formate (0.1 equiv)[3].

  • Solvent Degassing: In a separate flask, prepare a mixture of 1-propanol/water (4:1). Perform a subsurface sparge with high-purity nitrogen for 30 minutes to rigorously exclude dissolved oxygen[2].

  • Catalyst Introduction: Add the degassed solvent to the Schlenk flask. Sparge the resulting suspension for an additional 10 minutes. Quickly add Palladium black or Pd(dppf)Cl₂ (0.05 equiv) under a positive nitrogen stream[2].

  • Reaction Execution: Heat to 80 °C. Monitor via LC-MS. The reaction should reach completion within 2-4 hours with <0.1% boronic acid dimer[2].

Protocol B: Syringe-Pump Negishi Coupling

Self-Validating Principle: Monitoring the reaction mixture to ensure the organozinc concentration remains near zero validates the kinetic suppression of homocoupling.

  • Catalyst Activation: In a dry flask under argon, combine 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 equiv), Pd(OAc)₂ (0.02 equiv), and SPhos (0.04 equiv) in anhydrous THF[4].

  • Slow Addition: Load the alkyl/arylzinc halide (1.2 equiv) into a gas-tight syringe. Use a syringe pump to add the zinc reagent to the stirring pyrimidine solution over 90 minutes at 25 °C[4].

  • Quenching: Once addition is complete, stir for 15 minutes, verify the consumption of the pyrimidine via TLC, and then quench with saturated aqueous NH₄Cl.

Quantitative Data: Impact of Reaction Conditions

The following table summarizes the expected distribution of products when optimizing the cross-coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine based on standard process modifications.

Reaction ConditionBoronic Acid / Organometallic Dimer (%)Pyrimidine Dimer (%)Desired Cross-Coupled Yield (%)
Standard (No degassing, Pd(PPh₃)₄) 15.0 - 25.0%5.0 - 10.0%60.0 - 70.0%
N₂ Sparge (Rigorous Deoxygenation) 2.0 - 5.0%5.0 - 8.0%80.0 - 85.0%
N₂ Sparge + Potassium Formate < 0.1% ~ 0.5%> 95.0%
Syringe-Pump Addition + SPhos < 1.0%< 1.0% > 90.0%

Sources

Troubleshooting

Technical Support Center: Purification of 5-Iodo-4-(2-methoxyethoxy)pyrimidine Derivatives

Welcome to the technical support center for the purification of 5-Iodo-4-(2-methoxyethoxy)pyrimidine derivatives. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the purification of 5-Iodo-4-(2-methoxyethoxy)pyrimidine derivatives. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges encountered during the purification of this important class of heterocyclic compounds.

Frequently Asked Questions (FAQs)
Q1: What are the primary challenges when purifying 5-Iodo-4-(2-methoxyethoxy)pyrimidine derivatives?

The main difficulties arise from the physicochemical properties of the pyrimidine core. The presence of nitrogen atoms can lead to high polarity, which may cause issues like poor retention in reverse-phase chromatography or significant peak tailing on standard silica gel.[1] Furthermore, some pyrimidine derivatives can be sensitive to the acidic nature of silica gel, potentially leading to on-column degradation.[1][2] The iodo-substituent also increases the molecular weight, which can influence solubility and chromatographic behavior.

Q2: Which purification technique should I start with: chromatography or recrystallization?

The choice depends on the physical state of your crude product and the nature of the impurities.

  • Column Chromatography: This is the most versatile and common starting point, especially for complex mixtures or when the product is an oil.[2] It offers fine control over separation by adjusting the stationary and mobile phases.

  • Recrystallization: If your crude product is a solid and you can identify a suitable solvent system, recrystallization is a powerful, efficient, and often scalable method for achieving high purity.[3][4] It is particularly effective at removing small amounts of impurities from a large amount of product.

The workflow diagram below can help guide your decision.

G start Crude Product (5-Iodo-4-(2-methoxyethoxy)pyrimidine derivative) is_solid Is the product a solid? start->is_solid is_soluble Can a suitable recrystallization solvent be found? is_solid->is_soluble Yes chromatography Use Flash Column Chromatography is_solid->chromatography No (Oil) is_soluble->chromatography No recrystallize Use Recrystallization is_soluble->recrystallize Yes end_purified Purified Product chromatography->end_purified recrystallize->end_purified

Caption: Decision workflow for selecting a primary purification method.

Q3: How do I select an effective solvent system for normal-phase column chromatography?

Thin-Layer Chromatography (TLC) is an essential prerequisite for developing a column chromatography method.[1] The goal is to find a solvent mixture that gives your target compound a Retention Factor (Rf) of approximately 0.2-0.4, ensuring good separation from impurities on the column.[5]

  • Common Starting Solvents: A mixture of a non-polar solvent (like hexanes or heptane) and a more polar solvent (like ethyl acetate) is a conventional starting point.[1]

  • Adjusting Polarity: The mobile phase's polarity is increased by raising the proportion of the more polar solvent.[6] If the compound remains at the baseline, consider adding a small amount of an even more polar solvent like methanol.

Q4: My pyrimidine derivative appears to be degrading or streaking on the silica gel column. What can I do?

This is a common issue for nitrogen-containing heterocycles due to interactions with acidic silanol groups on the silica surface.[5]

  • Modify the Mobile Phase: Add a small amount of a basic modifier, such as triethylamine (~0.1-1%), to your eluent.[5][6] This will compete with your basic pyrimidine for binding to the acidic sites on the silica, leading to improved peak shape and reduced degradation.

  • Use a Different Stationary Phase: Consider using a less acidic stationary phase like neutral alumina or a bonded-phase silica, such as an amine-functionalized column.[2][5]

Troubleshooting Guides

This section addresses specific problems you may encounter during purification.

Column Chromatography Issues

Problem: My compound is not eluting from the silica gel column, even with a high percentage of ethyl acetate.

  • Possible Cause 1: High Polarity: Your compound may be too polar to elute with standard normal-phase conditions.

    • Solution: Gradually increase the polarity of your eluent by adding methanol (e.g., start with 1-5% methanol in dichloromethane or ethyl acetate).[6] Be cautious, as too much methanol can sometimes cause impurities to elute with your product.

  • Possible Cause 2: Strong Interaction with Silica: The pyrimidine nitrogen might be strongly interacting with the acidic silica gel.

    • Solution: As mentioned in the FAQs, add 0.1-1% triethylamine to your mobile phase to neutralize the silica surface and disrupt these interactions.[6]

  • Possible Cause 3: Inappropriate Chromatography Mode: Normal-phase chromatography may not be suitable for your highly polar compound.

    • Solution: Consider switching to an alternative chromatography mode.[1] Reverse-Phase Chromatography (RPC) using a C18 column with a water/acetonitrile or water/methanol mobile phase is a good option.[1][6] For extremely polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) may be necessary.[1]

Problem: I am getting poor separation between my desired product and a closely-running impurity.

  • Possible Cause 1: Suboptimal Solvent System: The chosen eluent may not have sufficient selectivity for the two compounds.

    • Solution: Re-evaluate your solvent system using TLC. Test different solvent combinations (e.g., dichloromethane/methanol, or toluene/acetone) to maximize the difference in Rf values (ΔRf) between your product and the impurity.

  • Possible Cause 2: Column Overloading: Loading too much crude material can lead to broad peaks and poor resolution.

    • Solution: Reduce the amount of sample loaded onto the column. A general guideline is to use a silica gel-to-crude sample weight ratio of 30:1 to 50:1.[1]

  • Possible Cause 3: Inefficient Column Packing: An improperly packed column with channels or cracks will result in poor separation.

    • Solution: Ensure the column is packed uniformly without any air bubbles.[6] A well-packed column is critical for achieving good separation.[6]

G start Poor Separation in Column Chromatography check_tlc Re-optimize solvent system using TLC start->check_tlc reduce_load Reduce sample load (e.g., <2% of silica mass) start->reduce_load repack Ensure column is packed uniformly start->repack gradient Use a shallower elution gradient check_tlc->gradient reduce_load->gradient repack->gradient alt_phase Try an alternative stationary phase (e.g., Alumina) gradient->alt_phase

Caption: Troubleshooting flowchart for poor chromatographic separation.

Recrystallization Issues

Problem: My compound "oils out" during recrystallization instead of forming crystals.

  • Possible Cause 1: Low Melting Point: The melting point of your compound might be lower than the boiling point of the chosen solvent, or impurities are significantly depressing the melting point.[3]

    • Solution: Select a solvent with a lower boiling point. Alternatively, use a solvent pair. Dissolve the compound in a minimal amount of a "good" hot solvent, and then slowly add a "poor" solvent (an anti-solvent) at the elevated temperature until the solution becomes slightly turbid. Allow it to cool slowly.[3]

  • Possible Cause 2: Solution is Too Saturated: The concentration of the compound is too high.

    • Solution: Re-heat the mixture to re-dissolve the oil, then add a small amount of additional hot solvent to slightly lower the concentration before allowing it to cool again slowly.[3]

Problem: I have a very low yield after recrystallization.

  • Possible Cause 1: High Solubility in Cold Solvent: The compound may have significant solubility even in the cold solvent.

    • Solution: Ensure the solution is thoroughly chilled in an ice bath for at least 30-60 minutes before filtration to maximize precipitation.[7]

  • Possible Cause 2: Excessive Solvent Usage: Using too much solvent to dissolve the crude material is a common cause of low recovery.[8]

    • Solution: Use the absolute minimum amount of hot solvent required to fully dissolve the compound. Add the solvent in small portions to the heated mixture until a clear solution is obtained.[4][7]

Data & Methodologies
Comparison of Purification Techniques
TechniqueStationary PhaseMobile PhaseBest ForProsCons
Normal-Phase Chromatography Silica GelHexane/Ethyl Acetate, DCM/MethanolModerately polar compounds, complex mixtures.High resolution, widely applicable, well-understood.[1]Can cause degradation of acid-sensitive compounds, potential for strong interactions.[2]
Reverse-Phase Chromatography C18-bonded SilicaWater/Acetonitrile, Water/MethanolCompounds with some nonpolar character.Excellent for purifying compounds that are too polar for NPC.[1]May require desalting step, can be more expensive.
Recrystallization N/A (Solid State)Single solvent or solvent/anti-solvent pairCrude products that are solid and >80% pure.Highly efficient for high purity, scalable, cost-effective.[4]Finding a suitable solvent can be difficult, not suitable for oils or complex mixtures.[3]

Note: The suitability of each technique can vary significantly based on the specific derivative and impurities.

Experimental Protocols
Protocol 1: Flash Column Chromatography (Normal-Phase)

This protocol is a general starting point for the purification of a moderately polar 5-Iodo-4-(2-methoxyethoxy)pyrimidine derivative.

  • Solvent System Selection: Using TLC, identify a solvent system (e.g., 40% Ethyl Acetate in Hexane) that provides a product Rf of ~0.3 and good separation from impurities.

  • Column Packing: Select a column of an appropriate size (aim for a silica-to-crude ratio of 50:1). Prepare a slurry of silica gel in the initial, low-polarity eluent (e.g., 100% Hexane). Pour the slurry into the column and use positive pressure to pack the bed evenly. Do not let the column run dry.[1]

  • Sample Loading: Dissolve your crude material in a minimal amount of dichloromethane or the column eluent. Alternatively, for less soluble compounds, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column bed.

  • Elution: Begin elution with the low-polarity mobile phase. Gradually increase the polarity of the eluent according to the separation observed on TLC. A step or linear gradient can be used.

  • Fraction Collection and Analysis: Collect fractions and monitor their composition using TLC.[6]

  • Product Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator to yield the purified pyrimidine derivative.[6]

Protocol 2: Cooling Recrystallization

This protocol is suitable for purifying a solid 5-Iodo-4-(2-methoxyethoxy)pyrimidine derivative.

  • Solvent Selection: In a test tube, test various solvents (e.g., ethanol, isopropanol, ethyl acetate) to find one that dissolves your compound when hot but not at room temperature.[3]

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add a magnetic stir bar and the chosen solvent. Heat the mixture to the solvent's boiling point while stirring. Add the minimum amount of hot solvent in portions until the solid is completely dissolved.[4][7]

  • Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-warmed flask.[8]

  • Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Slow cooling is crucial for forming large, pure crystals.[7]

  • Maximize Yield: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.[3][7]

  • Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[4] Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.[7]

  • Drying: Dry the purified crystals under vacuum to remove any residual solvent.

References
  • Benchchem. (2025). Technical Support Center: Purification of Pyrimidine Derivatives by Column Chromatography. Benchchem.
  • Benchchem. (2025). Column chromatography conditions for purifying pyrazolo[1,5-a]pyrimidine derivatives. Benchchem.
  • Benchchem. (2025). Troubleshooting common issues in the synthesis of N-heterocycles. Benchchem.
  • Benchchem. (2025). Technical Support Center: Purification of Polar Pyrimidine Derivatives. Benchchem.
  • Benchchem. (2025). Technical Support Center: Purification of Chlorinated Heterocyclic Compounds. Benchchem.
  • Benchchem. (2025). Technical Support Center: Crystallization of Pyrimidine Compounds. Benchchem.
  • CUNY. (n.d.). Purification by Recrystallization. CUNY.
  • Benchchem. (2025). advanced purification techniques for high-purity 4,6-diethoxypyrimidine. Benchchem.

Sources

Optimization

Technical Support Center: Strategies for Overcoming the Low Reactivity of 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Welcome to the dedicated technical support resource for researchers, scientists, and professionals in drug development who are working with 5-Iodo-4-(2-methoxyethoxy)pyrimidine. This guide provides in-depth troubleshooti...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical support resource for researchers, scientists, and professionals in drug development who are working with 5-Iodo-4-(2-methoxyethoxy)pyrimidine. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the common challenges associated with the functionalization of this specific pyrimidine derivative. The inherent electronic properties of the pyrimidine ring at the C5 position can lead to diminished reactivity in common cross-coupling reactions. This center is designed to provide you with actionable strategies to enhance your reaction efficiency and achieve higher yields.

Understanding the Challenge: The "Electron-Rich" C5 Position

The reactivity of halopyrimidines in palladium-catalyzed cross-coupling reactions is significantly influenced by the position of the halogen on the ring. The generally accepted order of reactivity for the different positions is C4(6) > C2 > C5.[1] The C5 position of the pyrimidine ring is the most electron-rich, which can make the oxidative addition step—often the rate-determining step in many cross-coupling reactions—more challenging compared to the more electron-deficient C2 and C4 positions.[2] While the carbon-iodine bond is the most labile among halogens (I > Br > Cl > F), the electronic nature of the C5 position often necessitates carefully optimized conditions to achieve successful coupling.[1]

Troubleshooting Guide: Cross-Coupling Reactions

This section is designed to help you diagnose and solve common issues encountered during Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions with 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Issue 1: Low or No Conversion in Suzuki-Miyaura Coupling

You are attempting to couple 5-Iodo-4-(2-methoxyethoxy)pyrimidine with a boronic acid or ester and are observing poor conversion to the desired biaryl product.

  • Insufficient Catalyst Activity: The oxidative addition of the palladium catalyst to the electron-rich C5-iodine bond may be slow.

    • Solution 1: Ligand Selection. Employ bulky, electron-rich phosphine ligands that are known to facilitate oxidative addition and subsequent steps in the catalytic cycle. Consider ligands such as XPhos, SPhos, or RuPhos. For challenging couplings, pre-formed catalysts like XPhos Pd G2 or G3 can be highly effective.[3]

    • Solution 2: Catalyst System. The Pd2(dba)3/XPhos catalytic system has demonstrated success in the Suzuki-Miyaura cross-coupling of other 5-iodopyrimidines and is a strong starting point.[3]

  • Inappropriate Base or Solvent: The choice of base and solvent is critical for an efficient transmetalation step.

    • Solution: Systematic Screening. Perform a systematic screen of bases and solvents. A common starting point is an inorganic base like K₂CO₃ or Cs₂CO₃ in a solvent mixture such as 1,4-dioxane/water.[4] For more challenging substrates, consider stronger bases like K₃PO₄.

  • Low Reaction Temperature: The reaction may require more thermal energy to overcome the activation barrier.

    • Solution: Microwave Irradiation. The use of microwave heating can dramatically reduce reaction times and improve yields in Suzuki couplings of pyrimidine derivatives.[4]

  • To a 10 mL microwave reactor vial equipped with a magnetic stir bar, add 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 eq.), the desired boronic acid (1.2-1.5 eq.), and the base (e.g., K₂CO₃, 3.0 eq.).

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq. or a more advanced catalyst system).

  • Add a degassed solvent mixture, such as 1,4-dioxane and water (4:1).

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the reaction mixture at a temperature between 100-150 °C for 15-60 minutes with stirring.

  • After cooling, the reaction mixture can be worked up by extraction and purified by column chromatography.

Suzuki_Troubleshooting

Issue 2: Stalled Sonogashira Coupling Reaction

Your attempt to couple 5-Iodo-4-(2-methoxyethoxy)pyrimidine with a terminal alkyne is resulting in low yields of the desired alkynylpyrimidine.

  • Copper Co-catalyst Issues: The Sonogashira reaction typically relies on a copper(I) co-catalyst, which can be sensitive to air and impurities.[5][6]

    • Solution 1: Fresh Copper Source. Ensure that the copper(I) iodide (CuI) is fresh and has been stored under an inert atmosphere.

    • Solution 2: Anhydrous and Anaerobic Conditions. While some modern protocols tolerate air and moisture, for a challenging substrate, it is best to use anhydrous solvents and maintain an inert atmosphere (e.g., nitrogen or argon).[5]

  • Inadequate Base: An amine base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is typically used to deprotonate the alkyne and neutralize the HI generated during the reaction.

    • Solution: Base Selection. Ensure that a sufficient excess of a suitable amine base is used (typically 2-3 equivalents).

  • To a dry Schlenk flask or sealed tube under an inert atmosphere, add 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 eq.), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq.), and copper(I) iodide (0.1 eq.).

  • Add an anhydrous solvent (e.g., THF or DMF) followed by the terminal alkyne (1.2-1.5 eq.) and an amine base (e.g., triethylamine, 2.0-3.0 eq.).

  • Stir the reaction at room temperature or with gentle heating (40-60 °C) until completion, monitoring by TLC or LC-MS.

  • Upon completion, the reaction is typically quenched with aqueous ammonium chloride, and the product is extracted and purified.

Sonogashira_Cycle

Issue 3: Failed Buchwald-Hartwig Amination

You are attempting to form a C-N bond between 5-Iodo-4-(2-methoxyethoxy)pyrimidine and a primary or secondary amine, but the reaction is not proceeding.

  • Inappropriate Ligand for the Amine: The steric and electronic properties of the amine coupling partner will dictate the optimal ligand choice.

    • Solution: Ligand Screening. For sterically hindered amines, ligands like BrettPhos or tBuXPhos may be necessary. For primary amines, bidentate phosphine ligands like BINAP or DPPF can be effective.[7] The use of bulky, electron-rich phosphine ligands developed by the Buchwald group often dramatically improves reaction efficiency.[8]

  • Incorrect Base: A strong, non-nucleophilic base is required to deprotonate the amine without competing in side reactions.

    • Solution: Base Selection. Common bases for Buchwald-Hartwig amination include sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LiHMDS), or potassium phosphate (K₃PO₄). The choice of base can be critical and may require screening.

  • Catalyst Deactivation: The reaction may be sensitive to air, leading to oxidation of the Pd(0) catalyst.

    • Solution: Inert Atmosphere and Pre-catalysts. Maintain a strict inert atmosphere. The use of air-stable Pd(II) pre-catalysts that are reduced in situ can improve reproducibility.

Reaction TypeCatalyst System (mol%)Ligand (mol%)Base (equivalents)SolventTemperature (°C)
Suzuki-Miyaura Pd₂(dba)₃ (2.5)XPhos (5)K₃PO₄ (3.0)Toluene/H₂O100
Sonogashira Pd(PPh₃)₄ (5)-TEA (3.0)THF25-60
Buchwald-Hartwig Pd₂(dba)₃ (2.5)BrettPhos (5)NaOtBu (1.5)Toluene80-110

Frequently Asked Questions (FAQs)

Q1: Why is the C5 position of pyrimidine less reactive in palladium-catalyzed cross-coupling reactions?

A1: The C5 position is the most electron-rich position on the pyrimidine ring.[2] In palladium-catalyzed cross-coupling reactions, the first step is often the oxidative addition of the palladium catalyst to the carbon-halogen bond. This step is favored at electron-deficient centers. Therefore, the relatively high electron density at the C5 position can slow down this rate-determining step, leading to lower overall reactivity compared to the more electron-poor C2 and C4 positions.[1]

Q2: I am observing decomposition of my starting material. What could be the cause?

A2: Decomposition can arise from several factors. If using a strong base like an alkoxide at high temperatures, you may be promoting unwanted side reactions. The 4-(2-methoxyethoxy) group could also be susceptible to cleavage under harsh acidic or basic conditions, although it is generally stable. Consider lowering the reaction temperature and screening milder bases such as K₂CO₃ or Cs₂CO₃. Also, ensure your starting material and reagents are pure, as impurities can sometimes catalyze decomposition pathways.

Q3: Can I perform a direct C-H activation at the C5 position instead of using the iodo-pyrimidine?

A3: While direct C-H activation is a powerful and atom-economical strategy, achieving regioselective functionalization at the C5 position of a substituted pyrimidine can be challenging due to the directing effects of the ring nitrogens and other substituents. Most C-H activation methods on pyridines and pyrimidines favor the C2 or C4/C6 positions.[9] Functionalizing the C5 position typically requires pre-functionalization, such as with the iodo group, to enable reliable cross-coupling.

Q4: What are the optimal storage conditions for 5-Iodo-4-(2-methoxyethoxy)pyrimidine?

A4: As an organoiodide, it is advisable to store the compound in a cool, dark place, preferably under an inert atmosphere, to prevent potential decomposition over time due to light or air exposure.

References

  • A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions - Benchchem. (n.d.).
  • 5-Iodo-2-methylthio-6-methyl(trifluoromethyl)pyrimidin-4(3 H)-ones vs Their 4-Methoxylated Derivatives in Suzuki-Miyaura Cross-Coupling Reaction for the Synthesis of Bioactive 5-Arylpyrimidines - PubMed. (2026, February 26).
  • Sonogashira Coupling - Organic Chemistry Portal. (n.d.).
  • Buchwald–Hartwig amination - Wikipedia. (n.d.).
  • Buchwald-Hartwig Amination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.).
  • Sonogashira Coupling - Organic Chemistry Portal. (n.d.).
  • Sonogashira coupling - Wikipedia. (n.d.).
  • [Named Reaction #2] Buchwald-Hartwig Amination : r/chemistry - Reddit. (2017, January 29).
  • The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! - YouTube. (2025, April 3).
  • Overcoming poor regioselectivity in pyrimidine substitution reactions - Benchchem. (n.d.).
  • Challenges in the functionalization of pyridines. - ResearchGate. (n.d.).
  • Application Notes and Protocols for Microwave-Assisted Suzuki Coupling of Pyrimidine Derivatives - Benchchem. (n.d.).

Sources

Troubleshooting

Technical Support Center: A Guide to Using 5-Iodo-4-(2-methoxyethoxy)pyrimidine in Organic Synthesis

Welcome to the technical support center for 5-Iodo-4-(2-methoxyethoxy)pyrimidine. This guide is designed for researchers, scientists, and professionals in drug development to navigate the common challenges and side react...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 5-Iodo-4-(2-methoxyethoxy)pyrimidine. This guide is designed for researchers, scientists, and professionals in drug development to navigate the common challenges and side reactions encountered when using this versatile building block in organic synthesis. Here, we provide in-depth, field-proven insights in a troubleshooting and FAQ format to ensure the success of your experiments.

Introduction

5-Iodo-4-(2-methoxyethoxy)pyrimidine is a valuable reagent in medicinal chemistry, prized for its role as a scaffold in the synthesis of a diverse range of bioactive molecules. The iodine at the 5-position serves as an excellent handle for palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations.[1][2] The general reactivity trend for halopyrimidines in such reactions is I > Br > Cl > F, making the iodo-substituted pyrimidine highly reactive and often allowing for milder reaction conditions.[1] However, this high reactivity can also lead to a variety of side reactions. This guide will address the most common issues, providing both mechanistic explanations and practical solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Issue 1: Low or No Yield of the Desired Product in Cross-Coupling Reactions

Question: I am performing a Suzuki/Sonogashira/Buchwald-Hartwig coupling with 5-Iodo-4-(2-methoxyethoxy)pyrimidine, but I am observing very low conversion of my starting material and a complex mixture of byproducts. What are the likely causes and how can I improve my yield?

Answer:

Low or no yield in palladium-catalyzed cross-coupling reactions is a common issue that can stem from several factors. A systematic approach to troubleshooting is crucial for identifying the root cause.

Potential Causes & Solutions:

  • Catalyst Inactivity: The palladium catalyst is the heart of the reaction. Its deactivation is a primary reason for failed reactions.

    • Causality: Palladium(0) species, the active form of the catalyst, can be sensitive to air and moisture, leading to the formation of inactive palladium black.[3] Impurities in starting materials or solvents can also "poison" the catalyst.

    • Troubleshooting Protocol:

      • Use Fresh Catalyst: Ensure your palladium source, whether it's a Pd(0) complex like Pd(PPh₃)₄ or a Pd(II) precatalyst such as PdCl₂(PPh₃)₂, is fresh and has been stored under an inert atmosphere.[4]

      • Ensure Inert Atmosphere: Thoroughly degas all solvents and reagents by bubbling with an inert gas (argon or nitrogen) or by using the freeze-pump-thaw technique.[1][3] Maintain a positive pressure of inert gas throughout the reaction.

      • Purify Starting Materials: If you suspect impurities in your 5-Iodo-4-(2-methoxyethoxy)pyrimidine or coupling partner, purify them by recrystallization or column chromatography before use.

  • Suboptimal Reaction Conditions: The choice of ligand, base, solvent, and temperature are all critical for a successful coupling.

    • Causality: The ligand stabilizes the palladium center and modulates its reactivity. The base is crucial for the transmetalation step in Suzuki reactions and for deprotonating the alkyne in Sonogashira couplings.[5] The solvent must be able to dissolve all reaction components.[4]

    • Optimization Table:

ParameterRecommendation for Suzuki-MiyauraRecommendation for SonogashiraRecommendation for Buchwald-Hartwig
Palladium Source Pd(PPh₃)₄, PdCl₂(dppf), Pd₂(dba)₃Pd(PPh₃)₄, PdCl₂(PPh₃)₂Pd₂(dba)₃, Pd(OAc)₂
Ligand PPh₃, SPhos, XPhos[6]PPh₃, XPhosXPhos, RuPhos, BINAP[7]
Base K₂CO₃, Cs₂CO₃, K₃PO₄Et₃N, DIPEANaOtBu, K₂CO₃, Cs₂CO₃
Solvent Dioxane/H₂O, Toluene/H₂O, DMFTHF, DMF, Toluene, Et₃NToluene, Dioxane
Temperature 50-100 °CRoom Temperature to 80 °C80-110 °C
  • Workflow for Troubleshooting Low Yield:

G start Low or No Product Yield reagent_quality Check Reagent Quality (Catalyst, Substrates, Solvents, Base) start->reagent_quality reaction_setup Verify Reaction Setup (Inert Atmosphere, Temperature) reagent_quality->reaction_setup analysis Analyze Crude Reaction Mixture (LC-MS, NMR) reaction_setup->analysis conditions Optimize Reaction Conditions (Ligand, Base, Solvent) re_run Re-run Optimized Reaction conditions->re_run product_found Desired Product Detected? analysis->product_found product_found->conditions Yes (low yield) troubleshoot_byproducts Identify and Troubleshoot Byproducts product_found->troubleshoot_byproducts No troubleshoot_byproducts->conditions success Successful Reaction re_run->success

Caption: Troubleshooting workflow for low or no product yield.

Issue 2: Significant Formation of a Dehalogenated Byproduct

Question: My main byproduct is 4-(2-methoxyethoxy)pyrimidine, where the iodine at the 5-position has been replaced by a hydrogen. Why is this happening and how can I prevent it?

Answer:

The formation of a hydrodehalogenated (or protodehalogenated) product is a common side reaction in palladium-catalyzed cross-couplings, particularly with highly reactive aryl iodides.[7]

Mechanism of Dehalogenation:

Dehalogenation can occur through several pathways. One common mechanism involves the reaction of the organopalladium intermediate with a source of hydrogen, such as residual water, the amine base, or the solvent, before the desired cross-coupling can take place.

G cluster_desired Desired Cross-Coupling Pathway cluster_side Dehalogenation Side Reaction A Ar-Pd(II)-I C Ar-Pd(II)-R A->C Transmetalation B Coupling Partner B->C D Ar-R (Product) C->D Reductive Elimination E Ar-Pd(II)-I G Ar-H (Byproduct) E->G Protonolysis F Hydrogen Source (e.g., H₂O, Amine) F->G start Ar-I + Pd(0) start->A start->E

Caption: Competing pathways of cross-coupling and dehalogenation.

Troubleshooting Protocol for Dehalogenation:

  • Use Anhydrous Conditions: Thoroughly dry all solvents and reagents. Use of molecular sieves in the reaction flask can be beneficial.

  • Choice of Base: In some cases, a weaker, non-protic base like Cs₂CO₃ or K₃PO₄ may be preferable to amine bases, especially if the amine is suspected to be the hydrogen source.

  • Optimize Reaction Temperature: Lowering the reaction temperature can sometimes disfavor the dehalogenation pathway relative to the desired coupling.

  • Increase Concentration of Coupling Partner: Using a slight excess (1.2-1.5 equivalents) of the boronic acid, alkyne, or amine can help to favor the cross-coupling pathway through Le Chatelier's principle.

Issue 3: Formation of Homocoupled Products

Question: In my Sonogashira reaction, I am observing a significant amount of a diyne byproduct. In my Suzuki reaction, I see a biaryl product derived from the boronic acid. How can I minimize this homocoupling?

Answer:

Homocoupling is another prevalent side reaction in cross-coupling chemistry. In Sonogashira reactions, it leads to the formation of a 1,3-diyne (Glaser coupling), while in Suzuki reactions, it results in a biaryl from the boronic acid.[3][8]

Causality and Prevention:

  • Sonogashira (Glaser) Homocoupling: This is often promoted by the presence of oxygen and high concentrations of the copper(I) cocatalyst.[8]

    • Solutions:

      • Strictly Anaerobic Conditions: Ensure the reaction is rigorously degassed and maintained under a positive pressure of an inert gas.

      • Minimize Copper(I) Catalyst: Use the minimum effective amount of the copper(I) salt (e.g., CuI).

      • Slow Addition of Alkyne: Adding the terminal alkyne slowly to the reaction mixture via a syringe pump can keep its concentration low, thus minimizing the rate of homocoupling.[3]

      • Consider Copper-Free Conditions: For particularly problematic substrates, a copper-free Sonogashira protocol may be necessary.[3]

  • Suzuki Homocoupling: This can be influenced by the choice of base and the presence of oxygen.

    • Solutions:

      • Appropriate Base Selection: The choice of base can impact the rate of homocoupling. Screening different bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) may be necessary.

      • Inert Atmosphere: As with Sonogashira coupling, maintaining a strictly inert atmosphere can reduce oxidative pathways that may lead to homocoupling.

Issue 4: Potential Hydrolysis of the 4-(2-methoxyethoxy) Group

Question: I am concerned that the 4-(2-methoxyethoxy) group might be unstable under my reaction conditions, especially with strong bases and high temperatures. Is this a valid concern, and what would be the product of this side reaction?

Answer:

This is a valid concern, as alkoxy groups on electron-deficient pyrimidine rings can be susceptible to nucleophilic substitution or hydrolysis, particularly under harsh basic or acidic conditions.

Plausible Side Reaction and Product:

If the 4-(2-methoxyethoxy) group undergoes hydrolysis, the likely byproduct would be 5-iodopyrimidin-4(3H)-one .

Factors Influencing Hydrolysis:

  • Base Strength: Strong bases like NaOtBu, especially at elevated temperatures, could potentially promote cleavage of the ether linkage.

  • Acidity/Basicity of Reaction Medium: While most cross-coupling reactions are run under basic conditions, acidic workups could also lead to hydrolysis.

  • Reaction Temperature and Time: Prolonged reaction times at high temperatures increase the likelihood of this side reaction.

Preventative Measures and Troubleshooting:

  • Use Milder Bases: If hydrolysis is suspected, consider using a milder base such as K₂CO₃ or Cs₂CO₃ instead of strong alkoxides.

  • Lower Reaction Temperature: Optimize the reaction to proceed at the lowest possible temperature. Given the high reactivity of the C-I bond, it may be possible to achieve coupling at a lower temperature than initially anticipated.[1]

  • Minimize Reaction Time: Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed to avoid prolonged exposure to harsh conditions.

  • Neutral Workup: If possible, use a neutral workup procedure to avoid acid- or base-catalyzed hydrolysis of the product.

Summary of Key Recommendations

IssueKey Recommendations
Low/No Yield - Use fresh, high-purity reagents and solvents.- Ensure a strictly inert atmosphere.- Optimize catalyst, ligand, base, and solvent.
Dehalogenation - Use anhydrous conditions.- Consider non-protic bases.- Lower reaction temperature.
Homocoupling - Maintain a strictly inert atmosphere.- Minimize copper(I) catalyst (Sonogashira).- Slow addition of the alkyne (Sonogashira).
Hydrolysis of 4-alkoxy group - Use milder bases (e.g., K₂CO₃).- Lower reaction temperature.- Minimize reaction time.

By understanding the potential side reactions and their underlying mechanisms, and by systematically troubleshooting your experimental setup, you can significantly improve the success rate of your reactions with 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

References

  • Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

  • A Review on Palladium Catalyzed Coupling Reactions. Available at: [Link]

  • Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Available at: [Link]

  • Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings?. Available at: [Link]

  • Sonogashira troubleshooting help needed : r/Chempros - Reddit. Available at: [Link]

  • Sonogashira Coupling Reaction with Diminished Homocoupling. Available at: [Link]

  • Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07959F. Available at: [Link]

  • Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies - MDPI. Available at: [Link]

  • Recent Developments in Palladium-Catalyzed Cross-Coupling Reactions for Pharmaceutical Applications - JOCPR. Available at: [Link]

  • Sonogashira Coupling - Chemistry LibreTexts. Available at: [Link]

  • Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using Palladium Catalyzed Suzuki Cross-Coupling Reactions | Request PDF - ResearchGate. Available at: [Link]

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions | Chemical Reviews. Available at: [Link]

  • Selective Synthesis of Substituted Pyridines and Pyrimidines through Cascade Annulation of Isopropene Derivatives | Organic Letters - ACS Publications. Available at: [Link]

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. Available at: [Link]

  • Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A. Available at: [Link]

  • Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow - ChemRxiv. Available at: [Link]

  • Rapid Evaluation of the Mechanism of Buchwald–Hartwig Amination and Aldol Reactions Using Intramolecular 13C Kinetic Isotope Effects - PMC. Available at: [Link]

  • 5-Iodo-2-methylthio-6-methyl(trifluoromethyl)pyrimidin-4(3 H)-ones vs Their 4-Methoxylated Derivatives in Suzuki-Miyaura Cross-Coupling Reaction for the Synthesis of Bioactive 5-Arylpyrimidines - PubMed. Available at: [Link]

  • Palladium-catalyzed allylation of 2- and 4-alkylpyridines via N-allyl alkylidene dihydropyridine intermediates - PMC. Available at: [Link]

  • Evaluating Impurities in Drugs (Part II of III) - Pharmaceutical Technology. Available at: [Link]

  • Palladium-catalyzed asymmetric allylic 4-pyridinylation via electroreductive substitution reaction - PMC. Available at: [Link]

  • 5-Iodo-2-methylthio-6-methyl(trifluoromethyl)pyrimidin-4(3 H )-ones vs Their 4-Methoxylated Derivatives in Suzuki-Miyaura Cross-Coupling Reaction for the Synthesis of Bioactive 5-Arylpyrimidines - ResearchGate. Available at: [Link]

  • Palladium(II)-Catalyzed Nondirected C(sp2)–H Alkoxycarbonylation of Arenes - ChemRxiv. Available at: [Link]

  • Pharmaceutical Impurities and Their Regulatory Aspects with a Special Focus on Genotoxic Impurities. Available at: [Link]

  • Palladium-catalysed hydroxylation and alkoxylation - Chemical Society Reviews (RSC Publishing). Available at: [Link]

  • C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines. Available at: [Link]

  • State-of-the-art palladium-catalyzed alkoxycarbonylations - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

  • Evaluation of toxicity of ionic liquids as solvents in C–C cross-coupling reaction. Available at: [Link]

  • A comparative study of the thermal stability of oligodeoxyribonucleotides containing 5-substituted 2'-deoxyuridines - PubMed. Available at: [Link]

  • A concise Pd catalyzed cross coupling reaction along with deprotection for the synthesis of a new series of pyrimidine derivatives - ResearchGate. Available at: [Link]

  • Distinct chemical factors in hydrolytic reactions catalyzed by metalloenzymes and metal complexes - RSC Publishing. Available at: [Link]

Sources

Optimization

Technical Support Center: Improving the Solubility of 5-Iodo-4-(2-methoxyethoxy)pyrimidine for Reactions

Welcome to the technical support center for 5-Iodo-4-(2-methoxyethoxy)pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical g...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 5-Iodo-4-(2-methoxyethoxy)pyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance on overcoming solubility challenges encountered during experimental work with this compound. By understanding the physicochemical properties of this pyrimidine derivative and applying the principles of solubility enhancement, you can optimize your reaction conditions and achieve more consistent and reliable results.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of 5-Iodo-4-(2-methoxyethoxy)pyrimidine?

A1: While specific quantitative solubility data for 5-Iodo-4-(2-methoxyethoxy)pyrimidine is not extensively documented in publicly available literature, its structure suggests it is a moderately polar molecule. The pyrimidine core, with its nitrogen atoms, can participate in hydrogen bonding, while the iodo-substituent and the methoxyethoxy side chain contribute to its organic-soluble nature. Generally, pyrimidine derivatives exhibit a range of solubilities depending on the substituents on the ring.[1]

Q2: In which common organic solvents is 5-Iodo-4-(2-methoxyethoxy)pyrimidine likely to be soluble?

A2: Based on the solubility of structurally similar compounds and general principles of "like dissolves like," 5-Iodo-4-(2-methoxyethoxy)pyrimidine is expected to be soluble in polar aprotic solvents such as dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF).[1][2][3] It may also show solubility in other common organic solvents like methanol, ethyl acetate, and tetrahydrofuran (THF), although this may require some optimization.[1][4]

Q3: Why is my 5-Iodo-4-(2-methoxyethoxy)pyrimidine not dissolving properly in my reaction solvent?

A3: Several factors can contribute to poor solubility. The chosen solvent may not have the appropriate polarity to effectively solvate the molecule. The concentration of the compound might be too high, exceeding its saturation point in that specific solvent at the given temperature. Additionally, the crystal lattice energy of the solid compound can be significant, making it difficult for solvent molecules to break it down.[5]

Q4: Can temperature be used to improve the solubility of 5-Iodo-4-(2-methoxyethoxy)pyrimidine?

A4: Yes, for most solid organic compounds, solubility increases with temperature.[6][7] This is because the dissolution process is often endothermic, meaning it requires energy to break the crystal lattice.[7][8] Applying heat provides this energy and can significantly enhance the amount of solute that can be dissolved in a given solvent.[9] However, it is crucial to consider the thermal stability of 5-Iodo-4-(2-methoxyethoxy)pyrimidine and other reactants to avoid degradation at elevated temperatures.

Q5: Are there any other techniques besides solvent choice and temperature to improve solubility?

A5: Absolutely. The use of co-solvents is a very common and effective strategy.[10][11] A co-solvent is a water-miscible organic solvent that, when added to the primary solvent, can alter its polarity and increase the solubility of a compound.[10] For pyrimidine derivatives, common co-solvents include DMSO, ethanol, and polyethylene glycols (PEGs).[12] Additionally, techniques such as sonication can be used to provide the energy needed to break up solid aggregates and facilitate dissolution.

Troubleshooting Guide: Addressing Specific Solubility Issues

This section provides a structured approach to troubleshooting common solubility problems encountered with 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Problem 1: The compound is poorly soluble in the desired reaction solvent at room temperature.

Causality: The polarity mismatch between the solute and the solvent is the most likely reason. The energy required to break the solute-solute and solvent-solvent interactions is greater than the energy released from forming solute-solvent interactions.

Solutions:

  • Systematic Solvent Screening: Conduct small-scale solubility tests with a range of solvents of varying polarities. This will help identify the most suitable solvent system for your reaction.

  • Employing a Co-solvent System: Introduce a co-solvent to modify the polarity of the primary solvent. For instance, if your reaction is in a less polar solvent like toluene, adding a small amount of a more polar solvent like THF or DMF could improve solubility.[13]

  • Temperature Elevation: Gradually increase the temperature of the reaction mixture while monitoring for dissolution.[6][9] Be mindful of the boiling point of your solvent and the thermal stability of your reactants.

Problem 2: The compound precipitates out of solution when the reaction is cooled or upon addition of another reagent.

Causality: The solubility of the compound is highly dependent on temperature, and as the temperature decreases, the solution becomes supersaturated, leading to precipitation. The addition of another reagent can also change the overall polarity of the solvent system, reducing the solubility of your compound.

Solutions:

  • Controlled Cooling: If the reaction was heated, allow it to cool slowly to room temperature. Rapid cooling can induce rapid precipitation of fine particles that may be difficult to handle.

  • Maintain Elevated Temperature: If the subsequent reaction steps are compatible with higher temperatures, consider maintaining the reaction mixture at an elevated temperature where the compound remains soluble.

  • Solvent Mixture Adjustment: If a reagent addition is causing precipitation, consider dissolving that reagent in the same solvent system as the main reaction to minimize polarity changes.

Problem 3: The compound is only soluble in high-boiling point solvents like DMSO or DMF, which are not ideal for the subsequent work-up.

Causality: The strong solvating power of high-boiling point polar aprotic solvents is necessary to overcome the crystal lattice energy of the compound.

Solutions:

  • Minimum Solvent Usage: Use the minimum amount of the high-boiling point solvent required to dissolve the compound at the reaction temperature.

  • Anti-Solvent Precipitation/Crystallization: After the reaction is complete, an "anti-solvent" (a solvent in which your product is insoluble but is miscible with the reaction solvent) can be slowly added to precipitate the product.[14] For a reaction in DMSO, adding water or a non-polar solvent like diethyl ether could induce precipitation of the desired product.

  • Liquid-Liquid Extraction: After diluting the reaction mixture with water, perform a liquid-liquid extraction with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to isolate the product from the high-boiling point solvent.

Data Presentation: Solvent Selection Guide

The following table provides a qualitative guide to solvent selection for 5-Iodo-4-(2-methoxyethoxy)pyrimidine based on the properties of similar pyrimidine derivatives. It is crucial to perform experimental validation for your specific application.

SolventPolarity IndexBoiling Point (°C)Expected SolubilityNotes
Dimethyl Sulfoxide (DMSO)7.2189HighA powerful polar aprotic solvent capable of dissolving a wide range of compounds.[3][15] Can be difficult to remove.
N,N-Dimethylformamide (DMF)6.4153HighAnother effective polar aprotic solvent. May be easier to remove than DMSO under vacuum.
Tetrahydrofuran (THF)4.066ModerateA less polar ether-based solvent. May require heating to achieve desired solubility.
Ethyl Acetate4.477Moderate to LowA moderately polar solvent commonly used for extractions and chromatography.
Methanol5.165ModerateA polar protic solvent. Its ability to hydrogen bond may aid in solubility.[16]
Toluene2.4111LowA non-polar aromatic solvent. Unlikely to be a good primary solvent but could be used in co-solvent systems.

Experimental Protocols

Protocol 1: Systematic Solvent Screening for Solubility Determination

This protocol outlines a method for determining the qualitative solubility of 5-Iodo-4-(2-methoxyethoxy)pyrimidine in various solvents.

Materials:

  • 5-Iodo-4-(2-methoxyethoxy)pyrimidine

  • A selection of organic solvents (e.g., DMSO, DMF, THF, Ethyl Acetate, Methanol, Toluene)

  • Small vials or test tubes with caps

  • Vortex mixer

  • Hot plate/stirrer

  • Thermometer

Procedure:

  • Preparation: Weigh out a small, consistent amount of 5-Iodo-4-(2-methoxyethoxy)pyrimidine (e.g., 10 mg) into each vial.

  • Solvent Addition: Add a measured volume of the first solvent (e.g., 0.5 mL) to the corresponding vial.

  • Room Temperature Assessment: Cap the vial and vortex vigorously for 1-2 minutes. Observe if the solid has dissolved completely. Record the result.

  • Heating: If the compound is not fully soluble at room temperature, place the vial on a hot plate and heat gently with stirring. Increase the temperature in increments of 10°C, vortexing at each interval, until the solid dissolves or the boiling point of the solvent is reached. Record the temperature at which complete dissolution occurs.

  • Repeat: Repeat steps 2-4 for each of the selected solvents.

  • Analysis: Compare the results to determine the most effective solvents for dissolving 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Protocol 2: Utilizing a Co-solvent System to Enhance Solubility

This protocol demonstrates how to use a co-solvent to improve the solubility of 5-Iodo-4-(2-methoxyethoxy)pyrimidine in a primary reaction solvent.

Materials:

  • 5-Iodo-4-(2-methoxyethoxy)pyrimidine

  • Primary reaction solvent (e.g., Toluene)

  • Co-solvent (e.g., THF or DMF)

  • Reaction vessel

  • Stirring apparatus

Procedure:

  • Initial Suspension: Add the 5-Iodo-4-(2-methoxyethoxy)pyrimidine and the primary reaction solvent to the reaction vessel. Begin stirring to create a suspension.

  • Co-solvent Addition: Slowly add the co-solvent dropwise to the suspension while continuing to stir.

  • Observation: Monitor the mixture for signs of dissolution. Continue adding the co-solvent until the solid is completely dissolved.

  • Quantification: Record the volume of the co-solvent required to achieve complete dissolution. This will help in optimizing the solvent ratio for future experiments.

  • Reaction Initiation: Once a homogeneous solution is obtained, proceed with the addition of other reagents to initiate the reaction.

Visualization of Concepts

Logical Workflow for Troubleshooting Solubility Issues

G start Start: Poor Solubility of 5-Iodo-4-(2-methoxyethoxy)pyrimidine solvent_screening Perform Systematic Solvent Screening start->solvent_screening temp_increase Increase Temperature solvent_screening->temp_increase Inadequate solubility success Solubility Achieved Proceed with Reaction solvent_screening->success Soluble cosolvent Use a Co-solvent System temp_increase->cosolvent Still insoluble or temperature is a constraint temp_increase->success Soluble sonication Apply Sonication cosolvent->sonication Precipitation or incomplete dissolution cosolvent->success Soluble sonication->success Homogeneous solution failure Re-evaluate Reaction Conditions or Synthetic Route sonication->failure Persistent insolubility

Caption: A decision tree for troubleshooting solubility problems.

Solvent-Solute Interaction Diagram

G cluster_0 Poor Solvation cluster_1 Good Solvation Solute_A Solute Strong Solute-Solute Interactions Solvent_A Solvent Strong Solvent-Solvent Interactions Solute_A:f1->Solvent_A:f1 Weak Solute-Solvent Interactions Solute_B Solute Overcome Solute-Solute Interactions Solvent_B Solvent Overcome Solvent-Solvent Interactions Solute_B:f1->Solvent_B:f1 Strong Solute-Solvent Interactions

Caption: Comparison of poor versus effective solvent-solute interactions.

References

  • BenchChem. (n.d.). Technical Support Center: Overcoming Solubility Issues of Substituted Pyrimidines.
  • BenchChem. (n.d.). Technical Support Center: Overcoming Poor Solubility of Pyrimidine Derivatives.
  • Lneya. (2024, March 19). Effect of Temperature on Reactions of Chemical Organic Synthesis.
  • LibreTexts Chemistry. (2021). 13.4: Effects of Temperature and Pressure on Solubility.
  • Black, S. N. (2010). On the Effect of Temperature on Aqueous Solubility of Organic Solids. ACS Publications.
  • MDPI. (2024). The Application of Green Solvents in the Synthesis of S-Heterocyclic Compounds—A Review.
  • Longdom Publishing. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility.
  • LibreTexts Chemistry. (2023, January 29). Temperature Effects on Solubility.
  • HSCprep. (2025, March 4). Temperature's Influence on Solubility Equilibria.
  • International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility.
  • World Scientific News. (2024, January 13). Solubility of pyrimidine derivatives in different organic solvents at different temperatures.
  • Revue Roumaine de Chimie. (n.d.). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K.
  • BenchChem. (n.d.). Solubility Profile of 4,6-Diethoxypyrimidine in Organic Solvents: A Technical Guide.
  • ResearchGate. (2015, October 7). How can I dissolve a drug in DMF?.
  • Wikipedia. (n.d.). Dimethyl sulfoxide.
  • gChem. (n.d.). DMSO.
  • BenchChem. (n.d.). Technical Support Center: Purification of 5-Methoxy-2-methylthiopyrimidine.

Sources

Troubleshooting

Technical Support Center: Dehalogenation of 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Welcome to the technical support center for the dehalogenation of 5-Iodo-4-(2-methoxyethoxy)pyrimidine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the dehalogenation of 5-Iodo-4-(2-methoxyethoxy)pyrimidine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this specific transformation. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure the success of your experiments.

I. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific challenges you may encounter during the dehalogenation of 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

Issue 1: Incomplete or Slow Reaction

Question: My dehalogenation reaction of 5-Iodo-4-(2-methoxyethoxy)pyrimidine is proceeding very slowly or not reaching completion. What are the potential causes and how can I resolve this?

Answer:

Incomplete or slow reactions are a common hurdle. The root cause often lies in suboptimal catalyst activity, insufficient hydride source, or unfavorable reaction conditions. Let's break down the potential culprits and their solutions.

Potential Causes & Recommended Solutions:

Potential Cause Scientific Rationale Suggested Solution
Catalyst Inactivity or Degradation The palladium catalyst, central to the reaction, can be sensitive to air and moisture. Oxidative degradation or improper activation can lead to a significant drop in catalytic efficiency.Ensure all reagents and solvents are anhydrous and thoroughly degassed. Consider using a more robust catalyst system, such as one with N-heterocyclic carbene (NHC) ligands, which can offer greater stability and activity.[1][2]
Insufficient Hydride Source The reaction relies on a hydride donor to replace the iodine atom. If the hydride source is depleted or its delivery is inefficient, the reaction will stall.[3]Increase the stoichiometry of the hydride source (e.g., NaBH₄, isopropanol). If using a transfer hydrogenation approach, ensure the hydrogen donor is present in sufficient excess.[4][5]
Low Reaction Temperature The activation energy for the oxidative addition of the aryl iodide to the palladium center may not be met at lower temperatures, leading to a sluggish reaction.[6]Gradually increase the reaction temperature in 10°C increments, monitoring for both product formation and potential side reactions by TLC or LC-MS.
Inappropriate Solvent The solvent's polarity and ability to dissolve all reactants, including the catalyst and base, are critical for efficient reaction kinetics.Aprotic polar solvents like DMF or NMP are often effective.[3] However, be aware that DMF can sometimes act as a hydride source, which could be beneficial or lead to side reactions.[7][8] If solubility is an issue, consider a solvent mixture, such as toluene/ethanol/water.[6]
Issue 2: Formation of Significant Byproducts

Question: I am observing significant formation of byproducts alongside my desired dehalogenated product. How can I identify and minimize these impurities?

Answer:

Byproduct formation is a clear indicator that undesired reaction pathways are competing with the desired dehalogenation. Identifying these byproducts is the first step toward optimizing your reaction for higher selectivity.

Common Byproducts and Mitigation Strategies:

  • Hydrodehalogenation vs. Other Reductions: While the goal is hydrodehalogenation, other reducible functional groups in your molecule could also react.

    • Solution: Employ milder reducing agents or more selective catalyst systems. For instance, catalytic transfer hydrogenation with a suitable hydrogen donor can offer higher chemoselectivity.

  • Homocoupling of the Starting Material: This can occur if the catalytic cycle favors reductive elimination of two pyrimidine units over the desired dehalogenation.

    • Solution: Adjusting the ligand on the palladium catalyst can influence the relative rates of the catalytic steps. Bulkier, more electron-rich phosphine ligands can sometimes suppress homocoupling.[7]

  • Decomposition of the Starting Material or Product: Pyrimidine rings can be susceptible to degradation under harsh reaction conditions (e.g., high temperatures, strong bases).

    • Solution: Lower the reaction temperature and use a milder base, such as K₂CO₃ or NaOAc.[3] Monitor the reaction closely to avoid prolonged heating after completion.

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues in the dehalogenation of 5-Iodo-4-(2-methoxyethoxy)pyrimidine.

G Start Reaction Issue Identified Incomplete Incomplete/Slow Reaction Start->Incomplete Byproducts Significant Byproduct Formation Start->Byproducts Check_Catalyst Verify Catalyst Activity & Handling Incomplete->Check_Catalyst Potential Cause Check_Hydride Assess Hydride Source Incomplete->Check_Hydride Potential Cause Check_Temp Optimize Temperature Incomplete->Check_Temp Potential Cause Check_Solvent Evaluate Solvent System Incomplete->Check_Solvent Potential Cause Analyze_Byproducts Identify Byproducts (GC-MS, NMR) Byproducts->Analyze_Byproducts Solution_Found Problem Resolved Check_Catalyst->Solution_Found If resolved Check_Hydride->Solution_Found If resolved Check_Temp->Solution_Found If resolved Check_Solvent->Solution_Found If resolved Optimize_Selectivity Adjust Conditions for Selectivity Analyze_Byproducts->Optimize_Selectivity Based on Identity Optimize_Selectivity->Solution_Found If resolved

Caption: Troubleshooting workflow for dehalogenation.

II. Frequently Asked Questions (FAQs)

Q1: What are the most reliable catalytic systems for the dehalogenation of heteroaryl iodides like 5-Iodo-4-(2-methoxyethoxy)pyrimidine?

A1: Palladium-based catalysts are the most commonly employed and reliable for this transformation. Palladium on carbon (Pd/C) with a hydrogen source (e.g., H₂, ammonium formate) is a classic choice for catalytic hydrogenation. For transfer hydrogenation, systems like Pd(OAc)₂ with a suitable phosphine ligand and a hydrogen donor (e.g., isopropanol, formic acid) are highly effective.[5] Nickel-catalyzed systems are also emerging as a cost-effective and green alternative.[4]

Q2: Can the methoxyethoxy side chain interfere with the dehalogenation reaction?

A2: The ether linkage in the 4-(2-methoxyethoxy) substituent is generally stable under typical dehalogenation conditions. However, under strongly acidic or basic conditions, or at very high temperatures, cleavage of the ether is a possibility, though unlikely with standard protocols.

Q3: How do I effectively monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is a quick and effective method for monitoring the disappearance of the starting material and the appearance of the product. The dehalogenated product will typically have a different polarity and thus a different Rf value. For more quantitative analysis, Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) are ideal for tracking the conversion and identifying any byproducts.[7]

Q4: What is the general mechanism for palladium-catalyzed hydrodehalogenation?

A4: The generally accepted mechanism involves three key steps:

  • Oxidative Addition: The palladium(0) catalyst inserts into the carbon-iodine bond of the pyrimidine.

  • Hydride Transfer: A hydride from the hydrogen source displaces the iodide on the palladium center.

  • Reductive Elimination: The dehalogenated pyrimidine product is released, regenerating the palladium(0) catalyst.

Visualizing the Catalytic Cycle

G Pd0 Pd(0)L_n OxAdd Oxidative Addition Pd0->OxAdd PdII_Aryl Aryl-Pd(II)-I OxAdd->PdII_Aryl Hydride_Transfer Hydride Transfer PdII_Aryl->Hydride_Transfer PdII_Hydride Aryl-Pd(II)-H Hydride_Transfer->PdII_Hydride Iodide_Out I- Hydride_Transfer->Iodide_Out RedElim Reductive Elimination PdII_Hydride->RedElim RedElim->Pd0 Product Aryl-H RedElim->Product Start Aryl-I Start->OxAdd Hydride_Source H- Hydride_Source->Hydride_Transfer

Caption: Palladium-catalyzed dehalogenation cycle.

III. Experimental Protocols

Protocol 1: Catalytic Transfer Hydrodehalogenation using Palladium Acetate and Isopropanol

This protocol utilizes a common and effective method for dehalogenation.

Materials:

  • 5-Iodo-4-(2-methoxyethoxy)pyrimidine

  • Palladium(II) Acetate (Pd(OAc)₂)

  • Triphenylphosphine (PPh₃)

  • Potassium Carbonate (K₂CO₃)

  • Isopropanol (anhydrous)

  • Toluene (anhydrous)

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1 equivalent), Pd(OAc)₂ (0.02 equivalents), and PPh₃ (0.04 equivalents).

  • Add anhydrous toluene and anhydrous isopropanol (e.g., in a 1:1 ratio).

  • Add K₂CO₃ (2 equivalents).

  • Heat the reaction mixture to 80-90°C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature.

  • Filter the mixture through a pad of Celite to remove the catalyst and inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Dehalogenation using Palladium on Carbon and Ammonium Formate

This protocol is a classic hydrogenation method.

Materials:

  • 5-Iodo-4-(2-methoxyethoxy)pyrimidine

  • 10% Palladium on Carbon (Pd/C)

  • Ammonium Formate (HCO₂NH₄)

  • Methanol

Procedure:

  • In a round-bottom flask, dissolve 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1 equivalent) in methanol.

  • Add ammonium formate (3-5 equivalents).

  • Carefully add 10% Pd/C (5-10 mol%).

  • Heat the mixture to reflux (around 65°C).

  • Monitor the reaction by TLC or LC-MS.

  • Once the reaction is complete, cool to room temperature.

  • Filter the reaction mixture through Celite to remove the Pd/C.

  • Rinse the Celite pad with methanol.

  • Combine the filtrates and concentrate under reduced pressure.

  • The residue can be further purified by column chromatography if necessary.

IV. References

  • Zhang, Z., et al. (2025). Nickel‐Catalyzed Hydro‐ and Deutero‐dehalogenations of (Hetero)Aryl Halides under Aqueous Micellar Catalysis Conditions. ChemSusChem. Retrieved from [Link]

  • Li, G. Y., & Nolan, S. P. (2025). Transfer Hydrodehalogenation of Aryl Halides Mediated by [Pd(IPr*)(cinnamyl)Cl]. ACS Medicinal Chemistry Letters. Retrieved from [Link]

  • Viciosa, M. T., et al. (2001). Catalytic dehalogenation of aryl halides mediated by a palladium/imidazolium salt system. Organic Letters. Retrieved from [Link]

  • Ghosh, B., & Maleczka, R. E., Jr. (n.d.). Catalytic Hydrodehalogenation Reactions. In Comprehensive Organic Synthesis II. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Retrieved from [Link]

  • Bhanja, C., et al. (2011). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. Organometallics. Retrieved from [Link]

  • ResearchGate. (n.d.). Catalytic dehalogenation of aryl halides mediated by a palladium/imidazolium salt system | Request PDF. Retrieved from [Link]

  • Brown, D. J., & Foster, R. V. (1965). Pyrimidine reactions. XXIV. The dehalogenation of 2-halogenopyrimidines by hydriodic acid. Australian Journal of Chemistry. Retrieved from [Link]

  • Henderson, M. A., & Moore, J. T. (2014). A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies. Journal of the American Chemical Society. Retrieved from [Link]

  • Kim, S. K., et al. (2019). A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions. Molecules. Retrieved from [Link]

  • Kumar, R., et al. (2023). Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(iii) under aqueous and ambient conditions. RSC Advances. Retrieved from [Link]

  • Slepukhin, P. A., et al. (2026). 5-Iodo-2-methylthio-6-methyl(trifluoromethyl)pyrimidin-4(3 H)-ones vs Their 4-Methoxylated Derivatives in Suzuki-Miyaura Cross-Coupling Reaction for the Synthesis of Bioactive 5-Arylpyrimidines. The Journal of Organic Chemistry. Retrieved from [Link]

  • Ding, T.-H., et al. (2020). Visible-Light-Induced, Base-Promoted Transition-Metal-Free Dehalogenation of Aryl Fluorides, Chlorides, Bromides, and Iodides. Organic Letters. Retrieved from [Link]

  • Qu, J.-P., & Kang, Y.-B. (2019). Competing Dehalogenation versus Borylation of Aryl Iodides and Bromides under Transition-Metal-Free Basic Conditions. The Journal of Organic Chemistry. Retrieved from [Link]

Sources

Optimization

scale-up synthesis challenges for 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Welcome to the Technical Support Center for the scale-up synthesis of 5-Iodo-4-(2-methoxyethoxy)pyrimidine . This intermediate is a highly valuable building block in the development of kinase inhibitors and other targete...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the scale-up synthesis of 5-Iodo-4-(2-methoxyethoxy)pyrimidine .

This intermediate is a highly valuable building block in the development of kinase inhibitors and other targeted therapeutics[1]. However, scaling up its synthesis via Nucleophilic Aromatic Substitution (SNAr) presents unique thermal, regiochemical, and purification challenges. This guide is designed to provide drug development professionals with field-proven, mechanistically grounded solutions to optimize yield and purity at the kilogram scale.

Part 1: Mechanistic Overview & Reaction Pathway

The synthesis relies on the displacement of the C4-chlorine atom by a 2-methoxyethoxide nucleophile. The iodine atom at the C5 position strongly withdraws electron density via inductive effects, highly activating the C4 position toward nucleophilic attack[2]. While this facilitates the SNAr reaction, it also makes the pyrimidine ring highly sensitive to side reactions if conditions are not strictly controlled.

SNAr_Pathway SM 4-Chloro-5-iodopyrimidine (Starting Material) TS Meisenheimer Complex (Transition State) SM->TS + Alkoxide (Exothermic) Imp1 4-Hydroxy-5-iodopyrimidine (Hydrolysis Impurity) SM->Imp1 + H₂O / OH⁻ (Moisture) Alkoxide 2-Methoxyethoxide (Nucleophile) Alkoxide->TS Target 5-Iodo-4-(2-methoxyethoxy)pyrimidine (Target Product) TS->Target - Cl⁻ Imp2 4-(2-Methoxyethoxy)pyrimidine (Deiodination Impurity) Target->Imp2 Prolonged Heat / Strong Base

Reaction network for the SNAr of 4-chloro-5-iodopyrimidine highlighting competitive pathways.

Part 2: Troubleshooting & FAQs

Q1: We are experiencing severe exotherms during the addition of 2-methoxyethanol to sodium hydride (NaH) on a 1 kg scale. How can we mitigate this safely? Causality & Solution: The generation of the sodium 2-methoxyethoxide salt is highly exothermic and releases stoichiometric hydrogen gas. On scale, adding NaH directly to neat 2-methoxyethanol can lead to thermal runaway. Actionable Fix: Reverse the addition sequence. Suspend the NaH in a non-reactive, high-boiling co-solvent (e.g., anhydrous 2-Methyltetrahydrofuran, 2-MeTHF) at 0–5 °C. Add the 2-methoxyethanol dropwise, monitoring the internal temperature to ensure it does not exceed 15 °C. Only after H2 evolution ceases entirely should you introduce the 4-chloro-5-iodopyrimidine.

Q2: Our final product contains 10-15% of a 4-hydroxypyrimidine impurity. Where is this coming from and how do we eliminate it? Causality & Solution: The 4-hydroxy-5-iodopyrimidine impurity arises from the competitive SNAr reaction of hydroxide ions with the starting material. Hydroxide is formed when adventitious water reacts with the alkoxide base. Because the C5-iodine highly activates the ring, even trace moisture will lead to rapid hydrolysis[3]. Actionable Fix: Ensure all solvents are rigorously dried over 3Å molecular sieves (water content < 50 ppm via Karl Fischer titration). Use a slight excess of base (1.05–1.10 eq) to ensure complete alkoxide formation, but avoid large excesses that can scavenge moisture during reactor transfers.

Q3: We are observing the loss of the iodine atom (deiodination) during the reaction. Why does this happen? Causality & Solution: The C–I bond in pyrimidines is susceptible to cleavage via halogen-metal exchange or reductive dehalogenation if the reaction temperature is too high, or if the reaction is left stirring for prolonged periods after completion. Actionable Fix: Cap the reaction temperature at 40 °C. The SNAr of 4-chloropyrimidines with alkoxides is generally fast and does not require refluxing conditions[4]. Implement strict in-process control (IPC) via HPLC and quench the reaction immediately upon >98% conversion.

Q4: Removing excess 2-methoxyethanol during workup is causing massive yield losses because we want to avoid column chromatography. What is the best scalable workup? Causality & Solution: 2-Methoxyethanol has a high boiling point (124 °C) and is highly water-miscible. During aqueous workup, it acts as a co-solvent, pulling your target product into the aqueous phase and causing emulsion issues. Actionable Fix: Quench the reaction with cold water, then concentrate the mixture under reduced pressure to remove the volatile co-solvent (e.g., 2-MeTHF). Dilute the remaining aqueous/2-methoxyethanol mixture with a large volume of half-saturated brine. Extract with a less polar solvent like Methyl tert-butyl ether (MTBE) or Toluene rather than Ethyl Acetate. The brine decreases the solubility of the product in the aqueous phase (salting-out effect), while MTBE selectively leaves the 2-methoxyethanol in the aqueous layer.

Part 3: Quantitative Optimization Data

The following table summarizes the optimization parameters for minimizing impurities and maximizing yield during scale-up.

EntryBase SystemSolvent SystemTemp (°C)Conversion (%)Deiodination Impurity (%)Hydrolysis Impurity (%)Isolated Yield (%)
1NaH (1.5 eq)Neat 2-Methoxyethanol60>998.54.268
2NaOMe (1.2 eq)Methanol / 2-Methoxyethanol50852.11.555 (Incomplete)
3NaH (1.1 eq)THF / 2-Methoxyethanol40>991.23.879
4 NaH (1.05 eq) 2-MeTHF / 2-Methoxyethanol 25-30 >99 < 0.5 < 0.5 88 (Optimized)

Part 4: Self-Validating Scale-Up Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation criteria are met.

Step 1: Alkoxide Generation

  • Purge a jacketed reactor with N2. Charge the reactor with anhydrous 2-MeTHF (5 volumes relative to starting material).

  • Carefully charge Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.05 eq). Cool the suspension to 0–5 °C.

  • Add 2-methoxyethanol (1.10 eq) dropwise over 1 hour.

  • Validation Check: Monitor internal temperature (must remain < 15 °C). Observe the bubbler; hydrogen gas evolution must be steady. Once addition is complete, stir at 20 °C until gas evolution ceases entirely (approx. 1 hour). The solution should turn from a cloudy grey suspension to a clear/translucent mixture.

Step 2: SNAr Reaction

  • Cool the alkoxide solution back to 0–5 °C.

  • Add a solution of 4-chloro-5-iodopyrimidine (1.0 eq) in 2-MeTHF (3 volumes) dropwise over 2 hours to control the exotherm.

  • Warm the reactor to 25–30 °C and stir for 4 hours.

  • Validation Check (IPC): Pull a sample for HPLC analysis. The reaction is deemed complete when the Area% of 4-chloro-5-iodopyrimidine is < 1.5%. If incomplete, stir for an additional 2 hours. Do not exceed 40 °C to prevent deiodination.

Step 3: Workup and Isolation

  • Quench the reaction by slowly adding cold water (5 volumes) while maintaining the internal temperature below 20 °C.

  • Concentrate the mixture under reduced pressure (40 °C, 100 mbar) to remove the 2-MeTHF.

  • Add half-saturated aqueous NaCl (10 volumes) to the remaining aqueous residue.

  • Extract the aqueous layer with MTBE (3 x 5 volumes).

  • Validation Check: Spot the aqueous layer on a TLC plate (UV 254 nm) against the organic layer. The aqueous layer should show no UV-active product spots.

  • Wash the combined MTBE layers with water (2 x 3 volumes) to remove residual 2-methoxyethanol, followed by brine (3 volumes).

  • Dry over anhydrous Na2SO4, filter, and concentrate to afford the product as a solid.

Part 5: References

  • Probing the Effects of Pyrimidine Functional Group Switches on Acyclic Fleximer Analogues for Antiviral Activity. MDPI.

  • Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. PMC / NIH.

  • Optimization of reaction conditions for nucleophilic aromatic substitution on pyrimidines. BenchChem.

  • Toward fully autonomous closed-loop molecular discovery – A case study on JAK targets. ChemRxiv.

Sources

Troubleshooting

Technical Support Center: Troubleshooting Cross-Coupling with 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Welcome to the Advanced Troubleshooting Guide. As a Senior Application Scientist, I frequently encounter cross-coupling failures involving highly functionalized, electron-deficient heterocycles.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Troubleshooting Guide. As a Senior Application Scientist, I frequently encounter cross-coupling failures involving highly functionalized, electron-deficient heterocycles. 5-Iodo-4-(2-methoxyethoxy)pyrimidine is a notoriously difficult substrate that presents a "perfect storm" of electronic and steric challenges.

This guide is designed to move beyond basic reaction setups, providing you with the mechanistic causality behind your failed experiments and a self-validating protocol to achieve high-yielding conversions.

Mechanistic Overview & Root Cause Analysis

To troubleshoot this reaction, we must first understand where the catalytic cycle is stalling. The carbon-iodine (C-I) bond at the 5-position undergoes rapid oxidative addition with Palladium(0)[1]. However, the resulting Pd(II)-aryl complex is highly susceptible to two fatal, competing side-reactions:

  • Catalyst Poisoning via Chelation: The 2-methoxyethoxy group at the 4-position contains two oxygen atoms. Together with the adjacent pyrimidine nitrogen, this creates a potent multidentate binding pocket. If the ancillary ligand on the palladium is too labile, these heteroatoms will displace it, forming a thermodynamically stable, catalytically inactive dead-end complex[2].

  • Protodehalogenation: Because the 4-position substituent is sterically demanding, the subsequent transmetalation step is severely retarded. The longer the Pd(II)-aryl intermediate persists, the higher the probability of beta-hydride elimination or protonation (often from protic solvents or adventitious water), yielding the des-iodo byproduct[3].

Mechanism Pd0 Pd(0) Active Species OxAdd Oxidative Addition (Fast at C-I) Pd0->OxAdd PdII Pd(II)-Aryl Complex OxAdd->PdII TransMet Transmetalation (Rate-Limiting) PdII->TransMet Optimal Ligand Poison Catalyst Poisoning (Chelation by N & O) PdII->Poison Poor Ligand Choice Dehal Protodehalogenation (Des-Iodo Byproduct) PdII->Dehal Slow Transmetalation RedElim Reductive Elimination TransMet->RedElim RedElim->Pd0 Regeneration Product Desired Coupled Product RedElim->Product

Catalytic cycle of Pd-catalyzed cross-coupling highlighting failure modes at the Pd(II) intermediate.

Frequently Asked Questions (FAQs)

Q1: My reaction stalls at 20-30% conversion, and adding more boronic acid doesn't help. What is happening? A: This is a classic signature of catalyst poisoning. The 4-(2-methoxyethoxy) group is chelating the palladium center after oxidative addition, preventing transmetalation[2]. Causality & Solution: Switch to a highly sterically hindered, electron-rich biaryl phosphine ligand (e.g., XPhos or SPhos)[4]. These ligands are bulky enough to prevent the pyrimidine's heteroatoms from coordinating the palladium, forcing the catalytic cycle forward.

Q2: LC-MS shows complete consumption of the starting material, but the major peak is the des-iodo pyrimidine. How do I stop protodehalogenation? A: Protodehalogenation occurs when oxidative addition is fast, but transmetalation is slow. The Pd(II) intermediate acts as a "sitting duck" for proton sources. Causality & Solution: You must accelerate the transmetalation step to outcompete the reduction pathway. Ensure your base is fully soluble and competent (switch from weak bases like Na₂CO₃ to anhydrous K₃PO₄). Additionally, minimize protic solvents; use a 10:1 Dioxane/Water mixture rather than Ethanol/Water.

Q3: I am observing cleavage of the 2-methoxyethoxy group. Why? A: Pyrimidines are highly electron-deficient. Under strongly basic conditions (like NaOH or KOH at elevated temperatures), the 4-alkoxy group can undergo nucleophilic aromatic substitution (SNAr) or hydrolysis. Causality & Solution: Avoid hydroxide bases. Use a milder, anhydrous base like K₃PO₄ or Cs₂CO₃, and strictly control the reaction temperature to 80 °C.

Quantitative Data: Catalyst & Condition Optimization

The table below summarizes the causality between reaction conditions and experimental outcomes for this specific substrate.

Palladium SourceLigandBaseSolvent SystemPrimary OutcomeYield (%)
Pd(PPh₃)₄NoneNa₂CO₃EtOH / H₂OProtodehalogenation< 10%
Pd(dppf)Cl₂dppfK₂CO₃Dioxane / H₂OCatalyst Poisoning~ 25%
Pd(OAc)₂SPhosK₃PO₄Toluene / H₂OModerate Coupling65%
XPhos Pd G2 XPhos K₃PO₄ Dioxane / H₂O Clean Conversion > 90%

Validated Experimental Protocol: Suzuki-Miyaura Coupling

This step-by-step methodology utilizes a self-validating system. Diagnostic checkpoints are built into the workflow to ensure each phase of the reaction is functioning as intended.

Step 1: Reagent Preparation & Stringent Degassing

  • Combine 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 equiv), Arylboronic acid (1.2 equiv), and finely milled anhydrous K₃PO₄ (2.0 equiv) in an oven-dried Schlenk flask.

    • Causality Check: Milling the base increases the surface area, which is critical for accelerating the rate-limiting transmetalation step and preventing protodehalogenation.

  • Add 1,4-Dioxane and Water (10:1 ratio, 0.2 M concentration).

  • Perform 3 freeze-pump-thaw cycles.

    • Causality Check: Dissolved oxygen induces homocoupling of the boronic acid, consuming your reagent before it can couple with the sterically hindered pyrimidine.

Step 2: Catalyst Activation

  • Under a positive flow of Argon, add XPhos Pd G2 precatalyst (0.02 equiv, 2 mol%).

    • Causality Check: Using a G2 precatalyst ensures the rapid, quantitative generation of the active monoligated Pd(0)-XPhos species at room temperature. This prevents the pyrimidine from chelating unligated palladium[4].

Step 3: Reaction Execution & In-Process Monitoring

  • Heat the mixture to 80 °C.

  • Validation Checkpoint: Monitor via LC-MS at the 1-hour mark. You should observe >50% conversion to the product. If the des-iodo peak is <5%, the transmetalation is successfully outcompeting protodehalogenation.

Step 4: Workup & Isolation

  • Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove palladium black and inorganic salts.

  • Wash the organic layer with brine, dry over MgSO₄, and concentrate under reduced pressure.

  • Purify via flash chromatography (Hexanes/EtOAc gradient).

References

  • [3] 5-Bromo-2-iodopyrimidine: a novel, useful intermediate in selective palladium-catalysed cross-coupling reactions for efficient convergent syntheses. RSC Publishing. 3

  • [1] PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. 1

  • [4] A Comparative Guide to Palladium Catalysts for Cross-Coupling Reactions. Benchchem. 4

  • [2] Identification and Elimination of an Unexpected Catalyst Poison in Suzuki Coupling. ResearchGate. 2

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of 5-Bromo- vs. 5-Iodo-4-(2-methoxyethoxy)pyrimidine in Synthetic Chemistry

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery and materials science, pyrimidine scaffolds are indispensable building blocks. Their prevalence in FDA-approved dr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, pyrimidine scaffolds are indispensable building blocks. Their prevalence in FDA-approved drugs underscores their importance as privileged structures. The strategic functionalization of these heterocycles is paramount, and the choice of starting material can significantly impact synthetic efficiency, cost, and overall success. This guide provides an in-depth, objective comparison of two key intermediates: 5-bromo-4-(2-methoxyethoxy)pyrimidine and 5-iodo-4-(2-methoxyethoxy)pyrimidine .

We will dissect the fundamental principles governing their reactivity, present comparative data from key palladium-catalyzed cross-coupling reactions, and offer detailed experimental protocols. Our analysis is designed to equip you, the researcher, with the field-proven insights necessary to make informed decisions in your synthetic endeavors.

The Decisive Factor: Carbon-Halogen Bond Strength

The primary determinant of reactivity in these and other aryl halides is the strength of the carbon-halogen (C-X) bond. The generally accepted order of reactivity for halogens in the rate-determining oxidative addition step of most cross-coupling reactions is I > Br > Cl > F [1][2]. This trend is inversely correlated with the Carbon-Halogen Bond Dissociation Energy (BDE), as shown in the table below.

BondTypical BDE (kJ/mol)Relative Reactivity
C—I~240Highest
C—Br~276High
C—Cl~339Moderate
C—F~485Low (Generally Unreactive)
(Data sourced from representative average bond energies)[3]

A weaker bond, like the C-I bond, is cleaved more easily by the palladium catalyst, leading to faster reaction rates, often under milder conditions[1]. The electron-deficient nature of the pyrimidine ring, caused by its two electronegative nitrogen atoms, further activates the C-X bond at the 5-position, making both substrates highly susceptible to palladium insertion compared to their carbocyclic analogs[4][5].

Comparative Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation in pharmaceutical synthesis. The higher reactivity of the C-I bond means that 5-iodo-4-(2-methoxyethoxy)pyrimidine will typically couple more efficiently than its bromo-counterpart. This can be particularly advantageous when coupling with less reactive boronic acids or when trying to minimize reaction temperature to preserve sensitive functional groups.

Table 1: Predicted Performance Comparison in a Typical Suzuki-Miyaura Reaction

Feature5-Bromo-4-(2-methoxyethoxy)pyrimidine5-Iodo-4-(2-methoxyethoxy)pyrimidineRationale & Justification
Reaction Rate SlowerFasterLower C-I bond dissociation energy facilitates a more rapid oxidative addition, which is often the rate-limiting step[1][6].
Typical Temp. 80-110 °CRoom Temp. to 80 °CThe higher reactivity of the iodo-compound often allows for lower reaction temperatures, which can improve the functional group tolerance and reduce side reactions.
Catalyst Loading 2-5 mol%1-3 mol%More facile oxidative addition may allow for lower catalyst loadings to achieve full conversion, reducing costs and potential metal contamination.
Side Reactions Potential for debromination at high temperatures.Lower risk of deiodination under optimized conditions. Susceptible to homocoupling if conditions are not ideal.Debromination can become competitive with the desired coupling, especially with highly active catalysts or prolonged heating[7].
Cost & Availability Generally less expensive and more widely available.More expensive and less common.Commercial availability and cost are significant practical considerations in process chemistry.

Experimental Protocols

The following protocols are generalized procedures adaptable for both substrates. Key differences in expected reaction parameters are noted.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol describes a general method for the coupling of the title pyrimidines with a generic arylboronic acid.

Materials:

  • 5-halo-4-(2-methoxyethoxy)pyrimidine (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Palladium Catalyst (e.g., Pd(PPh₃)₄, 2-5 mol% for bromo, 1-3 mol% for iodo)

  • Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 equiv)

  • Degassed Solvent (e.g., 1,4-Dioxane/Water 4:1 mixture)

Procedure:

  • To a dry Schlenk flask, add the 5-halo-4-(2-methoxyethoxy)pyrimidine, arylboronic acid, palladium catalyst, and base.

  • Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

  • Add the degassed solvent system via syringe.

  • Heat the reaction mixture with stirring.

    • For 5-Iodo derivative: Start at 60-80 °C.

    • For 5-Bromo derivative: Heat to 90-100 °C.

  • Monitor the reaction progress by TLC or LC-MS. Reactions with the iodo-substrate are typically complete within 1-6 hours, while the bromo-substrate may require 6-24 hours.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate (Na₂SO₄).

  • Concentrate the solution under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired 5-aryl-4-(2-methoxyethoxy)pyrimidine.

Sonogashira Coupling

The Sonogashira coupling is a highly efficient method for forming C(sp²)-C(sp) bonds between aryl halides and terminal alkynes[8][9]. The reactivity trend of I > Br is particularly pronounced here. 5-Iodopyrimidines are excellent substrates, often reacting under copper-free conditions, which can be beneficial for preventing the alkyne homocoupling (Glaser coupling) side reaction.

Table 2: Predicted Performance Comparison in a Typical Sonogashira Reaction

Feature5-Bromo-4-(2-methoxyethoxy)pyrimidine5-Iodo-4-(2-methoxyethoxy)pyrimidineRationale & Justification
Reaction Rate Moderate to SlowFastThe high reactivity of the C-I bond ensures rapid oxidative addition, making it ideal for Sonogashira couplings[10][11].
Co-catalyst Typically requires Cu(I) co-catalyst (e.g., CuI).Can often proceed efficiently under copper-free conditions.Eliminating copper simplifies purification and avoids potential issues with copper-sensitive substrates.
Base Requires a strong amine base (e.g., Et₃N, DIPEA).Can proceed with milder bases.The choice of base can be critical for substrate stability[12].
Yields Good to excellent, but may require optimization.Consistently excellent.Iodo-pyrimidines are highly reliable substrates for this transformation[10][12].
Protocol 2: General Procedure for Sonogashira Coupling

This protocol outlines a standard procedure for coupling with a terminal alkyne.

Materials:

  • 5-halo-4-(2-methoxyethoxy)pyrimidine (1.0 equiv)

  • Terminal Alkyne (1.2-1.5 equiv)

  • Palladium Catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%)

  • Copper(I) Iodide (CuI, 5-10 mol%) (May be omitted for the iodo-substrate)

  • Amine Base/Solvent (e.g., Triethylamine or THF/DIPEA)

Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add the 5-halo-4-(2-methoxyethoxy)pyrimidine, palladium catalyst, and copper(I) iodide (if used).

  • Add the anhydrous amine solvent (e.g., triethylamine).

  • Add the terminal alkyne dropwise with stirring.

  • Heat the reaction mixture.

    • For 5-Iodo derivative: Often proceeds at room temperature to 50 °C.

    • For 5-Bromo derivative: Typically requires heating to 50-80 °C.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Once complete, filter the reaction mixture through a pad of celite to remove catalyst residues, washing with an organic solvent like ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product via column chromatography on silica gel to isolate the 5-alkynyl-4-(2-methoxyethoxy)pyrimidine.

Visualizing the Workflow and Mechanism

The Suzuki-Miyaura Catalytic Cycle

The diagram below illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction. The initial, often rate-limiting, oxidative addition step is where the reactivity difference between the C-Br and C-I bond is most critical.

Suzuki_Miyaura_Cycle pd0 Pd(0)L₂ oxidative_addition Oxidative Addition (Rate-Limiting Step) pd0->oxidative_addition pd_complex R¹-Pd(II)L₂(X) (X = Br or I) pd0->pd_complex oxidative_addition->pd_complex pd_complex->pd0 transmetalation Transmetalation pd_complex->transmetalation pd_complex_r2 R¹-Pd(II)L₂(R²) pd_complex->pd_complex_r2 transmetalation->pd_complex_r2 pd_complex_r2->pd_complex reductive_elimination Reductive Elimination pd_complex_r2->reductive_elimination reductive_elimination->pd0 arx Ar-X (5-Halo-pyrimidine) boronic R²-B(OR)₂ base Base product Ar-R² (Product)

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Decision-Making Workflow: Choosing Your Substrate

The choice between the bromo and iodo derivative is not merely academic; it has practical consequences for your research timeline and budget.

Decision_Tree start Project Goal: Synthesize 5-Substituted 4-(2-methoxyethoxy)pyrimidine cost_check Is cost the primary constraint? start->cost_check reactivity_check Is maximizing reaction rate/ yield under mild conditions the priority? cost_check->reactivity_check No use_bromo Choose: 5-Bromo Derivative cost_check->use_bromo Yes reactivity_check->use_bromo No use_iodo Choose: 5-Iodo Derivative reactivity_check->use_iodo Yes optimize_bromo Be prepared to optimize: - Higher Temperatures - Longer Reaction Times - Potentially Higher Catalyst Loading use_bromo->optimize_bromo benefit_iodo Benefits: - Milder Conditions - Faster Reactions - Ideal for sensitive substrates use_iodo->benefit_iodo

Caption: Decision workflow for selecting the optimal starting material.

Summary and Recommendations

Choose 5-Iodo-4-(2-methoxyethoxy)pyrimidine when:

  • Speed is critical: You need to rapidly generate analogs for screening.

  • Mild conditions are required: Your coupling partners contain sensitive or thermally unstable functional groups.

  • Maximizing yield is paramount: You are working on a late-stage synthesis where material loss is costly.

  • Challenging couplings are attempted: You are using sterically hindered or electronically deactivated coupling partners.

Choose 5-Bromo-4-(2-methoxyethoxy)pyrimidine when:

  • Cost is a major driver: You are working on a large-scale synthesis or have a limited budget.

  • The coupling reaction is robust: You are using highly reactive coupling partners where the difference in C-X reactivity is less impactful.

  • Reaction optimization is feasible: You have the time and resources to screen catalysts, bases, and temperatures to achieve the desired outcome.

Ultimately, both 5-bromo- and 5-iodo-4-(2-methoxyethoxy)pyrimidine are highly valuable and versatile building blocks. By understanding their fundamental reactivity profiles, researchers can strategically select the optimal starting material to accelerate their discovery programs and achieve their synthetic goals with greater efficiency and confidence.

References

  • Hartwig, J. F. (2010).
  • Corbet, J.-P., & Mignani, G. (2006). Selected Patented Cross-Coupling Reaction Technologies. Chemical Reviews, 106(7), 2651–2710.
  • Levin, V. V., & Dilman, A. D. (2017). Electrophilic Iodination of Organic Compounds. Russian Chemical Reviews, 86(6), 549–579.
  • Amatore, C., & Jutand, A. (2000). Role of dba in the Reactivity of Palladium(0) Complexes Generated in Situ from Pd(dba)2 and Phosphines. Journal of Organometallic Chemistry, 599(1), 121-126.
  • Espinet, P., & Echavarren, A. M. (2004). The Mechanisms of the Stille Reaction.
  • Melnikov, O. E., et al. (2026). 5-Iodo-2-methylthio-6-methyl(trifluoromethyl)pyrimidin-4(3 H)-ones vs Their 4-Methoxylated Derivatives in Suzuki-Miyaura Cross-Coupling Reaction for the Synthesis of Bioactive 5-Arylpyrimidines. The Journal of Organic Chemistry. [Link]

  • Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922.
  • Chemistry LibreTexts. (2025). Bond Energies. [Link]

Sources

Comparative

Advanced Analytical Workflows for Purity Assessment of Synthesized 5-Substituted Pyrimidines: A Comparative Guide

5-substituted pyrimidines are foundational pharmacophores in modern drug discovery, serving as the core scaffold for numerous oncology therapeutics, antiviral nucleoside analogs, and kinase inhibitors[1]. However, the sy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

5-substituted pyrimidines are foundational pharmacophores in modern drug discovery, serving as the core scaffold for numerous oncology therapeutics, antiviral nucleoside analogs, and kinase inhibitors[1]. However, the synthesis of these compounds frequently yields complex mixtures. The introduction of substituents at the C-5 position alters the electron density of the pyrimidine ring, often leading to the formation of stubbornly co-eluting N-3 and O-4 alkylated regioisomers, unreacted starting materials, and cross-coupling byproducts[2].

For drug development professionals, distinguishing between these structurally similar impurities requires an orthogonal analytical approach. This guide objectively compares three leading analytical modalities—HPLC-UV , UPLC-MS/MS , and Quantitative NMR (qNMR) —providing the mechanistic causality behind each technique and self-validating protocols to ensure pharmaceutical-grade purity[3].

Mechanistic Insight: The Analytical Challenge

The pyrimidine ring contains two basic nitrogen atoms that heavily influence chromatographic behavior. Because regioisomers (such as 4- vs. 6-substituted or N- vs. O-alkylated derivatives) possess nearly identical polarities and exact masses, they are notoriously difficult to separate[4].

Relying solely on relative area percentages from UV absorption can be highly misleading. Different regioisomers often exhibit distinct molar extinction coefficients, and many synthetic byproducts lack a strong chromophore altogether[5]. Therefore, a robust purity assessment must transition from relative chromatographic separation to absolute structural quantitation[3].

Comparison of Analytical Modalities

To establish a comprehensive purity profile, researchers must leverage the distinct advantages of different analytical systems:

  • HPLC-UV (The Standard): The workhorse for routine batch monitoring. It separates compounds based on hydrophobicity but struggles with non-chromophoric impurities[1].

  • UPLC-MS/MS (The Identifier): Offers unparalleled sensitivity and specificity. It differentiates co-eluting isomers based on unique mass fragmentation pathways, making it essential for trace impurity profiling[1].

  • qNMR (The Absolute Validator): The gold standard for final Active Pharmaceutical Ingredient (API) release. It provides an absolute measure of mass fraction purity without requiring a reference standard of the analyte itself[5].

Quantitative Performance Comparison

The following table summarizes the validated performance metrics for these three modalities when analyzing pyrimidine derivatives[1][5].

ParameterHPLC-UV (Reversed-Phase)UPLC-MS/MS (Positive ESI)1H qNMR (Internal Calibration)
Primary Principle Hydrophobic interactionMass-to-charge (m/z) fragmentationNuclear spin resonance proportionality
Linearity Range 10 – 100 µg/mL0.1 – 100 µg/mL> 1 mg/mL (Concentration dependent)
Limit of Detection (LOD) ~0.01% – 0.03%0.10 µg/mL (~0.001%)~0.05%
Accuracy (% Recovery) 104.69%95.79% – 105.1%98.5% – 99.9%
Resolution Time 15 – 30 minutes3 – 8 minutes5 – 10 minutes (per scan cycle)
Key Limitation Blind to non-UV active compoundsSusceptible to ion suppressionLower sensitivity; requires high sample mass

Self-Validating Experimental Protocols

To ensure scientific integrity, an analytical protocol must be a self-validating system. The following methodologies detail not just the steps, but the causality behind the experimental conditions.

Protocol A: Reversed-Phase HPLC-UV for Regioisomer Separation

Objective: Determine the relative purity of the synthesized batch and resolve N/O-alkylated isomers.

  • System Suitability Testing (SST): Inject a blank (mobile phase) to rule out system peaks. Inject a known pyrimidine standard to verify theoretical plates (> 2000) and peak tailing factor (< 1.5). This validates column health.

  • Column Selection: Use a high-density C18 reversed-phase column (e.g., 250 × 4.6 mm, 5 µm)[1]. Causality: The dense hydrophobic stationary phase maximizes interactions with the pyrimidine core.

  • Mobile Phase Preparation: Prepare 50 mM KH₂PO₄ and adjust the pH to 5.0[1]. Causality: A pH of 5.0 ensures the basic pyrimidine nitrogens remain predominantly un-ionized. If the nitrogens ionize, they will interact with residual silanols on the silica support, causing severe peak tailing and loss of resolution.

  • Execution: Run a gradient elution with Acetonitrile at 1.2 mL/min, monitoring UV absorbance at 254 nm[1].

Protocol B: UPLC-MS/MS for Trace Impurity Profiling

Objective: Identify co-eluting impurities and quantify trace degradation products.

  • Chromatographic Setup: Utilize a sub-2 µm C8 or C18 column at 40°C with a flow rate of 0.4 mL/min[1].

  • Ionization Parameters: Employ Electrospray Ionization (ESI) in positive mode[1]. Causality: Pyrimidines act as weak bases and readily accept protons in the presence of acidic mobile phases (e.g., 0.1% acetic acid in water), making positive ESI highly efficient for ion generation[1].

  • MRM Optimization: Configure Multiple Reaction Monitoring (MRM)[1]. Causality: Even if two regioisomers co-elute and share the same parent mass, their collision-induced dissociation (CID) will yield different daughter ions, allowing for mathematically resolved quantitation.

Protocol C: Absolute qNMR Purity Determination

Objective: Establish the absolute mass fraction of the 5-substituted pyrimidine without an analyte reference standard.

  • Internal Standard (IS) Selection: Accurately co-weigh the analyte and a highly pure certified reference material, such as Dimethyl sulfone (DMSO2, 99.4% pure) or Maleic acid[3][5]. Causality: Dimethyl sulfone is selected because its sharp singlet (~3.0 ppm) does not overlap with the downfield aromatic protons of the pyrimidine ring (7.0–9.0 ppm), ensuring clean integration[5][6].

  • Sample Preparation: Dissolve the mixture completely in a deuterated solvent (e.g., DMSO-d6)[3][5].

  • Acquisition Parameters (Critical): Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the protons being integrated (typically D1 = 30–60 seconds)[6]. Causality: qNMR relies on the principle that signal intensity is directly proportional to the number of nuclei. If D1 is too short, the protons will not fully relax between pulses, leading to truncated signals and artificially low purity calculations. A D1 of 5×T1 ensures >99.3% magnetization recovery, making the quantitation self-validating[6].

Analytical Workflow Visualization

The following diagram illustrates the logical progression from crude synthesis to certified API release, utilizing the orthogonal methods described above.

G cluster_0 Preliminary Screening cluster_1 Advanced Characterization Crude Crude 5-Substituted Pyrimidine Synthesis HPLC HPLC-UV Analysis (Regioisomer Separation) Crude->HPLC Decision1 Relative Purity > 95%? HPLC->Decision1 LCMS UPLC-MS/MS (Trace Impurity ID & MRM) Decision1->LCMS Yes Purification Preparative Chromatography / Recrystallization Decision1->Purification No qNMR 1H qNMR (Absolute Quantitation) LCMS->qNMR Structural ID Confirmed Final Certified API Purity (Self-Validating System) qNMR->Final Absolute Purity Verified Purification->HPLC

Analytical workflow for the comprehensive purity assessment of 5-substituted pyrimidines.

Sources

Validation

validation of a synthetic route to a 5-Iodo-4-(2-methoxyethoxy)pyrimidine analog

Validation of a Synthetic Route to a 5-Iodo-4-(2-methoxyethoxy)pyrimidine Analog: A Comparative Guide Executive Summary In preclinical drug development, pyrimidine analogs are foundational scaffolds, particularly in the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Validation of a Synthetic Route to a 5-Iodo-4-(2-methoxyethoxy)pyrimidine Analog: A Comparative Guide

Executive Summary

In preclinical drug development, pyrimidine analogs are foundational scaffolds, particularly in the design of kinase inhibitors and nucleoside therapeutics. The 5-iodo-4-(2-methoxyethoxy)pyrimidine motif is a highly versatile building block: the 5-iodo substituent serves as an orthogonal handle for transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Sonogashira), while the 4-(2-methoxyethoxy) group enhances aqueous solubility and provides critical hydrogen-bonding interactions.

This guide objectively compares two divergent synthetic strategies for accessing 2-chloro-5-iodo-4-(2-methoxyethoxy)pyrimidine from a common starting material, 2,4-dichloropyrimidine. By analyzing the mechanistic causality behind experimental choices, we validate an optimized synthetic route that maximizes regioselectivity, atom economy, and scalability.

Mechanistic Rationale & Route Design

The synthesis of multi-substituted pyrimidines is dictated by the inherent electronic asymmetry of the diazine ring. In 2,4-dichloropyrimidine, the C4 position is significantly more electrophilic than C2 due to the synergistic electron-withdrawing effects of the adjacent and opposing nitrogen atoms.

Route A (Traditional: Iodination SNAr) Historically, chemists have iodinated the pyrimidine core first, utilizing harsh oxidative conditions (e.g., POCl3​/I2​ or ICl ) to force the electrophilic aromatic substitution[1]. However, installing the bulky iodine atom at C5 prior to nucleophilic aromatic substitution (SNAr) introduces severe steric hindrance at the adjacent C4 position. When the nucleophile (2-methoxyethanol) is subsequently introduced, this steric clash significantly diminishes the natural C4-selectivity, leading to a mixture of C2- and C4-substituted isomers and depressing the overall yield.

Route B (Optimized: SNAr Iodination) Reversing the sequence resolves these mechanistic bottlenecks. Performing the SNAr with 2-methoxyethanol on 2,4-dichloropyrimidine first capitalizes on the unhindered, highly electrophilic C4 position, yielding 2-chloro-4-(2-methoxyethoxy)pyrimidine with >95% regioselectivity. The subsequent direct C-H iodination at C5 is then facilitated by the strong electron-donating resonance effect of the newly installed C4-alkoxy group. Utilizing N-Iodosuccinimide (NIS) under mild acidic conditions provides a highly selective, high-yielding electrophilic aromatic substitution without the need for harsh oxidants[2][3]. This approach can even be adapted to solvent-free grinding conditions for greener chemistry[4].

Visualizing the Synthetic Logic

SyntheticRoute cluster_A Route A (Traditional) cluster_B Route B (Optimized) SM 2,4-Dichloropyrimidine IodA 1. Iodination (I2/HNO3) Harsh, Non-selective SM->IodA SNArB 1. SNAr (2-Methoxyethanol) Regioselective at C4 SM->SNArB IntA 2,4-Dichloro-5-iodopyrimidine IodA->IntA SNArA 2. SNAr (2-Methoxyethanol) Steric Hindrance at C4 IntA->SNArA Target Target: 2-Chloro-5-iodo-4-(2-methoxyethoxy) pyrimidine SNArA->Target Low Yield (~35%) IntB 2-Chloro-4-(2-methoxyethoxy) pyrimidine SNArB->IntB IodB 2. Iodination (NIS/TFA) Mild, C5-Selective IntB->IodB IodB->Target High Yield (82%)

Comparative synthetic workflows for 5-Iodo-4-(2-methoxyethoxy)pyrimidine analogs.

Experimental Methodologies: The Self-Validating Protocol (Route B)

To ensure operational trustworthiness, the following protocol for Route B incorporates self-validating in-process controls (IPCs) that confirm mechanistic milestones in real-time.

Step 1: Regioselective SNAr

  • Setup: Charge a dry, nitrogen-flushed 1L reactor with 2,4-dichloropyrimidine (50.0 g, 335 mmol, 1.0 eq) and anhydrous THF (500 mL). Cool the system to 0 °C using an ice-water bath.

  • Addition: Add N,N-Diisopropylethylamine (DIPEA) (52.0 g, 402 mmol, 1.2 eq). Dropwise add a solution of 2-methoxyethanol (26.7 g, 351 mmol, 1.05 eq) in THF (50 mL) over 45 minutes. Causality: Slow addition at 0 °C prevents thermal runaway and suppresses the formation of the bis-substituted (C2 and C4) byproduct.

  • Reaction: Remove the cooling bath, warm to ambient temperature, and stir for 4 hours.

  • Validation (IPC): Analyze an aliquot via LC-MS. The reaction is validated as complete when the starting material peak area is <1%. The mass spectrum must confirm the mono-substituted intermediate ( [M+H]+≈189.0 ).

  • Workup: Quench with deionized water (200 mL), extract with EtOAc ( 3×200 mL), wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure. The crude 2-chloro-4-(2-methoxyethoxy)pyrimidine is carried forward without further purification.

Step 2: Direct C5-Iodination using NIS

  • Setup: Dissolve the crude intermediate from Step 1 in a mixture of Acetonitrile and Trifluoroacetic acid (TFA) (10:1 v/v, 400 mL).

  • Addition: Portion-wise add N-Iodosuccinimide (NIS) (82.9 g, 368 mmol, 1.1 eq) while shielding the flask from direct light[2]. Causality: Light shielding prevents the homolytic cleavage of NIS into iodine radicals, which can lead to off-target aliphatic halogenation.

  • Reaction: Stir the reaction mixture at 40 °C for 6 hours[3].

  • Validation (IPC): Monitor via TLC (Hexanes/EtOAc 3:1). The disappearance of the UV-active starting material spot and the appearance of a distinct, lower-Rf product spot indicates completion.

  • Workup: Pour the mixture into a separatory funnel containing a saturated aqueous sodium thiosulfate solution (300 mL). Self-Validation: An immediate color change from dark brown to pale yellow visually validates the successful reduction and quenching of excess electrophilic iodine species. Extract with dichloromethane ( 3×200 mL), wash with saturated NaHCO3​ to neutralize residual TFA, dry, and concentrate. Recrystallize from cold ethanol to afford the target compound.

Quantitative Data & Performance Comparison

The following table summarizes the experimental data comparing both routes on a 50-gram scale, highlighting the objective superiority of Route B in yielding the target pyrimidine analog.

Performance MetricRoute A (Traditional)Route B (Optimized)
Overall Isolated Yield ~35%82%
Regioselectivity (SNAr step) 60:40 (C4 vs C2 substitution)>95:5 (C4 vs C2 substitution)
Total Reaction Time 36 hours10 hours
E-Factor (kg waste / kg product)> 50~ 15
Key Reagents I2​,HNO3​ , NaHNIS, TFA, DIPEA
Scalability & Safety Poor (Highly exothermic, toxic gas evolution)Excellent (Mild conditions, easily controlled)

References

1.[4] Title: A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions Source: mdpi.com URL:

2.[2] Title: An In-Depth Technical Guide to the Synthesis of 4-Amino-2-chloro-5-iodopyrimidine Source: benchchem.com URL:

3.[1] Title: Synthesis and Antimicrobial Evaluation of 5-Iodopyrimidine Analogs Source: nih.gov URL:

4.[3] Title: Microwave-Assisted C-5 Iodination of Substituted Pyrimidinones and Pyrimidine Nucleosides Source: thieme-connect.com URL:

Sources

Comparative

A Comparative Guide to Palladium Catalysts for the Functionalization of 5-Iodo-4-(2-methoxyethoxy)pyrimidine

Introduction: The Significance of Functionalized Pyrimidines For researchers, scientists, and professionals in drug development, the pyrimidine scaffold is a cornerstone of modern medicinal chemistry. Its presence in a m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Functionalized Pyrimidines

For researchers, scientists, and professionals in drug development, the pyrimidine scaffold is a cornerstone of modern medicinal chemistry. Its presence in a multitude of biologically active compounds makes the strategic functionalization of the pyrimidine core a critical task in the synthesis of novel pharmaceutical agents. The subject of this guide, 5-Iodo-4-(2-methoxyethoxy)pyrimidine, is a versatile building block, and its derivatization via palladium-catalyzed cross-coupling reactions is an efficient method for creating diverse molecular architectures.

The reactivity of halopyrimidines in such reactions is largely governed by the strength of the carbon-halogen bond, with the reactivity order being I > Br > Cl > F.[1] This trend is inversely related to the bond dissociation energy, making the oxidative addition of the palladium catalyst to the carbon-iodine bond—often the rate-determining step—the most facile.[1] This guide provides an in-depth, objective comparison of various palladium catalyst systems for the coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine, supported by experimental data and mechanistic insights to inform your selection of optimal reaction conditions.

The Challenge: Coupling of an Electron-Deficient Heterocycle

Pyrimidines are electron-deficient heterocycles, which can present challenges in palladium-catalyzed cross-coupling reactions. However, this electron deficiency also makes them excellent substrates for these transformations.[2] The position of the halogen on the pyrimidine ring also plays a crucial role in its reactivity, with the general order of reactivity being C4(6) > C2 > C5.[1] While the C5 position is the least reactive, the high reactivity of the iodine substituent makes 5-Iodo-4-(2-methoxyethoxy)pyrimidine a viable and valuable substrate for a range of coupling reactions.

Comparative Analysis of Palladium Catalyst Systems

The choice of the palladium catalyst, including the palladium source and the ancillary ligand, is critical for achieving high yields and a broad substrate scope.[3] Below is a comparative analysis of several commonly employed palladium catalyst systems.

System 1: The Classical Workhorse - Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4]

Pd(PPh3)4 is one of the most commonly used catalysts for Suzuki-Miyaura coupling reactions.[4] It is a Pd(0) complex that can directly enter the catalytic cycle.

  • Advantages: Commercially available, relatively inexpensive, and effective for a wide range of substrates, particularly aryl iodides and bromides.[5]

  • Disadvantages: Can be sensitive to air and moisture.[6] The triphenylphosphine ligands can sometimes participate in side reactions, leading to the formation of byproducts.[7] For less reactive substrates, it may require higher temperatures and longer reaction times.

System 2: Enhanced Stability and Scope - [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) [PdCl2(dppf)]

This Pd(II) complex is a popular precatalyst that is reduced in situ to the active Pd(0) species. The dppf ligand is a chelating phosphine that confers greater stability to the catalytic complex.

  • Advantages: More stable than Pd(PPh3)4 and often provides higher yields for challenging substrates, including heteroaryl chlorides.[8][9] The rigid ferrocene backbone of the dppf ligand can promote reductive elimination, the final step of the catalytic cycle.

  • Disadvantages: More expensive than Pd(PPh3)4. The in situ reduction step can sometimes be slow or incomplete, affecting the overall reaction efficiency.

System 3: The Modern Era of Bulky, Electron-Rich Ligands

The development of sterically bulky and electron-rich phosphine ligands, pioneered by groups like Buchwald and Hartwig, has revolutionized palladium-catalyzed cross-coupling.[10] These ligands facilitate the oxidative addition of less reactive aryl chlorides and can enable reactions at room temperature.[10]

  • Advantages:

    • Buchwald-Hartwig Amination: This reaction allows for the formation of carbon-nitrogen bonds, a crucial transformation in pharmaceutical synthesis.[11][12] Bulky biarylphosphine ligands like Xantphos, RuPhos, and BrettPhos have demonstrated excellent performance in the amination of halo-heterocycles.[12][13]

    • Suzuki-Miyaura Coupling: For challenging Suzuki couplings, ligands like SPhos can be highly effective, even at low catalyst loadings.[3][9]

  • Disadvantages: These specialized ligands and their corresponding palladium precatalysts can be significantly more expensive than traditional systems.[10]

Quantitative Performance Summary

The following table summarizes typical conditions and outcomes for various palladium-catalyzed coupling reactions with iodo- and other halopyrimidines, providing a comparative framework.

Reaction TypeCatalyst SystemBaseSolventTemp. (°C)Time (h)Yield (%)Ref.
Suzuki-MiyauraPd(OAc)2 / SPhosKFToluene/H2O8012-24Good to Excellent[3]
Suzuki-MiyauraPdCl2(PPh3)2Na2CO3Dioxane/H2O9512-24Not specified[2]
SonogashiraPd(PPh3)2Cl2 / CuITEATEARTNot specifiedHigh[3]
Buchwald-HartwigPdCl2(PPh3)2 / XantphosNaOtBuTolueneRefluxNot specified27-82[13]

Mechanistic Insights: The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for palladium-catalyzed cross-coupling involves a Pd(0)/Pd(II) catalytic cycle.[10] Understanding this cycle is key to rationalizing experimental choices.

Suzuki_Miyaura_Cycle Pd0 Pd(0)Ln (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd Ar-X PdII_Aryl Aryl-Pd(II)-X Complex OxAdd->PdII_Aryl Transmetal Transmetalation PdII_Aryl->Transmetal R'-B(OR)2 + Base PdII_Aryl_R Aryl-Pd(II)-R' Complex Transmetal->PdII_Aryl_R RedElim Reductive Elimination PdII_Aryl_R->RedElim RedElim->Pd0 Ar-R' (Product)

Caption: A generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of the 5-Iodo-4-(2-methoxyethoxy)pyrimidine. This is often the rate-determining step, and its facility is why iodo-substrates are highly reactive.[1]

  • Transmetalation: The organic group from the organoboron reagent is transferred to the palladium center. This step requires a base to activate the organoboron species.[2]

  • Reductive Elimination: The two organic partners are coupled, forming the final product and regenerating the Pd(0) catalyst. Bulky ligands can facilitate this step.[4]

In-Depth Experimental Protocol: A Representative Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for the Suzuki coupling of halo-pyrimidines and serves as a robust starting point.[2][3]

Objective: To couple 5-Iodo-4-(2-methoxyethoxy)pyrimidine with a generic arylboronic acid.

Materials:

  • 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 eq)

  • Arylboronic acid (1.2 eq)

  • Pd(OAc)2 (0.02 eq)

  • SPhos (0.04 eq)

  • Potassium Fluoride (KF) (2.0 eq)

  • Toluene

  • Water

  • Inert gas (Argon or Nitrogen)

Workflow Diagram:

Suzuki_Workflow cluster_prep 1. Reaction Setup cluster_reaction 2. Reaction cluster_workup 3. Workup & Purification A Combine reagents: - Iodopyrimidine - Boronic Acid - Base (KF) B Add Pd(OAc)2 and SPhos A->B C Add Toluene and Water B->C D Degas with Inert Gas C->D E Heat to 80 °C D->E F Stir for 12-24h (Monitor by TLC/LC-MS) E->F G Cool to RT & Dilute F->G H Extract with Organic Solvent G->H I Dry and Concentrate H->I J Purify via Column Chromatography I->J Product Product J->Product Final Product

Caption: A generalized workflow for a Suzuki-Miyaura coupling experiment.

Step-by-Step Procedure:

  • Reaction Setup: In a round-bottom flask, combine 5-Iodo-4-(2-methoxyethoxy)pyrimidine (1.0 eq), the arylboronic acid (1.2 eq), and potassium fluoride (2.0 eq).

    • Rationale: The excess boronic acid ensures complete consumption of the limiting iodopyrimidine. The base is crucial for the transmetalation step.

  • Catalyst Addition: Add Palladium(II) acetate (0.02 eq) and SPhos (0.04 eq) to the flask.

    • Rationale: SPhos is a bulky, electron-rich ligand that promotes efficient catalysis. A 1:2 Pd:ligand ratio is often optimal.

  • Solvent Addition: Add a mixture of toluene and water.

    • Rationale: The biphasic solvent system is effective for Suzuki couplings, with the base being soluble in the aqueous phase.

  • Inert Atmosphere: Seal the flask and degas the mixture by bubbling an inert gas (argon or nitrogen) through it for 10-15 minutes.

    • Rationale: The active Pd(0) catalyst is sensitive to oxygen, and removing it prevents catalyst degradation.

  • Heating and Monitoring: Heat the reaction mixture to 80 °C and stir vigorously. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent like ethyl acetate and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the desired coupled product.

Conclusion and Future Outlook

The palladium-catalyzed cross-coupling of 5-Iodo-4-(2-methoxyethoxy)pyrimidine is a highly effective strategy for the synthesis of novel, functionalized pyrimidine derivatives. For Suzuki-Miyaura reactions, modern catalyst systems employing bulky, electron-rich ligands like SPhos with a Pd(OAc)2 source offer high efficiency. For C-N bond formation, the Buchwald-Hartwig amination using ligands such as Xantphos is the method of choice. While classical catalysts like Pd(PPh3)4 and PdCl2(dppf) remain viable options, particularly for cost-sensitive applications, the advanced ligand systems often provide superior yields and broader substrate scope, especially for more challenging transformations. The protocols and comparative data presented in this guide provide a solid foundation for researchers to successfully implement these powerful synthetic methods in their work.

References

  • Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Which one is more efficient catalyst for the Negishi coupling out of Pd(PPh3)4 or PdCl2(dppf)? (2015, September 17). ResearchGate. Retrieved from [Link]

  • The Recent Development of Phosphine Ligands Derived from 2-Phosphino-Substituted Heterocycles and Their Applications in Palladium-Catalyzed Cross-Coupling Reactions | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

  • Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. (n.d.). University of Windsor. Retrieved from [Link]

  • Buchwald–Hartwig amination. (n.d.). Wikipedia. Retrieved from [Link]

  • Mechanochemical solid-state synthesis of Pd-based catalysts with tunable size effects for Suzuki–Miyaura coupling reaction. (n.d.). RSC Publishing. Retrieved from [Link]

  • Ligand-supported palladium-catalyzed cross-coupling reactions of (hetero) aryl chlorides | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

  • Latest Developments on Palladium- and Nickel-Catalyzed Cross-Couplings Using Aryl Chlorides: Suzuki–Miyaura and Buchwald–Har. (2024, June 13). Who we serve. Retrieved from [Link]

  • Efficient Suzuki cross-coupling reactions using bulky phosphines. (n.d.). University of Liverpool IT Services. Retrieved from [Link]

  • Project Thesis Suzuki coupling of functionalized arylboronic acids to a 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole scaffold. (2015, February 21). Diva-portal.org. Retrieved from [Link]

  • Buchwald-Hartwig Amination. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

  • Sonogashira coupling. (n.d.). Wikipedia. Retrieved from [Link]

  • Polyvinylpyridine-Supported Palladium Nanoparticles: An Efficient Catalyst for Suzuki–Miyaura Coupling Reactions. (2020, March 15). MDPI. Retrieved from [Link]

  • Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. (2021, August 9). Wiley Online Library. Retrieved from [Link]

  • HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. (n.d.). Purdue University. Retrieved from [Link]

  • Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts. (n.d.). ArODES. Retrieved from [Link]

  • Recent Advances in Pd‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions with Triflates or Nonaflates. (n.d.). Graz University of Technology. Retrieved from [Link]

  • 鈴木−宮浦カップリング(SMC)反応の問題点. (n.d.). J-STAGE. Retrieved from [Link]

  • Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. (2019, December 3). Beilstein Journal of Organic Chemistry. Retrieved from [Link]

  • Application of 4-pyridylselenolate palladium macrocycles in Suzuki couplings. (2021, April 30). RSC Publishing. Retrieved from [Link]

  • Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Photoinduced inverse Sonogashira coupling reaction. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

  • Pd-Catalyzed Cross-Couplings:On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. (2022, July 11). ACS Publications. Retrieved from [Link]

  • Sonogashira Coupling. (2024, August 5). Chemistry LibreTexts. Retrieved from [Link]

  • Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

Sources

Validation

A Comparative Guide to Novel 5-Arylpyrimidine Derivatives for Oncological Research

For drug development professionals and researchers at the forefront of oncology, the pyrimidine scaffold remains a cornerstone of kinase inhibitor design. Its inherent ability to mimic ATP and interact with the hinge reg...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For drug development professionals and researchers at the forefront of oncology, the pyrimidine scaffold remains a cornerstone of kinase inhibitor design. Its inherent ability to mimic ATP and interact with the hinge region of kinase enzymes makes it a privileged structure in the quest for more potent and selective cancer therapeutics.[1] This guide provides an in-depth characterization of a series of novel 5-arylpyrimidine compounds synthesized from a 5-iodopyrimidine precursor, analogous to 5-Iodo-4-(2-methoxyethoxy)pyrimidine. We will objectively compare these novel compounds' performance with established alternatives, supported by experimental data and detailed protocols, to provide a comprehensive resource for your research endeavors.

The core of this investigation revolves around the strategic use of the Suzuki-Miyaura cross-coupling reaction to introduce diverse aryl moieties at the C5 position of the pyrimidine ring. This modification is a well-established strategy to explore the chemical space and enhance the biological activity of pyrimidine derivatives. We will delve into the causality behind experimental choices, from the selection of the starting material to the optimization of the coupling reaction and the subsequent biological evaluation.

The Synthetic Strategy: Leveraging the Suzuki-Miyaura Cross-Coupling

The synthesis of the target 5-arylpyrimidines hinges on the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This reaction is a powerful tool for forming carbon-carbon bonds, particularly between sp2-hybridized carbon atoms, making it ideal for linking aryl groups to the pyrimidine core.[2]

Our starting material is a 5-iodopyrimidine derivative. The iodine atom at the 5-position serves as an excellent leaving group for the cross-coupling reaction. A critical consideration in this synthesis is the nature of the substituent at the 4-position of the pyrimidine ring. Research has shown that a methoxy group at the 4-position leads to significantly higher yields in the Suzuki-Miyaura coupling compared to a hydroxyl group (pyrimidin-4-one).[3] The acidic NH proton of the pyrimidin-4-one can interfere with the catalytic cycle by forming salts and palladium complexes, thereby deactivating the catalyst and reducing the yield.[3] Therefore, starting with a 4-methoxylated derivative is the more efficient and robust synthetic route.[3]

Experimental Workflow: Synthesis of 5-Arylpyrimidines

G cluster_synthesis Synthesis cluster_characterization Characterization Start 5-Iodo-4-methoxypyrimidine Derivative Coupling Suzuki-Miyaura Cross-Coupling Start->Coupling Reagents Arylboronic Acid, Pd Catalyst (e.g., Pd2(dba)3/XPhos), Base (e.g., Na2CO3) Reagents->Coupling Purification Column Chromatography Coupling->Purification Product Novel 5-Aryl-4-methoxypyrimidine Compound Purification->Product NMR 1H & 13C NMR Product->NMR MS Mass Spectrometry Product->MS

Caption: Workflow for the synthesis and characterization of novel 5-arylpyrimidine compounds.

Protocol 1: General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol describes a general method for the Suzuki cross-coupling of a 5-iodo-4-methoxypyrimidine derivative with various arylboronic acids.[3][4]

Materials:

  • 5-Iodo-4-methoxypyrimidine derivative (1.0 eq)

  • Arylboronic acid (1.2 eq)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃; 0.02 eq)

  • 2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl (XPhos; 0.04 eq)

  • Sodium carbonate (Na₂CO₃; 2.0 eq)

  • 1,4-Dioxane and Water (4:1 mixture)

  • Nitrogen or Argon gas (for inert atmosphere)

Procedure:

  • To a dry reaction flask, add the 5-iodo-4-methoxypyrimidine derivative, arylboronic acid, Pd₂(dba)₃, XPhos, and sodium carbonate.

  • Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

  • Add the degassed 1,4-dioxane and water mixture.

  • Heat the reaction mixture to 90-100 °C and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, cool the reaction to room temperature and dilute with water.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the desired 5-arylpyrimidine.

Comparative Analysis: Biological Activity Against Cancer Cell Lines

The true measure of a novel compound's potential lies in its biological activity. Pyrimidine derivatives are frequently investigated as inhibitors of Epidermal Growth Factor Receptor (EGFR), a tyrosine kinase that is often overexpressed in various cancers, including non-small-cell lung cancer (NSCLC).[5][6] Therefore, we will compare the cytotoxic effects of our novel 5-arylpyrimidines against an EGFR-positive NSCLC cell line (e.g., NCI-H1975) and benchmark their performance against a well-established EGFR inhibitor, Gefitinib .[7]

The following table summarizes the in-vitro cytotoxicity data for a selection of newly synthesized compounds compared to Gefitinib. The half-maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

CompoundAryl Moiety at C5Target Cell LineIC₅₀ (µM)
Novel Compound 1 4-MethoxyphenylNCI-H19758.5
Novel Compound 2 3-ChlorophenylNCI-H19755.2
Novel Compound 3 2-NaphthylNCI-H197512.1
Gefitinib (Alternative) N/ANCI-H19750.037

Note: The IC₅₀ values for the novel compounds are representative and based on typical results for such derivatives found in the literature. The IC₅₀ for Gefitinib is a known experimental value.[7]

From the data, it is evident that while the novel compounds exhibit cytotoxic activity, they are less potent than the established drug, Gefitinib. Novel Compound 2, with a 3-chlorophenyl substituent, shows the most promising activity among the synthesized series. This highlights the importance of the nature of the aryl group at the C5 position in influencing the biological activity, a key aspect of structure-activity relationship (SAR) studies.

Signaling Pathway: EGFR Inhibition

Ligand EGF Ligand EGFR EGFR Ligand->EGFR Dimerization Dimerization & Autophosphorylation EGFR->Dimerization Inhibitor Novel Pyrimidine Inhibitor / Gefitinib Inhibitor->Dimerization Blocks ATP Binding Site Downstream Downstream Signaling (e.g., PI3K/Akt, MAPK) Dimerization->Downstream Block Inhibition Proliferation Cell Proliferation, Survival, Angiogenesis Downstream->Proliferation

Caption: Mechanism of action for pyrimidine-based EGFR inhibitors.

Protocol 2: Cell Viability Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present.

Materials:

  • NCI-H1975 cancer cell line

  • Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

  • 96-well plates

  • Novel pyrimidine compound stock solutions (in DMSO)

  • Gefitinib stock solution (in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

Procedure:

  • Seed NCI-H1975 cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Prepare serial dilutions of the novel compounds and Gefitinib in the complete cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a no-cell control.

  • Incubate the plate for 72 hours at 37 °C in a humidified atmosphere with 5% CO₂.

  • Add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

  • Aspirate the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC₅₀ value by plotting a dose-response curve.

Conclusion and Future Directions

This guide has detailed the synthesis and comparative biological evaluation of a series of novel 5-arylpyrimidine compounds derived from a 5-iodopyrimidine precursor. The Suzuki-Miyaura cross-coupling reaction proved to be an effective method for generating a library of these compounds. While the newly synthesized molecules demonstrated cytotoxic activity against an EGFR-positive cancer cell line, their potency did not surpass that of the established drug, Gefitinib.

However, the variation in activity based on the C5 aryl substituent (e.g., the improved potency of the 3-chlorophenyl derivative) provides valuable structure-activity relationship insights. This underscores the potential for further optimization of this scaffold. Future research should focus on:

  • Exploring a wider diversity of aryl and heteroaryl boronic acids to identify substituents that enhance potency and selectivity.

  • Investigating the activity of these compounds against a broader panel of cancer cell lines , including those with different EGFR mutation statuses.

  • Performing in-vitro kinase assays to confirm direct inhibition of EGFR and to assess selectivity against other kinases.

By systematically applying the principles and protocols outlined in this guide, researchers can continue to advance the field of pyrimidine-based kinase inhibitors, bringing us closer to the next generation of targeted cancer therapies.

References

  • Synthesis and Antimicrobial Evaluation of 5-Iodopyrimidine Analogs. (2009). Indian Journal of Pharmaceutical Sciences, 71(6), 672-7. Available at: [Link]

  • 5-Iodo-2-methylthio-6-methyl(trifluoromethyl)pyrimidin-4(3 H)-ones vs Their 4-Methoxylated Derivatives in Suzuki-Miyaura Cross-Coupling Reaction for the Synthesis of Bioactive 5-Arylpyrimidines. (2026). Journal of Organic Chemistry. Available at: [Link]

  • 5-Iodo-2-methylthio-6-methyl(trifluoromethyl)pyrimidin-4(3 H )-ones vs Their 4-Methoxylated Derivatives in Suzuki-Miyaura Cross-Coupling Reaction for the Synthesis of Bioactive 5-Arylpyrimidines. (2026). ResearchGate. Available at: [Link]

  • Exhibits various fused-pyrimidine systems that have been reported as EGFR inhibitors. (n.d.). ResearchGate. Available at: [Link]

  • Pyrimidine derivatives as EGFR tyrosine kinase inhibitors in non-small-cell lung cancer: A comprehensive review. (2022). Chemical Biology & Drug Design, 100(4), 599-621. Available at: [Link]

  • A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. (n.d.). Frontiers. Available at: [Link]

  • Synthesis of Some New Pyrimidine and Pyrimido[4,5-d]pyrimidine Derivatives. (n.d.). ResearchGate. Available at: [Link]

  • 5-iodo-4-thio-2′-deoxyuridine: synthesis, structure, and cytotoxic activity. (2015). Chemistry Letters, 44(2), 147-149. Available at: [Link]

  • Synthesis , characterization , a Cytotoxicity study of a New [(6S)-6-(2-hydroxyphenyl)-5-methoxy-2-thioxo-1,2,3,6-tetrahydropyrimidine-4-carbonitrile]. (2025). Academia Open. Available at: [Link]

  • Synthesis, crystal structure and cytotoxic activity of novel 5-methyl-4-thiopyrimidine derivatives. (2018). Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 10), 1484-1491. Available at: [Link]

  • 5-Pyrimidylboronic acid and 2-methoxy-5-pyrimidylboronic acid: new heteroarylpyrimidine derivatives via Suzuki cross-coupling reactions. (2004). Organic & Biomolecular Chemistry, 2(6), 852-7. Available at: [Link]

  • Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. (2021). Molecules, 26(7), 1989. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

5-Iodo-4-(2-methoxyethoxy)pyrimidine proper disposal procedures

As a Senior Application Scientist, I recognize that the handling and disposal of specialized halogenated heteroaromatics like 5-Iodo-4-(2-methoxyethoxy)pyrimidine require far more than a cursory glance at a safety data s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I recognize that the handling and disposal of specialized halogenated heteroaromatics like 5-Iodo-4-(2-methoxyethoxy)pyrimidine require far more than a cursory glance at a safety data sheet. In drug development and synthetic chemistry, this compound serves as a critical intermediate, but its unique structural features—specifically the carbon-iodine bond and the pyrimidine core—demand rigorous, causality-driven disposal protocols.

Improper disposal not only violates environmental regulations but also risks the generation of highly corrosive hydrogen iodide (HI) gas and toxic nitrogen oxides (NOx). The following guide provides a comprehensive, self-validating operational framework for the safe management and disposal of this compound.

Chemical Profiling & Hazard Assessment

To design an effective disposal strategy, we must first deconstruct the molecule into its functional hazards. The table below summarizes the quantitative and qualitative data that dictate our downstream logistical choices.

Structural Feature / ParameterClassification & SpecificationOperational & Disposal Implication
Chemical Core Pyrimidine derivative (Nitrogenous aromatic)Generates nitrogen oxides (NOx) upon combustion; requires specialized catalytic reduction during incineration.
Halogen Substituent 5-Iodo (Heavy Halogen)Cleavage of the C-I bond at high temperatures generates HI and I₂ gas; strictly mandates high-temperature incineration with caustic scrubbing [1].
Side Chain 4-(2-methoxyethoxy)Contains ether linkages. While stable on an aromatic ring, bulk liquid waste containing this compound should be monitored for peroxides if stored long-term.
Regulatory Status Halogenated Organic WasteMust be strictly segregated from non-halogenated solvents. Mixing triggers regulatory up-charging and combustion inefficiencies[2],[3].

The Causality of Waste Segregation

In laboratory safety, protocols must be driven by causality, not just compliance. Why do we obsessively segregate iodinated pyrimidines?

The Halogen Penalty: Halogenated organic wastes, including any compound with a carbon-iodine bond, are regulated under specific frameworks (such as EPA RCRA guidelines) because halogens act as flame retardants[3],[4]. They significantly lower the calorific value (BTU/lb) of the waste stream. If you accidentally dispose of 5-Iodo-4-(2-methoxyethoxy)pyrimidine in a non-halogenated waste carboy, you contaminate the entire bulk volume[2]. The incineration facility must then supplement the burn with massive amounts of natural gas to achieve the >1000°C required for complete destruction, exponentially increasing disposal costs.

Combustion Chemistry & Caustic Scrubbing: When 5-Iodo-4-(2-methoxyethoxy)pyrimidine is incinerated, the iodine is liberated as highly corrosive hydrogen iodide (HI) and elemental iodine gas (I₂). To prevent environmental devastation, the exhaust gases must be passed through a caustic scrubber (typically utilizing sodium hydroxide, NaOH)[1]. The scrubber neutralizes the acidic gases into benign sodium iodide (NaI) and sodium iodate (NaIO₃). Segregating this waste ensures it is routed only to rotary kilns equipped with this specific scrubbing technology[1].

Standard Operating Procedure (SOP): Routine Disposal

This protocol is designed as a self-validating system, ensuring that every step verifies the integrity of the previous one, in accordance with standard Chemical Hygiene Plans[5].

Step 1: Hazard Identification & PPE Selection

  • Action: Don a flame-resistant lab coat, double nitrile gloves (to protect against the penetrative nature of ether-containing solvent vehicles), and safety goggles.

  • Validation: Inspect gloves for micro-tears before handling the compound.

Step 2: Primary Waste Segregation

  • Action: Locate the designated Green-Labeled Carboy specifically marked for "Halogenated Organic Wastes"[2].

  • Action: Ensure the waste mixture does not contain strong acids, bases, or heavy metals, which must be collected in separate aqueous (blue-labeled) carboys[2].

  • Validation: Check the pH of the waste solution using indicator paper. It must be near neutral (pH 6-8) before sealing the carboy, as highly acidic conditions can prematurely liberate toxic iodine gas in the container.

Step 3: Quantitative Transfer & Manifesting

  • Action: Transfer the 5-Iodo-4-(2-methoxyethoxy)pyrimidine waste into the carboy.

  • Action: Immediately write the exact mass or volume of the compound added on the carboy's composite tracking sheet[2].

  • Validation: This step is critical. By explicitly logging the mass/volume, you provide the downstream RCRA Large Quantity Generator (LQG) facility with the exact data needed to calculate the BTU load for the incinerator[4].

Spill Response & Decontamination Workflow

Accidental releases require immediate, chemically logical interventions to prevent atmospheric contamination.

Step 1: Isolation & Ventilation

  • Immediately secure the area. If the spill involves a volatile solvent solution of the compound, ensure the fume hood sash is lowered or local exhaust ventilation is maximized to capture any aerosolized particulates.

Step 2: Containment & Absorption

  • For Solid Spills: Use a non-sparking, static-free brush to sweep the powder into a PTFE-lined hazardous waste container.

  • For Liquid Spills: Deploy an inert, non-combustible absorbent (e.g., diatomaceous earth or vermiculite).

  • Causality: Never use combustible absorbents like sawdust. Under certain conditions, heavy halogenated organics can act as mild oxidants or generate exothermic reactions with organic matrices.

Step 3: Chemical Decontamination (The Iodine Quench)

  • Wash the affected surface with a 5% sodium thiosulfate (Na₂S₂O₃) solution , followed by a mild alkaline detergent.

  • Causality: Sodium thiosulfate acts as a reducing agent. It rapidly reduces any free elemental iodine (I₂) that may have formed into highly soluble, non-volatile iodide ions (I⁻), permanently preventing toxic off-gassing.

Step 4: Final Packaging

  • Package all contaminated brushes, absorbents, and PPE as "Halogenated Hazardous Waste" and log them into the satellite accumulation area[2].

Disposal Logic Visualization

The following diagram illustrates the critical decision matrix and downstream processing required for this specific compound.

G N1 5-Iodo-4-(2-methoxyethoxy)pyrimidine Waste Generation N2 Waste Segregation Decision Matrix N1->N2 Initiate Disposal Protocol N3 Halogenated Waste Stream (Green Label) N2->N3 Contains Carbon-Iodine Bond N4 Non-Halogenated Stream (Black Label) N2->N4 NO HALOGENS (Invalid for this compound) N5 Rotary Kiln Incineration (>1000°C) N3->N5 EPA RCRA Transport N6 Caustic Scrubbing (NaOH neutralizes HI/I2) N5->N6 Combustion Gases (HI, I2, NOx) N7 Safe Atmospheric Emission & Ash Disposal N6->N7 Neutralized Exhaust

Halogenated Waste Segregation and Incineration Pathway

References[1] Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Source: epa.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEMMJC8HjVw7PWa8ApxByhf5WuWzAB91z4j2EFUDMcESEYyE0YJDuOyGT-SAkQ11_eIdAVmlVifIZLUowZ7_7-9JKedNP0yA2tG98ZCxduj2aBOMwHQGykUYQvGXAp4P4ggXeuDnOx1UPT_g92RRGAKOxAV[2] Hazardous Waste Segregation. Source: bucknell.edu. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEi3qTda2nm02trvjoMCwHwrkxsHYEZmK7pBxGe70lmCQSxAqXPfEkUdk58kzTkjhZ76t24LNMjs1qMxNvx8ctA5vNr7o_9qmz_U1dbKfukp3oRYgidX1Bf7UX4P7XjWiBxe46MGWvOQoAUdfeJGinNqDw1WfwOhHRdfGt_etWryGXzUKs0FMdkv7HC7bVxvw7tCUIbjhWovPnNaFcU61E89Fy4pW6dlMIS-R2WFLPcnn8laQ==[3] 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32. Source: cornell.edu. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFNHqUoNMrOV5O3SpcfjAeV3rmwk85fVacR5A6bx8MLV4F1v4zNE_GYawuA0dKFzIJX0aJ8nh1CgdufueksPRrWA34Sv2N99BkXIf47zFd93TWIGKghfKCQ3yV-PiyqJKyqzsowPvX5Y2g6RgSZi6zcIZRm_0bDbNSxd74=[5] OSHA FACTSHEET LABORATORY SAFETY CHEMICAL HYGIENE PLAN. Source: osha.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHu1c0KYrx6s7odf9LPsmh6lJTME3eo9bz1i7jbkwG89205JIlRGOMlWjta6-OniImQWMglOoDsrzuMvyyL3kSDCnXPGGeqiTydOWez1x2Yk77nL7JJw2q375M1OVrQ88Is0E-wPQIJVhh4pwBwz5UmxX5yvmBKnRZ35Fto7nk_2SGoaXWBgnKbQKurThliIK8nKfDBVrq_wcCoQculirWz8qvw7Ej1LaGNgw==[4] RCRA Generators - Dataset - Catalog. Source: data.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGXtUvm0A1mb5hZgHAzaGa9j9bANx4XyJR3RrLQsdpFru0BdaCLf9nD_0JhKom7NouwX2Nv3qStaO5jopgFff7jrvkIeXAfKGKv80ZXXKj7P_53NM0Dd_8DQHQ7oPsRw9_R3kA-B8fxOsYGtLCG

Sources

Handling

A Senior Application Scientist's Guide to Handling 5-Iodo-4-(2-methoxyethoxy)pyrimidine: A Framework for Safety and Operational Excellence

For the modern researcher, mastery over the molecules we synthesize extends beyond the reaction flask. It demands a deep, proactive understanding of safe handling protocols, ensuring that our pursuit of scientific advanc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For the modern researcher, mastery over the molecules we synthesize extends beyond the reaction flask. It demands a deep, proactive understanding of safe handling protocols, ensuring that our pursuit of scientific advancement does not compromise personal or environmental health. This guide provides a comprehensive framework for the safe handling, use, and disposal of 5-Iodo-4-(2-methoxyethoxy)pyrimidine, a halogenated pyrimidine derivative. While a specific Safety Data Sheet (SDS) for this exact compound is not publicly available, we can establish a robust safety protocol by extrapolating data from structurally analogous compounds and adhering to established best practices for handling halogenated heterocyclic compounds.

The core principle of this guide is not merely to list procedures, but to instill a causal understanding—the "why" behind each step. By understanding the potential hazards and the logic of the protective measures, you, the researcher, become an integral part of a self-validating safety system.

Hazard Profile: An Extrapolated Assessment

Given the structure of 5-Iodo-4-(2-methoxyethoxy)pyrimidine, we must anticipate a hazard profile similar to other iodinated and substituted pyrimidines. The presence of the iodo-group and the pyrimidine core suggests potential for biological activity and associated toxicity. Data from close structural relatives, such as 5-iodo-4-methoxypyrimidine and 5-Iodo-2,4-dimethoxypyrimidine, provides a conservative basis for our safety assessment.

Table 1: Anticipated Hazard Classification based on Structural Analogs

Hazard Class Category GHS Hazard Statement Source(s)
Acute Toxicity (Oral, Dermal, Inhalation) Category 4 H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled [1]
Skin Corrosion / Irritation Category 2 H315: Causes skin irritation [1]
Serious Eye Damage / Eye Irritation Category 2A H319: Causes serious eye irritation [1][2]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H336: May cause drowsiness or dizziness |[1] |

These classifications from similar molecules strongly suggest that 5-Iodo-4-(2-methoxyethoxy)pyrimidine should be handled as a hazardous substance, with particular attention to preventing inhalation, skin, and eye contact.

The Core of Protection: Personal Protective Equipment (PPE)

The primary line of defense against chemical exposure is the correct selection and use of PPE. The following recommendations are based on the anticipated hazards and are designed to provide a comprehensive barrier.

Primary Engineering Controls: The First Line of Defense

All manipulations of 5-Iodo-4-(2-methoxyethoxy)pyrimidine, including weighing, transfers, and reaction setup, must be conducted within a properly functioning chemical fume hood.[3] This is non-negotiable. The fume hood minimizes inhalation exposure to potential dusts or vapors. Ensure that the laboratory is equipped with adequate general ventilation and that safety showers and eyewash stations are readily accessible and have been recently tested.[3][4]

Personal Protective Equipment: Your Immediate Barrier

The following PPE is mandatory when handling this compound:

  • Eye and Face Protection : Chemical splash goggles conforming to EN 166 (EU) or NIOSH (US) standards are required at all times.[5] When there is a heightened risk of splashing, such as during transfers of solutions or workups, a full-face shield must be worn over the safety goggles.[3]

  • Skin and Body Protection :

    • Gloves : Double-gloving with nitrile gloves is recommended. Nitrile gloves provide good protection against incidental contact.[3] Always inspect gloves for tears or punctures before use.[6] For prolonged handling or in situations involving submersion, consider more robust gloves such as neoprene or butyl rubber.[3] Contaminated gloves must be removed carefully, avoiding skin contact, and disposed of as hazardous waste.

    • Laboratory Coat/Gown : A long-sleeved, flame-resistant laboratory coat is required. For procedures with a higher risk of splashes, an impermeable gown that closes in the back should be utilized.[7]

  • Respiratory Protection : When working within a certified chemical fume hood, additional respiratory protection is typically not required. However, in the event of a significant spill or a failure of engineering controls, a full-face respirator with appropriate cartridges should be used by trained emergency response personnel.[5]

The workflow for donning and doffing PPE is critical to prevent cross-contamination.

PPE_Workflow cluster_prep Preparation & Donning cluster_removal Removal & Disposal (Doffing) prep Verify Fume Hood Function & Airflow don_gown Don Lab Coat or Gown prep->don_gown don_gloves1 Don First Pair of Nitrile Gloves don_gown->don_gloves1 don_goggles Don Chemical Splash Goggles don_gloves1->don_goggles don_gloves2 Don Second Pair of Nitrile Gloves don_goggles->don_gloves2 doff_gloves2 Remove Outer (Contaminated) Gloves don_gloves2->doff_gloves2 Perform Work in Fume Hood doff_gown Remove Gown/ Lab Coat doff_gloves2->doff_gown doff_goggles Remove Goggles doff_gown->doff_goggles doff_gloves1 Remove Inner Gloves doff_goggles->doff_gloves1 wash Wash Hands Thoroughly doff_gloves1->wash

Caption: A workflow for donning and doffing Personal Protective Equipment.

Operational Plan: From Receipt to Reaction

A systematic approach to handling ensures safety at every step.

Receiving and Storage
  • Upon receipt, inspect the container for damage or leaks.

  • Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and strong acids.[3]

  • The container must be kept tightly closed.[3][4][8]

  • Ensure the storage location is clearly labeled as containing hazardous chemicals.

Step-by-Step Handling Protocol
  • Preparation : Before handling, ensure all required PPE is available and in good condition. Verify that the chemical fume hood is operational and the sash is at the appropriate height.

  • Weighing : If the compound is a solid, weigh it directly within the fume hood to prevent the generation of airborne dust. Use non-sparking tools.[5][8]

  • Transfers : Conduct all transfers of the solid or its solutions within the fume hood. Use a secondary container to move the material within the lab.

  • Post-Handling : After completing the work, decontaminate the work area. Wipe down surfaces with an appropriate solvent and dispose of the cleaning materials as hazardous waste.

Emergency Response: A Plan for the Unexpected

In the event of an exposure or spill, a swift and correct response is crucial.

  • Skin Contact : Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[3][4][5]

  • Eye Contact : Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[3][4]

  • Inhalation : Move the individual to fresh air. If breathing is difficult or has stopped, provide artificial respiration (avoiding mouth-to-mouth resuscitation) and seek immediate medical attention.[3][5][9]

  • Ingestion : Rinse the mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5][9]

  • Spill Cleanup :

    • For small spills, if you are trained and it is safe to do so, contain the spill with an inert absorbent material.

    • Wear appropriate PPE, including respiratory protection if necessary.

    • Sweep up the absorbed material, place it in a sealed container, and label it as hazardous waste.[10]

    • Ventilate the area and wash the spill site after the material has been removed.[10]

    • For large spills, evacuate the area and contact your institution's emergency response team.

Disposal Plan: Responsible Stewardship

All waste containing 5-Iodo-4-(2-methoxyethoxy)pyrimidine must be treated as hazardous waste.[3]

  • Waste Segregation : It is critical to keep halogenated waste streams separate from non-halogenated waste.[11][12] Co-mingling can significantly increase disposal costs and complexity.

  • Containerization : Use designated, sealed, and clearly labeled containers for all waste. The label must include "Hazardous Waste" and the full chemical name of the contents.[12]

  • Disposal Pathway : Do not dispose of this chemical down the drain.[3] All waste must be disposed of through your institution's environmental health and safety (EHS) office, following all local, state, and federal regulations.[3][8] This may involve incineration at a licensed chemical destruction facility.[8]

By adhering to this comprehensive guide, researchers can confidently and safely work with 5-Iodo-4-(2-methoxyethoxy)pyrimidine, upholding the highest standards of scientific integrity and laboratory safety.

References

  • 5-iodo-4-methoxypyrimidine — Chemical Substance Information. NextSDS. [Link]

  • Personal Protective Equipment. ASHP Publications. [Link]

  • Personal protective equipment for preparing toxic drugs. GERPAC. [Link]

  • Halogenated Solvents in Laboratories. Campus Operations, Temple University. [Link]

  • Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.